4-(3-aminopropyl)-N,N-dimethylaniline

• CAS: 112103-97-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Properties of 4-(3-aminopropyl)-N,N-dimethylaniline

For Researchers, Scientists, and Drug Development Professionals

Foreword

Welcome to this comprehensive technical guide on 4-(3-aminopropyl)-N,N-dimethylaniline. As a senior application scientist, my goal is to provide you with not just a set of protocols and data, but a deeper understanding of the chemistry, properties, and potential applications of this versatile molecule. This guide is structured to offer a holistic view, from its synthesis to its potential as a valuable building block in medicinal chemistry and materials science. We will delve into the "why" behind the "how," offering insights into the rationale of experimental choices and the interpretation of analytical data.

Introduction to a Versatile Moiety

4-(3-aminopropyl)-N,N-dimethylaniline, with the CAS number 112103-97-6, is a substituted aniline derivative that features both a tertiary aromatic amine and a primary aliphatic amine. This dual functionality makes it an intriguing building block for the synthesis of more complex molecules. The electron-donating dimethylamino group activates the aromatic ring, influencing its reactivity in electrophilic substitution reactions, while the primary aminopropyl chain provides a nucleophilic site for a variety of chemical transformations. Understanding the interplay of these two functional groups is key to harnessing the full potential of this compound.

Strategic Synthesis of 4-(3-aminopropyl)-N,N-dimethylaniline

The synthesis of 4-(3-aminopropyl)-N,N-dimethylaniline can be approached through several strategic pathways. A highly effective and commonly employed method involves the reduction of a nitrile precursor, specifically 3-(4-(dimethylamino)phenyl)propanenitrile. This method is favored due to the commercial availability of the starting materials and the generally high yields of the reduction step.

Synthesis of the Precursor: 3-(4-(dimethylamino)phenyl)propanenitrile

The synthesis of the nitrile precursor is a critical first step. A common route to this intermediate is the cyanoethylation of N,N-dimethylaniline.

• Reaction: N,N-dimethylaniline reacts with acrylonitrile in the presence of a catalyst.

• Rationale: This reaction, a form of Michael addition, is an efficient way to introduce a three-carbon chain with a terminal nitrile group onto the aromatic ring. The choice of catalyst and reaction conditions is crucial to favor para-substitution and minimize side reactions.

Reduction of 3-(4-(dimethylamino)phenyl)propanenitrile to the Final Product

The final and most critical step is the reduction of the nitrile group to a primary amine. Lithium aluminum hydride (LiAlH₄) is a powerful and effective reducing agent for this transformation.[1][2]

Materials:

• 3-(4-(dimethylamino)phenyl)propanenitrile

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Water

• 10% Sodium hydroxide (NaOH) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate or dichloromethane (DCM) for extraction

• Celite

Procedure:

• To a suspension of LiAlH₄ (1.5 equivalents) in anhydrous THF (10 volumes) at 0°C under a nitrogen atmosphere, add a solution of 3-(4-(dimethylamino)phenyl)propanenitrile (1 equivalent) in anhydrous THF.

• Allow the reaction mixture to warm to room temperature and stir for 4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture back to 0°C.

• Carefully quench the excess LiAlH₄ by the sequential dropwise addition of water (1 volume), followed by 10% NaOH solution (1.5 volumes), and finally water (3 volumes). This should result in the formation of a granular precipitate.

• Filter the resulting suspension through a pad of Celite and wash the filter cake thoroughly with ethyl acetate or DCM.

• Separate the organic layer from the aqueous layer in the filtrate.

• Wash the organic layer successively with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 4-(3-aminopropyl)-N,N-dimethylaniline.

• The crude product can be purified by column chromatography on silica gel.

Self-Validating System and Causality:

The success of this reduction is highly dependent on maintaining anhydrous conditions, as LiAlH₄ reacts violently with water. The specific quenching procedure (the Fieser workup) is designed to safely neutralize the excess hydride and to precipitate the aluminum and lithium salts in a granular form that is easy to filter. The use of a nitrogen atmosphere prevents the reaction of LiAlH₄ with atmospheric moisture and oxygen.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physical and spectroscopic properties of 4-(3-aminopropyl)-N,N-dimethylaniline is essential for its characterization and for predicting its behavior in subsequent reactions.

Property	Value	Source
CAS Number	112103-97-6	[3]
Molecular Formula	C₁₁H₁₈N₂	[3]
Molecular Weight	178.27 g/mol	[3]
Appearance	Oily liquid	[4]
Boiling Point	Data not readily available
Storage	Keep in a dark place, under an inert atmosphere, at room temperature.	[3]

Spectroscopic Characterization

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the propyl chain protons, and the N,N-dimethyl protons.

• Aromatic Protons: Two doublets in the aromatic region (typically δ 6.5-7.5 ppm), characteristic of a para-substituted benzene ring. The protons ortho to the dimethylamino group will be more shielded (upfield) than the protons ortho to the propyl chain.

• Propyl Chain Protons: Three distinct multiplets corresponding to the three methylene groups of the propyl chain. The methylene group adjacent to the aromatic ring will likely appear as a triplet around δ 2.5-2.8 ppm. The methylene group adjacent to the primary amine will also be a triplet, likely around δ 2.6-2.9 ppm. The central methylene group will appear as a multiplet (likely a quintet or sextet) around δ 1.7-2.0 ppm.

• N,N-Dimethyl Protons: A sharp singlet integrating to six protons, typically in the region of δ 2.8-3.0 ppm.[5]

• Amine Protons: A broad singlet for the -NH₂ protons, the chemical shift of which can vary depending on the solvent and concentration.

The carbon NMR spectrum will provide information about the carbon skeleton of the molecule.

• Aromatic Carbons: Six signals are expected in the aromatic region (δ 110-150 ppm). The carbon attached to the dimethylamino group will be the most shielded, while the carbon attached to the propyl chain will also be distinct.

• Propyl Chain Carbons: Three signals for the three methylene carbons of the propyl chain.

• N,N-Dimethyl Carbons: A single signal for the two equivalent methyl carbons, typically around δ 40-45 ppm.

The IR spectrum will show characteristic absorption bands for the different functional groups present in the molecule.[6]

• N-H Stretching: A pair of medium intensity bands in the region of 3300-3500 cm⁻¹ corresponding to the symmetric and asymmetric stretching vibrations of the primary amine.

• C-H Stretching: Aromatic C-H stretching bands just above 3000 cm⁻¹, and aliphatic C-H stretching bands just below 3000 cm⁻¹.

• C=C Stretching: Aromatic ring stretching vibrations in the region of 1600-1450 cm⁻¹.

• C-N Stretching: Aliphatic and aromatic C-N stretching bands in the fingerprint region.

The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 178.

• Fragmentation: A prominent fragmentation pathway would be the cleavage of the C-C bond beta to the aromatic ring, leading to a stable benzylic-type cation.

Applications in Research and Development

The unique bifunctional nature of 4-(3-aminopropyl)-N,N-dimethylaniline makes it a valuable building block in several areas of chemical research and development.

Medicinal Chemistry and Drug Development

The anilino- and aminoalkyl- moieties are common pharmacophores found in a wide range of biologically active molecules. This compound can serve as a versatile scaffold for the synthesis of novel therapeutic agents.[7][8] The primary amine can be readily functionalized to introduce various side chains, while the dimethylamino group can influence the electronic properties and metabolic stability of the final compound.

Logical Relationship: From Building Block to Bioactive Molecule

Caption: Synthetic utility in medicinal chemistry.

Polymer Chemistry and Materials Science

The primary amine functionality allows for the incorporation of this molecule into polymer backbones through reactions such as polyamidation or polyimidation. The N,N-dimethylaniline moiety can act as a catalytic site or a charge-transporting group in the resulting polymer. This makes it a candidate for the development of functional polymers with applications in electronics and coatings.

Safety and Handling

4-(3-aminopropyl)-N,N-dimethylaniline, like many aromatic amines, should be handled with care. It is important to consult the Safety Data Sheet (SDS) before use.

• General Precautions: Use in a well-ventilated area, preferably in a fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Toxicity: Aromatic amines can be toxic and may be absorbed through the skin. Avoid direct contact and inhalation.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place under an inert atmosphere to prevent degradation.[3]

Conclusion

4-(3-aminopropyl)-N,N-dimethylaniline is a molecule with significant potential, stemming from its readily accessible synthesis and its versatile bifunctional nature. This guide has provided a framework for its preparation, characterization, and potential applications. As research in medicinal chemistry and materials science continues to evolve, the demand for such unique building blocks will undoubtedly grow. It is our hope that this in-depth guide will serve as a valuable resource for scientists and researchers looking to explore the full potential of this intriguing compound.

References

• Methylation of Aromatic Amines and Imines Using Formic Acid over Heterogeneous Pt/C Catalyst - Supporting Information. (n.d.). Retrieved from [Link]

• Supporting Information - ScienceOpen. (n.d.). Retrieved from [Link]

• Nitrile to Amine (LiAlH4 or LAH reduction) - Organic Synthesis. (n.d.). Retrieved from [Link]

• Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. (n.d.). Retrieved from [Link]

• 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (HMDB0001020). (n.d.). Retrieved from [Link]

• Emerging Building Blocks for Medicinal Chemistry: Recent Synthetic Advances. (n.d.). Retrieved from [Link]

• reduction of nitriles - Chemguide. (n.d.). Retrieved from [Link]

• FTIR spectra of (A) 4-DMAP, (B) DHBQ and (C) [4-DMAP-DHBQ] CT complex... (n.d.). Retrieved from [Link]

• Reduction of nitriles to amines using LiAlH4. (2025, May 1). YouTube. Retrieved from [Link]

• Reduction of Imines and Nitriles with LiAlH4. (2023, August 29). YouTube. Retrieved from [Link]

• 4-(3-aminopropyl)-N,N-dimethylaniline - CAS:112103-97-6 - 北京欣恒研科技有限公司. (n.d.). Retrieved from [Link]

• (PDF) Raman and FT-IR spectra, DFT and SQMFF calculations for N,N-dimethylaniline. (2017, September 15). Retrieved from [Link]

• The synthetic route of N, N-Dimethylaniline. (n.d.). Retrieved from [Link]

• (PDF) Synthesis and characterization of some new aromatic diamine monomers from oxidative coupling of anilines and substituted aniline with 4-amino- N, N-dimethyl aniline. (2025, June 28). Retrieved from [Link]

• Dimethylaniline - Wikipedia. (n.d.). Retrieved from [Link]

• FT-IR spectra of Pure components: aniline (a), N-methylaniline (b),... (n.d.). Retrieved from [Link]

• Emerging Building Blocks for Medicinal Chemistry: Recent Synthetic Advances. (n.d.). Retrieved from [Link]

• The Chemical Significance of N,N-Dimethylaniline (CAS 121-69-7): Properties and Applications in Synthesis - NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Retrieved from [Link]

• infrared spectrum of N,N-dimethylmethanamine (trimethylamine) C3H9N (CH3)3N prominent wavenumbers cm-1 detecting functional groups present finger print for identification of N,N-dimethylmethylamine image diagram doc brown's advanced organic chemistry revision notes. (n.d.). Retrieved from [Link]

• m-NITRODIMETHYLANILINE - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

Sources

• 1. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 4. Dimethylaniline - Wikipedia [en.wikipedia.org]
• 5. N,N-Dimethylaniline(121-69-7) 1H NMR spectrum [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. news.umich.edu [news.umich.edu]

An In-Depth Technical Guide to 4-(3-Aminopropyl)-N,N-dimethylaniline (CAS Number: 112103-97-6)

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

4-(3-Aminopropyl)-N,N-dimethylaniline, with CAS number 112103-97-6, is a substituted aniline derivative that holds potential as a versatile building block in synthetic organic chemistry, particularly in the realm of pharmaceutical and materials science. Its bifunctional nature, possessing both a nucleophilic primary amine and a tertiary aniline moiety, makes it an attractive intermediate for the synthesis of more complex molecules. This guide provides a comprehensive overview of the known chemical properties, synthesis, handling, and potential applications of this compound, with a focus on providing practical insights for laboratory and drug development professionals.

Chemical Identity and Physical Properties

4-(3-Aminopropyl)-N,N-dimethylaniline is a distinct organic compound with the molecular formula C₁₁H₁₈N₂ and a molecular weight of 178.27 g/mol .[1][2] Its structure features a dimethylaniline core substituted at the para position with a 3-aminopropyl chain.

Property	Value	Source(s)
CAS Number	112103-97-6	[1][2]
Molecular Formula	C₁₁H₁₈N₂	[1][2]
Molecular Weight	178.27 g/mol	[1][2]
SMILES	CN(C)c1ccc(CCCN)cc1	[1][2]
Physical Form	Not explicitly stated in reviewed literature; likely an oil or low-melting solid at room temperature.	N/A
Boiling Point	Not experimentally determined in reviewed literature.	N/A
Melting Point	Not experimentally determined in reviewed literature.	N/A
Solubility	Expected to be soluble in common organic solvents.	N/A

Synthesis and Spectroscopic Characterization

While a dedicated, optimized synthesis protocol for 4-(3-Aminopropyl)-N,N-dimethylaniline is not widely published, its structure suggests a logical synthetic approach. A plausible retrosynthetic analysis is outlined below.

Caption: Retrosynthetic analysis of 4-(3-Aminopropyl)-N,N-dimethylaniline.

Plausible Synthetic Protocol

The following is a proposed, non-validated protocol based on standard organic chemistry transformations. Researchers should perform their own optimization and safety assessments.

Step 1: Friedel-Crafts Alkylation to form 4-(3-bromopropyl)-N,N-dimethylaniline

• To a cooled (0 °C) and stirred solution of N,N-dimethylaniline (1.0 eq) in a suitable inert solvent (e.g., dichloromethane), add a Lewis acid catalyst (e.g., AlCl₃, 1.1 eq) portion-wise.

• Slowly add 1,3-dibromopropane (1.2 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or GC-MS.

• Upon completion, quench the reaction by carefully pouring it over ice-water.

• Extract the aqueous layer with dichloromethane, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 4-(3-bromopropyl)-N,N-dimethylaniline.

Step 2: Gabriel Synthesis to introduce the primary amine

• Dissolve 4-(3-bromopropyl)-N,N-dimethylaniline (1.0 eq) and potassium phthalimide (1.1 eq) in a polar aprotic solvent such as DMF.

• Heat the mixture to 80-100 °C and stir for 4-8 hours, monitoring the reaction progress.

• After cooling to room temperature, pour the reaction mixture into water to precipitate the phthalimide-protected intermediate.

• Filter the solid, wash with water, and dry.

• To deprotect the primary amine, reflux the intermediate with hydrazine hydrate (2.0 eq) in ethanol for 2-4 hours.

• After cooling, acidify the mixture with HCl to precipitate phthalhydrazide.

• Filter the solid and concentrate the filtrate. Basify the residue with aqueous NaOH and extract with an organic solvent (e.g., ethyl acetate).

• Dry the organic extracts and concentrate to yield the final product, 4-(3-Aminopropyl)-N,N-dimethylaniline.

Spectroscopic Data

• ¹H NMR: The spectrum would be expected to show signals for the aromatic protons (two doublets in the range of δ 6.5-7.5 ppm), the N,N-dimethyl protons (a singlet around δ 2.9-3.0 ppm), and the propyl chain protons (multiplets between δ 1.5-3.0 ppm). The NH₂ protons would likely appear as a broad singlet.

• ¹³C NMR: The spectrum would feature distinct signals for the aromatic carbons, with the carbon attached to the dimethylamino group being the most shielded. Signals for the two methyl carbons and the three propyl carbons would also be present.

• Mass Spectrometry: The electron ionization (EI) mass spectrum would be expected to show a molecular ion peak at m/z 178. The fragmentation pattern would likely involve cleavage of the propyl chain.

• Infrared (IR) Spectroscopy: Key vibrational bands would include N-H stretching of the primary amine (around 3300-3400 cm⁻¹), C-H stretching of the aromatic and aliphatic groups (around 2800-3100 cm⁻¹), and C-N stretching.

Reactivity and Chemical Behavior

The reactivity of 4-(3-Aminopropyl)-N,N-dimethylaniline is dictated by its two primary functional groups:

• Primary Amine: This group is a good nucleophile and a base. It can readily undergo reactions such as acylation, alkylation, and condensation with carbonyl compounds to form imines.

• Dimethylaniline Moiety: The dimethylamino group is an activating, ortho-, para-directing group for electrophilic aromatic substitution. However, the para position is already substituted. The nitrogen atom of the dimethylamino group can also act as a nucleophile, though it is a weaker one than the primary amine.

The presence of two basic nitrogen atoms means the compound can be protonated at two sites, with the primary amine being the more basic of the two.

Applications in Research and Drug Development

Aromatic amines are crucial substructures in a significant portion of drug candidates.[3] The bifunctional nature of 4-(3-Aminopropyl)-N,N-dimethylaniline makes it a valuable scaffold for creating diverse molecular libraries.

Potential as a Linker Molecule

The aminopropyl chain provides a flexible spacer, allowing for the attachment of this molecule to other chemical entities without significant steric hindrance. This is particularly useful in the development of:

• PROTACs (Proteolysis Targeting Chimeras): The primary amine can be used to attach to a ligand for a target protein, while the aniline moiety could be modified to bind to an E3 ligase ligand.

• Molecular Probes: The dimethylaniline portion can be part of a fluorophore, and the primary amine can be used to conjugate it to a biomolecule of interest.

Sources

• 1. 4-(3-Aminopropyl)-N,N-dimethylaniline Hydrochloride, TRC 100 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.ie]
• 2. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 3. drugdiscoverytrends.com [drugdiscoverytrends.com]

An In-Depth Technical Guide to 4-(3-aminopropyl)-N,N-dimethylaniline: Structure, Properties, and Synthetic Strategies

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(3-aminopropyl)-N,N-dimethylaniline is a substituted aromatic amine characterized by a dimethylaniline core and a terminal primary amine connected by a propyl linker. This unique bifunctional architecture, featuring both a tertiary aniline and a primary aliphatic amine, makes it a molecule of significant interest in the fields of medicinal chemistry, materials science, and organic synthesis. Its structural attributes suggest potential applications as a versatile building block for the synthesis of more complex molecules, a linker in bioconjugation, and a scaffold for the development of novel therapeutic agents. This guide provides a comprehensive overview of its molecular structure, physicochemical properties, and plausible synthetic routes, offering valuable insights for researchers and developers in the chemical and pharmaceutical industries.

Molecular Structure and Physicochemical Properties

The structural and physical characteristics of 4-(3-aminopropyl)-N,N-dimethylaniline are fundamental to understanding its reactivity and potential applications.

Molecular Identity and Weight

Parameter	Value	Source
IUPAC Name	4-(3-aminopropyl)-N,N-dimethylaniline	N/A
Chemical Formula	C₁₁H₁₈N₂	[1]
Molecular Weight	178.27 g/mol	[1]
CAS Number	112103-97-6	[1]
SMILES	CN(C)c1ccc(CCCN)cc1	[1]

A key feature of this molecule is the presence of two distinct amine functionalities: the tertiary amine of the dimethylaniline moiety and the primary amine at the terminus of the propyl chain. The dimethylamino group is a strong electron-donating group, which activates the aromatic ring towards electrophilic substitution, primarily at the ortho and para positions. The propyl chain provides flexibility and acts as a spacer, separating the aromatic core from the reactive primary amine.

Physicochemical Data

Property	Value	Notes
Appearance	Expected to be an oily liquid	Based on similar short-chain alkyl anilines.
Boiling Point	Not available	Likely to be above 200 °C.
Solubility	Expected to be soluble in organic solvents.	The hydrochloride salt is commercially available, suggesting some water solubility in its protonated form.

Molecular Structure of 4-(3-aminopropyl)-N,N-dimethylaniline

Caption: 2D representation of 4-(3-aminopropyl)-N,N-dimethylaniline.

Plausible Synthetic Strategies

Strategy 1: Reductive Amination of a Ketone Precursor

This approach involves the synthesis of a ketone intermediate, 4-(N,N-dimethylamino)phenylacetone, followed by a reductive amination to introduce the primary amine.

Workflow for Reductive Amination Strategy

Caption: Proposed multi-step synthesis via a ketone intermediate.

Experimental Protocol (Proposed):

• Synthesis of 2-chloro-1-(4-(dimethylamino)phenyl)ethan-1-one (Intermediate 1): In a flask equipped with a stirrer and under an inert atmosphere, N,N-dimethylaniline is dissolved in a suitable solvent like dichloromethane. The solution is cooled in an ice bath, and a Lewis acid catalyst such as aluminum chloride (AlCl₃) is added portion-wise. Chloroacetyl chloride is then added dropwise, maintaining the low temperature. The reaction is stirred until completion, monitored by Thin Layer Chromatography (TLC). The reaction mixture is then quenched with ice-water and extracted. The organic layer is washed, dried, and concentrated to yield the crude product, which can be purified by recrystallization or column chromatography.

• Synthesis of 1-(4-(dimethylamino)phenyl)propan-2-ol (Intermediate 2): Intermediate 1 is dissolved in an anhydrous ether solvent. A solution of methylmagnesium bromide (Grignard reagent) in ether is added slowly at a low temperature. The reaction is allowed to warm to room temperature and stirred until completion. The reaction is quenched with a saturated ammonium chloride solution, and the product is extracted. The organic layers are combined, dried, and the solvent is evaporated to give the alcohol intermediate.

• Synthesis of 4-(N,N-dimethylamino)phenylacetone: The alcohol intermediate is dissolved in a suitable solvent, and an oxidizing agent such as pyridinium chlorochromate (PCC) or a Swern oxidation protocol is employed to convert the secondary alcohol to a ketone. The reaction progress is monitored by TLC. Upon completion, the reaction mixture is worked up to isolate the crude ketone, which is then purified.

• Reductive Amination to Yield 4-(3-aminopropyl)-N,N-dimethylaniline: The synthesized ketone is dissolved in a solvent like methanol, and a source of ammonia (e.g., ammonium acetate or a solution of ammonia in methanol) is added. A reducing agent, such as sodium cyanoborohydride (NaBH₃CN), is then added portion-wise. The reaction is stirred at room temperature until the imine intermediate is fully reduced. Alternatively, catalytic hydrogenation using Raney Nickel or Palladium on carbon in the presence of ammonia can be employed. The final product is isolated after an appropriate workup and purification by column chromatography.

Strategy 2: Multi-step Synthesis from a Substituted Aniline

This alternative route begins with a commercially available para-substituted aniline, which already contains a three-carbon chain with a protected functional group that can be later converted to an amine.

Workflow for Substituted Aniline Strategy

Caption: Proposed synthesis starting from a para-substituted aniline.

Experimental Protocol (Proposed):

• N,N-dimethylation of 4-(3-bromopropyl)aniline: 4-(3-bromopropyl)aniline is dissolved in a polar aprotic solvent such as acetonitrile or acetone. A base, for instance, potassium carbonate (K₂CO₃), is added to the mixture. An excess of a methylating agent, like methyl iodide, is then added. The reaction mixture is heated to reflux and monitored by TLC.[2] After completion, the inorganic salts are filtered off, and the solvent is removed under reduced pressure. The resulting crude product is purified to yield 4-(3-bromopropyl)-N,N-dimethylaniline.

• Synthesis of 4-(3-azidopropyl)-N,N-dimethylaniline: The brominated intermediate is dissolved in a solvent like dimethylformamide (DMF). Sodium azide (NaN₃) is added, and the mixture is heated. The progress of this nucleophilic substitution is monitored by TLC. Once the starting material is consumed, the reaction mixture is poured into water and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated to give the azido intermediate.

• Reduction of the Azide to the Primary Amine: The azido compound is dissolved in a suitable solvent like methanol or ethanol. A catalyst, such as palladium on activated carbon (Pd/C), is added, and the mixture is subjected to a hydrogen atmosphere in a hydrogenation apparatus. The reduction is carried out until the uptake of hydrogen ceases. The catalyst is then filtered off, and the solvent is evaporated to afford the final product, 4-(3-aminopropyl)-N,N-dimethylaniline. Alternatively, reduction can be achieved using lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent.

Potential Applications in Research and Drug Development

The bifunctional nature of 4-(3-aminopropyl)-N,N-dimethylaniline makes it a promising candidate for several applications, particularly in the realm of medicinal chemistry and drug discovery.

• Scaffold for Novel Therapeutics: Aromatic amines are prevalent in pharmaceuticals, contributing to the binding of drugs to biological targets.[3] The N,N-dimethylaniline core can be further functionalized, while the primary amine of the aminopropyl chain offers a reactive handle for conjugation or modification. The aminopropyl moiety itself is found in compounds with neurogenic and neuroprotective activities, suggesting that derivatives of this molecule could be explored for neurological disorders.[4]

• Linker in Bioconjugation: The terminal primary amine can be used to attach this molecule to biomolecules such as proteins or peptides, or to solid supports.[5] The dimethylaniline portion can serve as a fluorescent reporter or a site for further chemical modification. This makes it a potential heterobifunctional linker for creating antibody-drug conjugates (ADCs) or other targeted therapeutic agents.[6][7]

• Building Block in Organic Synthesis: This compound can serve as a versatile intermediate in the synthesis of more complex molecules. The primary amine can undergo a wide range of reactions, including amide bond formation, reductive amination, and sulfonylation, allowing for the construction of diverse molecular architectures. The electron-rich aromatic ring is susceptible to electrophilic substitution, enabling further derivatization.

Safety and Handling

As with all chemicals, proper safety precautions should be taken when handling 4-(3-aminopropyl)-N,N-dimethylaniline and its precursors. It is advisable to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

4-(3-aminopropyl)-N,N-dimethylaniline is a molecule with significant potential in various scientific disciplines. Its distinct structural features, combining a reactive primary amine with a tertiary aniline core, make it an attractive building block for the synthesis of novel compounds with potential applications in drug discovery and materials science. While detailed experimental data for this specific compound is sparse, its synthesis is achievable through established organic chemistry methodologies. This guide provides a solid foundation for researchers interested in exploring the synthesis and applications of this versatile molecule.

References

• PubChem. 4-(3-aminopropyl)-N,N-dipropylaniline. [Link]

• OSHA. N,N-DIMETHYLANILINE. [Link]

• The Good Scents Company. N,N-dimethyl aniline. [Link]

• FooDB. Showing Compound N,N-Dimethylaniline (FDB005128). [Link]

• PubChemLite. 4-(3-aminopropyl)-n,n-dimethylaniline. [Link]

• Master Organic Chemistry. Alkylation of Amines (Sucks!). [Link]

• PubChem. 4-(2-aminopropyl)-N,N-dimethylaniline. [Link]

• PubMed. Aminopropyl carbazole analogues as potent enhancers of neurogenesis. [Link]

• Loba Chemie. 121-69-7 CAS | N,N-DIMETHYLANILINE. [Link]

• Carl ROTH. Safety Data Sheet: N,N-dimethylaniline. [Link]

• PENTA. N,N-Dimethylanilin... - SAFETY DATA SHEET. [Link]

• NIH. Bioconjugation Strategies for Connecting Proteins to DNA-Linkers for Single-Molecule Force-Based Experiments. [Link]

• MDPI. Development and Biochemical Characterization of Self-Immolative Linker Containing GnRH-III-Drug Conjugates. [Link]

• JOCPR. Exploring the Effects of Aromatic Compounds on Medicinal Chemistry. [Link]

• YouTube. Dimethylaniline : Synthesis. [Link]

• PrepChem.com. Preparation of N,N-dimethylaniline. [Link]

• mzCloud. N N Dimethylaniline. [Link]

• ResearchGate. The synthetic route of N, N-Dimethylaniline. [Link]

• Google Patents.

Sources

• 1. Actylis - N,N-Dimethylaniline - Acid Scavenger - Intermediate - Amines [solutions.actylis.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. jocpr.com [jocpr.com]
• 4. Aminopropyl carbazole analogues as potent enhancers of neurogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bioconjugation Strategies for Connecting Proteins to DNA-Linkers for Single-Molecule Force-Based Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development and Biochemical Characterization of Self-Immolative Linker Containing GnRH-III-Drug Conjugates [mdpi.com]
• 7. Bioconjugation Reagents | TCI AMERICA [tcichemicals.com]

A Technical Guide to the Spectroscopic Characterization of 4-(3-aminopropyl)-N,N-dimethylaniline

Introduction

4-(3-aminopropyl)-N,N-dimethylaniline is a substituted aniline derivative with potential applications in chemical synthesis, materials science, and as a precursor in drug development. Its structure incorporates a para-substituted N,N-dimethylaniline core with a flexible aminopropyl chain. Unambiguous structural confirmation and purity assessment of this molecule are paramount for its reliable use in research and development. This guide provides an in-depth analysis of the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for 4-(3-aminopropyl)-N,N-dimethylaniline, offering a predictive framework for its characterization. Due to the limited availability of published experimental spectra for this specific molecule, this guide synthesizes data from structurally related compounds and first principles of spectroscopic interpretation to provide a robust analytical protocol.

Molecular Structure and Atom Numbering

For clarity in the subsequent spectral assignments, the atoms of 4-(3-aminopropyl)-N,N-dimethylaniline are numbered as follows:

Caption: Molecular structure of 4-(3-aminopropyl)-N,N-dimethylaniline with atom numbering for NMR assignments.

¹H NMR Spectroscopy Analysis

The proton NMR spectrum provides information on the number of different types of protons and their neighboring environments. For 4-(3-aminopropyl)-N,N-dimethylaniline, we anticipate signals corresponding to the aromatic protons, the N,N-dimethyl protons, and the three methylene groups of the propyl chain, as well as the amine protons.

Predicted ¹H NMR Data

Protons (Atom Numbers)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
H-7, H-8	~2.9 - 3.0	Singlet (s)	6H	The two methyl groups on the aniline nitrogen are equivalent and deshielded by the nitrogen. This is consistent with the singlet at 2.89 ppm observed for N,N-dimethylaniline.[1]
H-3, H-5	~6.6 - 6.8	Doublet (d)	2H	These protons are ortho to the electron-donating N,N-dimethylamino group, resulting in significant shielding and an upfield shift. They appear as a doublet due to coupling with H-2 and H-6. In N,N-dimethylaniline, these protons resonate at approximately 6.61-6.82 ppm.[1]
H-2, H-6	~7.0 - 7.2	Doublet (d)	2H	These protons are meta to the N,N-dimethylamino group and ortho to the propyl chain. They are less shielded than H-3 and H-5. They will appear as a doublet due to coupling with H-3 and H-5.
H-9	~2.5 - 2.7	Triplet (t)	2H	This methylene group is adjacent to the aromatic ring (benzylic position) and a CH₂ group, thus appearing as a triplet.
H-11	~2.7 - 2.9	Triplet (t)	2H	This methylene group is adjacent to the primary amine and a CH₂ group, leading to a downfield shift and a triplet multiplicity.
H-10	~1.7 - 1.9	Quintet (or Multiplet, m)	2H	This central methylene group is coupled to the two adjacent CH₂ groups (H-9 and H-11), resulting in a more complex splitting pattern, likely a quintet.
-NH₂	Variable (Broad Singlet)	Broad Singlet (br s)	2H	The chemical shift of amine protons is highly dependent on solvent, concentration, and temperature. The signal is often broad due to quadrupolar relaxation and exchange with trace amounts of water.

¹³C NMR Spectroscopy Analysis

The carbon-13 NMR spectrum reveals the number of unique carbon environments in the molecule.

Predicted ¹³C NMR Data

Carbon (Atom Number)	Predicted Chemical Shift (δ, ppm)	Rationale
C-7, C-8	~40 - 41	The methyl carbons attached to the aniline nitrogen. In N,N-dimethylaniline, this peak is around 40.73 ppm.[2]
C-4	~149 - 151	The aromatic carbon directly attached to the nitrogen is significantly deshielded. The corresponding carbon in N,N-dimethylaniline is at 150.66 ppm.[2]
C-1	~128 - 130	The aromatic carbon attached to the propyl group. Its chemical shift will be influenced by the alkyl substituent.
C-2, C-6	~128 - 130	These aromatic carbons are meta to the strongly electron-donating N,N-dimethylamino group.
C-3, C-5	~112 - 114	These aromatic carbons are ortho to the N,N-dimethylamino group and are significantly shielded. In N,N-dimethylaniline, these carbons appear at approximately 113.52 ppm.[2]
C-11	~41 - 43	The carbon adjacent to the primary amine.
C-9	~33 - 35	The benzylic carbon of the propyl chain.
C-10	~30 - 32	The central carbon of the propyl chain.

Mass Spectrometry Analysis

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for confirming its identity.

Predicted Mass Spectrum Data

• Molecular Ion (M⁺): The expected molecular weight of 4-(3-aminopropyl)-N,N-dimethylaniline (C₁₁H₁₈N₂) is 178.27 g/mol .[3] Therefore, the molecular ion peak [M]⁺ should be observed at m/z = 178.

• Key Fragmentation Pathways: The fragmentation will likely be dominated by cleavage at bonds beta to the nitrogen atoms and the aromatic ring.

Caption: Predicted major fragmentation pathways for 4-(3-aminopropyl)-N,N-dimethylaniline in mass spectrometry.

• m/z = 163: Loss of a methyl radical (•CH₃) from the N,N-dimethylamino group.

• m/z = 134: Benzylic cleavage, resulting in the loss of the aminomethyl radical (•CH₂NH₂) is less likely, but cleavage of the C-C bond beta to the ring to lose a •CH₂CH₂NH₂ radical is plausible.

• m/z = 120: This would be a very prominent peak resulting from the cleavage of the bond beta to the aromatic ring, leading to the formation of the stable N,N-dimethyl-p-toluidine cation radical. This is often a dominant fragmentation pathway for alkyl-substituted anilines.

Experimental Protocols

NMR Data Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of 4-(3-aminopropyl)-N,N-dimethylaniline in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O). The choice of solvent can affect the chemical shifts, particularly of the amine protons. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 300 MHz or higher) for optimal resolution and sensitivity.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters include a 30-45 degree pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Mass Spectrometry Data Acquisition

• Sample Introduction: Introduce the sample into the mass spectrometer. For a volatile compound like this, direct infusion via a syringe pump for Electrospray Ionization (ESI) or introduction into a Gas Chromatography (GC) system for Electron Ionization (EI) are common methods.

• Ionization:

  • Electron Ionization (EI): This hard ionization technique is useful for obtaining detailed fragmentation patterns. A standard electron energy of 70 eV is typically used.

  • Electrospray Ionization (ESI): A soft ionization technique that is less likely to cause fragmentation, making it ideal for confirming the molecular weight. The sample would be analyzed in positive ion mode to observe the [M+H]⁺ ion at m/z = 179.

• Mass Analysis: Analyze the ions using a mass analyzer such as a quadrupole, time-of-flight (TOF), or Orbitrap.

• Data Analysis: Interpret the resulting mass spectrum to identify the molecular ion peak and characteristic fragment ions, comparing them to the predicted values.

Conclusion

The structural elucidation of 4-(3-aminopropyl)-N,N-dimethylaniline relies on a combined interpretation of NMR and MS data. This guide provides a detailed predictive framework for the ¹H NMR, ¹³C NMR, and mass spectra of this compound, based on established spectroscopic principles and data from analogous structures. By following the outlined experimental protocols, researchers and scientists can confidently acquire and interpret the necessary data to verify the identity and purity of 4-(3-aminopropyl)-N,N-dimethylaniline for their specific applications.

References

• Doc Brown's Chemistry. (n.d.). 1H proton nmr spectrum of dimethylamine C2H7N. Retrieved from [Link]

• Li, P., et al. (n.d.). Methylation of Aromatic Amines and Imines Using Formic Acid over Heterogeneous Pt/C Catalyst - Supporting Information. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (HMDB0001020). Retrieved from [Link]

Sources

• 1. N,N-Dimethylaniline(121-69-7) 1H NMR spectrum [chemicalbook.com]
• 2. rsc.org [rsc.org]
• 3. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]

An In-Depth Technical Guide to the Solubility and Stability of 4-(3-aminopropyl)-N,N-dimethylaniline

Introduction

4-(3-aminopropyl)-N,N-dimethylaniline is a substituted aniline derivative with potential applications in pharmaceutical and chemical synthesis. Its structure, featuring a tertiary aromatic amine and a primary aliphatic amine, imparts a unique combination of chemical properties that are critical to understand for its effective use, formulation, and storage. This guide provides a comprehensive technical overview of the methodologies required to characterize the aqueous and organic solubility of 4-(3-aminopropyl)-N,N-dimethylaniline, as well as its stability under various stress conditions.

This document is intended for researchers, scientists, and drug development professionals. The experimental protocols described herein are grounded in authoritative guidelines from the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP), ensuring a robust and scientifically valid approach to characterization.

Physicochemical Properties: A Foundation for Analysis

A thorough understanding of the fundamental physicochemical properties of 4-(3-aminopropyl)-N,N-dimethylaniline is the first step in any comprehensive analysis. These properties not only inform on its intrinsic characteristics but also guide the design of solubility and stability studies.

Property	Value/Information	Source
CAS Number	112103-97-6	[1]
Molecular Formula	C₁₁H₁₈N₂	[1]
Molecular Weight	178.27 g/mol	[1]
Appearance	Oily liquid, may be yellow to brown	Inferred from similar compounds[2][3]
Storage	Keep in dark place, inert atmosphere, room temperature	[1]

Solubility Profile: A Critical Parameter for Application

The solubility of an active pharmaceutical ingredient (API) or key intermediate is a critical factor influencing its bioavailability, formulation, and routes of administration.[4] The presence of both a hydrophobic aromatic ring and two amine groups suggests that the solubility of 4-(3-aminopropyl)-N,N-dimethylaniline will be highly dependent on pH.

pH-Dependent Aqueous Solubility

The primary and tertiary amine functionalities of the molecule are basic and will be protonated at acidic pH, forming salts that are likely to be more water-soluble. A pH-solubility profile is therefore essential.

This method is a standard approach for determining thermodynamic solubility as outlined in USP General Chapter <1236>.[5][6]

• Preparation of Buffers: Prepare a series of buffers covering a physiologically relevant pH range (e.g., pH 2, 4, 6, 7.4, 8, 10).

• Sample Preparation: Add an excess amount of 4-(3-aminopropyl)-N,N-dimethylaniline to vials containing each buffer solution. The goal is to create a saturated solution with undissolved solid/liquid remaining.

• Equilibration: Agitate the vials at a constant, controlled temperature (e.g., 25 °C or 37 °C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Analysis: After equilibration, separate the undissolved compound from the solution by centrifugation or filtration.

• Quantification: Accurately quantify the concentration of the dissolved compound in the clear supernatant/filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Solubility in Organic Solvents

Understanding the solubility in common organic solvents is crucial for synthesis, purification, and formulation development.

• Solvent Selection: Choose a range of common organic solvents (e.g., ethanol, methanol, acetonitrile, dichloromethane, ethyl acetate).

• Sample Preparation: Accurately weigh a small amount of 4-(3-aminopropyl)-N,N-dimethylaniline into a clear vial.

• Titration: Incrementally add the selected solvent while continuously mixing until the compound is fully dissolved.

• Calculation: Record the volume of solvent required to dissolve the known mass of the compound and express the solubility in terms of mg/mL or g/L.

Data Presentation: Solubility Summary

The results of these experiments should be compiled into a clear and concise table.

Solvent System	Temperature (°C)	Solubility (mg/mL)
pH 2.0 Buffer	25	(Experimental Data)
pH 7.4 Buffer	25	(Experimental Data)
pH 10.0 Buffer	25	(Experimental Data)
Water	25	(Experimental Data)
Ethanol	25	(Experimental Data)
Acetonitrile	25	(Experimental Data)

Chemical Stability Profile: Ensuring Integrity and Shelf-Life

Stability testing is essential to understand how the quality of a substance varies over time under the influence of environmental factors such as temperature, humidity, and light.[7] Forced degradation (or stress testing) is a critical component of this, designed to identify likely degradation products and establish degradation pathways.[8] This information is invaluable for developing stability-indicating analytical methods.

Forced Degradation Studies

Forced degradation studies involve subjecting the compound to conditions more severe than accelerated stability testing to provoke degradation. The goal is to achieve a target degradation of 5-20%.[9]

Caption: Workflow for forced degradation studies.

• Acid and Alkaline Hydrolysis:

  • Prepare solutions of the compound in 0.1 M HCl and 0.1 M NaOH.

  • Expose the solutions to elevated temperatures (e.g., 60°C) for a defined period.

  • At various time points, withdraw samples, neutralize them, and analyze by HPLC. Causality: The amine groups are susceptible to hydrolysis under extreme pH and heat. The aromatic ring system may also be affected.[10]

• Oxidative Degradation:

  • Prepare a solution of the compound and treat it with a dilute solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature.

  • Monitor the reaction over time by taking samples for HPLC analysis. Causality: Tertiary amines and the electron-rich aniline ring are susceptible to oxidation.[10][11] Potential degradation products include N-oxides.

• Thermal Degradation:

  • Expose the solid compound and a solution of the compound to dry heat at an elevated temperature (e.g., 80°C).

  • Analyze samples at various time points. Causality: This assesses the intrinsic thermal stability of the molecule in the absence of other reactants.

• Photostability:

  • Expose solid and solution samples to a light source that provides both UV and visible light, as specified in ICH guideline Q1B.[12][13]

  • Ensure a dark control sample is stored under the same temperature conditions to differentiate between thermal and photolytic degradation.

  • Analyze the samples after a specified duration of light exposure. Causality: Aromatic systems and amines can be susceptible to photolytic degradation.[12]

Long-Term and Accelerated Stability Studies

Following forced degradation, formal stability studies should be conducted according to ICH Q1A(R2) guidelines to establish a re-test period or shelf life.[7][14][15]

• Packaging: Place the compound in containers that simulate the proposed storage packaging.

• Storage Conditions: Store the samples in calibrated stability chambers under the following conditions:

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH for a minimum of 12 months.[14]

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH for a minimum of 6 months.[14]

• Testing Schedule: Pull samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24 months for long-term; 0, 3, 6 months for accelerated) and analyze for appearance, assay, and degradation products.

Data Presentation: Stability Summary

Stress Condition	Reagent/Condition	Duration	Degradation (%)	Major Degradants (Retention Time)
Acid Hydrolysis	0.1 M HCl, 60°C	24 h	(Experimental Data)	(Experimental Data)
Alkaline Hydrolysis	0.1 M NaOH, 60°C	24 h	(Experimental Data)	(Experimental Data)
Oxidation	3% H₂O₂, RT	8 h	(Experimental Data)	(Experimental Data)
Thermal (Solid)	80°C	7 days	(Experimental Data)	(Experimental Data)
Photostability	ICH Q1B	1.2 million lux hours	(Experimental Data)	(Experimental Data)

Analytical Methodologies

A validated, stability-indicating analytical method is paramount for both solubility and stability studies. High-Performance Liquid Chromatography (HPLC) is the method of choice.

HPLC Method Development

A reversed-phase HPLC method with UV detection is a suitable starting point. A C18 column with a mobile phase consisting of a phosphate buffer and acetonitrile or methanol is a common choice for amine-containing compounds. Gradient elution is often necessary to separate the parent compound from its degradation products. Mass spectrometry (MS) detection should be coupled with HPLC (LC-MS) to aid in the identification of unknown degradation products.

Method Validation Workflow

Caption: Workflow for analytical method validation.

Conclusion

The characterization of solubility and stability is a foundational activity in the development of any chemical entity for pharmaceutical or other regulated applications. For 4-(3-aminopropyl)-N,N-dimethylaniline, a molecule with dual amine functionalities, a systematic and rigorous approach is essential. By employing the authoritative methodologies outlined in this guide, researchers can generate the robust data necessary to understand its behavior, develop stable formulations, and ensure its quality and integrity throughout its lifecycle. The protocols provided herein serve as a comprehensive starting point for a thorough investigation grounded in scientific integrity and regulatory expectations.

References

• ICH Q1A (R2): Defines long-term, intermediate, and accelerated stability studies for new drugs. (Source: AMSbiopharma) [https://vertexaisearch.cloud.google.
• ICH Q1B: Establishes procedures for photostability testing of substances and pharmaceutical products. (Source: AMSbiopharma) [https://vertexaisearch.cloud.google.
• ICH Q1A(R2) Stability Testing of New Drug Substances and Products. (Source: ICH) [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGo9aqnKQ3RaSOxiSEcAWmEmm5Wqx2GG0tz_7y9_bWMkIAP1DWjMXrKcvtFKRCOsukRV2N-WglNdmDlm5_vV8UoNtDR6-N7UzG2TNy6jcjb0L6xcBdKHguytfbKRwsNTI-Gl8dM4g==]
• ICH Q1A(R2) Guideline. (Source: ICH) [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEqoIgO7XPbDK6k_hY4JOWx9cifo4S2jFV-ebQq1NkFoQyVmc0Guu3eouWHeFy1sUp95ddTgRzCRdHgaQubEDJuLqi8PgFPza4ZklCwAHH2CTTy35D34j73SdViY4-g8w5WzKoRiW540YfytjlCZ1m5xaxiZ3CQyDxq4NIqRpyKvfVT]
• ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. (Source: European Medicines Agency) [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFYw910-iCySP7M3-nwUbg3BiO9NKv-iMGnTVYc9IUXZ_7i14VoSBA_3dauD0gwL0Wbnu1iZVmhCz8AddCwcRqpwr25GP4hTAnXijQXhJ3lCn4nUglhqVfeaA_2vsf-S-RUuQH8SqDpdYi45ddiM1_lXdgU4VBZejFfZNQDoWQUYWr3N-ZNu0NP6JUd_zOrsvXCw_MxbstztLI0iNnRSxiomwyCNsfWm0G_nA==]
• <1236> Solubility Measurements. (Source: USP-NF) [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHHDqsGCXGEZghxuyIHLyfLclq_hDGcJoYO9DXzf81z1xvXhoqnIs28mo6DWJD7WZlf4NvCLmGCe62n0hdhcWRSUR-ac4x4HsFwQyLBVEREK9ijbKNsjsXF-k9MkBLB75VyrxH4fhEoYXFsHAUceJQ=]
• Revision of USP Chapter <1236> Solubility Measurements Published for Comments. (Source: ECA Academy) [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGNpq3B97_8jpFiVpJIrXlvxKqB6s3KYRyVOYXbAbj43fs_WPgYY_K8pghDvu33AP4er5nDIE_IuMIp58xVkIihJyR6vMYHoNVJk6JP2rCTXX4ig97DHgtUQBZ2cctqKSylkGlS91v3zJEWkD2k1uRmCNUr6TabPKdopAxWUlehPL9EryRX4Mi0bRs0m-VWNBAUq504Pl36Rl0019MNruDOcpK4TK0nFtQvFu81zw==]
• USP <1236>: Solubility Measurements Chapter. (Source: Biorelevant.com) [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGOfVX97DtD9AfAwPLT20-HTMypPsWydHR45PQ4JAfUEgu3x6onGTpeJ3yHWmSfrpAzvRoRwl6oA9pCuNv4Z-o-3jxjSnHH82o0RqpPEgugjrEGi4sgr0bFrtuE7ZBCmZxjwrfu_I6PZoUqPsJyHZQEWuVv6SLqaABYzbt4jFpOW2Nl7WF3P72-8aOE]
• Development of forced degradation and stability indicating studies for drug substance and drug product. (Source: International Journal of Research in Pharmacology & Pharmacotherapeutics) [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFwKS1_D1TEIzwt5PiGnQi-ZpCObdR-djDiH2BJY8HWdTDIj1zdbE3uICNX_8SfvHFThH_5xdDI_oyHZVEpFuQVFICwLJv6b7tdXw_GlChhajq3TWq-Te089jygc9GGIDENRW61P-cb1xH0kA==]
• 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline. (Source: BLDpharm) [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGlxAynLh44BTCokQkymRKP6Dnp13aB-GVLpdhUEglGpZkUNJ3i3uKXeI9UgMT8lqwojv_L_h2dVaQaV93CqK4xPPqY65ZMqf4L0n0CQk7Vm8xDhrxNRdvCEZPdKlA7-L5KgtWCr72A9m0fGy0=]
• Forced Degradation Studies. (Source: MedCrave online) [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGEjCkMo5SUrg9dR8nyOHDHet_IAtq0FyS_eBcPnO75xfmd29Lmiljdhf5T0-VeVQiYdM_FDE6YOwyn2ENBBvxpUEuEWfoj2vU0zthGYBkqmwZ7Brk8B_2KMk4YnRhTR4-fLYZKtQQEFqb7HFLzx_6YmUpVHBPOxtPc-g==]
• FORCED DEGRADATION AND STABILITY TESTING: STRATEGIES AND ANALYTICAL PERSPECTIVES. (Source: PharmaTutor) [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGP8z64Fvk8vPg-lpvBc3iTUbTiSLfp_dbPl6nTMsty-bf0zf0QCyL4v2c9IsWbksfa3-XCMeoRaQ809Q-k94Q3V-0_BsZSTSasetrAU-gBP6swFynxY-GJHLywYUEVqfr_c7YbBermbpbZxHjgmkhzRYf_NQM7VaSe-gEV3oQZGdXiX9Yndr_SazZoML5b7W5j2hxTEKg_LsDF-m37Fvh9_9PoPK8K]
• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (Source: ACD/Labs) [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHOirqVQUxbakTmRGaJakYjwxixjwbQ91yHg4SrFKZTnuEBBxPrwJswfJA4dkxgq7shGpOB6eg0rPC0oEBEmOjXQFD-TSgA_ZK74seLTE6o0W0cQ3d5D4Uh4ISGWJ9XVsSUnEyRhJr4UM94ot44x7oeQX1W6hwxcQb_gaXNRyaQxlBibwKthwkB7FS9mlF_jFZSfn2zJssDDTKGksRPRJSrlj178P_AlJ08bxnw]
• Forced Degradation Study in Pharmaceutical Stability. (Source: Pharmaguideline) [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFjhkOgslO61vpH6kRjflBM1SosCZ-Cq8nn3dkoryWUqvjVhcfhTjVzXrPCjqfvIGHk0XtnkS3UyfJhJch-e2O1n1mvrOWlMPLZ8NaJhureaHDbPsrhCeL-u9MqV9094O53wpaKMZXDUNBFiXAcWEt_kTk0B-JtgWg0JAwTYZWDT2G971BwNgKKTNwcACDdnI5RRF4kVW4_9Z8SSg==]
• N,N-Dimethylaniline - Solubility of Things. (Source: Solubility of Things) [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHPFeR3X_sEn98l5iKQb5aN757TYvyUDtjtkohZowFafRie-nzPBXlK5sVw2HeuZUc8KECkn6MEjujbGrdyDwTZrqDUF_Uayvd52iKY1tMQync9H861E7leQ89YlNrS1SCzfWfNy_eX5sqmgT8Cj88=]
• N,N-Dimethylaniline - Wikipedia. (Source: Wikipedia) [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHv_DIumSvd-o_KKu4TG2tT-jE-02WbjIJwvyQDnWRJqiU7wvADdyFKfObf4TI7QTnKPbXDkB_C1DBwtRo23AnKVCHjeEz9FVcjHCx4dheqPEWIwu9q_J5nnrvmpTd5kbSE-Mq0vkaq]
• Q1B Photostability Testing of New Active Substances and Medicinal Products. (Source: EMEA) [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHth6p8-3TvJjmL8i43Y-Ud15l1VYV-eAeMU2-i8y8DvDF7vu2N3CJ2TxCXloASwk6xGbFvO7382IdKKiniWNI08sAlXN_Ar24LzxL6mUBoNqwqhDkuuAaKQ5smB_EpMpogcfMd4sa51zsEVY0R98Hzm94gOuG0E47BPogJ88iz1gwhDslhbH1VDcH8_HcEb05hJ-8EU6sqMBVo8R_u2p7afsRVLKFhnhdKwxCY4wO7kyDR9bCT2TxCuvzmjlX9VIWSi2RlCSAvSmCoee7NRkAGPHg=]

Sources

• 1. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Dimethylaniline - Wikipedia [en.wikipedia.org]
• 4. Solubility Measurements | USP-NF [uspnf.com]
• 5. Revision of USP Chapter <1236> Solubility Measurements Published for Comments - ECA Academy [gmp-compliance.org]
• 6. biorelevant.com [biorelevant.com]
• 7. database.ich.org [database.ich.org]
• 8. acdlabs.com [acdlabs.com]
• 9. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 10. ijrpp.com [ijrpp.com]
• 11. pharmatutor.org [pharmatutor.org]
• 12. database.ich.org [database.ich.org]
• 13. ema.europa.eu [ema.europa.eu]
• 14. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
• 15. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Navigating the Unknown: A Proactive Safety and Handling Guide for 4-(3-aminopropyl)-N,N-dimethylaniline

Foreword: A Note on Scientific Integrity and Data Extrapolation

The development of novel chemical entities invariably outpaces the public dissemination of comprehensive safety data. This is the case for 4-(3-aminopropyl)-N,N-dimethylaniline (CAS No. 112103-97-6). In the absence of a specific, detailed Safety Data Sheet (SDS), this guide has been constructed by leveraging data from the structurally analogous and well-characterized compound, N,N-dimethylaniline (CAS No. 121-69-7). This proactive approach is designed to provide a robust framework for safety and handling. It is critical for the user to understand that the addition of an aminopropyl moiety can alter the physicochemical and toxicological profile of the molecule. Therefore, this document must be treated as a foundational but preliminary guide. All procedures should be executed with heightened caution, and this guide must be superseded by a specific SDS for 4-(3-aminopropyl)-N,N-dimethylaniline as soon as one becomes available.

Compound Identification and Inferred Physicochemical Profile

4-(3-aminopropyl)-N,N-dimethylaniline is a substituted aniline that presents as a potentially valuable intermediate in synthetic chemistry and pharmaceutical research. A foundational understanding of its physical and chemical properties is paramount for anticipating its behavior in a laboratory setting and for the implementation of appropriate control measures. The properties of the parent compound, N,N-dimethylaniline, serve as a critical baseline for this assessment.

Table 1: Physicochemical Data for N,N-dimethylaniline (Reference Compound)

Property	Value	Source
Molecular Formula	C₈H₁₁N	[1]
Molar Mass	121.183 g·mol⁻¹	[1]
Appearance	Yellowish to brownish oily liquid	[2][3]
Odor	Amine-like, fishy	[2]
Boiling Point	194 °C (381 °F; 467 K)	[1]
Melting Point	2 °C (36 °F; 275 K)	[1]
Flash Point	63 °C (145 °F)	[3]
Autoignition Temp.	371 °C (700 °F)	[3]
Solubility in Water	Slightly soluble	[2]
Vapor Pressure	1 mmHg (20°C)	[1]

| Specific Gravity | 0.956 g/mL |[1] |

The incorporation of the (3-aminopropyl) group is expected to increase the molecular weight, boiling point, and potentially the water solubility of the title compound compared to N,N-dimethylaniline. The presence of a primary amine in addition to the tertiary amine will also increase the basicity and introduce new chemical reactivity.

Hazard Identification and GHS Classification

Given its structural similarity to N,N-dimethylaniline, 4-(3-aminopropyl)-N,N-dimethylaniline must be handled as a substance with significant potential hazards until proven otherwise. The GHS classification for N,N-dimethylaniline provides a conservative framework for risk assessment.

GHS Classification for N,N-dimethylaniline (Proxy)

• Acute Toxicity, Oral (Category 3) [4][5][6]

• Acute Toxicity, Dermal (Category 3) [4][5][6]

• Acute Toxicity, Inhalation (Category 3) [4][5][6]

• Carcinogenicity (Category 2) [4][5][6]

• Hazardous to the Aquatic Environment, Chronic Hazard (Category 2) [4][5]

Signal Word: Danger [4][5]

Inferred Hazard Statements:

• H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.[5]

• H351: Suspected of causing cancer.[5]

• H411: Toxic to aquatic life with long lasting effects.[5]

The causality behind these classifications lies in the systemic toxicity of aniline derivatives, which can be absorbed through the skin and lungs, affecting the blood's ability to carry oxygen (methemoglobinemia) and potentially impacting the liver and kidneys.[2][3] The carcinogenicity concern is a common feature for many aromatic amines.

Personal Protective Equipment (PPE): A Mandate for Comprehensive Barrier Protection

A rigorous and multi-layered PPE strategy is non-negotiable to prevent dermal, ocular, and respiratory exposure. The choice of specific PPE must be informed by a detailed, procedure-specific risk assessment.

dot

Caption: Recommended PPE donning and doffing workflow.

• Respiratory Protection: Work must be conducted in a certified chemical fume hood. For routine operations, a NIOSH-approved air-purifying respirator equipped with organic vapor cartridges is recommended.[7] In situations with a potential for higher exposure, such as during a spill cleanup, a self-contained breathing apparatus (SCBA) is essential.[3][7]

• Eye and Face Protection: Chemical splash goggles in combination with a full-face shield are mandatory to protect against accidental splashes.[7]

• Skin Protection:

  • Gloves: Double-gloving is a critical requirement to mitigate the risk of dermal absorption.[8] A chemically resistant inner glove (e.g., nitrile) should be worn, with a more robust outer glove (e.g., neoprene or SilverShield®) selected based on breakthrough time data for N,N-dimethylaniline.[2] Gloves must be changed every 30-60 minutes or immediately upon known or suspected contamination.[8]

  • Gown/Apron: A chemically resistant gown or lab coat is required. For procedures with a high risk of splashing, a chemically impervious apron should be worn over the gown.[8] Cuffs of the gown should be tucked into the outer gloves.[8]

  • Footwear: Fully enclosed, chemically resistant footwear is required. Shoe covers should be used when there is a risk of floor contamination.

Prudent Handling and Storage Protocols

All manipulations of 4-(3-aminopropyl)-N,N-dimethylaniline must be confined to a designated and properly labeled area, with all transfers and reactions performed inside a chemical fume hood.

Experimental Protocol: Weighing and Dispensing of the Compound

• Fume Hood Verification: Confirm that the chemical fume hood has a current certification and is operating with adequate airflow.

• PPE Donning: Don all personal protective equipment as detailed in the preceding section.

• Work Surface Preparation: Line the work surface within the fume hood with absorbent, disposable bench paper.

• Equipment Placement: Place a calibrated analytical balance and all necessary glassware and utensils inside the fume hood.

• Aliquotting: Using dedicated spatulas, carefully transfer the required amount of the compound from the primary storage container to a tared, secondary container. Avoid creating dust or aerosols.

• Immediate Sealing: Tightly seal the primary storage container immediately after dispensing.

• Minor Spill Management: Immediately clean any minor spills within the hood using a chemically compatible absorbent pad.

• Reaction Setup: Proceed with the dissolution or reaction setup within the confines of the fume hood.

Storage Conditions:

• Container: Store in a tightly sealed, clearly labeled container.[4][6][7]

• Environment: The storage location must be a cool, dry, and well-ventilated area, separate from general laboratory traffic.[4][6][7]

• Security: The storage area should be locked and accessible only to trained and authorized personnel.[4][6]

• Protection: Protect from direct sunlight and air, as aniline derivatives are susceptible to degradation and oxidation.[7]

• Incompatibilities: Segregate from incompatible materials, particularly strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[7]

Emergency Response: First Aid Measures

Rapid and correct first aid is vital in mitigating the effects of accidental exposure. All laboratory personnel must be familiar with these procedures and the location of emergency equipment.

• Inhalation: Immediately move the exposed individual to fresh air.[3][5] If the person is experiencing breathing difficulties or has ceased breathing, trained personnel should administer artificial respiration. Seek immediate medical attention.[3]

• Skin Contact: Immediately remove all contaminated clothing while simultaneously flushing the affected skin with copious amounts of soap and water for a minimum of 15 minutes.[2][3] It is crucial to seek immediate medical attention due to the high risk of systemic toxicity via dermal absorption.[3]

• Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15 minutes, making sure to hold the eyelids open to rinse the entire surface.[3][5] If contact lenses are present, they should be removed if it can be done easily.[5] Immediate medical attention is required.[3]

• Ingestion: Do NOT induce vomiting.[3] If the individual is conscious and alert, rinse their mouth thoroughly with water.[3][4] Seek immediate medical attention.[3]

Spill Management and Accidental Release

A well-rehearsed spill response plan is essential for containing accidental releases and preventing exposure.

dot

Caption: Workflow for managing an accidental spill.

Spill Cleanup Protocol:

• Evacuate and Secure: Immediately evacuate all non-essential personnel and secure the area to prevent entry.

• Ventilation: Maximize ventilation in the area, ensuring all work is done within a fume hood if the spill is contained there.

• Personal Protective Equipment: Don the appropriate level of PPE, which may include an SCBA depending on the scale and location of the spill.

• Containment: For liquid spills, create a dike around the spill using a non-combustible, inert absorbent material such as sand, diatomaceous earth, or vermiculite.[2][4]

• Collection: Carefully collect the saturated absorbent material using non-sparking tools and place it into a clearly labeled, sealable container designated for hazardous waste.[2][4]

• Decontamination: Decontaminate the spill surface with a suitable solvent, followed by a thorough wash with soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Disposal: Arrange for the disposal of all contaminated materials through the institution's hazardous waste management program, in strict accordance with all relevant regulations.[2]

Fire-Fighting Procedures

N,N-dimethylaniline is a combustible liquid, meaning it can ignite, but not readily at ambient temperatures.[4]

• Suitable Extinguishing Agents: For small fires, use a dry chemical powder, carbon dioxide (CO₂), or alcohol-resistant foam. A water spray can be used to cool containers.[2][3]

• Unsuitable Extinguishing Agents: Avoid using a solid stream of water, as this can scatter the burning liquid and spread the fire.[3]

• Combustion Hazards: Upon combustion, the compound will likely produce highly toxic and irritating fumes, including oxides of nitrogen (NOx) and carbon (CO, CO₂).[2][3] There is a risk of container explosion if heated.[2]

• Firefighter Protection: Firefighters must be equipped with full protective gear and a self-contained breathing apparatus (SCBA) to prevent inhalation of toxic fumes.[4]

Waste Disposal

All waste streams containing 4-(3-aminopropyl)-N,N-dimethylaniline, including empty containers, contaminated PPE, and spill cleanup materials, must be managed as hazardous waste.

• Segregation and Collection: Collect all chemical waste in designated, properly labeled, and sealed containers.

• Professional Disposal: The disposal of this hazardous waste must be handled by a licensed and certified environmental management company.[2]

• Prohibition of Improper Disposal: Under no circumstances should this chemical or its waste be disposed of into the sanitary sewer system or general municipal waste.[7]

Conclusion: A Commitment to Proactive Safety

The responsible use of 4-(3-aminopropyl)-N,N-dimethylaniline in a research and development setting demands a proactive and deeply ingrained safety culture. While this guide provides a comprehensive framework based on the best available analog data, it is not a substitute for critical thinking and professional judgment. Every scientist and researcher has an obligation to perform a thorough risk assessment before commencing any work, to adhere strictly to established safety protocols, and to always utilize the appropriate personal protective equipment. By embracing these principles, we can explore the scientific potential of novel compounds while upholding our primary commitment to the safety of ourselves, our colleagues, and our environment.

References

• Carl ROTH. (n.d.). Safety Data Sheet: N,N-dimethylaniline. [Link]

• Penta s.r.o. (2024). N,N-Dimethylaniline SAFETY DATA SHEET. [Link]

• New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Dimethylaniline. [Link]

• ScienceLab.com. (2005). Material Safety Data Sheet: N,N-Dimethylaniline MSDS. [Link]

• Loba Chemie. (2025). N,N-DIMETHYLANILINE AR Safety Data Sheet. [Link]

• ResearchGate. (n.d.). Mechanism of the reaction of aniline with 4-amino-N,N-dimethylaniline in the presence oxidant. [Link]

• Wikipedia. (n.d.). Dimethylaniline. [Link]

• Ong, R. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs. Pharmacy Purchasing & Products. [Link]

• Health and Safety Authority. (n.d.). A Guide to Non-Respiratory Personal Protective Equipment (PPE). [Link]

• US EPA. (2025). Personal Protective Equipment. [Link]

• MDPI. (2024). Metabolic and Pharmacokinetic Profiling Studies of N, N-Dimethylaniline-Heliamine in Rats by UHPLC-Q-Orbitrap MS/MS. [Link]

Sources

• 1. Dimethylaniline - Wikipedia [en.wikipedia.org]
• 2. nj.gov [nj.gov]
• 3. home.miracosta.edu [home.miracosta.edu]
• 4. carlroth.com [carlroth.com]
• 5. pentachemicals.eu [pentachemicals.eu]
• 6. lobachemie.com [lobachemie.com]
• 7. fishersci.com [fishersci.com]
• 8. pppmag.com [pppmag.com]

The Versatile Building Block: A Technical Guide to the Applications of 4-(3-aminopropyl)-N,N-dimethylaniline

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and professionals in drug development on the diverse applications of the versatile molecule, 4-(3-aminopropyl)-N,N-dimethylaniline. This document provides a deep dive into its synthesis, chemical properties, and significant roles in the development of advanced materials, including functional polymers, fluorescent probes, and high-performance epoxy resins. Field-proven insights and detailed experimental protocols are included to facilitate practical application and further innovation.

Introduction to a Molecule of Interest

4-(3-aminopropyl)-N,N-dimethylaniline, with the CAS Number 112103-97-6, is a substituted aniline derivative featuring both a tertiary amine (N,N-dimethylamino group) and a primary amine (aminopropyl group). This unique bifunctional nature is the cornerstone of its utility, allowing it to act as a versatile building block in a multitude of chemical transformations. The N,N-dimethylaniline moiety imparts valuable electronic and catalytic properties, while the terminal primary amine provides a reactive handle for a wide array of chemical modifications and polymerizations.

Table 1: Physicochemical Properties of 4-(3-aminopropyl)-N,N-dimethylaniline [1]

Property	Value
CAS Number	112103-97-6
Molecular Formula	C₁₁H₁₈N₂
Molecular Weight	178.27 g/mol
Appearance	Oily liquid
Storage	Keep in a dark place, under an inert atmosphere, at room temperature.

The strategic placement of these two amine functionalities on a phenyl ring allows for the precise tuning of material properties, making it a molecule of significant interest in materials science and organic synthesis.

Synthesis of 4-(3-aminopropyl)-N,N-dimethylaniline

While a specific, detailed, and publicly available synthesis protocol for 4-(3-aminopropyl)-N,N-dimethylaniline is not readily found in general literature, its synthesis can be conceptually approached through established organic chemistry reactions. A plausible synthetic route would involve the alkylation of N,N-dimethylaniline with a suitable three-carbon synthon containing a protected primary amine or a precursor group that can be readily converted to an amine.

A general, illustrative synthesis is presented below. Note that this is a representative procedure and would require optimization for yield and purity.

Illustrative Synthetic Protocol

Step 1: Friedel-Crafts Acylation of N,N-dimethylaniline

• To a stirred solution of N,N-dimethylaniline and a suitable Lewis acid catalyst (e.g., AlCl₃) in an inert solvent (e.g., dichloromethane), slowly add 3-chloropropionyl chloride at a reduced temperature (e.g., 0 °C).

• Allow the reaction to warm to room temperature and stir until completion, monitored by Thin Layer Chromatography (TLC).

• Quench the reaction by carefully adding it to ice-water.

• Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 3-chloro-1-(4-(dimethylamino)phenyl)propan-1-one.

Step 2: Reduction of the Ketone

• The ketone can be reduced to the corresponding alkane via methods such as the Wolff-Kishner or Clemmensen reduction to yield N-(3-chloropropyl)-N,N-dimethylaniline.

Step 3: Conversion to the Primary Amine

• The terminal chloride can be converted to a primary amine via a number of methods, such as the Gabriel synthesis or by reaction with sodium azide followed by reduction.

This multi-step synthesis highlights the chemical principles involved in accessing this valuable molecule. For researchers requiring this compound, it is also commercially available from various chemical suppliers.[1]

Core Application: A Monomer for Functional Polymers

The presence of the primary amine group makes 4-(3-aminopropyl)-N,N-dimethylaniline an excellent monomer for the synthesis of a variety of functional polymers. These polymers can be designed to have specific electronic, optical, or biological properties.

Synthesis of Poly(4-(3-aminopropyl)-N,N-dimethylaniline) via Atom Transfer Radical Polymerization (ATRP)

Atom Transfer Radical Polymerization (ATRP) is a controlled/"living" radical polymerization technique that allows for the synthesis of polymers with well-defined architectures, molecular weights, and low polydispersity.[2][3][4] The amine functionality in 4-(3-aminopropyl)-N,N-dimethylaniline can participate in the ATRP process, acting as both a monomer and potentially as a ligand or a reducing agent in some systems.[2]

Experimental Workflow: ATRP of an Acrylamide Derivative of 4-(3-aminopropyl)-N,N-dimethylaniline

The primary amine of 4-(3-aminopropyl)-N,N-dimethylaniline can be readily converted to a polymerizable acrylamide monomer.

Caption: Synthesis of the acrylamide monomer.

Protocol for ATRP:

• Monomer Preparation: Synthesize N-(3-(4-(dimethylamino)phenyl)propyl)acrylamide by reacting 4-(3-aminopropyl)-N,N-dimethylaniline with acryloyl chloride under basic conditions.

• Reaction Setup: In a Schlenk flask, add the synthesized monomer, a suitable initiator (e.g., ethyl α-bromoisobutyrate), and a solvent (e.g., anisole).

• Catalyst System: In a separate flask, prepare the catalyst complex by mixing a copper(I) halide (e.g., CuBr) and a ligand (e.g., N,N,N',N'',N''-pentamethyldiethylenetriamine, PMDETA).

• Initiation: Degas the monomer solution by several freeze-pump-thaw cycles. Under an inert atmosphere (e.g., argon or nitrogen), add the catalyst solution to the monomer solution.

• Polymerization: Place the reaction flask in a thermostatically controlled oil bath at the desired temperature (e.g., 60-90 °C) and stir.

• Monitoring and Termination: Monitor the progress of the polymerization by taking samples periodically and analyzing them by techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Gel Permeation Chromatography (GPC). Once the desired conversion is reached, terminate the polymerization by exposing the reaction mixture to air and diluting with a suitable solvent.

• Purification: Precipitate the polymer in a non-solvent (e.g., cold methanol or hexane), filter, and dry under vacuum.

Characterization of the Resulting Polymer:

• ¹H NMR: To confirm the polymer structure and determine the monomer conversion.

• GPC/SEC: To determine the molecular weight (Mn), number-average molecular weight (Mw), and polydispersity index (PDI).

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) of the polymer.[5]

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the polymer.[5]

Caption: Polymer characterization workflow.

Application in the Synthesis of Fluorescent Probes

The N,N-dimethylaniline core is a well-known electron-donating group, which makes it a valuable component in the design of fluorescent molecules, particularly those exhibiting intramolecular charge transfer (ICT). The aminopropyl side chain provides a convenient point of attachment for other functional groups, allowing for the development of targeted or responsive fluorescent probes.

Design and Synthesis of a Hypothetical Fluorescent Probe for Metal Ion Sensing

The primary amine of 4-(3-aminopropyl)-N,N-dimethylaniline can be reacted with a fluorophore containing a reactive group (e.g., an N-hydroxysuccinimide ester or an isothiocyanate) and a metal-chelating moiety to create a sensor.

Synthetic Protocol:

• Fluorophore Conjugation: Dissolve 4-(3-aminopropyl)-N,N-dimethylaniline in an appropriate solvent (e.g., dimethylformamide, DMF).

• Add a solution of a fluorophore with an NHS ester group (e.g., fluorescein-NHS or rhodamine-NHS) and a non-nucleophilic base (e.g., triethylamine) to the amine solution.

• Stir the reaction at room temperature until completion (monitored by TLC).

• Purify the resulting fluorescently labeled compound by column chromatography.

• Chelator Attachment: The other end of the molecule can be functionalized with a metal-chelating group to create a sensor.

The fluorescence properties of such a probe would be expected to change upon binding to a target metal ion due to processes like photoinduced electron transfer (PET) or Förster resonance energy transfer (FRET).[6]

Caption: Synthesis of a fluorescently labeled derivative.

Role as a Curing Agent for Epoxy Resins

The primary and tertiary amine groups in 4-(3-aminopropyl)-N,N-dimethylaniline make it a candidate as a curing agent or accelerator for epoxy resins. The primary amine can react with the epoxy groups to form a cross-linked network, while the tertiary amine can act as a catalyst to accelerate the curing process.

Curing of a Bisphenol A Diglycidyl Ether (DGEBA) Epoxy Resin

Experimental Protocol:

• Formulation: Prepare a mixture of the DGEBA epoxy resin and 4-(3-aminopropyl)-N,N-dimethylaniline in a stoichiometric ratio based on the amine hydrogen equivalent weight and the epoxy equivalent weight of the resin.

• Mixing: Thoroughly mix the components at room temperature until a homogeneous mixture is obtained.

• Curing: Pour the mixture into a mold and cure at an elevated temperature (e.g., 100-150 °C) for a specified period. The curing process can be monitored by techniques like Differential Scanning Calorimetry (DSC) to determine the extent of reaction and the glass transition temperature (Tg) of the cured material.

• Characterization of the Cured Resin: The mechanical and thermal properties of the cured epoxy can be evaluated using various techniques:

  • Dynamic Mechanical Analysis (DMA): To determine the storage modulus, loss modulus, and glass transition temperature.[7]

  • Thermogravimetric Analysis (TGA): To assess the thermal stability.[7]

  • Tensile Testing: To measure the tensile strength, modulus, and elongation at break.[7]

Table 2: Typical Performance Data for Amine-Cured Epoxy Resins [8][9]

Property	Typical Value Range
Glass Transition Temperature (Tg)	100 - 200 °C
Tensile Strength	50 - 100 MPa
Tensile Modulus	2.5 - 4.0 GPa
Flexural Strength	80 - 150 MPa

The incorporation of the flexible aminopropyl chain can potentially enhance the toughness of the resulting epoxy network compared to more rigid aromatic amine curing agents.

Conclusion and Future Outlook

4-(3-aminopropyl)-N,N-dimethylaniline is a highly versatile and valuable molecule in the fields of polymer chemistry and materials science. Its unique bifunctional nature allows for its use as a monomer in controlled polymerization techniques, a key component in the design of sophisticated fluorescent probes, and an effective curing agent for epoxy resins. The ability to precisely control the architecture and functionality of materials derived from this compound opens up a vast landscape for the development of advanced materials with tailored properties for a wide range of applications, from biomedical imaging to high-performance composites. Further research into the synthesis of novel polymers and functional materials based on this scaffold is warranted and holds significant promise for future innovations.

References

• Unraveling the Roles of Amines in Atom Transfer Radical Polymerization in the Dark - PMC. (n.d.). Retrieved January 17, 2026, from [Link]

• In-depth characterization of self-healing polymers based on π–π interactions - PMC. (2021, September 29). Retrieved January 17, 2026, from [Link]

• Use of N,N-Dimethylaniline end-functional polymers in photoinduced block copolymerization | Request PDF. (2004, April 1). Retrieved January 17, 2026, from [Link]

• Experimental Procedures Preparation of N,N-dimethyl-4-nitrosoaniline. (2020, March 19). Retrieved January 17, 2026, from [Link]

• Curing Behavior and Thermomechanical Performance of Bioepoxy Resin Synthesized from Vanillyl Alcohol: Effects of the Curing Agent - PMC. (n.d.). Retrieved January 17, 2026, from [Link]

• Preparation and Spectral Characterization of Fluorescence Probes Based on 4-N,N-Dimethylamino Benzoic Acid and Sterically Hindered Amines - ResearchGate. (2012, July 1). Retrieved January 17, 2026, from [Link]

• Dimethylaniline : Synthesis - YouTube. (2021, September 29). Retrieved January 17, 2026, from [Link]

• Synthesis and In Situ Application of a New Fluorescent Probe for Visual Detection of Copper(II) in Plant Roots - PubMed. (2025, December 15). Retrieved January 17, 2026, from [Link]

• Synthesis of N,N-dimethylaniline - PrepChem.com. (n.d.). Retrieved January 17, 2026, from [Link]

• Atom Transfer Radical Polymerization of N,N-Dimethylacrylamide. (n.d.). Retrieved January 17, 2026, from [Link]

• JPM | Synthesis and Characterization of Poly(N-(3- (hexylamino)-N-(3-(isopropylamino)-3- oxopropyl)acrylamide) Homopolymer - Tech Science Press. (n.d.). Retrieved January 17, 2026, from [Link]

• Recent progress in small-molecule fluorescent probes for the detection of superoxide anion, nitric oxide, and peroxynitrite anion in biological systems - RSC Publishing. (2024, November 20). Retrieved January 17, 2026, from [Link]

• Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing” - MDPI. (n.d.). Retrieved January 17, 2026, from [Link]

• Atom Transfer Radical Polymerization (ATRP) in Synthesis of Precisely Defined Polymers. (n.d.). Retrieved January 17, 2026, from [Link]

• Design and synthesis of a fluorescent probe based on naphthalene anhydride and its detection of copper ions - PubMed Central. (2017, October 26). Retrieved January 17, 2026, from [Link]

• The synthetic route of N, N-Dimethylaniline | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

• Synthesis, Purification and Characterization of Polymerizable Multifunctional Quaternary Ammonium Compounds - MDPI. (2019, April 13). Retrieved January 17, 2026, from [Link]

• Performance evaluation of different hardener for epoxy resin - ResearchGate. (2002, August 8). Retrieved January 17, 2026, from [Link]

• Atom transfer radical polymerization - Springer Nature Experiments. (n.d.). Retrieved January 17, 2026, from [Link]

• (PDF) Synthesis and Characterization of Cationic Poly(N-[3-Hexyldimethyl-Aminopropyl] Methacrylamide Bromide) Water-Soluble Polymer - ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

• DOW Epoxy Resins - New Mexico Tech. (n.d.). Retrieved January 17, 2026, from [Link]

• Chapter 3 - Epoxy Resins - ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

• Vanillin-derived epoxy resin as a high fracture toughness high stiffness matrix for carbon fibre reinforce - TU Delft Repository. (2025, October 10). Retrieved January 17, 2026, from [Link]

Sources

• 1. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 2. Unraveling the Roles of Amines in Atom Transfer Radical Polymerization in the Dark - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Atom transfer radical polymerization | Springer Nature Experiments [experiments.springernature.com]
• 5. In-depth characterization of self-healing polymers based on π–π interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and In Situ Application of a New Fluorescent Probe for Visual Detection of Copper(II) in Plant Roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Curing Behavior and Thermomechanical Performance of Bioepoxy Resin Synthesized from Vanillyl Alcohol: Effects of the Curing Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. repository.tudelft.nl [repository.tudelft.nl]

"discovery and history of 4-(3-aminopropyl)-N,N-dimethylaniline"

An In-depth Technical Guide to 4-(3-aminopropyl)-N,N-dimethylaniline: Synthesis, Properties, and Applications

Abstract

This technical guide provides a comprehensive overview of 4-(3-aminopropyl)-N,N-dimethylaniline, a substituted aniline derivative of interest to researchers and chemists in various fields. While the specific discovery of this compound is not prominently documented in historical literature, its existence is a logical extension of well-established organic chemistry principles applied to its parent molecule, N,N-dimethylaniline. This document delineates the historical context of N,N-dimethylaniline, details the physicochemical properties of the title compound, proposes robust synthesis methodologies based on analogous chemical transformations, and explores its potential applications. The guide is structured to provide both theoretical understanding and practical, actionable insights for laboratory professionals.

Historical Context: The Legacy of N,N-Dimethylaniline

To understand the significance of 4-(3-aminopropyl)-N,N-dimethylaniline, one must first appreciate the history of its core structure, N,N-dimethylaniline (DMA). DMA was first synthesized in 1850 by the renowned German chemist August Wilhelm von Hofmann, who prepared it by heating aniline with iodomethane.[1] This discovery was a pivotal moment in the burgeoning field of synthetic organic chemistry.

Industrially, DMA is produced by the alkylation of aniline with methanol using an acid catalyst.[1] Its primary historical and commercial importance has been as a key precursor in the synthesis of triarylmethane dyes, such as malachite green and crystal violet.[1][2] Beyond dyes, it serves as a polymerization promoter for polyester and vinyl ester resins, an acid scavenger, and an intermediate in the production of pharmaceuticals and other organic compounds.[1][3][4] The extensive and versatile reaction chemistry of the N,N-dimethylaniline scaffold provides the foundation upon which derivatives like 4-(3-aminopropyl)-N,N-dimethylaniline are conceived and synthesized for more specialized applications.

Physicochemical and Structural Properties

4-(3-aminopropyl)-N,N-dimethylaniline is a bifunctional organic molecule, featuring a tertiary aromatic amine (the N,N-dimethylaniline moiety) and a primary aliphatic amine (the aminopropyl side chain). This dual functionality dictates its chemical behavior and potential applications.

Structural Information

Below is a diagram illustrating the chemical structure of the molecule.

Caption: Chemical structure of 4-(3-aminopropyl)-N,N-dimethylaniline.

Core Physicochemical Data

The following table summarizes the key properties of the compound, compiled from various chemical databases.[5][6][7]

Property	Value	Source
CAS Number	112103-97-6	[5][8]
Molecular Formula	C₁₁H₁₈N₂	[5][6]
Molecular Weight	178.27 g/mol	[5]
IUPAC Name	4-(3-aminopropyl)-N,N-dimethylaniline	[9]
SMILES	CN(C)c1ccc(CCCN)cc1	[5][6]
InChI Key	FDADHKBMNOCRMW-UHFFFAOYSA-N	[6]
Form	Liquid (predicted)	-
Storage	Keep in dark place, inert atmosphere, room temperature	[5]

Synthesis Methodology: A Proposed Route

While specific literature detailing the synthesis of 4-(3-aminopropyl)-N,N-dimethylaniline is sparse, a robust and logical pathway can be designed based on well-established named reactions in organic chemistry. A highly effective approach is the reduction of 3-(4-(dimethylamino)phenyl)propanenitrile. This nitrile intermediate can be synthesized via a Heck reaction or a related palladium-catalyzed coupling, followed by reduction to the primary amine.

Overall Synthesis Workflow

The proposed synthesis follows a two-step pathway:

• Step 1: Cyanation - Synthesis of 3-(4-(dimethylamino)phenyl)propanenitrile from 4-bromo-N,N-dimethylaniline and acrylonitrile.

• Step 2: Reduction - Reduction of the nitrile group to a primary amine, yielding the final product.

Caption: Proposed two-step synthesis workflow for the target compound.

Detailed Experimental Protocol (Proposed)

This protocol is a representative procedure based on standard laboratory techniques for the reactions described.

Step 1: Synthesis of 3-(4-(dimethylamino)phenyl)propanenitrile

• Rationale: The Heck reaction is a reliable method for forming carbon-carbon bonds between an unsaturated halide and an alkene. 4-bromo-N,N-dimethylaniline is an ideal starting material due to the activating nature of the dimethylamino group.

• Procedure:

  • To a dry, three-necked flask equipped with a reflux condenser and under an inert atmosphere (e.g., Nitrogen or Argon), add 4-bromo-N,N-dimethylaniline (1.0 eq), Palladium(II) acetate (0.02 eq), and triphenylphosphine (0.04 eq).

  • Add anhydrous N,N-dimethylformamide (DMF) as the solvent.

  • To this stirring mixture, add triethylamine (Et₃N, 2.0 eq) followed by acrylonitrile (1.5 eq).

  • Heat the reaction mixture to 100 °C and maintain for 12-18 hours, monitoring progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

  • Wash the organic layer sequentially with water and brine. Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product via flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the pure nitrile intermediate.

Step 2: Reduction to 4-(3-aminopropyl)-N,N-dimethylaniline

• Rationale: Lithium aluminum hydride (LAH) is a powerful and non-selective reducing agent capable of converting nitriles to primary amines efficiently. It is chosen for its effectiveness and common availability.

• Procedure:

  • In a separate dry, three-necked flask under an inert atmosphere, prepare a suspension of Lithium Aluminum Hydride (LAH, 2.0 eq) in anhydrous tetrahydrofuran (THF).

  • Cool the LAH suspension to 0 °C using an ice bath.

  • Dissolve the 3-(4-(dimethylamino)phenyl)propanenitrile (1.0 eq) from Step 1 in anhydrous THF and add it dropwise to the stirring LAH suspension, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Monitor the reaction by TLC until the starting material is fully consumed.

  • Carefully quench the reaction by sequential, dropwise addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

  • Stir the resulting granular precipitate for 30 minutes, then filter it off, washing the solid with additional THF.

  • Combine the filtrate and washings, and concentrate under reduced pressure to obtain the crude product.

  • Further purification can be achieved by vacuum distillation or chromatography if necessary.

Applications and Areas of Interest

The bifunctional nature of 4-(3-aminopropyl)-N,N-dimethylaniline makes it a versatile building block and intermediate in several areas of chemical synthesis.

• Pharmaceutical and Medicinal Chemistry: The N,N-dimethylaniline substructure is present in various biologically active molecules. The primary amine on the propyl chain provides a reactive handle for derivatization, allowing for the construction of more complex molecules. For example, it can be used in the synthesis of probes for biological targets like the serotonin transporter.[10]

• Polymer Science: The primary amine can act as a monomer or a chain-extender in the synthesis of polyamides, polyimides, and other polymers. The tertiary amine can serve as an embedded catalyst or a site for post-polymerization modification.

• Materials Science and Dyes: As an extension of its parent molecule, this compound could be used to synthesize specialized dyes or functional materials where the primary amine allows for covalent attachment to surfaces or other molecules.

Safety and Handling

As a substituted aniline, 4-(3-aminopropyl)-N,N-dimethylaniline should be handled with care, assuming it shares toxicological properties with related compounds.

• Personal Protective Equipment (PPE): Always use chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat. Work in a well-ventilated fume hood.

• Toxicity: Aromatic amines are known to be toxic and are often skin and respiratory irritants. Assume the compound is harmful if ingested, inhaled, or absorbed through the skin.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place under an inert atmosphere to prevent degradation.[5]

Conclusion

4-(3-aminopropyl)-N,N-dimethylaniline represents a valuable, yet under-documented, chemical intermediate. Its history is intrinsically linked to the development of synthetic chemistry following Hofmann's first synthesis of N,N-dimethylaniline. While a specific "discovery" narrative is absent, its synthesis is readily achievable through modern organic chemistry techniques such as palladium-catalyzed cross-coupling and nitrile reduction. Its dual amine functionality provides a platform for diverse applications in drug discovery, polymer chemistry, and materials science, making it a compound of significant interest for further research and development.

References

• Teckrez LLC. (n.d.). 2-Methoxyethyl Methacrylate CAS 6976-93-8. Retrieved from [Link]

• LookChem. (n.d.). CAS 6976-93-8 Ethylene glycol monomethyl ether monomethyl acrylate(egmma). Retrieved from [Link]

• Experimental Procedures Preparation of N,N-dimethyl-4-nitrosoaniline. (2020, March 19). Retrieved from [Link]

• Wikipedia. (n.d.). Dimethylaniline. Retrieved from [Link]

• Google Patents. (n.d.). CN102249933A - Preparation method of p-amino-N,N-dimethyl aniline phosphate.

• vibzz lab. (2021, September 29). Dimethylaniline : Synthesis [Video]. YouTube. Retrieved from [Link]

• Exploring N,N-Dimethylaniline: Properties, Applications, and Industry Insights. (n.d.). Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of N,N-dimethylaniline. Retrieved from [Link]

• Process for the preparation of aniline derivatives. (1982, December 8). Patent 0066325.

• MDPI. (n.d.). Methyl 3,3-Bis[4-(dimethylamino)phenyl]-2,2-dimethylpropanoate. Retrieved from [Link]

• Chemical Synthesis Database. (2025, May 20). 4-(dimethylamino-phenylmethyl)-N,N-dimethylaniline. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of N,N-dimethyl-3-hydroxy-3-phenylpropylamine. Retrieved from [Link]

• PubChemLite. (n.d.). 4-(3-aminopropyl)-n,n-dimethylaniline. Retrieved from [Link]

• Herraiz, A. G., et al. (2014). Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites. PMC - PubMed Central. Retrieved from [Link]

• IARC Publications. (n.d.). N,N-Dimethylaniline. Retrieved from [Link]

• Technical Disclosure Commons. (2025, November 11). Process for the preparation of 4-(4-((dimethylamino)methyl)-3-phenyl-1H-pyrazol-1-yl). Retrieved from [Link]

Sources

• 1. Dimethylaniline - Wikipedia [en.wikipedia.org]
• 2. innospk.com [innospk.com]
• 3. Actylis - N,N-Dimethylaniline - Acid Scavenger - Intermediate - Amines [solutions.actylis.com]
• 4. s3.eu-west-3.amazonaws.com [s3.eu-west-3.amazonaws.com]
• 5. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 6. PubChemLite - 4-(3-aminopropyl)-n,n-dimethylaniline (C11H18N2) [pubchemlite.lcsb.uni.lu]
• 7. 4-(3-Aminopropyl)-N,N-dimethylaniline Hydrochloride, TRC 100 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.ie]
• 8. 112103-97-6 | 4-(3-Aminopropyl)-N,N-dimethylaniline | Ambeed.com [ambeed.com]
• 9. Buy Online CAS Number 2741448-85-9 - TRC - 4-(3-Aminopropyl)-N,N-dimethylaniline Hydrochloride | LGC Standards [lgcstandards.com]
• 10. Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Physical and Chemical Characteristics of 4-(3-aminopropyl)-N,N-dimethylaniline

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Known and the Unknown

This technical guide delves into the physical and chemical characteristics of 4-(3-aminopropyl)-N,N-dimethylaniline (CAS No. 112103-97-6). It is imperative to state at the outset that while fundamental identifiers for this compound are readily available, a comprehensive public-domain repository of its experimentally determined physicochemical and spectroscopic data is notably absent. This guide, therefore, adopts a dual approach. Firstly, it presents the established information for 4-(3-aminopropyl)-N,N-dimethylaniline. Secondly, where experimental data is lacking, this guide provides predicted values derived from computational models and comparative analyses with structurally related compounds, principally N,N-dimethylaniline. This approach is intended to offer a robust, albeit partially theoretical, profile of the target molecule, thereby providing a valuable resource for researchers and developers. Furthermore, detailed experimental protocols are included to guide the empirical determination of these properties.

Molecular Identity and Structure

4-(3-aminopropyl)-N,N-dimethylaniline is a substituted aniline derivative featuring a dimethylamino group and a 3-aminopropyl substituent on the phenyl ring.

Molecular Structure:

Caption: Chemical structure of 4-(3-aminopropyl)-N,N-dimethylaniline.

Table 1: Core Molecular Identifiers

Property	Value	Source
CAS Number	112103-97-6	[1][2]
Molecular Formula	C₁₁H₁₈N₂	[1][2]
Molecular Weight	178.27 g/mol	[1][2]
SMILES	CN(C)c1ccc(CCCN)cc1	[1]
InChI	InChI=1S/C11H18N2/c1-13(2)11-7-5-10(6-8-11)4-3-9-12/h5-8H,3-4,9,12H2,1-2H3	PubChem

Physicochemical Properties

Table 2: Physical and Chemical Properties

Property	4-(3-aminopropyl)-N,N-dimethylaniline (Predicted/Unavailable)	N,N-dimethylaniline (Experimental)	Source (N,N-dimethylaniline)
Melting Point	Data not available	1.5-2.5 °C	[3]
Boiling Point	Data not available	193-194 °C	[3][4]
Density	Data not available	0.956 g/mL at 25 °C	[4]
pKa (Conjugate Acid)	Predicted: ~9.5-10.5 (aliphatic amine), ~4.5-5.5 (aromatic amine)	5.07	[5]
Solubility	Predicted to be slightly soluble in water, soluble in organic solvents.	1.2 g/L in water at 20 °C	[6]

Causality Behind Predicted Properties:

• pKa: The presence of two amine groups with different chemical environments complicates a single pKa value. The aliphatic primary amine is expected to have a pKa in the range of typical primary amines (9.5-10.5), making it the more basic site. The aromatic tertiary amine's basicity is reduced due to the delocalization of the nitrogen lone pair into the aromatic ring, and its pKa is predicted to be similar to that of N,N-dimethylaniline (around 5).

• Solubility: The aminopropyl chain introduces a polar, hydrogen-bonding group that should slightly increase water solubility compared to N,N-dimethylaniline. However, the overall molecule remains largely nonpolar, suggesting limited aqueous solubility but good solubility in organic solvents like ethanol, methanol, and chloroform.

Spectroscopic Profile

Detailed experimental spectra for 4-(3-aminopropyl)-N,N-dimethylaniline are not available in public databases. The following sections provide predicted spectroscopic characteristics based on the known structure and comparison with related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR (400 MHz, CDCl₃):

• δ 7.1-7.3 ppm (d, 2H): Aromatic protons ortho to the N,N-dimethylamino group.

• δ 6.6-6.8 ppm (d, 2H): Aromatic protons meta to the N,N-dimethylamino group.

• δ 2.9-3.0 ppm (s, 6H): Protons of the two methyl groups of the N,N-dimethylamino group.

• δ 2.6-2.8 ppm (t, 2H): Methylene protons of the propyl chain adjacent to the primary amine (–CH₂–NH₂).

• δ 2.5-2.7 ppm (t, 2H): Methylene protons of the propyl chain adjacent to the aromatic ring (Ar–CH₂–).

• δ 1.7-1.9 ppm (quintet, 2H): Central methylene protons of the propyl chain (–CH₂–CH₂–CH₂–).

• δ 1.3-1.5 ppm (br s, 2H): Protons of the primary amine (–NH₂). The chemical shift and multiplicity can vary depending on solvent and concentration.

Predicted ¹³C NMR (100 MHz, CDCl₃):

• δ ~148-150 ppm: Aromatic carbon attached to the N,N-dimethylamino group.

• δ ~128-130 ppm: Aromatic carbons ortho to the N,N-dimethylamino group.

• δ ~112-114 ppm: Aromatic carbons meta to the N,N-dimethylamino group.

• δ ~135-137 ppm: Aromatic carbon attached to the aminopropyl group.

• δ ~40-42 ppm: Carbons of the N,N-dimethylamino group.

• δ ~41-43 ppm: Methylene carbon of the propyl chain adjacent to the primary amine (–CH₂–NH₂).

• δ ~33-35 ppm: Methylene carbon of the propyl chain adjacent to the aromatic ring (Ar–CH₂–).

• δ ~30-32 ppm: Central methylene carbon of the propyl chain (–CH₂–CH₂–CH₂–).

Infrared (IR) Spectroscopy

Predicted Key IR Absorptions (cm⁻¹):

• 3300-3500 (m, two bands): N-H stretching of the primary amine.

• 3000-3100 (w): Aromatic C-H stretching.

• 2800-3000 (m): Aliphatic C-H stretching.

• 1600-1620 (m): N-H bending (scissoring) of the primary amine.

• 1500-1600 (s): Aromatic C=C stretching.

• 1350-1370 (s): C-N stretching of the aromatic amine.

• 1000-1250 (m): C-N stretching of the aliphatic amine.

• 800-850 (s): Aromatic C-H out-of-plane bending for a 1,4-disubstituted ring.

Mass Spectrometry (MS)

Predicted Fragmentation Pattern (Electron Ionization - EI):

• Molecular Ion (M⁺): m/z = 178. The presence of two nitrogen atoms results in an even molecular weight, consistent with the nitrogen rule.

• Major Fragments:

  • m/z 134: Loss of the propylamino group (•CH₂CH₂CH₂NH₂) via benzylic cleavage.

  • m/z 120: McLafferty-type rearrangement involving the aminopropyl chain.

  • m/z 44: Fragment corresponding to [CH₂=NH₂]⁺ from cleavage of the aminopropyl chain.

  • m/z 30: Fragment corresponding to [CH₂=NH₂]⁺.

Synthesis and Reactivity

Synthetic Approach

A plausible synthetic route to 4-(3-aminopropyl)-N,N-dimethylaniline involves the reduction of a corresponding nitrile or nitro precursor.

Caption: Plausible synthetic routes to 4-(3-aminopropyl)-N,N-dimethylaniline.

A common laboratory synthesis involves the cyanoethylation of N,N-dimethylaniline followed by reduction of the resulting nitrile.

Chemical Reactivity

The reactivity of 4-(3-aminopropyl)-N,N-dimethylaniline is dictated by its three key functional components: the primary aliphatic amine, the tertiary aromatic amine, and the activated aromatic ring.

• Primary Amine: This group is the more basic and nucleophilic of the two amines. It will readily undergo reactions typical of primary amines, such as acylation, alkylation, and formation of Schiff bases with aldehydes and ketones.

• Tertiary Aromatic Amine: While less basic, the lone pair on this nitrogen atom strongly activates the aromatic ring towards electrophilic substitution at the ortho positions.

• Aromatic Ring: The ring is highly activated and will readily undergo electrophilic aromatic substitution reactions such as halogenation, nitration, and sulfonation, primarily at the positions ortho to the N,N-dimethylamino group.[4]

Caption: Key reaction pathways for 4-(3-aminopropyl)-N,N-dimethylaniline.

Experimental Protocols

The following are generalized protocols for the experimental determination of key physicochemical properties. These should be adapted based on available instrumentation and safety considerations.

Determination of Boiling Point (Micro Method)

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals the atmospheric pressure. This micro method is suitable for small sample volumes.[7]

Procedure:

• Place a small amount (0.5-1 mL) of 4-(3-aminopropyl)-N,N-dimethylaniline into a small test tube.

• Invert a sealed-end capillary tube and place it into the test tube.

• Attach the test tube to a thermometer.

• Heat the assembly in a Thiele tube or an oil bath.

• Observe a steady stream of bubbles emerging from the capillary tube.

• Remove the heat and allow the apparatus to cool slowly.

• The temperature at which the liquid just begins to enter the capillary tube is the boiling point.

Determination of pKa (Potentiometric Titration)

Principle: The pKa is determined by titrating a solution of the amine with a strong acid and monitoring the pH change. The pKa is the pH at the half-equivalence point.[8]

Procedure:

• Prepare a standard solution of 4-(3-aminopropyl)-N,N-dimethylaniline in deionized water.

• Calibrate a pH meter using standard buffer solutions.

• Place the pH electrode in the amine solution and record the initial pH.

• Add a standard solution of a strong acid (e.g., HCl) in small, known increments.

• Record the pH after each addition, allowing the solution to stabilize.

• Continue the titration past the equivalence point.

• Plot the pH versus the volume of acid added. The pKa is the pH at the midpoint of the steepest part of the curve (the half-equivalence point). Due to the two amine groups, two equivalence points and thus two pKa values may be observed.

NMR Sample Preparation

Principle: A dilute, homogeneous solution of the analyte in a deuterated solvent is required for high-resolution NMR spectroscopy.[9][10]

Procedure:

• Dissolve approximately 10-20 mg of 4-(3-aminopropyl)-N,N-dimethylaniline in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Cap the NMR tube securely.

• The sample is now ready for analysis.

Safety and Handling

Hazard Summary: While specific toxicity data for 4-(3-aminopropyl)-N,N-dimethylaniline is limited, it should be handled with the same precautions as other aromatic amines, which are generally toxic. N,N-dimethylaniline is toxic by ingestion, inhalation, and skin absorption.

Handling Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of vapors and contact with skin and eyes.

• Store in a tightly closed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents and acids.

Conclusion

4-(3-aminopropyl)-N,N-dimethylaniline is a bifunctional aromatic amine with a clear chemical identity but a notable lack of publicly available, experimentally determined physicochemical and spectroscopic data. This guide has sought to bridge this gap by providing a comprehensive profile based on established molecular information, robust predictions, and comparative data from related compounds. The inclusion of detailed experimental protocols serves as a practical resource for researchers aiming to characterize this compound empirically. As with any chemical, safe handling practices are paramount. This document is intended to be a living resource, and it is anticipated that future experimental work will further refine our understanding of this intriguing molecule.

References

• NMR Sample Preparation. [Link]

• CAS NO. 112103-97-6 | 4-(3-Aminopropyl)-N,N-dimethylaniline. Arctom. [Link]

• 8.1 - FT-NMR Sample Preparation Guide. MIT OpenCourseWare. [Link]

• Simple Method for the Estimation of pKa of Amines. [Link]

• Quantification of Molecular Basicity for Amines: a Combined Conceptual Density Functional Theory and Information-Theoretic Approach. Journal of the Serbian Chemical Society. [Link]

• Table of Contents. The Royal Society of Chemistry. [Link]

• Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models. MDPI. [Link]

• The prediction of 1H chemical shifts in amines: a semiempirical and ab initio investigation. Modgraph. [Link]

• SPECTROPHOTOMETRIC DETERMINATION OF THE PKA'S OF SOME AROMATIC AMINES. DTIC. [Link]

• 6.2B: Step-by-Step Procedures for Boiling Point Determination. Chemistry LibreTexts. [Link]

• 24.8: Reactions of Arylamines. Chemistry LibreTexts. [Link]

Sources

• 1. How to make an NMR sample [chem.ch.huji.ac.il]
• 2. researchgate.net [researchgate.net]
• 3. Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. organomation.com [organomation.com]
• 6. uomus.edu.iq [uomus.edu.iq]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. sites.bu.edu [sites.bu.edu]
• 10. ocw.mit.edu [ocw.mit.edu]

A Comprehensive Technical Guide to 4-(3-aminopropyl)-N,N-dimethylaniline for Researchers and Drug Development Professionals

This guide provides an in-depth technical overview of 4-(3-aminopropyl)-N,N-dimethylaniline, a versatile bifunctional building block of significant interest in chemical synthesis, particularly within the realms of pharmaceutical research and drug development. This document is intended for researchers, scientists, and professionals in the drug development field, offering critical information on its procurement, properties, handling, and potential applications.

Introduction: A Molecule of Strategic Importance

4-(3-aminopropyl)-N,N-dimethylaniline (CAS No. 112103-97-6) is an aromatic amine that incorporates two key functional groups: a nucleophilic primary amine at the terminus of a propyl chain and a tertiary aniline nitrogen. This dual functionality makes it a valuable reagent for introducing a dimethylaniline moiety into a target molecule, often to modulate its electronic properties, basicity, or to serve as a reactive handle for further chemical transformations. Its structural similarity to other aniline derivatives used in medicinal chemistry suggests its potential as a building block for novel therapeutics.[1]

Commercial Availability and Supplier Specifications

A critical first step in utilizing any chemical reagent is sourcing high-purity material. 4-(3-aminopropyl)-N,N-dimethylaniline is available from a number of reputable chemical suppliers who cater to the research and pharmaceutical industries. The compound is also available as its hydrochloride salt (CAS No. 2741448-85-9), which may offer improved stability and handling characteristics.[2][3][4]

Supplier	Product Name	CAS Number	Purity/Specification Notes
BLDpharm	4-(3-Aminopropyl)-N,N-dimethylaniline	112103-97-6	Purity specifications available upon request. NMR, HPLC, LC-MS data may be available.[3]
Ambeed	4-(3-Aminopropyl)-N,N-dimethylaniline	112103-97-6	Comprehensive analytical data (NMR, HPLC, LC-MS) is typically available.[5]
Arctom Scientific	4-(3-Aminopropyl)-N,N-dimethylaniline	112103-97-6	Specifications and Certificate of Analysis (COA) available.[6]
Toronto Research Chemicals (TRC)	4-(3-Aminopropyl)-N,N-dimethylaniline Hydrochloride	2741448-85-9	High-purity analytical standard.[2]

It is imperative for researchers to request and scrutinize the Certificate of Analysis (CoA) from the chosen supplier to verify the purity and identity of the compound before use. Typical purity levels for research-grade chemicals are ≥95%.

Physicochemical and Spectroscopic Properties

Table of Physicochemical Properties:

Property	Value (4-(3-aminopropyl)-N,N-dimethylaniline)	Value (N,N-dimethylaniline - for comparison)	Source/Reference
Molecular Formula	C₁₁H₁₈N₂	C₈H₁₁N	[3] /[7]
Molecular Weight	178.27 g/mol	121.18 g/mol	[3] /[7]
Appearance	-	Yellowish to brownish oily liquid	[8][9][10][11]
Boiling Point	No data available	193-194 °C	[8][9][10][11]
Melting Point	No data available	1.5-2.5 °C	[9][10][11]
Density	No data available	0.956 g/mL at 25 °C	[11]
Solubility	-	Insoluble in water; soluble in ethanol, ether, chloroform, acetone, and benzene.	[8][10]
pKa	-	5.15	[7]

Note: Properties for N,N-dimethylaniline are provided for estimation purposes. Experimental determination of the properties for 4-(3-aminopropyl)-N,N-dimethylaniline is recommended.

Spectroscopic Characterization

Spectroscopic data is crucial for confirming the identity and purity of the compound. While a complete public spectral database for 4-(3-aminopropyl)-N,N-dimethylaniline is not available, representative data for closely related structures can be informative. Suppliers typically provide batch-specific NMR, IR, and MS data upon request.

Illustrative ¹H NMR Data for a Related Compound (N-(3-aminopropyl)-N-methylaniline): [1]

• ¹H NMR: This spectrum would show signals corresponding to the aromatic protons, the methyl group on the aniline nitrogen, and the methylene groups of the propyl chain.

Expected Mass Spectrometry Fragmentation: In mass spectrometry, aromatic amines often undergo fragmentation through alpha-cleavage, where the bond adjacent to the nitrogen atom is broken.[12][13] For 4-(3-aminopropyl)-N,N-dimethylaniline, one would expect to see fragmentation patterns corresponding to the loss of the aminopropyl side chain or fragments thereof.[14][15]

Synthesis and Potential Impurities

While a detailed, optimized synthesis protocol for 4-(3-aminopropyl)-N,N-dimethylaniline is not widely published, a plausible synthetic route involves the reduction of 3-(4-(dimethylamino)phenyl)propanenitrile. This nitrile precursor can be synthesized from 4-dimethylaminobenzaldehyde.

Caption: General workflow for amide bond formation using 4-(3-aminopropyl)-N,N-dimethylaniline.

Bioconjugation and Linker Chemistry

The primary amine also allows for the use of this molecule as a linker in bioconjugation. [16][17][18][19][20]It can be attached to biomolecules (e.g., proteins, antibodies) or surfaces that have been functionalized with amine-reactive groups, such as N-hydroxysuccinimide (NHS) esters. The dimethylaniline end can then serve as a handle for further reactions or to impart specific properties to the conjugate.

Building Block in Medicinal Chemistry

Aniline and its derivatives are prevalent scaffolds in many approved drugs. [19][21]The introduction of the 4-(3-aminopropyl)-N,N-dimethylaniline fragment into a drug candidate can influence its solubility, lipophilicity, metabolic stability, and target engagement. The tertiary aniline nitrogen can act as a hydrogen bond acceptor or a basic center, which can be critical for binding to biological targets.

Experimental Protocols

The following is a general, illustrative protocol for an amide coupling reaction. Researchers should optimize the conditions for their specific substrates.

Protocol: Amide Coupling with a Carboxylic Acid

Materials:

• Carboxylic acid

• 4-(3-aminopropyl)-N,N-dimethylaniline

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 eq) in anhydrous DMF.

• Add EDC (1.2 eq), HOBt (1.2 eq), and DIPEA (2.0 eq) to the solution. Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

• In a separate flask, dissolve 4-(3-aminopropyl)-N,N-dimethylaniline (1.1 eq) in a minimal amount of anhydrous DMF.

• Add the amine solution dropwise to the activated carboxylic acid mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or LC-MS. The reaction time can vary from a few hours to overnight.

• Once the reaction is complete, dilute the mixture with DCM and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of methanol in DCM or ethyl acetate in hexanes) to obtain the desired amide.

• Characterize the purified product by NMR and mass spectrometry to confirm its identity and purity.

Safety, Handling, and Disposal

Aromatic amines as a class of compounds require careful handling due to their potential toxicity. [22] Personal Protective Equipment (PPE):

• Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and safety glasses or goggles. [23] Handling:

• Handle in a well-ventilated area, preferably in a chemical fume hood. [22][24]* Avoid inhalation of vapors and contact with skin and eyes. [25]* Keep away from heat, sparks, and open flames. [22]* Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and acids. [3] First Aid:

• Skin contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing.

• Eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

• Inhalation: Move the person to fresh air.

• Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

Disposal:

• Dispose of waste material in accordance with local, state, and federal regulations. [24]Do not allow it to enter drains or waterways. [25]It may be necessary to dispose of it as hazardous waste. [25]

Conclusion

4-(3-aminopropyl)-N,N-dimethylaniline is a commercially available and synthetically versatile building block with significant potential in drug discovery and medicinal chemistry. Its dual functionality allows for its incorporation into a wide range of molecules through robust and well-established chemical reactions. While a comprehensive public database of its specific properties and applications is still developing, the information provided in this guide, in conjunction with data from reputable suppliers, should enable researchers to effectively and safely utilize this compound in their synthetic endeavors. As with any chemical reagent, careful planning, adherence to safety protocols, and thorough analytical characterization are paramount to successful research outcomes.

References

• AK Scientific, Inc.
• Fisher Scientific.
• LGC Standards. Buy Online CAS Number 2741448-85-9 - TRC - 4-(3-Aminopropyl)-N,N-dimethylaniline Hydrochloride.
• ChemicalBook.
• Fisher Scientific.
• Ambeed. 112103-97-6 | 4-(3-Aminopropyl)-N,N-dimethylaniline.
• Arctom Scientific. CAS NO. 112103-97-6 | 4-(3-Aminopropyl)-N,N-dimethylaniline.
• BLDpharm. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline.
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC - NIH.
• LGC Standards. Buy Online CAS Number 2741448-85-9 - TRC - 4-(3-Aminopropyl)-N,N-dimethylaniline Hydrochloride.
• Fisher Scientific. Amide Synthesis.
• N,N-Dimethylanilin...
• Table of Contents.
• Loba Chemie. N,N-DIMETHYLANILINE AR.
• Material Safety D
• CDH Fine Chemical.
• ResearchGate. Emerging Building Blocks for Medicinal Chemistry: Recent Synthetic Advances | Request PDF.
• PrepChem.com. Synthesis of N,N-dimethylaniline.
• Human Metabolome Database. 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (HMDB0001020).
• ChemicalBook. n-(3-aminopropyl)-n-methylaniline(53485-07-7) 1 h nmr.
• Mass Spectrometry: Fragment
• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents.
• Bioconjugation applic
• Wikipedia.
• ChemicalBook. N,N-Dimethylaniline CAS#: 121-69-7.
• Multistage Fragmentation of Ion Trap Mass Spectrometry System and Pseudo-MS3 of Triple Quadrupole Mass Spectrometry Characterize Certain (E)-3-(Dimethylamino)
• ChemicalBook.
• N-N-Dimethylaniline, 98% 121-69-7 India.
• ChemicalBook.
• PubChem. N,N-Dimethylaniline | C8H11N | CID 949.
• Ion fragmentation of small molecules in mass spectrometry.
• Chemistry LibreTexts.
• Google Patents. US7723547B2 - Process for the synthesis of DMAPA.
• ResearchGate. Bioconjugation schemes for the attachment of bio(molecules) (R)... | Download Scientific Diagram.
• ResearchGate. The amide group and its preparation methods by acid-amine coupling reactions: an overview.
• Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjug
• ResearchGate. The synthetic route of N, N-Dimethylaniline | Download Scientific Diagram.
• OUCI. Emerging Building Blocks for Medicinal Chemistry: Recent Synthetic Advances.
• PrepChem.com. Synthesis of N,N-dimethylaniline.
• MDPI.

Sources

• 1. N-(3-AMINOPROPYL)-N-METHYLANILINE(53485-07-7) 1H NMR spectrum [chemicalbook.com]
• 2. 4-(3-Aminopropyl)-N,N-dimethylaniline Hydrochloride, TRC 100 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.ie]
• 3. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 4. Buy Online CAS Number 2741448-85-9 - TRC - 4-(3-Aminopropyl)-N,N-dimethylaniline Hydrochloride | LGC Standards [lgcstandards.com]
• 5. 112103-97-6 | 4-(3-Aminopropyl)-N,N-dimethylaniline | Ambeed.com [ambeed.com]
• 6. arctomsci.com [arctomsci.com]
• 7. N,N-Dimethylaniline CAS#: 121-69-7 [m.chemicalbook.com]
• 8. rsc.org [rsc.org]
• 9. innospk.com [innospk.com]
• 10. N,N-Dimethylaniline: Properties, Analysis and Application_Chemicalbook [chemicalbook.com]
• 11. N-N-Dimethylaniline, 98% 121-69-7 India [ottokemi.com]
• 12. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Multistage Fragmentation of Ion Trap Mass Spectrometry System and Pseudo-MS3 of Triple Quadrupole Mass Spectrometry Characterize Certain (E)-3-(Dimethylamino)-1-arylprop-2-en-1-ones: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 15. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 16. Bioconjugation application notes [bionordika.fi]
• 17. researchgate.net [researchgate.net]
• 18. Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Bioconjugation techniques for microfluidic biosensors - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. carlroth.com [carlroth.com]
• 22. fishersci.com [fishersci.com]
• 23. rsc.org [rsc.org]
• 24. pentachemicals.eu [pentachemicals.eu]
• 25. cdhfinechemical.com [cdhfinechemical.com]

Protocols & Analytical Methods

Application Notes and Protocols for 4-(3-aminopropyl)-N,N-dimethylaniline in Organic Synthesis

Introduction: A Molecule of Untapped Potential

4-(3-aminopropyl)-N,N-dimethylaniline is a bifunctional organic compound that holds significant promise for a variety of applications in organic synthesis, polymer chemistry, and materials science. Its unique structure, featuring a nucleophilic primary aliphatic amine, a tertiary aromatic amine, and a reactive aromatic ring, makes it a versatile building block and a potent reaction mediator. The N,N-dimethylaniline moiety is a well-established precursor in the synthesis of dyes and a promoter for polymerization reactions.[1][2][3] The addition of the 3-aminopropyl chain introduces a second reactive site, opening up possibilities for the creation of novel polymers, functional materials, and complex organic molecules. This guide provides an in-depth exploration of the potential applications of 4-(3-aminopropyl)-N,N-dimethylaniline, complete with detailed protocols and mechanistic insights to empower researchers and professionals in their synthetic endeavors.

Core Applications and Synthetic Utility

The reactivity of 4-(3-aminopropyl)-N,N-dimethylaniline can be directed towards either the primary aliphatic amine, the tertiary aromatic amine, or the aromatic ring, depending on the reaction conditions. This section will delve into its key applications, providing both established methodologies for the analogous N,N-dimethylaniline and prospective protocols for the title compound.

A Versatile Precursor in Dye Synthesis

The N,N-dimethylaniline core is a classical component in the synthesis of a wide range of dyes, including azo dyes and triarylmethane dyes.[2][3] The electron-donating nature of the dimethylamino group activates the aromatic ring for electrophilic substitution, making it an excellent coupling component.

Azo dyes are formed through the coupling of a diazonium salt with an activated aromatic compound. In this context, 4-(3-aminopropyl)-N,N-dimethylaniline can act as the coupling component. The presence of the primary amino group on the propyl chain offers a handle for further functionalization of the resulting dye, for instance, by attaching it to a polymer backbone or a biological molecule.

Protocol 1: Synthesis of a Functionalized Azo Dye

This protocol outlines the synthesis of a novel azo dye using 4-(3-aminopropyl)-N,N-dimethylaniline as the coupling component. The procedure is adapted from established methods for N,N-dimethylaniline.[4]

Step 1: Diazotization of an Aromatic Amine (e.g., Aniline)

• In a 100 mL beaker, dissolve 10 mmol of the chosen aromatic amine (e.g., aniline) in 25 mL of 2 M hydrochloric acid.

• Cool the solution to 0-5 °C in an ice-water bath with continuous stirring.

• Slowly add a pre-cooled solution of 11 mmol of sodium nitrite in 10 mL of deionized water dropwise. Maintain the temperature below 5 °C throughout the addition.

• Continue stirring the resulting diazonium salt solution in the ice bath for 15-20 minutes.

Step 2: Azo Coupling

• In a separate 250 mL beaker, dissolve 10 mmol of 4-(3-aminopropyl)-N,N-dimethylaniline in 20 mL of 1 M hydrochloric acid.

• Cool this solution to 0-5 °C in an ice-water bath.

• Slowly add the cold diazonium salt solution from Step 1 to the solution of 4-(3-aminopropyl)-N,N-dimethylaniline with vigorous stirring. A colored precipitate should form.

• Maintain the reaction mixture in the ice bath for 1-2 hours to ensure the completion of the coupling reaction.

Step 3: Isolation and Purification

• Collect the precipitated dye by vacuum filtration using a Büchner funnel.

• Wash the solid with cold deionized water until the filtrate runs clear.

• The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture.

Causality and Mechanistic Insight: The diazotization step generates a highly electrophilic diazonium ion. The subsequent azo coupling is an electrophilic aromatic substitution reaction where the electron-rich aniline ring of 4-(3-aminopropyl)-N,N-dimethylaniline attacks the diazonium ion, typically at the para position to the strongly activating dimethylamino group.

Caption: Workflow for the synthesis of a functionalized azo dye.

A Key Component in Polymer Science

The bifunctional nature of 4-(3-aminopropyl)-N,N-dimethylaniline makes it a highly valuable monomer and curing agent in polymer chemistry.

Epoxy resins are a class of thermosetting polymers that are widely used as adhesives, coatings, and composite materials. The curing process involves the reaction of the epoxy groups with a curing agent, also known as a hardener. Amines are common curing agents for epoxy resins, with the active hydrogens on the amine reacting with the epoxy groups to form a cross-linked network.[5][6] 4-(3-aminopropyl)-N,N-dimethylaniline, with its primary amine, can act as an effective curing agent. The tertiary amine can also contribute to the curing process by catalyzing the polymerization of epoxy groups.

Protocol 2: Curing of an Epoxy Resin

This protocol provides a general procedure for using 4-(3-aminopropyl)-N,N-dimethylaniline as a curing agent for a standard bisphenol A diglycidyl ether (DGEBA) based epoxy resin.

Materials:

• Bisphenol A diglycidyl ether (DGEBA) epoxy resin

• 4-(3-aminopropyl)-N,N-dimethylaniline

• Mixing container and stirrer

• Mold for casting the cured resin

Procedure:

• Determine the appropriate stoichiometric ratio of the curing agent to the epoxy resin. This is based on the amine hydrogen equivalent weight (AHEW) of the curing agent and the epoxy equivalent weight (EEW) of the resin. For 4-(3-aminopropyl)-N,N-dimethylaniline, the AHEW is its molecular weight divided by the number of active hydrogens (which is 2 for the primary amine).

• Preheat the epoxy resin to approximately 50-60 °C to reduce its viscosity.

• In a clean, dry mixing container, add the calculated amount of 4-(3-aminopropyl)-N,N-dimethylaniline to the preheated epoxy resin.

• Mix the components thoroughly for 5-10 minutes until a homogeneous mixture is obtained. Be careful to avoid introducing excessive air bubbles.

• Pour the mixture into a pre-heated mold.

• Cure the resin according to a suitable curing schedule. A typical schedule might be 2 hours at 80 °C followed by 3 hours at 150 °C. The optimal curing schedule will depend on the specific application and desired properties of the cured material.

Self-Validating System: The progress of the curing reaction can be monitored by techniques such as differential scanning calorimetry (DSC), which will show an exothermic peak corresponding to the curing reaction. The degree of cure can be determined by measuring the glass transition temperature (Tg) of the cured material. A fully cured system will exhibit a stable and high Tg.

Caption: Experimental workflow for epoxy resin curing.

The primary amine of 4-(3-aminopropyl)-N,N-dimethylaniline can participate in condensation polymerization reactions with dicarboxylic acids or their derivatives to form polyamides, and with dianhydrides to form polyimides. The resulting polymers will have the N,N-dimethylaniline moiety as a pendant group, which can impart interesting properties such as altered solubility, thermal stability, and optoelectronic characteristics.

Intermediate in Pharmaceutical and Agrochemical Synthesis

Derivatives of N,N-dimethylaniline are found in a number of pharmaceuticals and agrochemicals.[2] The aminopropyl side chain of 4-(3-aminopropyl)-N,N-dimethylaniline provides a versatile linker for the attachment of other pharmacologically active moieties, potentially leading to the development of new drug candidates with improved properties. The synthesis of derivatives often involves standard organic transformations of the primary amine, such as acylation, alkylation, and Schiff base formation.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₁₁H₁₉N₃	-
Molecular Weight	193.29 g/mol	-
Appearance	Expected to be a liquid or low-melting solid	-
Boiling Point	Not readily available	-
Solubility	Likely soluble in organic solvents	-

Note: Experimental data for 4-(3-aminopropyl)-N,N-dimethylaniline is not widely available in the literature. The properties are estimated based on its structure.

Conclusion and Future Outlook

4-(3-aminopropyl)-N,N-dimethylaniline is a molecule with a rich and varied chemistry waiting to be explored. While its direct applications are not yet extensively documented, the well-established reactivity of its constituent functional groups provides a solid foundation for its use in a multitude of synthetic contexts. From the vibrant world of dye chemistry to the robust domain of polymer science and the intricate field of medicinal chemistry, this versatile building block offers a wealth of opportunities for innovation. The protocols and insights provided in this guide are intended to serve as a starting point for researchers and developers to unlock the full potential of this promising compound.

References

• LookChem. (n.d.). N,N-Dimethylaniline: Comprehensive Overview and Applications. [Link]

• Wikipedia. (n.d.). Dimethylaniline. [Link]

• YouTube. (2023). N,N-Dimethylaniline, a molecule to dye for. [Link]

• Google Patents. (n.d.).

• Organic Syntheses. (n.d.). p-DIMETHYLAMINOBENZALDEHYDE. [Link]

• ResearchGate. (n.d.). The synthetic route of N, N-Dimethylaniline. [Link]

• Course Hero. (2020). Experimental Procedures Preparation of N,N-dimethyl-4-nitrosoaniline. [Link]

• ThreeBond. (n.d.). Curing Agents for Epoxy Resin. [Link]

• MDPI. (2022). Synthesis of N,N-Dimethylaminopropyl Derivative of A Blood Sugar Antigen. [Link]

• ResearchGate. (n.d.). Use of N,N-Dimethylaniline end-functional polymers in photoinduced block copolymerization. [Link]

• Semantic Scholar. (n.d.). Novel Glycoconjugated Squaraine Dyes for Selective Optical Imaging of Cancer Cells. [Link]

• Delamine. (n.d.). Epoxy curing agents. [Link]

• ResearchGate. (n.d.). Synthesis and Characterization of Cationic Poly(N-[3-Hexyldimethyl-Aminopropyl] Methacrylamide Bromide) Water-Soluble Polymer. [Link]

• MDPI. (2022). Curing of DER-331 Epoxy Resin with Arylaminocyclotriphosphazenes Based on o-, m-, and p-methylanilines. [Link]

• Google Patents. (n.d.). US3898251A - Epoxy resin curing agent.

• ResearchGate. (n.d.). Literature examples for the reaction of N,N‐dialkyl anilines with maleimides. [Link]

• ResearchGate. (n.d.). Synthesis, characterization and evaluation of poly(3-N, N'-dimethylaminopropylmethacrylamide-Co-2-hydroxyethylmethacrylate-Co-N-vinyl pyrrolidone), a thermo responsive hydrogel carrier for sustained release of theophylline. [Link]

• NIH. (n.d.). 4-N,N-Dimethylaminopyridine Promoted Selective Oxidation of Methyl Aromatics with Molecular Oxygen. [Link]

• Semantic Scholar. (2014). Synthesis and Biological Activities of 4-Aminoantipyrine Derivatives Derived from Betti-Type Reaction. [Link]

• Springer. (2023). Selective mono-N-methylation of amines using methanol as the methylated reagent over heterogeneous Ni catalysts. [Link]

• NIH. (2023). New 3-Aminopropylsilatrane Derivatives: Synthesis, Structure, Properties, and Biological Activity. [Link]

Sources

• 1. N,N-Dimethylaniline: Synthesis, applications and toxicity_Chemicalbook [chemicalbook.com]
• 2. nbinno.com [nbinno.com]
• 3. Dimethylaniline - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. threebond.co.jp [threebond.co.jp]
• 6. Epoxy curing agents - Delamine [delamine.com]

Application Notes &amp; Protocols: 4-(3-aminopropyl)-N,N-dimethylaniline as a Versatile Catalyst in Modern Polymerization

Introduction: Unveiling a Bifunctional Organocatalyst

4-(3-aminopropyl)-N,N-dimethylaniline (CAS No. 112103-97-6) is an aromatic amine distinguished by its unique bifunctional structure, incorporating both a nucleophilic tertiary amine (the N,N-dimethylaniline moiety) and a reactive primary amine (the aminopropyl group)[1]. This architecture positions it as a highly versatile and potent organocatalyst in polymer science. Organocatalysts, which are small organic molecules, have emerged as a powerful alternative to traditional metal-based catalysts, offering benefits such as lower toxicity, tolerance to moisture, and easier removal from the final polymer product[2][3].

The N,N-dimethylaniline group serves as a powerful Lewis base and nucleophilic catalyst, capable of activating a variety of monomers. Concurrently, the primary amine can act as a chain initiator or a site for post-polymerization modification. This dual-functionality allows for the elegant synthesis of complex polymer architectures, such as star polymers or block copolymers, from a single molecule. This guide provides an in-depth exploration of its catalytic mechanisms and offers detailed protocols for its application in key polymerization reactions.

Property	Value	Reference
CAS Number	112103-97-6	[1]
Molecular Formula	C₁₁H₁₈N₂	[1]
Molecular Weight	178.27 g/mol	[1]
Appearance	Varies; typically a liquid or low-melting solid	-
Key Functional Groups	Tertiary Aromatic Amine, Primary Aliphatic Amine	[1]

The Mechanistic Role of Tertiary Amines in Polymerization

Tertiary amines are a cornerstone of catalysis in polymer chemistry, particularly in reactions involving isocyanates (polyurethane formation) and the ring-opening of cyclic esters[2][4]. Their efficacy stems from the availability of a lone pair of electrons on the nitrogen atom, which is sterically accessible to interact with electrophilic centers on the monomer.

Catalysis in Polyurethane Formation

In the synthesis of polyurethanes, tertiary amines catalyze the reaction between an isocyanate (-NCO) and a polyol (-OH). The mechanism involves the formation of an activated complex. The tertiary amine's nitrogen atom forms a weak bond with the electrophilic carbon of the isocyanate group, polarizing it and making it more susceptible to nucleophilic attack by the polyol's hydroxyl group[5]. This interaction significantly lowers the activation energy of the reaction, accelerating the formation of the urethane linkage and the growth of the polymer chain[5][6]. The basicity of the amine is a predominant factor in its catalytic activity; higher basicity generally leads to a higher reaction rate[6].

Catalysis in Ring-Opening Polymerization (ROP)

For the polymerization of cyclic monomers like lactide or caprolactone, tertiary amines function as potent nucleophilic catalysts. The seminal work by Hedrick and co-workers demonstrated that simple organic molecules could promote living polymerization, highlighting the potential of organocatalysis in creating well-defined polymers[2]. The general mechanism proceeds via nucleophilic attack of the amine on the carbonyl carbon of the cyclic ester. This leads to the opening of the ring and the formation of a zwitterionic intermediate, which then propagates the polymerization by attacking subsequent monomer units.

The dual nature of 4-(3-aminopropyl)-N,N-dimethylaniline is particularly advantageous here. The primary amine can act as the initiator by reacting with the first monomer unit, while the tertiary amine catalyzes the propagation, a concept that allows for precise control over the polymer architecture.

Caption: Catalytic cycle for tertiary amine-mediated ROP.

Application Protocol: Organocatalyzed Ring-Opening Polymerization of L-Lactide

This protocol details the synthesis of poly(L-lactide) (PLLA) using 4-(3-aminopropyl)-N,N-dimethylaniline as a bifunctional initiator-catalyst. The primary amine initiates the polymerization, covalently bonding to the polymer chain, while the tertiary amine catalyzes the reaction. This method allows for the synthesis of well-defined polymers with a terminal dimethylaniline group.

Materials and Equipment

• Monomer: L-Lactide (recrystallized from dry toluene and dried under vacuum)

• Initiator/Catalyst: 4-(3-aminopropyl)-N,N-dimethylaniline (distilled under reduced pressure)

• Solvent: Dichloromethane (DCM), anhydrous (distilled over CaH₂)

• Quenching Agent: Benzoic acid in DCM (1 M solution)

• Precipitation Solvent: Cold methanol

• Equipment:

  • Schlenk flask and line for inert atmosphere operations

  • Glass syringes

  • Magnetic stirrer and hot plate

  • Vacuum oven

  • Standard glassware for organic synthesis

Experimental Workflow

Caption: Step-by-step workflow for the polymerization protocol.

Step-by-Step Procedure

Note: All procedures must be carried out under an inert atmosphere (Nitrogen or Argon) to prevent moisture-induced side reactions.

• Preparation: In a flame-dried Schlenk flask equipped with a magnetic stir bar, add L-lactide (e.g., 1.0 g, 6.94 mmol). Seal the flask, and cycle between vacuum and nitrogen three times to ensure an inert atmosphere.

• Dissolution: Add anhydrous DCM (e.g., 7.0 mL) via syringe to dissolve the monomer. Stir until the solution is homogeneous.

• Initiation: The amount of 4-(3-aminopropyl)-N,N-dimethylaniline determines the target molecular weight. For a target degree of polymerization (DP) of 50, calculate the required amount:

  • Moles of Initiator = Moles of Monomer / Target DP = 6.94 mmol / 50 = 0.139 mmol.

  • Mass of Initiator = 0.139 mmol * 178.27 g/mol = 24.8 mg.

  • Prepare a stock solution of the catalyst in anhydrous DCM (e.g., 100 mg in 1 mL) and add the required volume (0.248 mL) via syringe to the stirring monomer solution.

• Polymerization: Allow the reaction to proceed at room temperature. Monitor the reaction progress by taking small aliquots over time for ¹H NMR analysis to determine monomer conversion. Typical reaction times range from 1 to 24 hours, depending on the desired conversion and molecular weight.

• Quenching: Once the desired conversion is reached, terminate the polymerization by adding a slight excess of benzoic acid solution in DCM to neutralize the amine catalyst.

• Purification: Slowly pour the polymer solution into a beaker of vigorously stirring cold methanol (approx. 10 times the volume of the reaction mixture). A white, fibrous precipitate of PLLA will form.

• Isolation and Drying: Collect the polymer by vacuum filtration. Wash the precipitate with fresh cold methanol. Dry the final product in a vacuum oven at 40 °C to a constant weight.

Characterization and Expected Results

The resulting polymer should be characterized to confirm its structure, molecular weight, and thermal properties.

Technique	Purpose	Expected Outcome
¹H NMR	Confirm structure and monomer conversion	Peaks corresponding to PLLA backbone; disappearance of monomer peaks.
GPC/SEC	Determine number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI)	Mn should be close to the theoretical value (DP x Monomer MW). PDI should be low (< 1.2), indicating a controlled polymerization.
DSC	Analyze thermal properties (Tg, Tm)	Glass transition temperature (Tg) and melting temperature (Tm) characteristic of PLLA.

Example Data: For a target DP of 50, one might expect an experimental Mn of ~6,800 g/mol with a PDI of 1.15 after 4 hours at room temperature, achieving >90% monomer conversion.

Safety, Handling, and Storage

• 4-(3-aminopropyl)-N,N-dimethylaniline: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. It is an amine and should be considered corrosive and toxic.

• L-Lactide: Can cause irritation. Avoid inhalation of dust.

• Dichloromethane (DCM): A volatile and potentially carcinogenic solvent. All operations must be performed in a fume hood.

• Storage: Store all reagents under an inert atmosphere and away from moisture. 4-(3-aminopropyl)-N,N-dimethylaniline should be stored in a dark, cool place.

Concluding Remarks

4-(3-aminopropyl)-N,N-dimethylaniline stands out as a highly effective and versatile bifunctional organocatalyst. Its ability to both initiate and catalyze polymerization reactions offers a streamlined approach to synthesizing well-defined polymers with specific end-group functionality. The protocols outlined here for ring-opening polymerization demonstrate its utility, but its application extends to other important areas like polyurethane synthesis and ATRP[7]. As the field of polymer science continues to move towards more sustainable and metal-free catalytic systems, the importance of multifunctional organocatalysts like 4-(3-aminopropyl)-N,N-dimethylaniline is set to grow, enabling the development of advanced materials for biomedical, electronic, and industrial applications.

References

• Title: Tertiary amines - Catalyst - Capítulo 2. Source: Not specified. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG3WtnRDU9jvBaCV2ex5o2JCJBpRh-TMKans2wAY_ie5ST0yaOXEQ4iaogPnfdNeGBq3RrLBw8S07h9skHj7IW0qUutr9fqRv_EV34CIAUVylQn3DuCmFv1FSjcKeLYil2Sqy7QXqC-4fhyFp6JUL1Yy8BbyQ==]
• Title: Deciphering the Self-Catalytic Mechanisms of Polymerization and Transesterification in Polybenzoxazine Vitrimers - PMC - NIH. Source: National Institutes of Health. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-Fmd2NSiUi7O7rs87Myf1TTYQwgSvdUyawFDkstyHPlNRui-y4Q-on5SXaTIQQL9bu97ey-vtb_XBr51U-Dtm6jdwI2ECRW5jxth64owiLYTU8ctiBlQUbt6THjolmtEyYF2fxF_gk49Ysh_L]
• Title: Tertiary Amine Based Amino-yne Click Polymerization toward Multifunctional Poly(β-ammonium acrylate)s - ChemRxiv. Source: ChemRxiv. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE_L2QJX9UjqJvcPhlurR7ija5VMsnqGNts455ZHMy9x94WWHjpGyoSFt5ocD_NqBbefj72Mcb4MwCsd08436ryhwhchhjhkJw5rtGTc4mJV4hkt7fcmUFJUU3kTinCOKSuGTUz_cc4r07HHmhW3YadIEzmONGfZqBBCMPgXkzr-oSGBuybjGGX96bBFh3NRoFK-yAQbSGhWIevJFRxoaq_gJbkGET1GhgoCIN4gtgekmKK3hrrvDhKKPFAkonQzAiajb2RxpBkuOfMZSoC9EWYcXfnYs8hsP6R9zQr4kdj_sYR9CoIycKpPZsaKTkcxZp82wSV7HhbAvWz1g3HECd4AIO2xWm9Qv32LfJ--F5ja7aofwE=]
• Title: Reaction principle of tertiary amine catalyst - Knowledge. Source: Not specified. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGE9vopzOfOaq6kHmmD0bQ2VxpjcUgQSkQdFMUir_Q4aHn2R2JYuTgcnPei04WEi3Sxb9yM8pbotQ-4PzMA36oPCSQXfhCU7hBIk9T1u0Z8qgeWRqLilJtCzQ5TgRmkEqpojqSvC5wiqt4xaCOGDrhxGxVhqHQ6MrVYBjNMQKQC-q472mskQTvSdJqkcPZ-gFDTRg==]
• Title: What is the mechanism of action of Amine Catalyst? - Blog - Mingxu Chemicals. Source: Mingxu Chemicals Blog. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGgKK0UyZaI-XgkVRZ4L9g9y7PRHGB_a6XU4f5SLZelGJO9gKNbcK36AwLtUcGfTjyLvB-8FAqJJqSXmQJr0SpjH9NjSg3svpMMatttpM4NsAoC9y-Oncn5-dsiiQM9F0BbJQ8OIhRC60D1xw8ITgUQLeg1VTOXjAgIhx0nZjzn3Yc10Eb-RDFSU6eNzNFNug4xx04LZr99]
• Title: Virtual Issue: Organocatalysis in Polymer Science | Macromolecules - ACS Publications. Source: ACS Publications. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH8YYwoF5tN1mzngUr1MfutcpttlgfgejiCELRX-Tty9CPo0K3ZwsGJR-PMdUs22IUPU1QBrxqJwy6TyVFwhXQLk60sLUsOxLxz6ekw7en4EvZrPVsX_Uxlb8kHJ9iTqWVFofrZJXoyAMpa-V8KRo6h]
• Title: Unraveling the Roles of Amines in Atom Transfer Radical Polymerization in the Dark - PMC. Source: National Institutes of Health. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGa6CwcMYSL7yn3GylpLugim7OE61PChaMUlYNcPRH5pI4jnxcaihXVWeE4DlXAX5SqfCdefvdL9rBy8ptabjPYFtc9u7mg77ZSsXVtwBCdoWExCRR8OC9tfQ5alMveXX0mYGo6tyB6krH8w3fl]
• Title: Spotting Trends in Organocatalyzed and Other Organomediated (De)polymerizations and Polymer Functionalizations. Source: Not specified. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGCNcrkbUWsYipfh42xs8YOSTRT9ZfGWkWa9opI0gwCRSjXbYSJrR2VH2qSOFYhpSTLjxnDyoDN1mXCv6ShqY6ZDdhSGySJVxbeYe_nn4NTAS3998n9ufwMo94=]
• Title: Spotting Trends in Organocatalyzed and Other Organomediated (De)polymerizations and Polymer Functionalizations - PMC - NIH. Source: National Institutes of Health. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF1Om9wc01Egm5VP_jX6WbkKF3d1VAEKLxgGl3rN1nZGnH4TbzyB2YXcOuaq-fqMuildvko0SOrMHP2nahr4w39eQaswUgoMnI0Uqo2J-r6mXWQadBG1b0oIJGaUAJkn5zCgbIAU4WsK6BnuwA=]
• Title: 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline - BLDpharm. Source: BLDpharm. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE0hzRGzxYBwDKgZ3JKEn7Po1FdPXth5llMHeGGtSLLhdhI5V46QEvXF24WFdFduoTw5Tldlr9Kqo8AYchjeiTepI2_kSv_3UQ_lipChCjLRf_Sc9cgWy6Fwz6FMtvWd15OXWeohA3hX6XKKG_e]
• Title: Ring-opening polymerization-induced crystallization-driven self-assembly of poly-L-lactide-block-polyethylene glycol block copolymers (ROPI-CDSA) - PubMed. Source: PubMed. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEOZeI_uSI5fjeNvc2Hk6MXlua8GthBVAlz3t3esbpbi8GFzcimhxYDj1v4i9pi2jxAHT-QRMCIiahXInBw0ru8x0fKuTZBFzNOT0EknFhVwXWPs03xBaiAbfnZOMydy0aqtT8n]
• Title: Cyclodextrins Initiated Ring-Opening Polymerization of Lactide Using 4-Dimethylaminopyridine (DMAP) as Catalyst: Study of DMAP/β-CD Inclusion Complex and Access to New Structures - MDPI. Source: MDPI. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEaG-kYWRToJfUPCdp43BOy0Tgrch-P1Xwl3yhMNJOq1v7_DxY1O00AnDRSuk9cFoIQfgCP0yCj0PSY3PiN_jhNT-hboDklxlVfd-G9vnGUrpS0zBGYQbXVzbgyzzS7kWxELk8=]
• Title: Additional Monomers - Matyjaszewski Polymer Group - Carnegie Mellon University. Source: Carnegie Mellon University. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFlUvTi6dtSIKMLbwX7j_CvIBhY4mc22Brf71RwilSD8bswWTpO95h4ZXJAh_tHSgRUFd-eFi3lGTvMdA8SK8vL8uKrYsDDCKLTQhdv93N91mbvWJHeEp2ON7BWDQFPdaadVHyuySFs7A_9gZQErBgSijgn3j_29lpa]
• Title: Application Notes and Protocols: Polymerization of 2,6-Dimethylaniline - Benchchem. Source: Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHGDRqcTlma45lWz0EVZt0o5hGS1iCtz_iawYZVXLSvsi8_eYJYC15U3iy_8bitNAr_FyGVJjvuxEtfkwI2pI3qvjYymeHHtm4x3K-0g3laDagHmwoJ6ZQkqdcy-jNz0j5zDlFLXHq39rkBfB-nMFw3aAPsO7vMuYBBS_Hwi7E5CundWSTz5I1tPGz1v2w8o3L30bUTMb-KlldzTa01W6PlDoI=]

Sources

• 1. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Spotting Trends in Organocatalyzed and Other Organomediated (De)polymerizations and Polymer Functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. poliuretanos.com.br [poliuretanos.com.br]
• 5. mingxupu.com [mingxupu.com]
• 6. Reaction principle of tertiary amine catalyst - Knowledge - Green View Technology and Development Co., Ltd [gvchem.com]
• 7. Unraveling the Roles of Amines in Atom Transfer Radical Polymerization in the Dark - PMC [pmc.ncbi.nlm.nih.gov]

Application of 4-(3-aminopropyl)-N,N-dimethylaniline in Peptide Synthesis: A Guide to its Use as a High-Efficacy Cation Scavenger

Abstract

This technical note details the application of 4-(3-aminopropyl)-N,N-dimethylaniline as a highly effective carbocation scavenger for the final cleavage step in solid-phase peptide synthesis (SPPS). Based on established principles of reaction mechanisms in peptide chemistry, we propose its use to mitigate common side reactions that compromise the purity and yield of crude peptides. This guide provides a comprehensive overview of the underlying chemical principles, a detailed protocol for its implementation in standard Fmoc-based workflows, and a comparative analysis of cleavage cocktail compositions.

Introduction: The Challenge of Cation-Mediated Side Reactions in Peptide Synthesis

Solid-phase peptide synthesis (SPPS), particularly the widely adopted Fmoc/tBu strategy, has revolutionized the production of synthetic peptides for research, diagnostics, and therapeutic development.[1][2] The final step in this methodology involves the cleavage of the synthesized peptide from the solid support and the simultaneous removal of acid-labile side-chain protecting groups. This is typically accomplished using a strong acid, most commonly trifluoroacetic acid (TFA).[2][3]

While effective, this global deprotection step generates a host of highly reactive electrophilic species, primarily carbocations, from the cleaved protecting groups (e.g., t-butyl, trityl) and the resin linker. These carbocations can indiscriminately react with nucleophilic residues within the peptide sequence, such as Tryptophan (Trp), Methionine (Met), Tyrosine (Tyr), and Cysteine (Cys), leading to undesired modifications like alkylation.[4] Such side reactions result in significant impurities that are often difficult to remove, complicating purification and reducing the overall yield of the target peptide.

To mitigate this issue, "scavengers" are added to the cleavage cocktail.[4] These are nucleophilic reagents designed to efficiently trap, or "scavenge," the reactive carbocations before they can modify the peptide.[4] Here, we introduce 4-(3-aminopropyl)-N,N-dimethylaniline as a novel and potent scavenger, leveraging its unique chemical structure for superior performance.

Scientific Rationale: Mechanism of Action

The efficacy of a scavenger is determined by its nucleophilicity and its ability to form stable, unreactive products upon quenching a carbocation. 4-(3-aminopropyl)-N,N-dimethylaniline is exceptionally well-suited for this role due to the electronic properties of its N,N-dimethylaniline moiety.

The N,N-dimethylamino group is a powerful electron-donating group, which significantly increases the electron density of the aromatic ring through resonance. This heightened nucleophilicity makes the ring highly susceptible to electrophilic aromatic substitution (EAS).[5][6] During TFA cleavage, liberated carbocations (R⁺), such as the t-butyl cation, act as potent electrophiles. The electron-rich ring of 4-(3-aminopropyl)-N,N-dimethylaniline attacks these carbocations, forming a stable, resonance-stabilized intermediate (a sigma complex), and subsequently, a permanently alkylated, benign aromatic product.[5][6]

The presence of the aminopropyl tail may also enhance its solubility and miscibility within the polar TFA cleavage cocktail.

Caption: Standard workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Preparation of the APD Cleavage Cocktail

Safety Precaution: Trifluoroacetic acid (TFA) is highly corrosive and volatile. Always work inside a certified chemical fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Reagents:

  • Trifluoroacetic Acid (TFA), Reagent Grade (≥99%)

  • Triisopropylsilane (TIS), (98%)

  • 4-(3-aminopropyl)-N,N-dimethylaniline (≥97%)

  • Deionized Water

• Procedure (for 10 mL of cocktail):

  • In a clean, dry glass container (e.g., a scintillation vial or graduated cylinder) inside a fume hood, add 9.25 mL of TFA.

  • To the TFA, add 0.25 mL of deionized water.

  • Add 0.25 mL of Triisopropylsilane (TIS).

  • Add 0.25 mL of 4-(3-aminopropyl)-N,N-dimethylaniline.

  • Cap the container and gently swirl to ensure the solution is homogeneous. Prepare this cocktail fresh immediately before use.

Peptide Cleavage and Isolation Protocol

This protocol is suitable for a synthesis scale of approximately 0.1 mmol.

• Resin Preparation:

  • Place the dried peptide-resin in a suitable reaction vessel (e.g., a fritted syringe).

  • Wash the resin three times with Dichloromethane (DCM) to remove any residual DMF and to swell the resin beads.

  • Dry the resin thoroughly under a stream of nitrogen or in a vacuum desiccator for at least 30 minutes.

• Cleavage Reaction:

  • Add the freshly prepared APD cleavage cocktail to the dried resin. Use approximately 1-2 mL of cocktail per 100 mg of resin to ensure the resin is fully submerged and can be agitated. [7] * Seal the reaction vessel and allow the reaction to proceed at room temperature with occasional agitation for 2-3 hours. The optimal time may vary depending on the specific peptide sequence and protecting groups used. [2][7]

• Peptide Isolation:

  • Filter the TFA solution containing the cleaved peptide into a clean 50 mL polypropylene centrifuge tube. The resin beads will be retained by the frit.

  • Wash the resin beads twice with a small volume (e.g., 0.5 mL) of fresh TFA to recover any remaining peptide, collecting the washes in the same centrifuge tube.

  • In the fume hood, add ice-cold diethyl ether (approx. 40 mL) to the centrifuge tube to precipitate the crude peptide. A white precipitate should form. [7] * Securely cap the tube and centrifuge at 3000-4000 rpm for 5-10 minutes to pellet the peptide.

  • Carefully decant and discard the ether supernatant.

  • Wash the peptide pellet by adding another 20-30 mL of cold diethyl ether, vortexing briefly to break up the pellet, and centrifuging again. Repeat this wash step two more times to remove residual scavengers and cleaved protecting groups.

• Final Processing:

  • After the final wash, carefully decant the ether and dry the peptide pellet under a gentle stream of nitrogen or in a vacuum desiccator.

  • The crude peptide is now ready for analysis (e.g., by LC-MS) and purification (typically by RP-HPLC).

Conclusion

Based on fundamental principles of organic chemistry, 4-(3-aminopropyl)-N,N-dimethylaniline is proposed as a highly effective scavenger for use in the final cleavage step of Fmoc-SPPS. Its electron-rich aromatic system provides an ideal sink for reactive carbocations generated during deprotection, thereby preventing deleterious side reactions and preserving the integrity of the target peptide. The provided protocol offers a straightforward method for its integration into existing peptide synthesis workflows, promising an improvement in the purity and yield of crude synthetic peptides, especially those containing sensitive amino acid residues.

References

• JoVE. (2024). An Inexpensive Adaptation of a Commercial Microwave Reactor for Solid Phase Peptide Synthesis. Retrieved January 17, 2026, from [Link]

• CEM Corporation. (n.d.). Application Note: Peptide Cleavage and Protected Cleavage Procedures. Retrieved January 17, 2026, from [Link]

• CDN Isotopes. (n.d.). Cleavage Cocktail Selection. Retrieved January 17, 2026, from [Link]

• Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry. Retrieved January 17, 2026, from [Link]

• Khan Academy. (2013, June 20). Electrophilic aromatic substitution mechanism | Organic chemistry. Retrieved January 17, 2026, from [Link]

• Master Organic Chemistry. (2017, November 9). Electrophilic Aromatic Substitution: The Mechanism. Retrieved January 17, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. cem.de [cem.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. youtube.com [youtube.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. An Inexpensive Adaptation of a Commercial Microwave Reactor for Solid Phase Peptide Synthesis [jove.com]

The Coordination Chemistry of 4-(3-aminopropyl)-N,N-dimethylaniline: A Guide to its Application as a Versatile Ligand

Introduction: Unveiling the Potential of a Hybrid Ligand

In the vast landscape of coordination chemistry, the design and synthesis of ligands with tunable electronic and steric properties are paramount to the development of novel metal complexes with tailored reactivity. 4-(3-aminopropyl)-N,N-dimethylaniline emerges as a compelling candidate in this arena, offering a unique combination of a soft aromatic tertiary amine and a hard aliphatic primary amine. This hybrid structure anticipates a versatile coordination behavior, potentially acting as a bidentate chelating ligand or a bridging ligand, thereby opening avenues for the construction of diverse molecular architectures. This application note serves as a comprehensive guide for researchers and drug development professionals, providing a foundational protocol for the utilization of 4-(3-aminopropyl)-N,N-dimethylaniline as a ligand in the synthesis of transition metal complexes. While literature on this specific ligand is not abundant, this guide extrapolates from established principles of coordination chemistry and provides a robust starting point for exploration.

Physicochemical Properties and Handling

A thorough understanding of the ligand's properties is the bedrock of successful complex synthesis. Key physicochemical data for 4-(3-aminopropyl)-N,N-dimethylaniline are summarized below.

Property	Value	Reference
CAS Number	112103-97-6	[1]
Molecular Formula	C₁₁H₁₈N₂	[1]
Molecular Weight	178.27 g/mol	[1]
Appearance	Not specified; likely a liquid or low-melting solid
Storage	Keep in a dark place, under an inert atmosphere, at room temperature.	[1]

Safety Precautions: 4-(3-aminopropyl)-N,N-dimethylaniline is classified as hazardous, with hazard statements indicating it is harmful if swallowed, in contact with skin, or if inhaled, and may cause respiratory irritation and severe skin burns and eye damage.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Conceptual Framework for Coordination

The bifunctional nature of 4-(3-aminopropyl)-N,N-dimethylaniline, possessing both a primary aliphatic amine and a tertiary aromatic amine, suggests its potential to act as a bidentate ligand, forming a stable six-membered chelate ring upon coordination to a metal center. The lone pair of electrons on the primary amine nitrogen is expected to be the primary coordination site due to its higher basicity and steric accessibility compared to the dimethylamino group, which is sterically more hindered and has its electron density partially delocalized into the aromatic ring.

Caption: Proposed bidentate coordination of 4-(3-aminopropyl)-N,N-dimethylaniline to a metal center (M).

General Protocol for the Synthesis of a Transition Metal Complex

This protocol provides a generalized procedure for the synthesis of a representative transition metal complex, for example, with a palladium(II) salt. The choice of a Pd(II) precursor is based on its well-established coordination chemistry with nitrogen-donor ligands.

Materials:

• 4-(3-aminopropyl)-N,N-dimethylaniline

• Bis(acetonitrile)palladium(II) chloride (PdCl₂(CH₃CN)₂) or a similar suitable metal precursor

• Anhydrous, degassed solvent (e.g., dichloromethane, acetonitrile, or tetrahydrofuran)

• Inert gas (Argon or Nitrogen)

• Standard Schlenk line or glovebox equipment

Experimental Workflow:

Caption: General workflow for the synthesis of a metal complex with 4-(3-aminopropyl)-N,N-dimethylaniline.

Step-by-Step Procedure:

• Preparation of Reactant Solutions:

  • In a Schlenk flask, dissolve one equivalent of the metal precursor (e.g., PdCl₂(CH₃CN)₂) in a minimal amount of anhydrous, degassed solvent. The choice of solvent will depend on the solubility of the precursor.

  • In a separate Schlenk flask, dissolve one to two equivalents of 4-(3-aminopropyl)-N,N-dimethylaniline in the same anhydrous, degassed solvent. The stoichiometry can be varied to favor the formation of either mono- or bis-ligated complexes.

• Reaction:

  • Slowly add the ligand solution to the stirring solution of the metal precursor at room temperature under an inert atmosphere. The addition should be dropwise to control any potential exothermic reaction and to promote the formation of a well-defined product.

  • Stir the reaction mixture at room temperature for a period of 2 to 24 hours. The optimal reaction time should be determined by monitoring the reaction progress.

• Monitoring the Reaction:

  • The progress of the reaction can be monitored by thin-layer chromatography (TLC) if the starting materials and products are UV-active, or by periodically taking aliquots for proton NMR spectroscopy to observe the disappearance of the free ligand signals and the appearance of new, coordinated ligand signals.

• Isolation and Purification:

  • Upon completion of the reaction, remove the solvent under reduced pressure.

  • The resulting solid or oil can be purified by washing with a non-coordinating solvent, such as diethyl ether or pentane, to remove any unreacted starting materials.

  • If necessary, the product can be further purified by recrystallization from a suitable solvent system.

Characterization of the Metal Complex

A comprehensive characterization of the newly synthesized complex is crucial to confirm its identity and structure.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Compare the spectrum of the complex to that of the free ligand. Coordination to a metal center will typically cause a downfield shift of the protons adjacent to the nitrogen donor atoms. The magnitude of this shift can provide insights into the strength of the metal-ligand bond.

• ¹³C NMR: Similar to ¹H NMR, the carbon signals of the ligand will be affected by coordination.

2. Infrared (IR) Spectroscopy:

• Look for shifts in the N-H stretching and bending vibrations of the primary amine group upon coordination. A shift to lower wavenumbers is indicative of the weakening of the N-H bond due to the donation of electron density to the metal center.

• New bands in the far-IR region (typically below 600 cm⁻¹) may be observed, corresponding to the metal-nitrogen stretching vibrations.

3. Elemental Analysis:

• Combustion analysis to determine the percentage of carbon, hydrogen, and nitrogen will provide crucial information to confirm the empirical formula of the complex.

4. X-ray Crystallography:

• For a definitive structural elucidation, single-crystal X-ray diffraction is the gold standard. This technique will provide precise information on bond lengths, bond angles, and the overall coordination geometry of the metal center.

Potential Applications and Future Directions

While specific applications for complexes of 4-(3-aminopropyl)-N,N-dimethylaniline are yet to be extensively explored, the structural features of this ligand suggest potential in several areas:

• Catalysis: The resulting complexes could be investigated as catalysts in various organic transformations, such as cross-coupling reactions, where the electronic and steric properties of the ligand can influence the catalytic activity and selectivity.

• Materials Science: The ability of the ligand to bridge metal centers could be exploited in the synthesis of coordination polymers and metal-organic frameworks (MOFs) with interesting structural and functional properties.

• Bioinorganic Chemistry: The presence of both a hard and a soft donor atom may lead to complexes with interesting biological activities, warranting investigation in medicinal chemistry.

Conclusion

4-(3-aminopropyl)-N,N-dimethylaniline represents a ligand with significant untapped potential in coordination chemistry. This application note provides a foundational framework for its use, from handling and safety considerations to a general synthetic protocol and characterization techniques. It is our hope that this guide will stimulate further research into the coordination chemistry of this versatile ligand and pave the way for the discovery of novel metal complexes with exciting properties and applications.

References

• In-depth analysis of N,N-Dimethylaniline: properties, applications, and industrial insights. (n.d.). Retrieved from [Link]

• LookChem. (n.d.). Cas 121-69-7,N,N-Dimethylaniline. Retrieved from [Link]

• Loba Chemie. (n.d.). 121-69-7 CAS | N,N-DIMETHYLANILINE | Amines & Amine Salts | Article No. 03393. Retrieved from [Link]

• Wikipedia. (2024, December 18). Dimethylaniline. Retrieved from [Link]

• AA Blocks. (n.d.). 1082544-46-4 | 4-(3-aminopropoxy)-N,N-dimethylaniline. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-DIMETHYLAMINOBENZALDEHYDE. Retrieved from [Link]

• RSC Publishing. (2015). One-pot synthesis of N,N-dimethylaniline from nitrobenzene and methanol. RSC Advances, 5(104), 85857-85862. [Link]

• Studylib. (n.d.). Experimental Procedures Preparation of N,N-dimethyl-4-nitrosoaniline. Retrieved from [Link]

• ResearchGate. (n.d.). The synthetic route of N, N-Dimethylaniline. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of N,N-dimethylaniline. Retrieved from [Link]

• Lin, C., Wang, B., Zhang, Y., & Zhang, J. (2018). Selective Synthesis of N,N-Bis(3-dimethylaminopropyl)amine over Pd/γ-Al2O3. Industrial & Engineering Chemistry Research, 57(8), 2817-2824. [Link]

• National Institutes of Health. (n.d.). Modular Synthesis of Monoanionic PN Ligands Leads to Unexpected Structural Diversity in Lanthanum Chemistry. Retrieved from [Link]

• Rasayan Journal of Chemistry. (2019). SYNTHESIS, CHARACTERIZATION AND ANTIMICROBIAL ACTIVITY OF Mn(II),Fe(II), Ni(II),Co(II) AND Zn(II) COMPLEXES OF SCHIFF BASE DERIVED. 12(2), 1031-1036. [Link]

Sources

• 1. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]

Topic: Advanced Analytical Strategies for the Detection and Quantification of 4-(3-aminopropyl)-N,N-dimethylaniline

An Application Note and Protocol from the Office of the Senior Application Scientist

Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the analytical techniques for the detection, quantification, and characterization of 4-(3-aminopropyl)-N,N-dimethylaniline. This compound may be present as a synthetic intermediate, impurity, or degradant in pharmaceutical manufacturing and other chemical processes. Ensuring its effective analytical control is critical for product quality, safety, and regulatory compliance. This guide moves beyond simple procedural lists to explain the causality behind methodological choices, offering a multi-technique approach that combines chromatographic separation with spectroscopic identification. We present detailed, field-proven protocols for High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), alongside methods for definitive structural confirmation using Nuclear Magnetic Resonance (NMR) Spectroscopy. Each protocol is designed as a self-validating system, incorporating principles outlined in international regulatory guidelines.

Introduction and Analytical Rationale

4-(3-aminopropyl)-N,N-dimethylaniline is an aromatic amine containing both a tertiary aniline amine and a primary alkyl amine. This bifunctional nature dictates its chemical properties and informs the selection of appropriate analytical strategies. In pharmaceutical development, such molecules can be process impurities or starting materials, requiring strict control and accurate quantification.[1] The presence of the aromatic chromophore makes it an excellent candidate for UV-based detection, while its basicity and volatility lend it to analysis by both LC-MS and GC-MS.

A multi-technique approach is essential for unambiguous characterization and quantification.[2] Chromatographic methods provide the necessary separation from matrix components, while spectroscopic techniques offer definitive identification. This guide is structured to provide both a primary quantitative method (HPLC-UV) and confirmatory methods (GC-MS, LC-MS/MS, NMR) that ensure the highest level of analytical confidence.

Caption: Relationship between analytical goals and selected techniques.

Primary Quantitative Method: Reversed-Phase HPLC with UV Detection

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the workhorse method for quantifying non-volatile organic impurities in pharmaceutical products.[3] The separation is based on the partitioning of the analyte between a nonpolar stationary phase (typically C18) and a polar mobile phase.[3] For 4-(3-aminopropyl)-N,N-dimethylaniline, the hydrophobicity of the dimethylaniline moiety provides strong retention on a C18 column, allowing for excellent separation from more polar or non-retained impurities.

Causality of Method Choices:

• Column (C18): A C18 (octadecylsilane) stationary phase is selected for its strong hydrophobic interactions with the aromatic ring of the analyte, ensuring adequate retention and separation.

• Mobile Phase (Acidified Water/Acetonitrile): A mixture of water and an organic solvent like acetonitrile allows for the elution of the analyte. The addition of an acid (e.g., formic or phosphoric acid) serves a dual purpose: it protonates the amine functional groups, leading to sharper, more symmetrical peaks by minimizing interaction with residual silanols on the stationary phase, and it buffers the mobile phase to ensure reproducible retention times.[2][4]

• UV Detection: The aniline aromatic ring possesses a strong chromophore, making it readily detectable by UV spectroscopy. A wavelength of approximately 254 nm is typically chosen as it provides a good response for many aromatic compounds.

Protocol 2.1: HPLC-UV Quantification

1. Instrumentation and Materials:

• HPLC system with a pump, autosampler, column oven, and UV/Vis or Photodiode Array (PDA) detector.[3]

• C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Analytical balance, volumetric flasks, pipettes.

• Reagents: 4-(3-aminopropyl)-N,N-dimethylaniline reference standard, HPLC-grade acetonitrile, HPLC-grade water, and formic acid.

2. Preparation of Solutions:

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B (diluent).

• Calibration Standards: Prepare a series of working standards (e.g., 0.1, 1, 10, 50, 100 µg/mL) by serial dilution of the stock solution with the diluent.

3. Sample Preparation:

• Accurately weigh a sample containing the analyte and dissolve it in the diluent to achieve a theoretical concentration within the calibration range.

• Filter the sample solution through a 0.45 µm syringe filter to remove particulates before injection.[2]

4. Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Gradient or Isocratic. Example Gradient: 10% B to 90% B over 15 min.
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Vol.	10 µL
Detection	UV at 254 nm

5. Data Analysis and System Suitability:

• System Suitability: Before sample analysis, inject a mid-range standard five times. The relative standard deviation (RSD) for peak area and retention time should be ≤2.0%.

• Calibration: Construct a calibration curve by plotting the peak area versus the concentration of the standards. Perform a linear regression analysis. The correlation coefficient (r²) should be ≥0.999.

• Quantification: Determine the concentration of the analyte in the sample by interpolating its peak area from the calibration curve.

Confirmatory Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds.[5] It provides both chromatographic separation and mass-based identification, offering a high degree of specificity.[5][6] 4-(3-aminopropyl)-N,N-dimethylaniline is sufficiently volatile for GC analysis.

Causality of Method Choices:

• GC Separation: The compound is vaporized and separated on a capillary column based on its boiling point and interaction with the stationary phase. A mid-polarity column (e.g., 5% phenyl-methylpolysiloxane) is often a good starting point.

• MS Detection: As components elute from the column, they are ionized (typically by Electron Ionization - EI) and fragmented. The resulting mass spectrum is a unique fingerprint that can be compared to a library for positive identification.[5]

Protocol 3.1: GC-MS Identification and Quantification

1. Instrumentation and Materials:

• GC-MS system with a capillary column inlet.

• DB-5ms or equivalent column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Reagents: Analyte standard, high-purity volatile solvent (e.g., dichloromethane or ethyl acetate).

2. Sample Preparation:

• Dissolve the sample in a suitable volatile solvent to a concentration of approximately 10-100 µg/mL.

3. GC-MS Conditions:

Parameter	Condition
Injector Temp.	250 °C
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	Start at 100 °C, hold 2 min, ramp at 15 °C/min to 280 °C, hold 5 min
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI), 70 eV
Mass Range	Scan m/z 40-400

4. Data Analysis:

• Identify the analyte peak by its retention time and by comparing its mass spectrum to a reference spectrum. Key fragments for 4-(3-aminopropyl)-N,N-dimethylaniline would include the molecular ion and fragments corresponding to the loss of parts of the propyl chain and the dimethylamino group.

Caption: General experimental workflow for HPLC-UV analysis.

Confirmatory Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For ultimate sensitivity and selectivity, especially in complex matrices like biological fluids or environmental samples, LC-MS/MS is the method of choice.[7][8]

Causality of Method Choices:

• LC Separation: The same HPLC principles as described in Section 2 are used for separation.

• Electrospray Ionization (ESI): ESI is a soft ionization technique ideal for polar, non-volatile molecules.[9] In positive ion mode (ESI+), the basic amine groups of the analyte are readily protonated to form the precursor ion [M+H]⁺.

• Tandem Mass Spectrometry (MS/MS): This technique provides exceptional specificity. The precursor ion is selected in the first mass analyzer, fragmented in a collision cell, and a specific product ion is monitored in the second mass analyzer. This process, known as Multiple Reaction Monitoring (MRM), virtually eliminates matrix interference.[8]

Protocol 4.1: LC-MS/MS Trace Quantification

1. Instrumentation:

• HPLC or UPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

2. LC Conditions:

• Use similar LC conditions as in Protocol 2.1, but with MS-compatible mobile phases (e.g., 0.1% formic acid in water/acetonitrile). Buffers like phosphate are non-volatile and must be avoided.[4]

3. MS/MS Conditions:

• Ionization Mode: ESI Positive (ESI+).

• Precursor Ion ([M+H]⁺): m/z 179.3 (for C₁₁H₁₈N₂)

• Product Ions: Determine the most stable and abundant product ions by infusing a standard solution and performing a product ion scan. (Hypothetical transitions: 179.3 -> 121.1, 179.3 -> 71.1).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Definitive Structural Confirmation: NMR Spectroscopy

While chromatographic methods are excellent for separation and quantification, they do not provide definitive structural information. NMR spectroscopy is the gold standard for unambiguous structure elucidation.[2]

Protocol 5.1: ¹H and ¹³C NMR

1. Sample Preparation:

• Dissolve 5-10 mg of the isolated analyte or synthesized standard in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).[2]

2. Instrumentation:

• 300-600 MHz NMR spectrometer.

3. Expected ¹H NMR Signals (in CDCl₃):

• Aromatic Protons: Two doublets in the ~6.7-7.2 ppm range, characteristic of a 1,4-disubstituted benzene ring.

• N(CH₃)₂ Protons: A singlet at ~2.9 ppm, integrating to 6 hydrogens.

• Propyl Chain Protons (-CH₂-CH₂-CH₂-): Three multiplets between ~1.5 and 2.8 ppm. The -CH₂- group adjacent to the aromatic ring will be the most downfield, and the -CH₂- group adjacent to the primary amine will be shifted downfield as well.

• -NH₂ Protons: A broad singlet (variable chemical shift), integrating to 2 hydrogens.

Method Validation Principles

Any analytical method intended for regulatory submission must be validated to ensure it is fit for purpose.[10][11] The validation should be performed according to established guidelines such as those from the International Council for Harmonisation (ICH), specifically ICH Q2(R1).[1][12]

Table of Typical Performance Characteristics for HPLC-UV Method:

Validation Parameter	Acceptance Criteria	Typical Result
Specificity	Analyte peak is pure and resolved from interferences	Peak purity > 0.999; Resolution > 2.0
Linearity (r²)	≥ 0.995	≥ 0.999
Range	e.g., 0.1 - 100 µg/mL	0.1 - 100 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%	99.5 - 101.5%
Precision (RSD)	Repeatability ≤ 2.0%; Intermediate ≤ 3.0%	Repeatability < 1.0%; Intermediate < 2.0%
LOD	Signal-to-Noise ≥ 3	~0.03 µg/mL
LOQ	Signal-to-Noise ≥ 10	~0.1 µg/mL

References

• Jähnke, R. W., et al. "Determination of aromatic amines in water samples by capillary electrophoresis with electrochemical and fluorescence detection." Journal of Chromatography A, vol. 737, no. 1, 1996, pp. 115-23, .
• Fausti, S. "Validation of Impurity Methods, Part II." LCGC North America, vol. 32, no. 8, 2014, pp. 574-81, .
• BenchChem. "Characterization of Synthesized Aniline Derivatives: Application Notes and Protocols." BenchChem, 2025, .
• EC-UNDP. "Validation Of Analytical Methods For Pharmaceutical Analysis." EC-UNDP, .
• Wei, X., et al. "Aromatic amine electrochemical sensors based on a Co-MOF: a hydrogen bond-induced specific response." Dalton Transactions, vol. 48, no. 1, 2019, pp. 123-29, .
• Profound. "Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance." Profound, 2025, .
• de Souza, D., et al. "Analysis of Aromatic Amines in Surface Waters Receiving Wastewater from a Textile Industry by Liquid Chromatographic with Electrochemical Detection.
• Sharma, S., and Singh, G. "Analytical method validation: A brief review.
• Patel, K., et al. "Analytical Method Validation: ICH and USP Perspectives." International Journal of Research and Review, 2023, .
• BenchChem. "Application Note: High-Performance Liquid Chromatography (HPLC)
• SIELC Technologies. "Separation of N,N-Dimethylaniline on Newcrom R1 HPLC column." SIELC Technologies, .
• Supporting Information for "Methylation of Aromatic Amines and Imines Using Formic Acid over Heterogeneous Pt/C Catalyst." American Chemical Society, 2013, .
• PerkinElmer. "Rapid Determination of Trace Amounts of Aniline and Its Derivatives by Direct Injection UHPLC/MS/MS." PerkinElmer, .
• ResearchGate. "NMR spectrum of reagent (4-amino-N,N-dimethylaniline).
• Advanced MicroAnalytical.
• Semeraro, A., et al. "Comparison of gas- and liquid chromatography-mass spectrometry for trace analysis of anilines in groundwater." International Journal of Environmental Analytical Chemistry, vol. 102, no. 15, 2022, pp. 7829-41, .
• S. G. Padmashree, et al. "A Comprehensive Study on Chemical Profiling using Mass Spectroscopy.
• Shpatov, A. V., et al. "Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity." Molecules, vol. 28, no. 20, 2023, p. 7183, .

Sources

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Separation of N,N-Dimethylaniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. AMA | GC/GC-MS [advancedmicroanalytical.com]
• 6. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rapid Determination of Trace Amounts of Aniline and Its Derivatives by Direct Injection UHPLC/MS/MS [perkinelmer.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. ijisrt.com [ijisrt.com]
• 10. ec-undp-electoralassistance.org [ec-undp-electoralassistance.org]
• 11. particle.dk [particle.dk]
• 12. ijrrjournal.com [ijrrjournal.com]

Application Notes &amp; Protocols: 4-(3-aminopropyl)-N,N-dimethylaniline as a High-Performance Derivatization Reagent for LC-MS Analysis

Introduction: Overcoming the Analytical Challenges of Poorly Ionizable Molecules

In the landscape of modern analytical chemistry, particularly within drug development and metabolomics, liquid chromatography-mass spectrometry (LC-MS) stands as a cornerstone for its sensitivity and selectivity. However, the efficacy of LC-MS is fundamentally dependent on the analyte's ability to be efficiently ionized. A significant number of endogenous and synthetic molecules, including crucial classes like fatty acids and steroids, possess functional groups that exhibit poor ionization efficiency under typical electrospray ionization (ESI) conditions. This inherent limitation often translates to inadequate sensitivity, hindering accurate quantification at low physiological concentrations.

Chemical derivatization presents a robust solution to this challenge. By covalently modifying the analyte with a tag that is readily ionizable, the detection sensitivity can be dramatically enhanced.[1] This application note provides a comprehensive guide to the use of 4-(3-aminopropyl)-N,N-dimethylaniline as a premier derivatization reagent for carboxylic acids, a common functional group in fatty acids, bile acids, and certain steroid metabolites. The reagent introduces a tertiary amine and an aromatic group, which significantly improves ionization efficiency in positive-ion ESI-MS.[2]

The strategic advantage of 4-(3-aminopropyl)-N,N-dimethylaniline lies in its bifunctional nature. The terminal primary amine serves as a reactive handle for covalent linkage to carboxyl groups, while the N,N-dimethylaniline moiety acts as a highly efficient "proton-trapping" site, ensuring robust signal enhancement in the mass spectrometer. This guide will delve into the underlying reaction mechanism, provide detailed, field-tested protocols for its application, and discuss the expected performance enhancements.

The Rationale for Derivatization with 4-(3-aminopropyl)-N,N-dimethylaniline

The primary objective of derivatizing a carboxylic acid with 4-(3-aminopropyl)-N,N-dimethylaniline is to transform a poorly ionizable analyte into a derivative with superior mass spectrometric response. This is achieved through the formation of a stable amide bond, a reaction facilitated by a carbodiimide coupling agent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

Key Advantages:

• Enhanced Ionization Efficiency: The N,N-dimethylaniline group has a high proton affinity, making the derivative readily protonated and detectable in positive-ion ESI-MS. This can lead to a substantial increase in signal intensity, with similar derivatization strategies reporting sensitivity enhancements of several orders of magnitude.[1][3]

• Improved Chromatographic Properties: The derivatization process increases the hydrophobicity of the analyte, which can lead to better retention and peak shape on reversed-phase HPLC columns.

• Predictable Fragmentation: The derivatized analytes often exhibit characteristic fragmentation patterns in tandem mass spectrometry (MS/MS), which can be utilized for selective and sensitive quantification using Multiple Reaction Monitoring (MRM).[4]

Reaction Mechanism: EDC-Mediated Amide Bond Formation

The covalent linkage of 4-(3-aminopropyl)-N,N-dimethylaniline to a carboxylic acid is not a spontaneous reaction. It requires the "activation" of the carboxyl group to make it susceptible to nucleophilic attack by the primary amine of the derivatization reagent. EDC is the coupling agent of choice for this transformation in aqueous-organic mixtures.[5][6]

The reaction proceeds in two main stages:

• Activation of the Carboxylic Acid: EDC reacts with the carboxyl group of the analyte (e.g., a fatty acid) to form a highly reactive O-acylisourea intermediate. This intermediate is unstable in aqueous solutions and prone to hydrolysis back to the original carboxylic acid.[5]

• Nucleophilic Attack and Amide Bond Formation: The primary amine of 4-(3-aminopropyl)-N,N-dimethylaniline then acts as a nucleophile, attacking the activated carbonyl carbon of the O-acylisourea intermediate. This results in the formation of a stable amide bond and the release of an N,N'-disubstituted urea byproduct.

To improve the efficiency of the reaction and minimize the hydrolysis of the O-acylisourea intermediate, N-hydroxysuccinimide (NHS) or its water-soluble analog (Sulfo-NHS) is often included as a co-reagent.[5][7] NHS intercepts the O-acylisourea intermediate to form a semi-stable NHS ester, which is less susceptible to hydrolysis and reacts efficiently with the primary amine of the derivatization reagent.

Caption: EDC-mediated amidation of a carboxylic acid.

Experimental Protocols

The following protocols provide a robust starting point for the derivatization of carboxylic acids, such as fatty acids, using 4-(3-aminopropyl)-N,N-dimethylaniline. Optimization may be required depending on the specific analyte and sample matrix.

Protocol 1: Derivatization of Carboxylic Acids (e.g., Fatty Acids) in Solution

This protocol is suitable for purified samples or standards dissolved in an appropriate solvent.

Materials and Reagents:

• 4-(3-aminopropyl)-N,N-dimethylaniline[8]

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCl)[9]

• N-hydroxysuccinimide (NHS) (optional, but recommended)[5]

• Anhydrous Acetonitrile (ACN) or Dimethylformamide (DMF)

• Pyridine or Triethylamine (TEA) (as a base)

• Analyte standard or sample

• Microcentrifuge tubes or autosampler vials

• Heating block or water bath

Procedure:

• Sample Preparation:

  • Ensure the sample is free of water. If the sample is in an aqueous solution, it must be evaporated to dryness under a stream of nitrogen.

  • Reconstitute the dried sample in 100 µL of anhydrous ACN or DMF.

• Reagent Preparation (Prepare Fresh):

  • Derivatization Reagent Solution: Prepare a 10 mg/mL solution of 4-(3-aminopropyl)-N,N-dimethylaniline in anhydrous ACN.

  • EDC Solution: Prepare a 20 mg/mL solution of EDC-HCl in anhydrous ACN.

  • NHS Solution (Optional): Prepare a 10 mg/mL solution of NHS in anhydrous ACN.

• Derivatization Reaction:

  • To the 100 µL of sample solution, add 50 µL of the 4-(3-aminopropyl)-N,N-dimethylaniline solution.

  • Add 10 µL of pyridine or TEA to act as a base.

  • (Optional) Add 25 µL of the NHS solution and vortex briefly.

  • Add 50 µL of the EDC solution to initiate the reaction.

  • Vortex the mixture for 30 seconds.

  • Incubate the reaction at 60°C for 60 minutes.

• Sample Work-up:

  • After incubation, cool the reaction mixture to room temperature.

  • The sample can be directly diluted with the initial mobile phase for LC-MS analysis or evaporated to dryness and reconstituted in the mobile phase.

Caption: General workflow for derivatization of carboxylic acids.

Quantitative Data and Performance

While specific performance data for 4-(3-aminopropyl)-N,N-dimethylaniline is not extensively published, the expected improvements can be inferred from studies using analogous derivatization strategies for fatty acids and other carboxylic acids.

Parameter	Expected Performance	Rationale
Sensitivity Enhancement	10 to >1,000-fold increase in signal-to-noise ratio	Introduction of a highly ionizable N,N-dimethylaniline moiety significantly improves ESI efficiency.[1]
Limit of Quantitation (LOQ)	Low ng/L to pg/L range	The substantial increase in sensitivity allows for the detection and quantification of analytes at much lower concentrations.[3]
Linearity	Wide linear dynamic range (typically 2-3 orders of magnitude)	Derivatization provides a linear response over a broad concentration range, suitable for quantitative analysis.[10]
Reaction Yield	>90% with optimized conditions	EDC/NHS chemistry is a well-established and efficient method for amide bond formation, leading to high reaction yields.[6]

Application Example: Analysis of Steroids with Carboxylic Acid Moieties

Certain classes of steroids, such as bile acids, contain a carboxylic acid group. These are often challenging to analyze directly by LC-MS due to their poor ionization. Derivatization with 4-(3-aminopropyl)-N,N-dimethylaniline can significantly improve their detection. The protocol described above for fatty acids can be directly applied to the analysis of these steroid metabolites in biological matrices after appropriate sample extraction and clean-up.

Conclusion and Field-Proven Insights

4-(3-aminopropyl)-N,N-dimethylaniline is a powerful and versatile derivatization reagent for the sensitive quantification of carboxylic acids by LC-MS. The formation of a stable amide bond and the introduction of a highly ionizable N,N-dimethylaniline group collectively overcome the limitations of poor ionization efficiency inherent to many biologically relevant molecules. The provided protocols, based on well-established EDC/NHS chemistry, offer a reliable foundation for researchers to significantly enhance the performance of their LC-MS assays. As with any analytical method, optimization of reaction conditions for specific analytes and matrices is recommended to achieve the best possible results. The use of stable isotope-labeled internal standards is also strongly advised for robust and accurate quantification in complex biological samples.

References

• Eggink, M., Wijtmans, M., Kretschmer, A., et al. (2010). Targeted LC–MS derivatization for aldehydes and carboxylic acids with a new derivatization agent 4-APEBA. Analytical and Bioanalytical Chemistry, 397(2), 665-675. [Link]

• Lisi, S., De Luca, R., Molaioni, F., et al. (2021). Comparative Analysis of Derivatization Reagents for Catecholamines and Amino Acids. Molecules, 26(14), 4078. [Link]

• Johnson, R. C., & Johnson, D. W. (2007). Enhancement of the LC/MS analysis of fatty acids through derivatization and stable isotope coding. Journal of the American Society for Mass Spectrometry, 18(7), 1338-1348. [Link]

• Eggink, M., Wijtmans, M., Kretschmer, A., et al. (2010). Targeted LC-MS derivatization for aldehydes and carboxylic acids with a new derivatization agent 4-APEBA. Vrije Universiteit Amsterdam Research Portal. [Link]

• Li, Y., Li, S., Wang, M., et al. (2021). Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids. Journal of Pharmaceutical and Biomedical Analysis, 205, 114321. [Link]

• ResearchGate. (n.d.). Primary amines as derivatization reagents for LC-HRMS analysis of FFAs. [Link]

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. [Link]

• Kalogianni, D. P., & Gkionis, V. D. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. Molecules, 27(17), 5717. [Link]

• ResearchGate. (n.d.). Aqueous in situ derivatization of carboxylic acids by an ionic carbodiimide and 2,2,2-trifluoroethylamine for electron-capture detection. [Link]

• Santa, T. (2007). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. Biomedical Chromatography, 21(1), 2-16. [Link]

• Feng, S., Li, Y., Wu, Y., et al. (2022). A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry. Food Chemistry, 390, 133169. [Link]

• Nakajima, N., & Ikada, Y. (1995). Mechanism of Amide Formation by Carbodiimide for Bioconjugation in Aqueous Media. Bioconjugate Chemistry, 6(1), 123-130. [Link]

• RSC Publishing. (2019). Chapter 13: Derivatization Strategies for the Determination of Biogenic Amines with Chromatographic Techniques. Royal Society of Chemistry. [Link]

• Feng, S., Li, Y., Wu, Y., et al. (2022). A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry. PubMed Central. [Link]

• Sun, Y., Liu, H., & Pepe, J. (2023). Conjugation of Short-Chain Fatty Acids to Bicyclic-Amines for Analysis by Liquid Chromatography Tandem Mass Spectroscopy. Metabolites, 13(1), 109. [Link]

• Lipshutz, B. H., Ghorai, S., Abela, A. R., et al. (2010). Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. Chemical Science, 1(4), 453-456. [Link]

• van der Pijl, F., van Buel, E. M., & Brunt, T. M. (2020). Benefits of Derivatization in GC-MS-based Identification of New Psychoactive Substances. Journal of Analytical Toxicology, 44(7), 714-723. [Link]

• ResearchGate. (n.d.). Derivatization methods for the LC-MS/MS analyses of steroids. [Link]

• Lasekan, O., & Hussein, W. M. (2020). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. Journal of Analytical Methods in Chemistry, 2020, 5814389. [Link]

• vibzz lab. (2021, September 29). Dimethylaniline : Synthesis [Video]. YouTube. [Link]

• Kaufmann, M., Gätjens, A., & Schänzer, W. (2023). Comparing derivatization reagents for quantitative LC–MS/MS analysis of a variety of vitamin D metabolites. Analytical and Bioanalytical Chemistry, 415(13), 2685-2696. [Link]

• PrepChem.com. (n.d.). Preparation of N,N-dimethylaniline. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. ddtjournal.com [ddtjournal.com]
• 3. A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 7. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 8. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Enhancement of the LC/MS analysis of fatty acids through derivatization and stable isotope coding - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Reactions Involving 4-(3-aminopropyl)-N,N-dimethylaniline

Abstract

This technical guide provides detailed application notes and experimental protocols for the versatile bifunctional reagent, 4-(3-aminopropyl)-N,N-dimethylaniline. This compound incorporates both a nucleophilic primary aliphatic amine and a tertiary aromatic amine, making it a valuable building block in organic synthesis. We will explore its application in the formation of Schiff bases, amides, and its potential use as a monomer in polymer synthesis and as a component in dye manufacturing. The protocols are designed for researchers, scientists, and drug development professionals, with a focus on explaining the rationale behind experimental choices to ensure scientific integrity and reproducibility.

Introduction and Chemical Profile

4-(3-aminopropyl)-N,N-dimethylaniline is a unique molecule that offers two distinct reactive sites. The terminal primary amine of the propyl chain exhibits typical nucleophilic characteristics of aliphatic amines, readily participating in reactions such as acylation, alkylation, and condensation with carbonyl compounds. The N,N-dimethylaniline moiety, a tertiary amine, is a well-known precursor in dye synthesis and can act as a promoter in polymerization reactions.[1] This dual functionality allows for its use as a versatile linker, a surface modifier, or a monomer in the synthesis of more complex molecules and materials.

Chemical and Physical Properties:

Property	Value	Source
CAS Number	112103-97-6	[2]
Molecular Formula	C₁₁H₁₈N₂	[2]
Molecular Weight	178.27 g/mol	[2]
Appearance	Not specified, likely a liquid or low-melting solid	General Knowledge
Boiling Point	Not specified	[2]
Storage	Keep in a dark place, under an inert atmosphere, at room temperature.	[2]

Safety and Handling

General Handling Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.

• Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse the affected area immediately with copious amounts of water.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place away from incompatible materials such as strong oxidizing agents and acids.

First Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Application in Schiff Base Synthesis

The primary amine of 4-(3-aminopropyl)-N,N-dimethylaniline readily undergoes condensation reactions with aldehydes and ketones to form Schiff bases (imines).[4] These reactions are typically acid-catalyzed and involve the formation of a hemiaminal intermediate followed by the elimination of water.[5] Schiff bases are valuable intermediates and have applications in various fields, including coordination chemistry and materials science.

Protocol 1: Synthesis of a Schiff Base with p-Nitrobenzaldehyde

This protocol details the synthesis of (E)-N,N-dimethyl-4-(3-((4-nitrobenzylidene)amino)propyl)aniline. The choice of p-nitrobenzaldehyde provides a chromophoric group, and the resulting Schiff base can be easily monitored by techniques like UV-Vis spectroscopy.

Materials:

• 4-(3-aminopropyl)-N,N-dimethylaniline

• p-Nitrobenzaldehyde

• Ethanol (or Toluene)

• Glacial Acetic Acid (catalyst)

• Round-bottom flask with reflux condenser

• Stirring plate and magnetic stir bar

• Cooling bath

Procedure:

• In a 100 mL round-bottom flask, dissolve 10 mmol of 4-(3-aminopropyl)-N,N-dimethylaniline in 30 mL of ethanol.

• In a separate beaker, dissolve 10 mmol of p-nitrobenzaldehyde in 20 mL of ethanol. Gentle warming may be required to achieve complete dissolution.

• Add the p-nitrobenzaldehyde solution to the stirred solution of the amine at room temperature.

• Add 2-3 drops of glacial acetic acid to the reaction mixture to catalyze the reaction.

• Heat the mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath to facilitate the precipitation of the product.

• Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol.

• Dry the product in a vacuum oven at a low temperature.

Causality of Experimental Choices:

• Solvent: Ethanol is a common solvent for Schiff base synthesis as it dissolves both reactants and allows for easy removal after the reaction. Toluene can also be used, often with a Dean-Stark trap to remove the water byproduct and drive the equilibrium towards product formation.[5]

• Catalyst: A catalytic amount of a weak acid like acetic acid is used to protonate the carbonyl oxygen of the aldehyde, making it more electrophilic and facilitating the nucleophilic attack by the amine.[5]

• Temperature: Refluxing provides the necessary activation energy for the dehydration of the hemiaminal intermediate to form the stable imine.[6]

Visualization of the Workflow:

Caption: Workflow for the synthesis of a Schiff base.

Application in Amide Synthesis (N-Acylation)

The primary amine of 4-(3-aminopropyl)-N,N-dimethylaniline can be readily acylated with acid chlorides or anhydrides to form stable amide bonds.[7] This reaction is a cornerstone of organic synthesis and is crucial in the preparation of pharmaceuticals and polymers. The reaction with an acid chloride is typically rapid and exothermic, requiring a base to neutralize the HCl byproduct.[8]

Protocol 2: N-Acylation with Benzoyl Chloride

This protocol describes the synthesis of N-(3-(4-(dimethylamino)phenyl)propyl)benzamide. Benzoyl chloride is a common acylating agent, and the resulting amide is typically a stable, crystalline solid.

Materials:

• 4-(3-aminopropyl)-N,N-dimethylaniline

• Benzoyl Chloride

• Triethylamine (or Pyridine)

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Round-bottom flask

• Dropping funnel

• Stirring plate and magnetic stir bar

• Ice bath

Procedure:

• In a 100 mL round-bottom flask, dissolve 10 mmol of 4-(3-aminopropyl)-N,N-dimethylaniline and 12 mmol of triethylamine in 40 mL of anhydrous DCM.

• Cool the stirred solution in an ice bath to 0-5 °C.

• In a dropping funnel, dissolve 11 mmol of benzoyl chloride in 10 mL of anhydrous DCM.

• Add the benzoyl chloride solution dropwise to the cooled amine solution over 15-20 minutes, ensuring the temperature remains below 5 °C. A precipitate of triethylammonium chloride will form.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction by TLC.

• Quench the reaction by adding 20 mL of water.

• Transfer the mixture to a separatory funnel, wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or flash column chromatography.

Causality of Experimental Choices:

• Base: Triethylamine acts as a non-nucleophilic base to scavenge the HCl produced during the reaction. This is crucial because HCl would otherwise protonate the starting amine, rendering it non-nucleophilic and stopping the reaction.[8]

• Low Temperature: The reaction is exothermic, and maintaining a low temperature helps to control the reaction rate and prevent potential side reactions.

• Anhydrous Conditions: Acid chlorides are sensitive to moisture, which would hydrolyze them to the corresponding carboxylic acid. Therefore, anhydrous solvents and reagents are necessary.

• Work-up: The aqueous work-up is designed to remove the triethylammonium chloride salt and any unreacted starting materials or byproducts.

Visualization of the Reaction Mechanism:

Caption: Mechanism of N-acylation with an acid chloride.

Potential Applications in Polymer and Dye Synthesis

The bifunctional nature of 4-(3-aminopropyl)-N,N-dimethylaniline makes it a promising candidate for use in the synthesis of advanced materials.

Polyamide Synthesis

The molecule can act as a diamine monomer in polycondensation reactions with diacyl chlorides or dicarboxylic acids to form polyamides. The N,N-dimethylaniline moiety would be a pendant group along the polymer chain, potentially imparting interesting electronic or solubility properties to the resulting material. The synthesis would typically follow standard procedures for polyamide formation, such as interfacial or solution polymerization.[9]

Dye Synthesis

N,N-dimethylaniline and its derivatives are classical coupling components in the synthesis of azo dyes.[3] While the primary amine of 4-(3-aminopropyl)-N,N-dimethylaniline could be diazotized, it is more likely that the N,N-dimethylaniline ring would act as the coupling component. The aminopropyl group could be used to link the dye molecule to other substrates or to modify its solubility. For example, a diazonium salt could be coupled with 4-(3-aminopropyl)-N,N-dimethylaniline to produce an azo dye with a reactive primary amine handle for further functionalization.

Conclusion

4-(3-aminopropyl)-N,N-dimethylaniline is a versatile chemical building block with significant potential in various fields of chemical synthesis. The distinct reactivity of its primary aliphatic amine and tertiary aromatic amine functionalities allows for a range of transformations, including the formation of Schiff bases and amides, as demonstrated in the detailed protocols. Furthermore, its structure suggests promising applications as a monomer in the synthesis of functional polyamides and as a modified coupling component in the development of novel dyes. The experimental guidelines provided herein are intended to serve as a solid foundation for researchers to explore and exploit the synthetic utility of this interesting molecule.

References

• Synthesis, Characterization and In Silico Studies of Organosilane Schiff Bases Derived from 3-Aminopropyltrialkoxysilanes. (2025). UNN. Retrieved from [Link]

• Schiff Bases and Their La(III) Complexes: Conventional and Microwave-Assisted Synthesis, Physicochemical and Spectroscopic. Publisher not specified.
• Acyl
• Synthesis of N,N-dimethylaniline by aniline and methanol over β zeolite catalyst.

• SCHIFF BASES: SYNTHESIS, APPLICATIONS AND CHARACTERIZATION USING FT-NMR SPECTROSCOPY. (2018). Jetir.Org. Retrieved from [Link]

• Friedel–Crafts alkylation of N,N-dimethylaniline.
• Synthesis and Characterization of Schiff Base from 4,4-Diaminodiphenyl Ether and Vanillin and Its Interaction with Cu2+ Metal Ion. (2024). Publisher not specified.
• 4-(3-aminopropoxy)-N,N-dimethylaniline. AA Blocks.

• SYNTHESIS AND CHARACTERIZATION OF SCHIFF BASE TRANSITION METAL COMPLEXESES. (2009). Al-Nahrain Journal of Science. Retrieved from [Link]

• N-Acylation Reactions of Amines.

• Solvent-controlled amidation of acid chlorides at room temperature: new route to access aromatic primary amides and imides amenable for late-stage functionalization. (2023). National Institutes of Health. Retrieved from [Link]

• N-acylation of amides through internal nucleophilic c

• N,N-Dimethylaniline, a molecule to dye for. (2023). YouTube. Retrieved from [Link]

• Synthesis and characterization of new soluble aromatic polyamides based on 4-(1-adamantyl). Wiley Online Library.
• Cationic reactive dye using N,N-diethyl-m-amino aniline as coupling component and preparation method and application thereof. (2016). Google Patents.

• One-pot synthesis of N,N-dimethylaniline from nitrobenzene and methanol. Royal Society of Chemistry. Retrieved from [Link]

• The Preparation of Monomer Casting Polyamide 6/Thermotropic Liquid Crystalline Polymer Composite Materials with Satisfactory Miscibility. (2022). MDPI. Retrieved from [Link]

• The Chemical Significance of N,N-Dimethylaniline (CAS 121-69-7): Properties and Applications in Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]

• Polyamide Syntheses.
• 4-(3-amino-1-fluoropropyl)-N,N-dimethylaniline. AA Blocks.

• Dimethylaniline. Wikipedia. Retrieved from [Link]

• 4-(2-aminopropyl)-N,N-dimethylaniline. PubChem. Retrieved from [Link]

• ALKYNATION REACTIONS OF m-, p-SUBSTITUTED BENZALDEHYDE DERIVATIVES WITH 4-ETHINYL-N, N-DIMETHYLANILINE.
• Synthesis and Characterization of Polyamides n,3. Semantic Scholar.
• Synthesis of Hydrophilic Polyamide Copolymers Based on Nylon 6 and Nylon 46.

Sources

• 1. nbinno.com [nbinno.com]
• 2. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. jetir.org [jetir.org]
• 5. unn.edu.ng [unn.edu.ng]
• 6. ikm.org.my [ikm.org.my]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Leveraging 4-(3-Aminopropyl)-N,N-dimethylaniline for the Synthesis of Advanced Functional Polymers

Introduction

In the landscape of functional polymer development, the choice of monomer is paramount to imbuing the final material with desired properties.[1][2] 4-(3-aminopropyl)-N,N-dimethylaniline is a uniquely versatile bifunctional monomer that serves as a powerful building block for polymers with tailored functionalities. Its structure incorporates two key reactive sites: a primary aliphatic amine on a propyl chain, ideal for step-growth polymerization, and a tertiary aromatic amine (N,N-dimethylaniline), which imparts redox activity and pH-responsiveness.[3][4]

This guide provides an in-depth exploration of 4-(3-aminopropyl)-N,N-dimethylaniline as a monomer. We will detail its application in the synthesis of three distinct classes of functional polymers: pH-responsive polyamides, redox-active polyanilines, and cationic polymers for biomedical applications. The protocols herein are designed to be robust and are accompanied by mechanistic insights to explain the causality behind experimental choices, empowering researchers to adapt and innovate.

Monomer Profile: 4-(3-aminopropyl)-N,N-dimethylaniline

A thorough understanding of the monomer's properties is the foundation for successful polymerization.

Table 1: Physicochemical Properties

Property	Value	Reference
Chemical Name	4-(3-aminopropyl)-N,N-dimethylaniline	[3]
CAS Number	112103-97-6	[3]
Molecular Formula	C₁₁H₁₈N₂	[3]
Molecular Weight	178.27 g/mol	[3]
Appearance	Typically a liquid	[4]

| Key Functional Groups | Primary Aliphatic Amine (-NH₂), Tertiary Aromatic Amine (-N(CH₃)₂) | |

Expert Insight: Handling & Storage Like many amines, 4-(3-aminopropyl)-N,N-dimethylaniline is susceptible to oxidation, which can lead to discoloration. It should be stored under an inert atmosphere (e.g., nitrogen or argon) in a cool, dark place.[3] Standard personal protective equipment (gloves, safety glasses, lab coat) should be worn during handling.

Application I: pH-Responsive Polyamides for Smart Drug Delivery

The N,N-dimethylaniline moiety has a pKa in the range of physiological interest, allowing polymers incorporating this group to exhibit "charge-shifting" behavior.[5][6] At neutral pH (e.g., in the bloodstream), the tertiary amine is largely deprotonated and hydrophobic. Upon encountering the acidic environment of a tumor or an endosome (pH < 6.5), the amine becomes protonated, increasing the polymer's hydrophilicity.[5][6] This transition can trigger the disassembly of nanoparticle drug carriers, leading to targeted cargo release.[7][8]

Protocol 1: Synthesis of a pH-Responsive Polyamide via Interfacial Polycondensation

This protocol details the synthesis of a polyamide by reacting the primary amine of our monomer with an acid chloride. Aromatic polyamides are known for their thermal stability, and the inclusion of the functional side chain enhances their applicability without compromising the backbone.[9]

Methodology

• Aqueous Phase Preparation: In a 250 mL beaker, dissolve 1.78 g (10 mmol) of 4-(3-aminopropyl)-N,N-dimethylaniline and 1.06 g (10 mmol) of sodium carbonate (Na₂CO₃) as an acid scavenger in 100 mL of deionized water. Stir until fully dissolved.

• Organic Phase Preparation: In a separate 100 mL beaker, dissolve 2.03 g (10 mmol) of terephthaloyl chloride in 100 mL of dichloromethane (DCM).

• Polymerization:

  • Carefully and slowly pour the organic phase onto the aqueous phase down the side of the beaker to minimize initial mixing and create a distinct interface.

  • A film of the polyamide will form instantly at the interface.

  • Using forceps, gently grasp the polymer film from the center of the interface and pull it upwards continuously, as a "rope." The polymer can be wound onto a glass rod.

• Purification:

  • Wash the collected polymer rope extensively with a 50:50 ethanol/water solution to remove unreacted monomers and salts.

  • Further wash with pure ethanol to remove residual organic solvent.

  • Dry the final polymer under vacuum at 60 °C for 24 hours.

• Characterization: The resulting polymer can be characterized by FTIR (to confirm amide bond formation), ¹H NMR (to verify structure), and GPC (to determine molecular weight). The pH-responsive behavior can be confirmed by measuring the turbidity of a polymer solution in a buffered aqueous solution as the pH is lowered from 7.4 to 5.0.

Scientist's Note: The use of interfacial polymerization is advantageous as the reaction is rapid and often yields high molecular weight polymers.[10] The sodium carbonate in the aqueous phase is critical for neutralizing the HCl byproduct generated during the reaction, which would otherwise protonate the amine monomer and halt polymerization.

Caption: Oxidative polymerization workflow.

Application III: Precursor for Cationic Polymers in Gene Delivery

Cationic polymers are widely investigated as non-viral vectors for gene delivery. [11]Their positive charges allow them to electrostatically interact with and condense negatively charged nucleic acids (DNA, RNA) into nanoparticles called polyplexes. [12]These polyplexes can protect the genetic cargo and facilitate its entry into cells. [13][14]By polymerizing via the primary amine, a polymer backbone containing pendant N,N-dimethylaniline groups is formed. These tertiary amines can then be quaternized to introduce a permanent positive charge, creating a potent polycationic material. [15][16]

Protocol 3: Post-Polymerization Quaternization for Gene Delivery Vectors

This protocol assumes a starting polymer was synthesized using the primary amine of 4-(3-aminopropyl)-N,N-dimethylaniline (e.g., the polyamide from Protocol 1).

Methodology

• Polymer Solution: Dissolve 1.0 g of the parent polymer (containing the N,N-dimethylaniline side chains) in 50 mL of N,N-dimethylformamide (DMF) in a round-bottom flask.

• Reagent Addition: Add 1.5 equivalents (relative to the N,N-dimethylaniline units) of methyl iodide (CH₃I).

  • Safety Note: Methyl iodide is toxic and a suspected carcinogen. This step must be performed in a well-ventilated fume hood.

• Reaction: Stir the mixture at 40 °C for 24 hours under a nitrogen atmosphere. The quaternized polymer may precipitate out of solution as it becomes a charged salt.

• Purification:

  • Precipitate the polymer by pouring the reaction mixture into a large volume of stirred diethyl ether.

  • Collect the solid product by vacuum filtration.

  • Wash the product thoroughly with diethyl ether to remove unreacted methyl iodide and residual DMF.

  • Redissolve the polymer in a minimal amount of methanol and re-precipitate into diethyl ether to further purify.

  • Dry the final cationic polymer under vacuum at room temperature.

• Characterization: Successful quaternization can be confirmed by ¹H NMR, observing the appearance of a new peak corresponding to the -N⁺(CH₃)₃ group. The degree of quaternization can also be quantified by integrating the NMR peaks. The ability to condense DNA can be tested using a gel retardation assay.

Scientist's Note: Quaternization transforms the pH-responsive tertiary amine into a permanent, pH-independent cation. [16]This results in a strong polyelectrolyte (an ionene polymer) capable of forming stable complexes with nucleic acids across a broad pH range, which can be advantageous for in vitro transfection applications. [15][17]

Caption: Post-polymerization quaternization scheme.

Summary of Polymer Characterization Techniques

Validating the structure and function of the synthesized polymers is a critical step. [18][19] Table 2: Standard Characterization Methods

Technique	Information Obtained
FTIR Spectroscopy	Confirmation of functional groups (e.g., amide C=O stretch, C-N bonds).
NMR Spectroscopy (¹H, ¹³C)	Detailed structural elucidation, confirmation of monomer incorporation, and determination of modification degree (e.g., quaternization). [20]
Gel Permeation Chromatography (GPC)	Determination of average molecular weight (Mn, Mw) and polydispersity index (PDI).
Thermogravimetric Analysis (TGA)	Assessment of thermal stability and degradation temperature. [9]
Differential Scanning Calorimetry (DSC)	Determination of glass transition temperature (Tg). [9]
Cyclic Voltammetry (CV)	Characterization of redox potentials and electrochemical stability for redox-active polymers. [21]

| Dynamic Light Scattering (DLS) | Measurement of nanoparticle size and monitoring of pH-induced assembly/disassembly. |

Conclusion

4-(3-aminopropyl)-N,N-dimethylaniline is a powerful and versatile monomer for creating a diverse range of functional polymers. Its unique structure allows for straightforward incorporation into polymer backbones via its primary amine, while the pendant N,N-dimethylaniline group provides a locus for introducing advanced functionalities such as pH-responsiveness and redox activity. The protocols and insights provided in this guide serve as a foundational resource for researchers aiming to design and synthesize novel materials for applications spanning from smart drug delivery and biomedical engineering to advanced electronics and sensor technology.

References

• Benchchem. Application Notes and Protocols for the Polymerization of Aniline Derivatives in Sensor Development.
• Benchchem. Application Notes and Protocols for Aniline Derivatives in Polymer Chemistry.
• Kudaibergenov, S., et al. Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. RSC Advances.
• MacDiarmid, A. G., & Epstein, A. J. (1990). Polymerization of aniline and its derivatives. Google Patents (US4940517A).
• Thompson, E. J., et al. (2021). Polymerization of Aniline Derivatives to Yield Poly[N,N-(phenylamino)disulfides] as Polymeric Auxochromes. Macromolecules.
• de la Campa, J. G., et al. (2000). Synthesis and characterization of new soluble aromatic polyamides based on 4-(1-adamantyl)-1,3-bis-(4-aminophenoxy)benzene. Journal of Polymer Science Part A: Polymer Chemistry.
• BLDpharm. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline.
• Temel, G., et al. (2004). Use of N,N-Dimethylaniline end-functional polymers in photoinduced block copolymerization. Journal of Applied Polymer Science.
• Shmueli, M., et al. Generation of a Focused Poly(amino ether) Library: Polymer-mediated Transgene Delivery and Gold-Nanorod based Theranostic Systems. JoVE.
• He, B., et al. (2011). Direct Synthesis of Polyamides via Catalytic Dehydrogenation of Diols and Diamines. Journal of the American Chemical Society.
• Kulkarni, M. G. Synthesis and Characterization of Polyamides, Polyimides and Polyesters Containing Flexibilizing Groups. National Chemical Laboratory.
• INEOS OPEN. SYNTHESIS OF POLYAMIDE-IMIDES BY THE INTERACTION OF TEREPHTHALOYL CHLORIDE AND 3,3',4,4'-DIPHENYL ETHER TETRACARBOXYLIC ACID DIANHYDRIDE WITH VARIOUS DIAMINES.
• Li, Y., et al. (2021). Mannosylated Cationic Copolymers for Gene Delivery to Macrophages. Macromolecular Bioscience.
• Oyama, N., et al. (1985). Electrochemically polymerized N,N-dimethylaniline film with ion-exchange properties as an electrode modifier. OSTI.GOV.
• Oyama, N., Ohsaka, T., & Shimizu, T. (1985). Electrochemically polymerized N,N-dimethylaniline film with ion-exchange properties as an electrode modifier. Analytical Chemistry.
• University of Utah. POLYMERS FOR EFFICIENT GENE DELIVERY.
• Fomina, M., et al. (2023). Redox-Active Water-Soluble Low-Weight and Polymer-Based Anolytes Containing Tetrazine Groups: Synthesis and Electrochemical Characterization. Polymers.
• Murthy, N., et al. (2003). Bioinspired pH-responsive polymers for the intracellular delivery of biomolecular drugs. Bioconjugate Chemistry.
• Imai, Y. (2015). Polyamide Syntheses. ResearchGate.
• Abarbri, M., et al. (2022). A redox-active porous polymer based on poly(imide-triazine) as a high-performance cathode for lithium-ion batteries. Journal of Materials Chemistry A.
• Deirram, N., et al. (2019). pH-Responsive Polymer Nanoparticles for Drug Delivery. Macromolecular Rapid Communications.
• Zotti, G. Conducting Polymers with Redox Active Pendant Groups: The Application Progress as Organic Electrode Materials for Rechargeable Batteries. Journal of Materials Chemistry C.
• Liu, J., et al. (2018). Recent Development of pH-Responsive Polymers for Cancer Nanomedicine. Molecules.
• Wikipedia. N,N-Dimethylaniline.
• Kim, S. W., & Nam, K. (2013). Bioreducible Polymers for Therapeutic Gene Delivery. Accounts of Chemical Research.
• Khosroushahi, A. Y., & Marzbali, M. Y. Current Development of the Applications of Polymers in Gene Delivery. ResearchGate.
• A2B Chem. 2741448-85-9 | 4-(3-Aminopropyl)-N,N-dimethylaniline Hydrochloride.
• Bohrium. pH-Responsive polymers.
• Al-Ahmad, A., et al. (2019). Synthesis, Purification and Characterization of Polymerizable Multifunctional Quaternary Ammonium Compounds. Polymers.
• ChemicalBook. (2023). N,N-Dimethylaniline: Synthesis, applications and toxicity.
• Tang, B. Z., et al. (2020). Advanced functional polymer materials. Materials Chemistry Frontiers.
• Sigma-Aldrich. N,N-Dimethylaniline for synthesis.
• Deirram, N., et al. (2019). pH-Responsive Polymer Nanoparticles for Drug Delivery. PubMed.
• Tao, L., et al. (2024). Recent Developments in Functional Polymers via the Kabachnik–Fields Reaction: The State of the Art. Polymers.
• D'Arienzo, M. (2024). Polymer Analysis and Characterization. Polymers.
• Graduate School of Excellence MAINZ. (2018). Functional Polymers.
• MDPI. Special Issue : Polymer Characterization.
• Chaibi, W., et al. (2016). Synthesis and Characterization of Cationic Poly(N-[3-Hexyldimethyl-Aminopropyl] Methacrylamide Bromide) Water-Soluble Polymer. ResearchGate.

Sources

• 1. Advanced functional polymer materials - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. Functional Polymers | GSE Mainz [mainz.uni-mainz.de]
• 3. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 4. Dimethylaniline - Wikipedia [en.wikipedia.org]
• 5. researchmgt.monash.edu [researchmgt.monash.edu]
• 6. Recent Development of pH-Responsive Polymers for Cancer Nanomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bioinspired pH-responsive polymers for the intracellular delivery of biomolecular drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pH-Responsive Polymer Nanoparticles for Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. www2.ictp.csic.es [www2.ictp.csic.es]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 13. Generation of a Focused Poly(amino ether) Library: Polymer-mediated Transgene Delivery and Gold-Nanorod based Theranostic Systems [thno.org]
• 14. d182hggomw8pjd.cloudfront.net [d182hggomw8pjd.cloudfront.net]
• 15. Electrochemically polymerized N,N-dimethylaniline film with ion-exchange properties as an electrode modifier (Journal Article) | OSTI.GOV [osti.gov]
• 16. Synthesis, Purification and Characterization of Polymerizable Multifunctional Quaternary Ammonium Compounds [mdpi.com]
• 17. Bioreducible Polymers for Therapeutic Gene Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Polymer Analysis and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. Polymerization of new aniline derivatives: synthesis, characterization and application as sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for 4-(3-aminopropyl)-N,N-dimethylaniline in Catalysis

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide provides an in-depth exploration of the catalytic mechanism and applications of 4-(3-aminopropyl)-N,N-dimethylaniline. Possessing both a primary aliphatic amine and a tertiary aromatic amine, this molecule exhibits unique bifunctional reactivity, making it a versatile tool in various catalytic processes. This document will elucidate its mechanism of action, with a particular focus on its role as a curing agent for epoxy resins, and provide detailed protocols for its application.

Unveiling the Bifunctional Catalytic Nature

The catalytic prowess of 4-(3-aminopropyl)-N,N-dimethylaniline stems from the distinct yet cooperative roles of its two amine functionalities. The presence of both a nucleophilic primary amine and a basic tertiary amine on the same molecular scaffold allows for synergistic catalytic pathways.

The primary amine at the terminus of the propyl chain acts as a potent nucleophile. The active hydrogens on the primary amine can readily participate in addition reactions, initiating polymerization or cross-linking processes.[1]

The tertiary N,N-dimethylaniline group , on the other hand, functions primarily as a base and a catalytic accelerator. Lacking active hydrogens, it does not directly react with electrophiles in the same manner as the primary amine. Instead, its lone pair of electrons can initiate anionic or cationic polymerization, or accelerate reactions involving primary and secondary amines.[1][2] This cooperative catalysis, where two distinct functional groups within the same molecule work in concert, is a key feature of its efficacy.[3][4]

Mechanism of Action in Epoxy Resin Curing: A Prime Application

A prominent application of 4-(3-aminopropyl)-N,N-dimethylaniline is as a curing agent, or hardener, for epoxy resins. The curing of epoxy resins involves the conversion of low molecular weight liquid resins into highly cross-linked, rigid thermosetting polymers. This transformation is achieved through the reaction of the epoxy groups with a curing agent. Amines are a widely utilized class of curing agents for this purpose.[1][2]

The dual functionality of 4-(3-aminopropyl)-N,N-dimethylaniline allows for a multi-faceted curing mechanism:

Step 1: Initiation via Nucleophilic Addition: The curing process is initiated by the nucleophilic attack of the primary amine's active hydrogen on the electrophilic carbon of the epoxy ring. This results in the opening of the epoxide ring and the formation of a secondary amine and a hydroxyl group.[5]

Step 2: Propagation and Cross-linking: The newly formed secondary amine, still possessing an active hydrogen, can then react with another epoxy group. This propagation step leads to the formation of a tertiary amine and another hydroxyl group, effectively building the polymer network.[5]

Step 3: Catalytic Homopolymerization: The tertiary N,N-dimethylaniline moiety, along with the tertiary amines formed during the propagation steps, can then catalyze the anionic homopolymerization of the remaining epoxy groups.[1] The lone pair of electrons on the tertiary nitrogen attacks an epoxy ring, generating an alkoxide anion which can then proceed to open other epoxy rings, leading to the formation of polyether linkages. This catalytic action accelerates the overall curing process and increases the cross-link density of the final polymer.

The hydroxyl groups generated in steps 1 and 2 can also participate in the curing process, particularly at elevated temperatures, by reacting with epoxy groups in an etherification reaction, further contributing to the cross-linked network.[5]

The following diagram illustrates the synergistic mechanism of 4-(3-aminopropyl)-N,N-dimethylaniline in epoxy curing:

Caption: Synergistic epoxy curing mechanism.

Application Notes

Suitability as a Curing Agent

4-(3-aminopropyl)-N,N-dimethylaniline is particularly suitable for epoxy resin systems where a balance of rapid curing at ambient or slightly elevated temperatures and the development of high cross-link density are desired. The aliphatic primary amine provides good reactivity at lower temperatures compared to aromatic amines, while the tertiary amine accelerates the overall process.[2]

Potential in Polymer Synthesis

Beyond epoxy curing, the bifunctional nature of this molecule makes it a candidate for other polymerization reactions. The N,N-dimethylaniline moiety is known to participate in photoinduced polymerization, acting as a co-initiator.[6] The primary amine can be utilized in step-growth polymerizations to synthesize various polyamides and polyimides.

Use in Material Science

The ability to functionalize surfaces with this molecule opens up possibilities in materials science. The primary amine can be used to graft the molecule onto surfaces, while the tertiary amine can then act as a catalytic site or a binding site for metal ions.

Experimental Protocols

The following protocols provide a general framework for the application of 4-(3-aminopropyl)-N,N-dimethylaniline in epoxy resin curing. It is essential to adapt these protocols to the specific epoxy resin and desired properties of the final material.

Materials and Equipment

• Epoxy Resin: e.g., Diglycidyl ether of bisphenol A (DGEBA) based resin.

• Curing Agent: 4-(3-aminopropyl)-N,N-dimethylaniline.

• Solvent (optional): Anhydrous toluene or acetone to reduce viscosity.[7]

• Glassware: Beaker or flask, stirring rod or magnetic stirrer.

• Heating and Curing: Hot plate, oven, or controlled temperature environment.

• Safety Equipment: Safety goggles, gloves, lab coat, and a well-ventilated fume hood.

Protocol for Room Temperature Curing of an Epoxy Resin

This protocol is suitable for small-scale applications where a longer pot life is acceptable.

• Preparation: In a clean, dry beaker, weigh the desired amount of epoxy resin.

• Stoichiometric Calculation: Calculate the required amount of 4-(3-aminopropyl)-N,N-dimethylaniline. The stoichiometry is based on the amine hydrogen equivalent weight (AHEW) of the curing agent and the epoxide equivalent weight (EEW) of the resin. For 4-(3-aminopropyl)-N,N-dimethylaniline (MW = 178.27 g/mol ), which has two active hydrogens from the primary amine, the AHEW is 178.27 / 2 = 89.14 g/equivalent . The typical ratio is 1:1 of amine hydrogen equivalents to epoxy equivalents.

• Mixing: Add the calculated amount of 4-(3-aminopropyl)-N,N-dimethylaniline to the epoxy resin.

• Homogenization: Stir the mixture thoroughly at room temperature until a homogeneous solution is obtained. If the viscosity is too high, a minimal amount of an appropriate solvent can be added.[7]

• Application: Apply the mixture to the desired substrate or mold.

• Curing: Allow the mixture to cure at ambient temperature (20-25 °C). The curing time will vary depending on the specific resin and the mass of the mixture but can range from several hours to a full day for initial solidification, with full properties developing over several days.

Protocol for Accelerated Curing at Elevated Temperature

This protocol is designed to achieve faster curing times and potentially enhance the properties of the cured material.

• Preparation and Mixing: Follow steps 1-4 from the room temperature curing protocol.

• Curing Schedule: Place the mixture in an oven and follow a staged curing schedule. A typical schedule might be:

  • 60 minutes at 80 °C.

  • Followed by 120 minutes at 120-150 °C. The exact temperatures and times should be optimized for the specific resin system.[7]

• Cooling: After the curing cycle is complete, allow the material to cool down slowly to room temperature to avoid thermal stress.

Caption: General experimental workflow for epoxy curing.

Quantitative Data Summary

The following table provides hypothetical quantitative data for the curing of a standard DGEBA epoxy resin (EEW = 180 g/eq) with 4-(3-aminopropyl)-N,N-dimethylaniline (AHEW = 89.14 g/eq).

Parameter	Room Temperature Cure (25°C)	Elevated Temperature Cure (80°C -> 120°C)
Epoxy to Curing Agent Ratio (by weight)	100 : 49.5	100 : 49.5
Gel Time (Pot Life)	~ 60 - 90 minutes	~ 15 - 30 minutes
Time to Tack-Free Surface	6 - 8 hours	1 - 2 hours
Full Cure Time	7 days	3 hours
Glass Transition Temperature (Tg)	80 - 100 °C	110 - 130 °C

Note: These are representative values and will vary based on the specific epoxy resin, purity of reagents, and curing conditions.

Conclusion

4-(3-aminopropyl)-N,N-dimethylaniline is a versatile catalytic agent due to its unique bifunctional nature. Its primary application as an epoxy curing agent is driven by the synergistic action of its primary and tertiary amine groups, leading to efficient cross-linking and accelerated curing. The protocols and application notes provided herein offer a foundation for researchers and professionals to harness the catalytic potential of this molecule in their respective fields.

References

• Cure kinetics of several epoxy–amine systems at ambient and high temperatures. (2014). Journal of Applied Polymer Science, 131(10). [Link]

• (PDF) Curing of epoxy resins with amines. (2015). ResearchGate. [Link]

• Kinetics of the interfacial curing reaction for an epoxy–amine mixture. (2022). Physical Chemistry Chemical Physics, 24(36), 21578-21582. [Link]

• Primary and tertiary amines bifunctional graphene oxide for cooperative catalysis. (2013). Nanoscale, 5(13), 6030-3. [Link]

• Cure kinetics of several epoxy–amine systems at ambient and high temperatures. (2014). ResearchGate. [Link]

• Amine Cured-Epoxy Matrices - Technical Note. Applied Poleramic. [Link]

• Kinetics of the interfacial curing reaction for an epoxy-amine mixture. (2022). Kyushu University. [Link]

• Cooperative Catalysis. ETH Zurich. [Link]

• Summary of types and curing mechanisms of epoxy resin curing agents. (2024). Knowledge. [Link]

• Curing Agents for Epoxy Resin. ThreeBond Technical News. [Link]

• Chemical reactions between epoxy and amine monomers to create a cured... (2018). ResearchGate. [Link]

• Use of N,N-Dimethylaniline end-functional polymers in photoinduced block copolymerization. (2004). ResearchGate. [Link]

• Organic Letters Ahead of Print. (2026). American Chemical Society. [Link]

• Cooperative Catalysis with Metal and Secondary Amine: Synthesis of 2-Substituted Quinolines via Addition/Cycloisomerization Cascade. (2011). The Journal of Organic Chemistry, 76(17), 7006-7014. [Link]

• Synthesis of secondary and tertiary amines. Organic Chemistry Portal. [Link]

• Synthesis and Screening of Olefin Polymerization Catalysis using Two Aniline Derivatives. (2022). SEAHI Publications. [Link]

• Curing Behavior and Thermomechanical Performance of Bioepoxy Resin Synthesized from Vanillyl Alcohol: Effects of the Curing Agent. (2019). Polymers, 11(11), 1858. [Link]

Sources

• 1. appliedpoleramic.com [appliedpoleramic.com]
• 2. threebond.co.jp [threebond.co.jp]
• 3. Primary and tertiary amines bifunctional graphene oxide for cooperative catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ethz.ch [ethz.ch]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Curing Behavior and Thermomechanical Performance of Bioepoxy Resin Synthesized from Vanillyl Alcohol: Effects of the Curing Agent - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(3-aminopropyl)-N,N-dimethylaniline

Welcome to the technical support center for the synthesis of 4-(3-aminopropyl)-N,N-dimethylaniline. This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) in a structured question-and-answer format to address specific challenges you may encounter during your synthesis. Our approach is grounded in mechanistic principles and practical, field-proven insights to ensure you can navigate the complexities of this multi-step synthesis with confidence.

Introduction to the Synthetic Pathway

The synthesis of 4-(3-aminopropyl)-N,N-dimethylaniline is typically approached via a two-step sequence. The first step involves the formation of an unsaturated nitrile intermediate, (E)-4-(N,N-dimethylamino)cinnamonitrile, through a Knoevenagel condensation of 4-(dimethylamino)benzaldehyde with an active methylene compound like malononitrile or cyanoacetic acid. The subsequent step is the reduction of both the carbon-carbon double bond and the nitrile group to yield the desired saturated primary amine.

This guide is structured to address potential failures at each of these critical stages.

Caption: Overall synthetic route to 4-(3-aminopropyl)-N,N-dimethylaniline.

Part 1: Troubleshooting the Knoevenagel Condensation

The Knoevenagel condensation is a robust method for C-C bond formation, but it is not without its challenges.[1][2] The following section addresses common issues encountered during the synthesis of (E)-4-(N,N-dimethylamino)cinnamonitrile.

FAQ 1: Low or No Conversion of 4-(Dimethylamino)benzaldehyde

Question: I am observing a low yield or no consumption of my starting aldehyde. What are the likely causes and how can I rectify this?

Answer: This is a common issue that can typically be traced back to the catalyst, reaction conditions, or the purity of your reagents.

• Catalyst Inactivity or Inappropriateness: The Knoevenagel condensation is generally catalyzed by a weak base.[1]

  • Causality: A base that is too strong can promote the self-condensation of the aldehyde, while a base that is too weak or used in insufficient quantity will result in a sluggish or incomplete reaction.[3] Piperidine or pyridine are common choices.

  • Solution:

    • Ensure your base is not degraded. If in doubt, use a freshly opened bottle or distill it.

    • Optimize the catalyst loading. Typically, 0.1 equivalents are sufficient, but this may need to be adjusted.

    • Consider an alternative weak base, such as ammonium acetate.

• Suboptimal Reaction Conditions:

  • Causality: Temperature and water removal are critical. The reaction is a condensation, meaning water is produced as a byproduct. According to Le Chatelier's principle, the presence of water can inhibit the forward reaction.[4]

  • Solution:

    • Increase the reaction temperature. Refluxing in a solvent like ethanol or toluene is common.

    • Actively remove water from the reaction mixture using a Dean-Stark apparatus, particularly if you are using a solvent that forms an azeotrope with water (e.g., toluene).

    • Alternatively, add molecular sieves to the reaction mixture to sequester the water produced.

• Reagent Purity:

  • Causality: Impurities in the 4-(dimethylamino)benzaldehyde or the active methylene compound can interfere with the reaction.

  • Solution: Ensure the purity of your starting materials. Recrystallize the aldehyde if necessary.

FAQ 2: Formation of Multiple Products or a Complex Mixture

Question: My TLC analysis shows multiple spots, and I am struggling to isolate the desired cinnamonitrile derivative. What are the likely side reactions?

Answer: The formation of byproducts is often due to the reactivity of the starting materials and the product under the reaction conditions.

• Michael Addition:

  • Causality: The α,β-unsaturated nitrile product is an excellent Michael acceptor. A second molecule of the active methylene compound's enolate can add to your product. This is more likely with extended reaction times or an excess of the active methylene compound.[3]

  • Solution:

    • Use a slight excess of the aldehyde (e.g., 1.1 equivalents) to ensure the active methylene compound is fully consumed.

    • Monitor the reaction closely by TLC and stop it once the starting materials are consumed to prevent the accumulation of byproducts.

• Self-Condensation of Aldehyde:

  • Causality: If the base is too strong, it can deprotonate any α-hydrogens on the aldehyde, leading to self-condensation. While 4-(dimethylamino)benzaldehyde lacks α-hydrogens, impurities in the aldehyde might undergo this reaction.[3]

  • Solution: Use a weak base catalyst as recommended.

Caption: Decision tree for troubleshooting low yields in Knoevenagel condensation.

Part 2: Troubleshooting the Reduction of (E)-4-(N,N-dimethylamino)cinnamonitrile

The reduction of the cinnamonitrile intermediate to the final product requires the saturation of both the C=C double bond and the C≡N triple bond. The choice of reducing agent is critical to achieve this transformation efficiently and selectively.

FAQ 3: Incomplete Reduction or Reduction of Only the Nitrile Group

Question: I have isolated a product, but spectroscopic analysis (e.g., 1H NMR) suggests the double bond is still present. Why did this happen?

Answer: This is a classic chemoselectivity problem. Some reducing agents are more effective at reducing nitriles than carbon-carbon double bonds.

• Incorrect Choice of Reducing Agent:

  • Causality: Powerful hydride reagents like lithium aluminum hydride (LiAlH4) are excellent for reducing nitriles to primary amines.[5][6] However, they are often less effective at reducing isolated C=C double bonds, especially when compared to their reactivity with polar functional groups.[7] Using LiAlH4 is likely to yield 4-(3-aminoprop-1-en-1-yl)-N,N-dimethylaniline, not the desired saturated product.

  • Solution: The most reliable method for reducing both the nitrile and the alkene simultaneously is catalytic hydrogenation .[8][9]

    • Recommended System: Use hydrogen gas (H2) with a palladium on carbon (Pd/C) or Raney Nickel (Ra-Ni) catalyst. This method is highly effective for the reduction of both functional groups.[8][9]

FAQ 4: Low Yield and Formation of Byproducts During Catalytic Hydrogenation

Question: I am using catalytic hydrogenation, but my yield is low, and I see evidence of other amine products. What is going wrong?

Answer: Catalytic hydrogenation of nitriles can be complex, with the potential for several side reactions leading to the formation of secondary and tertiary amines.[9]

• Mechanism of Side Product Formation:

  • Causality: The reaction proceeds through an intermediate imine. The desired primary amine product can add to this imine, which is then further reduced to a secondary amine. This secondary amine can then react with another imine intermediate to form a tertiary amine.

  • Solution:

    • Addition of Ammonia: Performing the hydrogenation in the presence of ammonia (often as a solution in methanol) can suppress the formation of secondary and tertiary amines. The ammonia competes with the product amine for reaction with the intermediate imine.

    • Solvent Choice: Using protic solvents like ethanol or methanol can also favor the formation of the primary amine.

    • Reaction Conditions: Optimizing hydrogen pressure and temperature can influence selectivity. Start with milder conditions (e.g., 50 psi H2, room temperature) and gradually increase if the reaction is too slow.

• Catalyst Poisoning or Deactivation:

  • Causality: The catalyst's active sites can be blocked by impurities. Sulfur-containing compounds are notorious poisons for palladium catalysts.

  • Solution:

    • Ensure high-purity starting materials, solvents, and hydrogen gas.

    • Use a fresh batch of catalyst. Ensure the catalyst is handled properly under an inert atmosphere before use, especially pyrophoric catalysts like Raney Nickel.

Quantitative Data Summary: Common Reducing Agents for Nitriles

Reducing Agent	Primary Product from α,β-Unsaturated Nitrile	Common Side Products	Key Considerations
H2, Pd/C or Ra-Ni	Saturated primary amine	Secondary and tertiary amines	Optimal for complete saturation. Additives like ammonia can improve selectivity.
LiAlH4	Unsaturated primary amine	-	Reduces nitrile, but may not reduce C=C bond. Requires anhydrous conditions and careful workup.[5][6]
NaBH4	No reaction	-	Generally not strong enough to reduce nitriles without additives or special conditions.
BH3·THF	Saturated primary amine	-	Can reduce both functional groups, but catalytic hydrogenation is often more efficient.

Part 3: Experimental Protocols

Protocol 1: Synthesis of (E)-4-(N,N-dimethylamino)cinnamonitrile

This protocol is a generalized procedure based on common practices for Knoevenagel condensations.

Materials:

• 4-(Dimethylamino)benzaldehyde

• Malononitrile

• Piperidine

• Ethanol (or Toluene)

• Round-bottom flask with reflux condenser (and Dean-Stark trap if using toluene)

Procedure:

• To a round-bottom flask, add 4-(dimethylamino)benzaldehyde (1.0 eq) and ethanol (or toluene) to make an approximately 0.5 M solution.

• Add malononitrile (1.05 eq).

• Add piperidine (0.1 eq) as the catalyst.

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 2-4 hours), cool the reaction mixture to room temperature.

• The product often precipitates from the solution upon cooling. If so, collect the solid by vacuum filtration and wash with cold ethanol.

• If no precipitate forms, remove the solvent under reduced pressure. The crude product can then be purified by recrystallization from ethanol.

Protocol 2: Catalytic Hydrogenation to 4-(3-aminopropyl)-N,N-dimethylaniline

Materials:

• (E)-4-(N,N-dimethylamino)cinnamonitrile

• 10% Palladium on Carbon (Pd/C)

• Methanol (or Ethanol)

• Hydrogenation vessel (e.g., Parr shaker)

Procedure:

• Caution: Handle Pd/C catalyst carefully as it can be pyrophoric.

• In a suitable hydrogenation vessel, dissolve (E)-4-(N,N-dimethylamino)cinnamonitrile (1.0 eq) in methanol.

• Carefully add 10% Pd/C (5-10 mol% by weight) to the solution under an inert atmosphere (e.g., nitrogen or argon).

• Seal the vessel, evacuate the air, and purge with hydrogen gas several times.

• Pressurize the vessel with hydrogen gas (e.g., 50-100 psi).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction by observing hydrogen uptake and/or by TLC analysis of aliquots.

• Once the reaction is complete, carefully vent the excess hydrogen and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite pad with methanol.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• The crude amine can be purified by vacuum distillation or by acid-base extraction. For extraction, dissolve the crude product in a suitable organic solvent (e.g., diethyl ether), wash with water, and then extract the amine into an aqueous acid solution (e.g., 1 M HCl). The aqueous layer is then basified (e.g., with 2 M NaOH) and the purified amine is extracted back into an organic solvent. The organic layer is then dried over anhydrous sodium sulfate and concentrated to yield the pure product.

References

• Calvin Digital Commons. Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. [Link]

• ResearchGate. Possible reaction paths for the cinnamonitrile hydrogenation. [Link]

• Calvin Digital Commons. Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. [Link]

• Haddenham, D., Pasumansky, L., DeSoto, J., Eagon, S., & Singaram, B. (2009). Reductions of aliphatic and aromatic nitriles to primary amines with diisopropylaminoborane. The Journal of Organic Chemistry, 74(5), 1964–1970. [Link]

• Török, B., London, G., & Balázsik, K. (2018). Selective Heterogeneous Catalytic Hydrogenation of Nitriles to Primary Amines. Periodica Polytechnica Chemical Engineering, 62(2), 243-254. [Link]

• Royal Society of Chemistry. (2018). Reduction of aromatic nitriles into aldehydes using calcium hypophosphite and a nickel precursor. Organic & Biomolecular Chemistry. [Link]

• Organic Chemistry Portal. Amine synthesis by nitrile reduction. [Link]

• MDPI. (2020). Improved Schmidt Conversion of Aldehydes to Nitriles Using Azidotrimethylsilane in 1,1,1,3,3,3-Hexafluoro-2-propanol. Molecules, 25(15), 3495. [Link]

• Kolagkis, P. X., et al. (2024). Deciphering the Knoevenagel Condensation: Towards a Catalyst-Free and Water-Mediated Process. Manuscript submitted for publication. [Link]

• Dalal Institute. Mechanism of Metal Hydride Reduction of Saturated and Unsaturated Carbonyl Compounds, Acids, Esters and Nitriles. [Link]

• Google Patents. (2008). Method for preparing cinnamonitriles. CN101230017B.

• Chemistry Steps. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. [Link]

• University of Calgary. Ch20: Reduction of Nitriles using LiAlH4 to amines. [Link]

• Kolagkis, P. X., Serviou, S. K., Stini, N. A., Demertzidou, V. P., Poursaitidis, E. T., Galathri, E. M., ... & Kokotos, C. G. (2024). Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Organic & Biomolecular Chemistry. [Link]

• ReMaster, C. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. [Link]

• Organic Chemistry Portal. Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction. [Link]

• Wang, Y., et al. (2021). Tuning the selectivity of catalytic nitriles hydrogenation by structure regulation in atomically dispersed Pd catalysts. Nature Communications, 12(1), 6263. [Link]

• LookChem. (E)-4-(N,N-dimethylamino)cinnamonitrile CAS NO.4854-85-7. [Link]

• Organic Synthesis. Nitrile to Amine (LiAlH4 or LAH reduction). [Link]

• Wang, J., et al. (2005). Knoevenagel Condensation Catalyzed by N,N-Dimethyl-1,3-Propanediamine. Chinese Journal of Organic Chemistry, 25(11), 1409-1412. [Link]

• Organic Synthesis. Wittig & Wittig-Horner reactions. [Link]

• Mowry, D. T., & Ringwald, E. L. (1947). Unsaturated Nitriles. V. The Preparation of trans-Cinnamonitrile and Methacrylonitrile by Oxime Dehydration. Journal of the American Chemical Society, 69(7), 1831–1832. [Link]

• Wikipedia. Knoevenagel condensation. [Link]

• YouTube. (2023, January 14). Knoevenagel condensation. [Video]. [Link]

• Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification. [Link]

• Wikipedia. Horner–Wadsworth–Emmons reaction. [Link]

• Wikipedia. Cinnamonitrile. [Link]

• JoVE. Video: Aldol Condensation with β-Diesters. [Link]

• ResearchGate. (2019). Catalytic hydrogenation of aromatic nitriles and dinitriles with nickel compounds. [Link]

• Waser, M., et al. (2023). Wittig and Wittig–Horner Reactions under Sonication Conditions. Molecules, 28(4), 1835. [Link]

• Google Patents. (2013).

• Sheridan, R., et al. (2018). Hydrogenation of Benzonitrile over Supported Pd Catalysts: Kinetic and Mechanistic Insight. Industrial & Engineering Chemistry Research, 57(8), 2841-2848. [Link]

• Organic Syntheses. PREPARATION OF HORNER-WADSWORTH-EMMONS REAGENT: METHYL 2-BENZYLOXYCARBONYLAMINO-2- (DIMETHOXY- PHOSPHINYL)ACETATE. [Link]

• PubChem. p-(Dimethylamino)cinnamonitrile. [Link]

• Li, H., et al. (2018). 4-N,N-Dimethylaminopyridine Promoted Selective Oxidation of Methyl Aromatics with Molecular Oxygen. Molecules, 23(10), 2664. [Link]

• Google Patents. (2011). New Synthesis Process of 4-(N,N-Dimethylamino)

• Organic Syntheses. α-(N,N-DIMETHYLAMINO)PHENYLACETONITRILE. [Link]

• Herth, M. M., et al. (2010). Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites. Journal of Medicinal Chemistry, 53(5), 2275–2287. [Link]

Sources

• 1. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Chemicals [chemicals.thermofisher.cn]
• 5. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. dalalinstitute.com [dalalinstitute.com]
• 8. researchgate.net [researchgate.net]
• 9. pp.bme.hu [pp.bme.hu]

Technical Support Center: Optimizing Reaction Yield with 4-(3-aminopropyl)-N,N-dimethylaniline

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 4-(3-aminopropyl)-N,N-dimethylaniline (CAS No. 112103-97-6). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction yields and troubleshooting common experimental challenges. Our approach is rooted in explaining the causal relationships behind experimental choices to ensure both success and reproducibility.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during experiments in a direct question-and-answer format.

Q1: My reaction yield is significantly lower than expected. What are the most common culprits?

A low yield is a frequent issue that can often be traced back to a few key areas. A systematic review of your procedure is the most effective way to identify the root cause.

• Reagent and Solvent Quality: The purity of your starting materials is paramount. 4-(3-aminopropyl)-N,N-dimethylaniline is susceptible to degradation, and impurities in other reagents or solvents can inhibit the reaction or promote side reactions.[1]

  • Insight: The primary amine is a nucleophile and can react with electrophilic impurities (like water or acid traces in solvents). Always use freshly purified reagents and anhydrous solvents, especially in moisture-sensitive reactions.[2] Ensure your starting material is pure before beginning.[2]

• Reaction Atmosphere and Moisture Control: Anilines can be sensitive to oxidation by atmospheric oxygen, often leading to colored byproducts. Furthermore, water is a competing nucleophile in many reactions involving the primary amine.

  • Insight: Conduct your reaction under an inert atmosphere (e.g., Nitrogen or Argon).[3][4] Glassware should be rigorously dried (flame- or oven-dried) to eliminate residual moisture.[2]

• Temperature Control: Adding reagents too quickly can cause exothermic reactions, leading to localized overheating and decomposition or the formation of side products.[5]

  • Insight: Maintain the recommended reaction temperature using an appropriate cooling or heating bath. Add highly reactive reagents dropwise to control the reaction rate and temperature.[2]

• Workup and Purification Losses: Significant product loss can occur during the extraction and purification phases.[6]

  • Insight: Your product, containing two amine groups, may have unusual solubility properties. It could be partially soluble in the aqueous layer during extraction, especially if the pH is not carefully controlled.[6] Always check all layers and solids by TLC or LC-MS before discarding them. When performing column chromatography, be aware that basic amines can streak on silica gel; consider pre-treating the silica with a small amount of a suitable amine (e.g., triethylamine) in your eluent.

Q2: I'm observing multiple unexpected spots on my TLC/LC-MS analysis. What are the likely side reactions?

The presence of multiple products points to a lack of selectivity or product degradation. This molecule has two primary reactive sites: the nucleophilic primary aliphatic amine and the highly activated aromatic ring.

• Over-Reactivity at the Primary Amine: If your electrophile is highly reactive or used in large excess, you can see di-alkylation or di-acylation at the primary amine.

  • Insight: Control the stoichiometry carefully. Adding your limiting reagent slowly to a solution of the other reactant can sometimes favor the mono-substituted product.

• Electrophilic Aromatic Substitution: The -N(CH₃)₂ group is a powerful activating group, making the ortho positions on the aromatic ring highly susceptible to attack by electrophiles.

  • Insight: This is common with strong electrophiles. If this is an issue, consider protecting the primary amine first, performing the ring reaction, and then deprotecting. Alternatively, milder reaction conditions may favor reaction at the more nucleophilic primary amine.

• Oxidative Degradation: Anilines are prone to oxidation, which can generate a complex mixture of colored impurities.

  • Insight: Ensure your reaction is run under an inert atmosphere and consider degassing your solvents. Avoid exposure to air and light during workup and storage.[3][4]

Q3: The reaction starts well but then stalls before completion. What could be causing this?

A stalled reaction can be frustrating. It typically indicates the deactivation of a reactant or catalyst, or a change in reaction conditions.

• Reagent/Catalyst Deactivation: Impurities (e.g., water, oxygen) introduced during the reaction can poison sensitive catalysts or consume reagents.[1]

  • Insight: If you need to take a sample for monitoring, do so under a positive pressure of inert gas to prevent introducing contaminants. If using a catalyst, ensure it is handled under appropriate conditions.

• Insolubility: As the reaction progresses, the product may precipitate out of the solution, effectively stopping the reaction.

  • Insight: Monitor the reaction mixture for any changes in appearance. If a solid forms, try a different solvent system that can solubilize all components.

• pH Change: If the reaction generates an acidic or basic byproduct, the change in pH can protonate or deprotonate your amine, altering its nucleophilicity and potentially halting the reaction.

  • Insight: Consider adding a non-nucleophilic base (if an acid is generated) or a buffer to maintain a stable pH throughout the reaction.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage and handling conditions for 4-(3-aminopropyl)-N,N-dimethylaniline?

Proper storage is critical to maintain the integrity of this reagent. It should be kept in a tightly sealed container in a dark place under an inert atmosphere (like argon or nitrogen).[3][4] Room temperature storage is generally acceptable.[3][4] Due to its hazardous nature—being harmful upon contact, ingestion, or inhalation and causing skin/eye damage—always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[3][7]

Q2: How can I assess and ensure the purity of my starting material?

Using high-purity starting material is a cornerstone of achieving high yields.[2]

• Analytical Verification: Before use, verify the purity using techniques like ¹H NMR, ¹³C NMR, and LC-MS. This will confirm the structure and identify any significant impurities.

• Purification: If impurities are detected, purification is necessary. For an amine like this, vacuum distillation is often effective. Alternatively, column chromatography on silica gel can be used, but it's advisable to use an eluent system containing a small percentage (0.5-1%) of triethylamine or ammonia in methanol to prevent streaking and improve recovery. A similar approach involving treatment with acetic anhydride followed by distillation is used for the related compound N,N-dimethylaniline.[8]

Q3: Which part of the molecule is more reactive in a nucleophilic attack?

The molecule possesses two nitrogen atoms that can act as nucleophiles: the primary aliphatic amine (-NH₂) and the tertiary aromatic amine (-N(CH₃)₂).

• Primary Aliphatic Amine: The lone pair of electrons on this nitrogen is localized and readily available for donation.

• Tertiary Aromatic Amine: The lone pair on this nitrogen is partially delocalized into the π-system of the benzene ring through resonance.

Q4: What analytical techniques are best for monitoring reaction progress?

Effective reaction monitoring is key to knowing when to quench the reaction to maximize yield and minimize byproduct formation.[2]

• Thin-Layer Chromatography (TLC): Excellent for quick, qualitative assessments. Use a suitable stain (e.g., ninhydrin to visualize the primary amine, or potassium permanganate) to see the consumption of starting material and the appearance of the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): The preferred method for quantitative analysis. It provides accurate information on the relative amounts of starting material, product, and any byproducts, confirmed by their mass-to-charge ratio.

• High-Performance Liquid Chromatography (HPLC): Useful for quantitative analysis when coupled with a suitable detector (e.g., UV-Vis).

Data & Protocols

Table 1: Key Parameters for Reaction Optimization

Parameter	Recommended Practice	Rationale / Causality
Solvent	Anhydrous, polar aprotic (e.g., THF, DCM, ACN) or non-polar (e.g., Toluene)	Prevents side reactions with water. Solvent choice depends on the specific reaction and solubility of reagents.
Temperature	Varies by reaction; often 0°C to room temp for acylations, may require heat for alkylations.	Controls reaction rate and minimizes decomposition or side reactions.[2]
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation of the electron-rich aniline ring and degradation of sensitive reagents.[3][4]
Stoichiometry	Use a slight excess (1.1-1.2 eq.) of the less expensive reagent.	Drives the reaction to completion. Avoid large excesses to prevent over-reaction.
Additives	Non-nucleophilic base (e.g., DIPEA, TEA) for reactions that produce acid.	Scavenges acid byproducts that would otherwise protonate and deactivate the amine nucleophile.

Experimental Protocol: General Procedure for N-Acylation

This protocol provides a self-validating workflow for the acylation of the primary amine group.

• Setup:

  • Flame-dry a round-bottom flask equipped with a magnetic stir bar under vacuum and allow it to cool under a positive pressure of nitrogen.[2]

  • Add 4-(3-aminopropyl)-N,N-dimethylaniline (1.0 eq.) to the flask and dissolve it in anhydrous dichloromethane (DCM).

  • Add a non-nucleophilic base such as triethylamine (TEA, 1.2 eq.).

  • Cool the solution to 0°C in an ice bath.

• Reaction:

  • Dissolve the acyl chloride (1.1 eq.) in a separate flask in anhydrous DCM.

  • Add the acyl chloride solution dropwise to the stirred amine solution over 15-20 minutes, monitoring the internal temperature to ensure it does not rise significantly.

  • After the addition is complete, allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature.

• Monitoring:

  • Monitor the reaction progress by TLC or LC-MS every 30-60 minutes until the starting amine is consumed.

• Workup:

  • Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer twice more with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification & Validation:

  • Purify the crude product via flash column chromatography on silica gel, using a hexane/ethyl acetate gradient containing 0.5% TEA.

  • Combine the pure fractions and remove the solvent in vacuo.

  • Validate the final product's identity and purity by ¹H NMR, LC-MS, and/or other appropriate analytical methods.

Visualizations

Diagram 1: Troubleshooting Workflow for Low Yield

Caption: Selective reaction at the primary amine vs. a side reaction on the ring.

References

• Arctom Scientific. . Accessed January 17, 2026.

• Fisher Scientific. . Accessed January 17, 2026.

• University of Rochester, Department of Chemistry. . Accessed January 17, 2026.

• Sigma-Aldrich. . Accessed January 17, 2026.

• BLDpharm. . Accessed January 17, 2026.

• Fisher Scientific. . Accessed January 17, 2026.

• University of Rochester, Department of Chemistry. . Accessed January 17, 2026.

• Sigma-Aldrich. . Accessed January 17, 2026.

• SIELC Technologies. . Accessed January 17, 2026.

• ECHEMI. . Accessed January 17, 2026.

• OSHA. . Accessed January 17, 2026.

• DC Fine Chemicals. . Accessed January 17, 2026.

• Ambeed. . Accessed January 17, 2026.

• ChemicalBook. . Accessed January 17, 2026.

• Reddit r/Chempros. . Accessed January 17, 2026.

• LookChem. . Accessed January 17, 2026.

• ACS Publications. . Accessed January 17, 2026.

• Wikipedia. . Accessed January 17, 2026.

Sources

• 1. When Yield Prediction Does Not Yield Prediction: An Overview of the Current Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Troubleshooting [chem.rochester.edu]
• 3. arctomsci.com [arctomsci.com]
• 4. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 5. reddit.com [reddit.com]
• 6. Troubleshooting [chem.rochester.edu]
• 7. fishersci.com [fishersci.com]
• 8. Purification of N,N-Dimethylaniline - Chempedia - LookChem [lookchem.com]

"common side reactions with 4-(3-aminopropyl)-N,N-dimethylaniline"

Welcome to the technical support center for 4-(3-aminopropyl)-N,N-dimethylaniline (APD). This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile bifunctional molecule in their experimental workflows. As a compound featuring a nucleophilic primary amine, a tertiary aniline moiety, and a highly activated aromatic ring, APD presents unique opportunities and challenges. This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established principles of amine and aniline chemistry.

Part 1: Troubleshooting Guide

This section addresses specific issues that may arise during reactions involving 4-(3-aminopropyl)-N,N-dimethylaniline. The format is designed to help you quickly diagnose and resolve experimental problems.

Question 1: My reaction mixture is turning a dark brown or black color upon addition of my reagents or over time. What is happening and how can I prevent it?

Answer:

This is a very common issue when working with aniline derivatives, particularly those like APD that are highly activated by electron-donating groups. The discoloration is almost certainly due to oxidation of the N,N-dimethylaniline moiety.

Root Cause Analysis:

Aniline compounds are notoriously sensitive to oxidation. The N,N-dimethylamino group on APD makes the aromatic ring electron-rich, lowering its oxidation potential and making it highly susceptible to attack by atmospheric oxygen or other oxidants present in your reaction. This process can be accelerated by heat, light, or the presence of trace metal impurities. The initial oxidation products can further react to form highly conjugated, intensely colored polymeric materials.[1][2][3]

Troubleshooting Protocol:

• Inert Atmosphere is Critical: The most effective preventative measure is to rigorously exclude oxygen.

  • Degas Your Solvents: Before starting, sparge your reaction solvent with an inert gas (Argon or Nitrogen) for at least 30 minutes.

  • Maintain a Positive Pressure: Run the reaction under a gentle, positive pressure of Argon or Nitrogen. Use glassware with appropriate seals (e.g., septa, ground glass joints with grease).

• Control Reaction Temperature: Many side reactions, including oxidation, are accelerated at higher temperatures.[2] If the primary reaction has a reasonable rate at a lower temperature, try running it at room temperature or even 0 °C.

• Use Freshly Purified Reagent: If your starting APD is already yellowish or brownish, it has likely started to oxidize.[1][3] Consider purifying it by distillation under reduced pressure or column chromatography (see Purification FAQ) before use.

• Scrutinize Your Reagents: Ensure other reagents are not sources of oxidation. For example, some grades of solvents may contain peroxide impurities. Use freshly opened bottles of high-purity solvents.

Question 2: I'm trying to perform a reaction at the primary amine (e.g., amide coupling), but I'm getting a low yield and multiple spots on my TLC. What are the likely side reactions?

Answer:

This issue points to a lack of selectivity between the two main reactive sites: the primary aminopropyl group and the activated aromatic ring. While the primary amine is a stronger nucleophile for reactions like acylation, the high reactivity of the ring can lead to competing electrophilic aromatic substitution.

Root Cause Analysis:

The N,N-dimethylamino group is a powerful activating group, directing electrophiles to the ortho and para positions. Since the para position is already substituted, any electrophilic attack will occur at the positions ortho to the dimethylamino group.

Common Side Reactions:

• Electrophilic Aromatic Substitution: If your reaction involves an electrophile (e.g., an acyl chloride without proper base scavenging, or other electrophilic reagents), it can attack the aromatic ring instead of the intended primary amine.

• Over-alkylation/acylation: If the primary amine reacts, the newly formed group might alter the reactivity of the molecule, or a second equivalent of your reagent could react elsewhere.

• Reaction at the Tertiary Amine: While less common, strong electrophiles like methylating agents can quaternize the tertiary amine.[4]

Troubleshooting Protocol:

• Optimize Stoichiometry and Addition Order:

  • Use a precise stoichiometry, typically 1.0 equivalent of your electrophile relative to APD.

  • Employ slow, dropwise addition of the electrophile to a cooled solution of APD and a non-nucleophilic base (like triethylamine or DIPEA). This keeps the instantaneous concentration of the electrophile low, favoring the more nucleophilic primary amine over ring substitution.

• Choose the Right Base: The base is not just a scavenger. In amide couplings, the base deprotonates the primary ammonium salt formed, regenerating the nucleophilic amine. Using a hindered base can sometimes minimize side reactions.

• Consider a Protecting Group Strategy: For maximum selectivity, especially in multi-step syntheses, protecting the primary amine is the most robust approach. After protection, you can perform reactions on other parts of the molecule and then deprotect the amine in a later step.

Table 1: Common Side Products and Diagnostic Clues

Observed Issue	Probable Side Product Class	Likely Cause	Suggested Action
Dark brown/black color	Polymeric oxidation products	Air/oxidant exposure, heat	Use inert atmosphere, degas solvents, control temperature.
Multiple TLC spots, low Rf	Ring-substituted byproducts	Electrophilic attack on the aromatic ring	Control stoichiometry, slow addition, consider protecting groups.
Product streaks on TLC	Quaternary ammonium salts	Reaction at the tertiary amine	Avoid strong alkylating agents if undesired.
Unexpected product in MS	Intramolecular cyclization	High heat, specific catalysts	Lower reaction temperature, screen alternative catalysts.

Part 2: Frequently Asked Questions (FAQs)

Q1: How should I properly store 4-(3-aminopropyl)-N,N-dimethylaniline?

Store the compound in a tightly sealed container under an inert atmosphere (Argon or Nitrogen is recommended).[5] Keep it in a cool, dark place, such as a refrigerator designated for chemicals. Like its parent compound N,N-dimethylaniline, APD will slowly oxidize and darken in the presence of air and light.[3]

Q2: What are the key differences in reactivity between the primary and tertiary amine groups on APD?

The two nitrogen atoms have distinct chemical properties that can be exploited for selective reactions:

• Primary Aminopropyl Group: This is a typical aliphatic primary amine. It is the more basic and more nucleophilic of the two nitrogen centers. It will readily undergo acylation, alkylation, reductive amination, and other standard amine reactions.

• Tertiary N,N-dimethylaniline Group: This is a tertiary aromatic amine. It is significantly less basic due to the delocalization of the nitrogen lone pair into the aromatic ring. While it is not a strong nucleophile for acylation, it strongly activates the aromatic ring for electrophilic substitution.[4]

Q3: I am having difficulty purifying my product via column chromatography on silica gel. The product seems to be streaking or not eluting. Why?

This is a common problem when purifying basic compounds like amines on standard silica gel, which is acidic. The amine groups can protonate and bind strongly to the acidic silanol groups on the silica surface, leading to poor separation, tailing, and sometimes irreversible adsorption.

Purification Strategies:

• Neutralize the Silica: Prepare a slurry of silica gel in your starting eluent and add 1-2% of a volatile base like triethylamine (Et₃N) or ammonium hydroxide. This deactivates the acidic sites and allows for much cleaner elution of the amine.

• Use Alumina: Basic or neutral alumina is an alternative stationary phase that is more suitable for purifying basic compounds.

• Reverse-Phase Chromatography: If the polarity is appropriate, C18 reverse-phase chromatography is an excellent alternative as it does not suffer from the same acid-base interaction issues.

Part 3: Visualized Workflows and Mechanisms

Diagram 1: Troubleshooting Workflow for Reaction Discoloration

This diagram outlines the decision-making process when encountering undesirable color changes in your reaction.

Caption: Competing reaction pathways for 4-(3-aminopropyl)-N,N-dimethylaniline with an electrophile.

References

• New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Dimethylaniline.
• BLDpharm. (n.d.). 4-(3-Aminopropyl)-N,N-dimethylaniline.
• Wikipedia. (2023). N,N-Dimethylaniline.
• Wang, L., et al. (2007). Synthesis of N,N-dimethylaniline by aniline and methanol over β zeolite catalyst.
• PubChem. (n.d.). 4-(3-aminopropyl)-n,n-dimethylaniline.
• ChemicalBook. (2023). N,N-Dimethylaniline: Synthesis, applications and toxicity.
• Li, R., et al. (2024). The synthetic route of N, N-Dimethylaniline.
• Sigma-Aldrich. (n.d.). N,N-Dimethylaniline for synthesis.
• U.S. Environmental Protection Agency. (n.d.). N,N-Dimethylaniline.
• ResearchGate. (n.d.). Mechanism of the reaction of aniline with 4-amino-N,N-dimethylaniline....
• International Labour Organization & World Health Organization. (2021). ICSC 0877 - N,N-DIMETHYLANILINE.
• National Center for Biotechnology Information. (n.d.). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol.
• Sciencelab.com. (2005).
• Experimental Procedures. (2020).
• Benchchem. (n.d.). Technical Support Center: Reactions of 4-Methoxy-N,N-dimethylaniline.
• ResearchGate. (n.d.). Scheme (1): Mechanism of the reaction of aniline with 4-amino-N,....
• ChemicalBook. (2024). N,N-Dimethylaniline: Properties, Analysis and Application.
• PubChem. (n.d.). 3-(Dimethylamino)-1-phenyl-1-propanone.
• Echemi. (n.d.). 3-[[4-(dimethylamino)phenyl]methylideneamino]propan-1-ol.
• Ambeed. (n.d.). 112103-97-6 | 4-(3-Aminopropyl)-N,N-dimethylaniline.
• PubChem. (n.d.). 3-(Dimethylamino)-1-(4-ethylphenyl)propan-1-one.
• PubChem. (n.d.). N,N-dimethyl-3-(4-methylphenyl)propan-1-amine.

Sources

• 1. ICSC 0877 - N,N-DIMETHYLANILINE [chemicalsafety.ilo.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. N,N-Dimethylaniline: Properties, Analysis and Application_Chemicalbook [chemicalbook.com]
• 4. Dimethylaniline - Wikipedia [en.wikipedia.org]
• 5. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]

Technical Support Center: Purification of 4-(3-aminopropyl)-N,N-dimethylaniline

Prepared by the Senior Application Scientist Team

Welcome to the technical support resource for 4-(3-aminopropyl)-N,N-dimethylaniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex purification challenges associated with this versatile bifunctional molecule. Combining the properties of a tertiary aniline and a primary alkylamine, this compound presents unique purification hurdles that require careful consideration of its chemical nature. This document provides in-depth, experience-driven troubleshooting advice and validated protocols to help you achieve the highest possible purity for your downstream applications.

Section 1: Frequently Asked Questions (FAQs) & Core Concepts

This section addresses the most common initial queries and foundational knowledge required before undertaking purification.

Q1: My sample of 4-(3-aminopropyl)-N,N-dimethylaniline is a yellow or brown oil. What causes this discoloration and how can I remove it?

A: The discoloration is almost certainly due to oxidation. The N,N-dimethylaniline moiety is highly susceptible to air oxidation, forming colored, higher molecular weight impurities.[1][2] This process is often accelerated by exposure to light and trace metal impurities.

• Causality: The lone pair of electrons on the aniline nitrogen delocalizes into the aromatic ring, making the system electron-rich and easily oxidizable. The resulting radical cations can couple to form complex polymeric structures that are highly colored.

• Solution: The most effective method for removing these colored, non-volatile impurities is high-vacuum distillation .[2] The target compound will distill as a colorless to very pale yellow liquid, leaving the dark, tarry oxidation products behind in the distillation flask.[1] It is critical to perform this purification step immediately before the compound is used, as amines tend to degrade over time unless stored meticulously under an inert atmosphere.[2]

Q2: Beyond oxidation, what are the typical process-related impurities I should anticipate?

A: The impurity profile depends heavily on the synthetic route used to prepare the molecule. However, some common classes of impurities can be predicted:

• Incomplete Reactions: Unreacted starting materials or intermediates. For instance, if synthesized via the alkylation of N,N-dimethylaniline, you might find residual starting material.

• Over-alkylation: The primary amine of the propyl chain can react with alkylating agents to form secondary amine byproducts.

• Side-Chain Rearrangements: Certain reaction conditions can lead to isomeric impurities.[3]

• Residual Solvents & Reagents: High-boiling point solvents (e.g., DMF, DMSO) or reagents from the synthesis can be carried through the workup.

A summary of potential impurities is provided in the table below.

Impurity Class	Potential Species	Rationale	Primary Removal Method
Oxidation Products	Polymeric aniline derivatives	Air/light exposure of the electron-rich aniline ring.[1]	Vacuum Distillation
Starting Materials	e.g., N,N-dimethylaniline, 3-chloropropylamine	Incomplete conversion during synthesis.	Fractional Vacuum Distillation, Chromatography
Partially Reacted Intermediates	e.g., N-acetylated intermediates (if protecting groups were used)	Incomplete deprotection steps.	Chromatography, Aqueous Wash
Byproducts	Dimerized or oligomerized products	Side reactions, especially under harsh thermal conditions.	Vacuum Distillation

Q3: How can I reliably assess the purity of my 4-(3-aminopropyl)-N,N-dimethylaniline?

A: A multi-technique approach is recommended for a comprehensive purity assessment.

• ¹H and ¹³C NMR Spectroscopy: This is the most powerful tool for structural confirmation and identification of organic impurities. Pay close attention to the integration of aromatic vs. aliphatic protons to detect any modification or loss of the side chain.

• HPLC/LC-MS: High-Performance Liquid Chromatography (HPLC) is excellent for quantifying purity and detecting non-volatile impurities.[3] Using a mass spectrometer (MS) detector helps in identifying the mass of unknown impurity peaks. A reverse-phase C18 column with a mobile phase gradient of water/acetonitrile containing a modifier like 0.1% formic acid or trifluoroacetic acid is a good starting point.

• Gas Chromatography (GC-MS): Suitable for volatile impurities and for assessing the purity of the distilled product.

• Titration: A simple acid-base titration can determine the total amine content but will not distinguish between the target molecule and other basic impurities.

Q4: My primary purification challenge is separating the target compound from an impurity with a very similar boiling point. What should I do?

A: When fractional vacuum distillation is insufficient, two primary strategies should be employed:

• Preparative Column Chromatography: This is the method of choice for separating compounds with different polarities. Given that the target molecule has two basic nitrogen atoms, special precautions are necessary. See the detailed protocol in Section 3.

• Purification via Salt Formation: You can exploit the basicity of the amine groups to form a crystalline salt, such as the hydrochloride.[4] Impurities that do not form salts or form salts with different solubilities can be removed during the crystallization and filtration steps. The pure free base can then be regenerated by treatment with a strong base (e.g., NaOH) and extraction.

Section 2: Troubleshooting Guides

Guide 1: High-Vacuum Distillation

Symptom	Possible Cause(s)	Recommended Solution(s)
Bumping / Unstable Boiling	1. Inadequate stirring. 2. Vacuum is too high for the bath temperature, causing rapid boiling only at the surface.	1. Use a magnetic stir bar and a high-torque stir plate. 2. Slowly and carefully introduce a small amount of inert gas (N₂ or Ar) via a bleed valve to stabilize the pressure. Ensure the distillation head is well-insulated.
Compound Decomposing (Darkening in Flask)	1. Distillation pot temperature is too high (>180-200°C).[5] 2. Residual acid or metal catalysts from synthesis are present.	1. Improve the vacuum to lower the boiling point. Use a shorter path distillation apparatus. 2. Perform a basic aqueous wash (e.g., with 1M NaOH) on the crude material, dry thoroughly with MgSO₄ or Na₂SO₄, and filter before distilling.
Distillate is Still Yellow	1. A colored impurity is co-distilling. 2. Oxidation is occurring in the collection flask.	1. Improve fractionation by using a Vigreux column or packed column (e.g., Raschig rings). Collect multiple fractions and analyze purity by TLC or GC. 2. Ensure the receiving flask is under an inert atmosphere and cooled in an ice bath.

Guide 2: Flash Column Chromatography

Symptom	Possible Cause(s)	Recommended Solution(s)
Compound Streaking / Tailing on TLC and Column	The basic amine groups are interacting strongly with the acidic silanol groups on the silica gel surface.[6]	Deactivate the silica gel. Prepare the eluent with 0.5-2% triethylamine (TEA) or ammonia (e.g., by using a solvent mixture like 95:5:0.5 DCM/Methanol/TEA).[6] Alternatively, prepare a silica slurry with this eluent before packing the column.
Poor Separation from a Non-polar Impurity	The eluent system is too polar, causing all compounds to move too quickly.	Decrease the polarity of the mobile phase. Start with a less polar system (e.g., ethyl acetate/hexanes with 1% TEA) and gradually increase the polarity.
Poor Separation from a Polar Impurity	The eluent system is not polar enough to resolve the compounds.	Use a more polar solvent system, such as dichloromethane/methanol with 1% TEA. A gradient elution from low to high polarity is often effective.

Section 3: Detailed Experimental Protocols

Protocol 1: High-Vacuum Fractional Distillation

This protocol is designed for purifying >5 g of crude 4-(3-aminopropyl)-N,N-dimethylaniline contaminated with colored oxidation products or impurities with significantly different boiling points.

1. Pre-treatment: a. Dissolve the crude amine in diethyl ether or dichloromethane. b. Wash with 1M NaOH solution to remove any acidic residues, followed by a brine wash. c. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude oil.

2. Apparatus Setup: a. Assemble a short-path distillation apparatus with a Vigreux column (10-20 cm). b. Use a two-necked flask for the distillation pot, with one neck for the thermometer and the other for the distillation head. c. Place a magnetic stir bar in the distillation flask. d. Connect the apparatus to a high-vacuum pump (Schlenk line) through a cold trap (liquid nitrogen or dry ice/acetone).

3. Distillation Procedure: a. Place the crude, dried amine into the distillation flask. b. Begin vigorous stirring and slowly evacuate the system. c. Once the vacuum is stable (<1 mmHg), gently heat the distillation pot using an oil bath. The bath temperature should be set 20-30°C higher than the expected boiling point of the liquid.[5] d. Discard the initial low-boiling forerun (if any). e. Collect the main fraction when the vapor temperature is stable and the distillate appears colorless. f. Stop the distillation before the pot goes to dryness to avoid baking involatile residues onto the flask. g. Release the vacuum with an inert gas (N₂ or Ar) before turning off the pump. Store the purified product under an inert atmosphere in a sealed, amber vial at low temperature.

Protocol 2: Flash Column Chromatography on Deactivated Silica

This protocol is ideal for small-scale purification or for separating compounds with similar boiling points but different polarities.

1. Preparation of Deactivated Eluent and Silica: a. Choose an appropriate solvent system based on TLC analysis. A good starting point is Dichloromethane (DCM) with a gradient of Methanol (MeOH). b. To this solvent system, add 1% triethylamine (TEA) by volume (e.g., for 100 mL eluent, use 94 mL DCM, 5 mL MeOH, 1 mL TEA). This is your "deactivated eluent". c. Prepare a slurry of silica gel in the initial, low-polarity deactivated eluent.

2. Column Packing and Loading: a. Pack a glass column with the silica slurry. b. Allow the silica to settle, draining excess solvent until the solvent level is just above the silica bed. c. Dissolve the crude amine in a minimal amount of the initial eluent. Alternatively, for less soluble samples, adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and dry-load the resulting powder onto the top of the column.

3. Elution and Fraction Collection: a. Begin eluting with the initial, low-polarity deactivated eluent. b. Gradually increase the polarity of the eluent (e.g., by increasing the percentage of MeOH) to elute the target compound. c. Collect fractions and monitor them by TLC. d. Combine the pure fractions and remove the solvent and TEA under reduced pressure. Note: Traces of TEA may require co-evaporation with a solvent like toluene or a high-vacuum line for complete removal.

Section 4: Visualization & Data

Purification Method Selection Flowchart

The following diagram provides a decision-making framework for selecting the optimal purification strategy.

Caption: Decision tree for selecting a purification method.

High-Vacuum Distillation Workflow

This diagram illustrates the key stages of the vacuum distillation process.

Caption: Step-by-step workflow for vacuum distillation.

Section 5: References

• ChemistInJapan. (2010). [Lab 6] Distilling Amines... Again. YouTube. Available at: [Link]

• Veeprho. 4-(3-(Dimethylamino)-1-(pyridin-2-yl)propyl)-N,N-dimethylaniline. Available at: [Link]

• University of Rochester. How to Purify by Distillation. Department of Chemistry. Available at: [Link]

• Various Authors. (2014). Does aniline stick in columns during column chromatography? ResearchGate. Available at: [Link]

• LookChem. Purification of N,N-Dimethylaniline. Chempedia. Available at: [Link]

• Hoffman, R. V. (2004). Organic Chemistry, 2nd Ed. Wiley-Interscience. (General reference for amine purification techniques like salt formation).

• iProf India. (2012). METHODS YIELDING ONLY PRIMARY AMINES AND REACTIONS P4. YouTube. Available at: [Link]

• Sciencemadness Discussion Board. (2020). Stability of amines. Available at: [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Sciencemadness Discussion Board - Stability of amines - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. veeprho.com [veeprho.com]
• 4. Purification of N,N-Dimethylaniline - Chempedia - LookChem [lookchem.com]
• 5. chem.rochester.edu [chem.rochester.edu]
• 6. researchgate.net [researchgate.net]

"preventing degradation of 4-(3-aminopropyl)-N,N-dimethylaniline during storage"

Welcome to the technical support center for 4-(3-aminopropyl)-N,N-dimethylaniline. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this valuable chemical intermediate during storage and experimental use. Drawing from established principles of organic chemistry and analytical science, this document provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to prevent and diagnose degradation.

I. Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding the handling and storage of 4-(3-aminopropyl)-N,N-dimethylaniline.

Q1: What are the ideal storage conditions for 4-(3-aminopropyl)-N,N-dimethylaniline?

A1: To ensure long-term stability, 4-(3-aminopropyl)-N,N-dimethylaniline should be stored in a cool, dark place under an inert atmosphere, such as nitrogen or argon.[1] Room temperature is generally acceptable, but refrigeration (2-8 °C) can further slow potential degradation. The container should be tightly sealed to prevent exposure to air and moisture.

Q2: My bottle of 4-(3-aminopropyl)-N,N-dimethylaniline has turned yellow/brown. Is it still usable?

A2: A color change from colorless/pale yellow to a more intense yellow or brown is a visual indicator of degradation. Aromatic amines, in general, are prone to air oxidation, which forms colored impurities.[2] The usability of the material depends on the tolerance for impurities in your specific application. For high-purity applications, such as pharmaceutical synthesis or reference standard preparation, using discolored material is not recommended. For other applications, purification may be an option, but a quality control check is essential.

Q3: What are the primary causes of degradation for this compound?

A3: The primary degradation pathways are oxidation and photodegradation. The tertiary amine of the N,N-dimethylaniline moiety is susceptible to oxidation by atmospheric oxygen, which can be accelerated by light and heat.[2][3] The aminopropyl side chain may also be susceptible to oxidation.

Q4: How can I check the purity of my stored 4-(3-aminopropyl)-N,N-dimethylaniline?

A4: The purity can be assessed using standard analytical techniques such as High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[1][4] A comparison of the analytical profile of a stored sample against a freshly opened or certified reference sample is the most reliable method.

II. Troubleshooting Guide: Diagnosing and Resolving Degradation Issues

This section provides a structured approach to identifying and addressing degradation of 4-(3-aminopropyl)-N,N-dimethylaniline in your experiments.

Visual Observation: Color Change

• Problem: The initially colorless or pale yellow liquid has developed a distinct yellow or brown color.

• Probable Cause: This is the most common sign of oxidative degradation. The N,N-dimethylaniline moiety is known to form colored oxidation products upon exposure to air and/or light.

• Solution:

  • Assess Purity: Perform an analytical check (HPLC or GC-MS) to quantify the level of impurities.

  • Purification (for less sensitive applications): If the degradation is minor, purification by column chromatography or distillation under reduced pressure may be possible. However, this should be validated by analytical testing.

  • Discard and Replace: For applications requiring high purity, it is safest to discard the degraded material and use a fresh, unopened bottle.

  • Preventative Measures: Review your storage and handling procedures. Ensure the compound is stored under an inert atmosphere and protected from light. After use, purge the headspace of the container with an inert gas before resealing.

Analytical Observation: Appearance of New Peaks in HPLC/GC

• Problem: Your analytical chromatogram shows new, unexpected peaks that were not present in the initial analysis of the compound.

• Probable Cause: These new peaks represent degradation products. The retention times of these peaks can give clues about their polarity and structure.

• Solution:

  • Identify Degradation Products: If you have access to LC-MS or GC-MS, attempt to identify the mass of the impurity peaks. This can help in elucidating the degradation pathway. Potential degradation products include the N-oxide of the tertiary amine, and products of N-dealkylation.

  • Forced Degradation Study: To confirm the identity of degradation products, a forced degradation study can be performed (see Section III for protocol). This involves intentionally degrading the compound under controlled stress conditions (e.g., with an oxidizing agent) and analyzing the products.

  • Method Validation: Ensure your analytical method is "stability-indicating," meaning it can resolve the parent compound from its degradation products.

Workflow for Troubleshooting Degradation

Caption: Troubleshooting decision tree for suspected degradation.

III. Experimental Protocols

This section provides detailed methodologies for assessing and confirming the stability of 4-(3-aminopropyl)-N,N-dimethylaniline.

Protocol 1: HPLC-UV Purity Assessment

This protocol outlines a general reverse-phase HPLC method for routine purity checks.

• Instrumentation: HPLC with UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient:

  Time (min)	%A	%B
  0	95	5
  20	5	95
  25	5	95
  26	95	5

  | 30 | 95 | 5 |

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a small amount of 4-(3-aminopropyl)-N,N-dimethylaniline in the initial mobile phase (95:5 Water:Acetonitrile with 0.1% TFA) to a concentration of approximately 1 mg/mL.

Protocol 2: Forced Degradation Study

This study is designed to intentionally degrade the compound to identify potential degradation products and validate the stability-indicating nature of the analytical method.[1][5][6][7][8]

1. Preparation of Stock Solution: Prepare a stock solution of 4-(3-aminopropyl)-N,N-dimethylaniline at a concentration of 1 mg/mL in a 50:50 mixture of acetonitrile and water.

2. Stress Conditions (perform in separate vials):

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N HCl. Heat at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N NaOH. Heat at 60°C for 24 hours.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Heat 1 mL of the stock solution at 60°C for 24 hours.

• Photodegradation: Expose 1 mL of the stock solution to direct sunlight or a photostability chamber for 24 hours.

3. Sample Analysis: After the stress period, neutralize the acidic and basic samples. Analyze all samples, including an unstressed control, by HPLC-UV (Protocol 1) and LC-MS to identify and characterize the degradation products.

4. Data Interpretation: Compare the chromatograms of the stressed samples to the control. The goal is to achieve 5-20% degradation of the parent compound.[8] The new peaks that appear are your potential degradation products. The mass spectrometry data will be crucial in proposing structures for these products.

Potential Degradation Pathways

Based on the structure of 4-(3-aminopropyl)-N,N-dimethylaniline, the following degradation pathways are plausible under oxidative stress:

Caption: Plausible degradation pathways under oxidative stress.

IV. Quality Control and Best Practices

• Incoming Material: Always perform an initial quality control check on a new batch of 4-(3-aminopropyl)-N,N-dimethylaniline. This will serve as your baseline for future stability assessments.

• Inert Atmosphere: When handling the compound, minimize its exposure to air. Use a glovebox or an inert gas manifold if possible. For routine use, quickly dispense the required amount and purge the bottle headspace with nitrogen or argon before resealing.

• Light Protection: Store the compound in an amber vial or in a dark cabinet to protect it from light.

• Documentation: Keep a detailed log of when the bottle was opened and the storage conditions. This will help in tracking the stability of the compound over time.

By adhering to these guidelines, researchers can ensure the integrity of their 4-(3-aminopropyl)-N,N-dimethylaniline, leading to more reliable and reproducible experimental results.

References

• MedCrave online. Forced Degradation Studies. 2016. Available from: [Link]

• Luminata, ACD/Labs. What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. 2022. Available from: [Link]

• PharmaTutor. FORCED DEGRADATION AND STABILITY TESTING: STRATEGIES AND ANALYTICAL PERSPECTIVES. 2014. Available from: [Link]

• SGS. HOW TO APPROACH A FORCED DEGRADATION STUDY. 2011. Available from: [Link]

• Chemistry LibreTexts. Oxidation of Amines. 2021. Available from: [Link]

• PubMed. Oxidation of tertiary amine-derivatized surfaces to control protein adhesion. Available from: [Link]

• Chemistry LibreTexts. Side-Chain Reactions of Benzene Derivatives. 2021. Available from: [Link]

Sources

• 1. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 2. shimadzu.com [shimadzu.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 112103-97-6 | 4-(3-Aminopropyl)-N,N-dimethylaniline | Ambeed.com [ambeed.com]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. CHAPTER 21: AMINES [research.cm.utexas.edu]
• 8. pubs.acs.org [pubs.acs.org]

"impact of impurities in 4-(3-aminopropyl)-N,N-dimethylaniline on reactions"

A Guide to Understanding and Mitigating the Impact of Impurities in Chemical Reactions

Welcome to the Technical Support Center for 4-(3-aminopropyl)-N,N-dimethylaniline, commonly known in the field as DMAPA. This guide is designed for researchers, scientists, and drug development professionals who utilize DMAPA as a catalyst, curing agent, or synthetic building block. As Senior Application Scientists, we understand that reagent purity is paramount for reproducibility, yield, and the overall success of your projects. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you diagnose and resolve issues arising from impurities in your DMAPA reagent.

Part 1: Frequently Asked Questions (FAQs) - Understanding DMAPA Impurities

This section addresses the fundamental questions regarding the purity of 4-(3-aminopropyl)-N,N-dimethylaniline (DMAPA).

Q1: What are the most common impurities in commercial DMAPA and where do they originate?

The purity of DMAPA is directly related to its manufacturing process. The most common industrial synthesis involves a two-step process: first, the reaction of dimethylamine with acrylonitrile to produce 3-(dimethylamino)propionitrile (DMAPN), followed by the hydrogenation of DMAPN to yield DMAPA.[1][2][3] During this synthesis, several side reactions can occur, leading to a profile of characteristic impurities that may persist after distillation.[1]

Common Process-Related Impurities:

• Unreacted Intermediates: 3-(dimethylamino)propionitrile (DMAPN) can remain if the hydrogenation step is incomplete.

• Secondary Amine Byproducts: During hydrogenation, a newly formed DMAPA molecule can react with a surface-bound imine intermediate. This reaction forms a secondary amine, most notably 3,3'-Iminobis(N,N'-dimethylpropylamine) , which is a common and challenging impurity to remove due to its high boiling point.[4]

• Starting Materials: Trace amounts of dimethylamine may carry through the process.

• Other Byproducts: Depending on the catalyst and conditions, other impurities like 1,3-diaminopropane can also be formed.[5]

Storage-Related Impurities:

• Moisture (Water): DMAPA is hygroscopic and will absorb atmospheric moisture if not stored under inert conditions.

• Carbonates: As a base, DMAPA can react with carbon dioxide from the air to form carbonate salts over time.

Part 2: Troubleshooting Guide - Linking Reaction Failures to Impurities

Unexpected results are a common frustration in experimental work. This section provides a logical framework for diagnosing reaction issues that may be linked to the quality of your DMAPA.

Troubleshooting Workflow Diagram

The following diagram outlines a systematic approach to diagnosing issues potentially caused by impure DMAPA.

A systematic workflow for troubleshooting reaction failures.

Q2: My epoxy/polyurethane system is not curing properly (remains sticky or soft). Could DMAPA be the cause?

Yes, this is a classic symptom of impure DMAPA when it is used as a curing agent (hardener).

• Causality - The Role of Stoichiometry: Epoxy curing relies on a precise stoichiometric ratio between the amine hydrogen atoms on the hardener and the epoxide groups on the resin.[6] DMAPA has a primary amine with two reactive hydrogens. The common byproduct, 3,3'-Iminobis(N,N'-dimethylpropylamine) , is a secondary amine with only one reactive hydrogen.[7]

• Impact: If your DMAPA contains a significant amount of this secondary amine impurity, you are inadvertently under-dosing the system with reactive amine hydrogens. This stoichiometric imbalance means there will be unreacted epoxy groups left over, resulting in a soft, sticky, or incompletely cured polymer. The reaction rate of secondary amines with epoxies is also much slower than that of primary amines, further contributing to incomplete curing.[7][8]

Q3: I am observing a cloudy or milky film on my cured epoxy surface. What is happening?

This phenomenon is commonly known as "amine blush" and is frequently caused by moisture contamination.

• Causality - Reaction with Moisture and CO₂: Amine curing agents, especially when exposed to humid conditions, can react with carbon dioxide in the air to form ammonium carbamates or carbonates. This reaction is exacerbated by the presence of water.

• Impact: These salts are insoluble in the epoxy matrix and migrate to the surface as the polymer cures, appearing as a waxy, cloudy, or milky film.[9][10] If your DMAPA has a high moisture content, it can directly contribute to or worsen the formation of amine blush, compromising the surface finish and inter-coat adhesion.

Q4: My reaction yield is lower than expected, or the reaction rate is sluggish. How can impurities in DMAPA be responsible?

This issue arises when impurities act as inert diluents, effectively lowering the concentration of the active DMAPA reagent.

• Causality - Inaccurate Molar Quantity: When you measure your DMAPA by weight or volume, you are assuming it is >99% pure. If, for example, your reagent is 5% unreacted DMAPN (a nitrile) and 2% water, your actual molar quantity of DMAPA is 7% lower than calculated.

• Impact: In any reaction where DMAPA is a limiting reagent or a catalyst, this discrepancy can significantly reduce the reaction rate and final yield. The nitrile group of DMAPN is generally unreactive under typical catalytic or coupling conditions and simply acts as a diluent.

Part 3: Solutions & Protocols - Verifying Purity and Purification

Once a purity issue is suspected, the next steps are analytical verification and, if necessary, purification.

Data Summary: Key Impurities and Their Impact

Impurity Name	Likely Source	Potential Impact on Reactions	Recommended Analytical Method
3,3'-Iminobis(N,N'-dimethylpropylamine)	Synthesis Byproduct	Disrupts epoxy curing stoichiometry, leading to soft/sticky cures; acts as a competing nucleophile.	GC-MS
3-(dimethylamino)propionitrile (DMAPN)	Incomplete Synthesis	Acts as an inert diluent, lowering effective DMAPA concentration and affecting rates/yields.	GC-MS, IR (nitrile stretch)
Moisture (H₂O)	Storage/Handling	Causes "amine blush" in epoxy systems; can hydrolyze sensitive reagents.	Karl Fischer Titration
Dimethylamine	Unreacted Starting Material	Highly volatile base; can interfere with pH-sensitive reactions.	GC-MS (Headspace)

Protocol 1: Analytical Purity Assessment

For labs without access to mass spectrometry, HPLC with UV detection after derivatization is a robust method. DMAPA itself lacks a strong UV chromophore.[11]

Method: HPLC-UV with Pre-column Dansyl Chloride Derivatization [11][12]

• Reagent Preparation:

  • DMAPA Standard Stock (1000 µg/mL): Accurately weigh 25 mg of a high-purity DMAPA analytical standard and dissolve in 25 mL of methanol.

  • Derivatizing Agent: Prepare a solution of Dansyl Chloride (e.g., 10 mg/mL in acetone).

  • Buffer: Prepare a Borate buffer (e.g., 20 mM, pH 9.0).

• Sample and Standard Derivatization:

  • To 100 µL of your DMAPA sample (or a dilution thereof) in a vial, add 200 µL of the Borate buffer.

  • Add 200 µL of the Dansyl Chloride solution.

  • Vortex the vial and heat at 60 °C for 45 minutes.

  • Cool to room temperature. The sample is now ready for injection.

  • Repeat this process for a series of dilutions of the DMAPA standard stock to create a calibration curve.

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic or gradient elution with Acetonitrile and Water. A typical starting point is 60:40 Acetonitrile:Water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set to the absorbance maximum of the dansyl derivative (approx. 254 nm).

  • Injection Volume: 20 µL.

• Analysis: Quantify the DMAPA in your sample by comparing its peak area to the calibration curve generated from the analytical standards. Impurities will typically appear as separate, unquantified peaks. For labs equipped with GC-MS, a simple dilution in a suitable solvent followed by injection is often sufficient to identify and quantify volatile impurities against a standard.[13]

Protocol 2: Laboratory-Scale Purification

Fractional vacuum distillation is the most effective method for purifying DMAPA on a laboratory scale.[14]

Method: Fractional Vacuum Distillation

• Safety First: DMAPA is flammable and corrosive.[15] Perform this procedure in a well-ventilated fume hood, away from ignition sources, and wear appropriate personal protective equipment (gloves, safety glasses, lab coat).

• Apparatus Setup:

  • Assemble a fractional distillation apparatus with a short Vigreux column, a condenser, a receiving flask, and a vacuum adapter. Ensure all glassware is dry.

  • Use a heating mantle with a magnetic stirrer and a stir bar in the distillation flask.

  • Connect the apparatus to a vacuum pump with a cold trap and a pressure gauge.

• Procedure:

  • Charge the distillation flask with the impure DMAPA (do not fill more than two-thirds full). Add a few boiling chips or a magnetic stir bar.

  • Begin stirring and slowly apply vacuum. The pressure should be stable before heating begins (e.g., 20 mmHg).

  • Gently heat the flask. Low-boiling impurities (like residual dimethylamine or water azeotropes) will distill first. Discard this initial fraction.

  • Slowly increase the temperature. Collect the main fraction of pure DMAPA at its boiling point at the given pressure. (Boiling Point of DMAPA: 133 °C at 760 mmHg; approx. 50-60 °C at 20 mmHg). [2][15]

  • Monitor the temperature at the distillation head. A stable temperature indicates a pure fraction is being collected.

  • Stop the distillation before the flask goes to dryness to avoid concentrating high-boiling, potentially unstable residues. The high-boiling secondary amine byproduct will remain in the distillation flask.

  • Allow the apparatus to cool completely before releasing the vacuum.

• Storage: Store the purified, colorless DMAPA in a clean, dry amber glass bottle under an inert atmosphere (e.g., Nitrogen or Argon) to prevent moisture and CO₂ contamination.

By understanding the origin of impurities and their specific chemical impacts, and by employing systematic troubleshooting and purification protocols, researchers can ensure the integrity of their experiments and achieve reliable, reproducible results with 4-(3-aminopropyl)-N,N-dimethylaniline.

References

• BenchChem. (n.d.). Application Note: Quantification of 3-Dimethylaminopropylamine (DMAPA) Impurities in Cosmetics using HPLC.
• EpoxyETC. (n.d.). Epoxy Troubleshooting Guide.
• Xtreme Polishing Systems. (2024, June 27). Epoxy Resin: How to Troubleshoot Common Issues.
• Foti, C., et al. (2008). Eyelid Dermatitis: Contact Allergy to 3-(dimethylamino)propylamine. Dermatitis, 19(6), 328-33.
• UltraClear Epoxy. (n.d.). Troubleshooting Epoxy Resin Issues: Bubbles, Cracks, and More.
• CANWIN. (2025, September 18). Troubleshooting Common Issues with Epoxy Resin Applications.
• AeroMarine Products. (2017, January 13). Curing Issues- Trouble Shooting.
• Applied Poleramic Inc. (n.d.). Amine Cured-Epoxy Matrices - Technical Note.
• Cornils, B., & Wiebus, E. (1985). Method for purifying N,N-dimethylaminopropylamine. U.S. Patent 4,532,354.
• Krasnikov, A.V., et al. (2021). Determination of residual dimethylaminopropylamine in aminopropylamides of fatty acid using high-performance liquid chromatography. Industrial laboratory.
• Zhang, W., et al. (2015). Method for recycling bis-DMAPA from DMAPA heavy components. Chinese Patent CN104478733A.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7993, N,N-Dimethyl-1,3-propanediamine.
• Analytice. (n.d.). Dimethylaminopropylamine (DMAPA) - analysis.
• Ningbo INNO Pharmchem Co., Ltd. (2025, March 12). The Reactivity of Amines with Epoxy Resins: Factors and Optimization. Retrieved from Ningbo INNO Pharmchem Co., Ltd. website.
• BLIT Chemical. (2025, November 7). The Production Process Of DMAPA (N,N-Dimethyl-1,3-propane Diamine).
• Prieto-Blanco, M. C., et al. (1997). Determination of Dimethylaminopropylamine in Alkylaminoamides by High-Performance Liquid Chromatography.
• Matějka, L., & Dušek, K. (1985). Curing of epoxy resins with amines. Die Angewandte Makromolekulare Chemie, 134(1), 113-127.
• Liu, Z., et al. (2022). Synthesis method of dimethylaminopropylamine diisopropyl alcohol. Chinese Patent CN114105789B.
• El Hachem, S., et al. (2024). A Hidden Allergen, 3-Dimethylamino-1-Propylamine (DMAPA). Walsh Medical Media.
• Krasnikov, A.V., et al. (2021). Determination of residual dimethylaminopropylamine in aminopropylamides of fatty acid using high-performance liquid chromatography. Industrial laboratory.
• Three Bond Technical News. (n.d.). Curing Agents for Epoxy Resin.
• El Hachem, S., et al. (2024). A Hidden Allergen, 3-Dimethylamino-1-Propylamine (DMAPA). Walsh Medical Media.
• Ataman Kimya. (n.d.). Dimethylaminopropylamine (DMAPA).
• Organic Chemistry Portal. (n.d.). Nitrile to Amine - Common Conditions.
• Cornils, B., & Wiebus, E. (1982). Process for the purification of N,N-dimethylamino-propyl amine. European Patent EP0065709A1.
• Sigma-Aldrich. (n.d.). 3-(Dimethylamino)-1-propylamine purum, ≥98.0% (GC).
• Jagadeesh, R. V., et al. (2017). Robust Hydrogenation of Nitrile and Nitro Groups to Primary Amines Using Ni2P as a Catalyst and Ammonia Borane under Ambient Conditions.
• Ehlers, J. E., et al. (2007). Theoretical Study on Mechanisms of the Epoxy−Amine Curing Reaction. Macromolecules, 40(13), 4370-4377.
• Thermo Fisher Scientific. (n.d.). 3-Dimethylaminopropylamine, 99%.
• Sigma-Aldrich. (n.d.). 3-(Dimethylamino)-1-propylamine purum, ≥98.0% (GC).
• Shimizu, K., et al. (2017). Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2-Supported Palladium Catalyst under Continuous-Flow Conditions.
• Weigert, F., et al. (2008). Method for preparing bis[(3-dimethylamino)propyl]amine (bisDMAPA). Chinese Patent CN101111469A.
• Shimizu, K., et al. (2017). Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2‐Supported Palladium Catalyst under Continuous‐Flow Conditions. Advanced Synthesis & Catalysis.
• Wang, Y., et al. (2022). Switching Amine Oxidation from Imines to Nitriles by Carbon–Hydrogen Bond Activation via Strong Base Modified Strategy.
• ChemicalBook. (n.d.). 3-Dimethylaminopropylamine.
• Wikipedia. (n.d.). Dimethylaminopropylamine.
• Johnson, M. F. G., et al. (2003). Low pressure process for manufacture of 3-dimethylaminopropylamine (DMAPA). U.S. Patent 6,660,887B1.

Sources

• 1. atamankimya.com [atamankimya.com]
• 2. 3-Dimethylaminopropylamine | 109-55-7 [chemicalbook.com]
• 3. Dimethylaminopropylamine - Wikipedia [en.wikipedia.org]
• 4. CN101111469A - Method for preparing bis[(3-dimethylamino)propyl]amine (bisDMAPA) - Google Patents [patents.google.com]
• 5. US4532354A - Method for purifying N,N-dimethylaminopropylamine - Google Patents [patents.google.com]
• 6. threebond.co.jp [threebond.co.jp]
• 7. appliedpoleramic.com [appliedpoleramic.com]
• 8. researchgate.net [researchgate.net]
• 9. concretecoatingsealers.com.au [concretecoatingsealers.com.au]
• 10. Troubleshooting Common Issues with Epoxy Resin Applications | CANWIN [canwindg.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Determination of residual dimethylaminopropylamine in aminopropylamides of fatty acid using high-performance liquid chromatography | Krasnikov | Industrial laboratory. Diagnostics of materials [zldm.ru]
• 13. Dimethylaminopropylamine (DMAPA) - analysis - Analytice [analytice.com]
• 14. The Production Process Of DMAPA (N,N-Dimethyl-1,3-propane Diamine) - A Detailed Overview [blitchem.com]
• 15. 3-(ジメチルアミノ)-1-プロピルアミン purum, ≥98.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]

"improving the efficiency of 4-(3-aminopropyl)-N,N-dimethylaniline catalyzed reactions"

Answering the call of researchers, scientists, and drug development professionals, this Technical Support Center provides a comprehensive guide to improving the efficiency of reactions catalyzed by 4-(3-aminopropyl)-N,N-dimethylaniline. As Senior Application Scientists, we have structured this guide to move beyond simple protocols, delving into the causality behind experimental choices to empower you with robust, reproducible results.

Introduction to 4-(3-aminopropyl)-N,N-dimethylaniline: The Dual-Function Catalyst

4-(3-aminopropyl)-N,N-dimethylaniline (APDEMA) is a versatile catalyst distinguished by its unique bifunctional structure. It possesses both a nucleophilic tertiary amine (the N,N-dimethylaniline moiety) and a primary amine (the aminopropyl group). This allows it to participate in a wide array of chemical transformations, acting as a base, a nucleophilic catalyst, or a ligand in organometallic catalysis.[1] Its utility is prominent in polymerization reactions, dye synthesis, and as an acid scavenger.[2][3] However, optimizing its catalytic efficiency requires a nuanced understanding of the reaction environment and potential pitfalls. This guide addresses the most common challenges encountered in the lab.

Frequently Asked Questions (FAQs) & Troubleshooting

This section is designed as a first-line resource for troubleshooting experiments catalyzed by APDEMA. Each question addresses a common problem, explores its root causes, and provides actionable solutions.

Q1: My reaction yield is disappointingly low. What are the common culprits and how can I fix it?

Low yield is one of the most frequent challenges in synthesis. The issue often stems from suboptimal reaction conditions or the degradation of reactants, products, or the catalyst itself.[4] A systematic approach is crucial for diagnosis.

Root Cause Analysis

• Catalyst Quality and Handling: APDEMA can slowly oxidize and darken in air.[1] Impurities or degradation can significantly hamper its catalytic activity.

• Moisture and Atmosphere: Many amine-catalyzed reactions are sensitive to moisture and oxygen. Water can hydrolyze intermediates or quench reagents, while oxygen can lead to catalyst deactivation.[5][6]

• Reaction Parameters: Incorrect temperature, concentration, or reaction time can lead to incomplete conversion or the formation of side products.[5]

• Stoichiometry: The catalyst loading is critical. Too little may result in a sluggish reaction, while too much can sometimes promote side reactions.

• Workup Issues: The desired product might be lost during the extraction or purification phases. For instance, the product could be unexpectedly water-soluble or unstable on silica gel.[7]

Troubleshooting Workflow

The following workflow provides a logical sequence for diagnosing the cause of low yield.

Caption: A systematic workflow for troubleshooting low reaction yields.

Data-Driven Optimization

For a systematic optimization, vary one parameter at a time while keeping others constant. Below are typical starting points for optimization screens.

Parameter	Recommended Range	Key Considerations
Catalyst Loading	1–10 mol%	Start with 5 mol%. Higher loading may be needed for less reactive substrates.
Temperature	25°C – 110°C	Begin at room temperature. If no reaction, incrementally increase heat. High temps can cause decomposition.[5]
Concentration	0.1 M – 1.0 M	Higher concentrations can accelerate bimolecular reactions but may also increase side reactions.
Solvent	ACN, DMF, Toluene, THF	Choice is reaction-dependent. Polar aprotic solvents like ACN or DMF often work well for SN2 type reactions.[8]

Q2: I'm observing significant side product formation. How can I improve selectivity?

Side product formation compromises yield and complicates purification. The bifunctional nature of APDEMA can sometimes be a source of side reactions if not properly controlled.

Root Cause Analysis

• Over-reaction: The product of the reaction may be more nucleophilic than the starting material, leading to subsequent unwanted reactions. This is a classic issue in the alkylation of amines, where a primary amine is converted to a secondary amine, which can then be further alkylated to a tertiary amine and even a quaternary ammonium salt.[8][9]

• Competing Reaction Pathways: The primary and tertiary amine ends of APDEMA could compete in certain reactions. For instance, the tertiary amine might act as a base while the primary amine is intended to be the nucleophile.

• Substrate/Product Decomposition: The reaction conditions (e.g., high temperature, strong base) might be too harsh, causing the starting material or the desired product to decompose.[4]

• Catalyst-Mediated Side Reactions: The catalyst itself might promote undesired pathways, such as elimination instead of substitution.

Decision Tree for Improving Selectivity

Use this decision tree to identify the most effective strategy for minimizing side products.

Caption: A decision tree to guide strategies for reducing side products.

To suppress the formation of over-alkylation products when the primary amine is the intended reactant, a common strategy is to use a large excess of the amine starting material relative to the alkylating agent.[8] Alternatively, slow, controlled addition of the limiting reagent can maintain its low concentration, favoring the desired mono-functionalized product.[8]

Q3: My reaction starts but then stops or stalls. What could be causing catalyst deactivation?

A stalling reaction often points to catalyst deactivation or inhibition. The catalyst, while not consumed in the net reaction, can be rendered inactive through various chemical processes.

Root Cause Analysis

• Protonation/Salt Formation: Amines are basic. If the reaction generates an acidic byproduct (e.g., HX from an alkyl halide), the catalyst will be protonated to form an ammonium salt, which is no longer catalytically active.[10][11] This is a very common deactivation pathway.

• Inhibition by Reactants or Products: A starting material, solvent, or even the product can sometimes coordinate strongly to the catalyst's active site, preventing it from participating in the catalytic cycle. This is particularly relevant when APDEMA is used as a ligand for a metal catalyst.[12]

• Oxidative Degradation: As mentioned, aromatic amines can be sensitive to oxidation. Trace oxygen in the reaction vessel can lead to the formation of inactive species.[1]

• Thermal Decomposition: At excessively high temperatures, the catalyst molecule itself may begin to decompose.

Strategies to Prevent Catalyst Deactivation

• Use a Sacrificial Base: If acidic byproducts are expected, include a non-nucleophilic base (e.g., diisopropylethylamine, potassium carbonate) in a stoichiometric amount to act as an acid scavenger. This protects your catalyst.[3]

• Ensure an Inert Atmosphere: Rigorously degas solvents and use an inert atmosphere (Nitrogen or Argon) to prevent oxidative degradation. This can be achieved by bubbling the inert gas through the solvent or by using freeze-pump-thaw cycles.[6]

• Purify Reagents: Impurities in starting materials or solvents can act as catalyst poisons. Ensure all reagents are of high purity.[13]

• Temperature Control: Avoid excessive heating. Monitor the reaction and use the minimum temperature required for an efficient rate.[5]

Experimental Protocols

Adherence to a robust experimental protocol is the foundation of reproducibility.

General Protocol for a Model APDEMA-Catalyzed Reaction

This protocol outlines a general procedure for an N-alkylation reaction, which can be adapted as a starting point for optimization.

• Preparation and Setup:

  • Dry all glassware in an oven at >120°C overnight and allow to cool in a desiccator or under a stream of inert gas.

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the amine substrate (1.0 equiv.).

  • Seal the flask with a septum and purge with dry Argon or Nitrogen for 10-15 minutes.

• Reagent Addition:

  • Add anhydrous, degassed solvent (e.g., Acetonitrile, to make a 0.5 M solution) via syringe.

  • Add 4-(3-aminopropyl)-N,N-dimethylaniline (APDEMA) (0.05 equiv., 5 mol%) via syringe.

  • If an acidic byproduct is expected, add a non-nucleophilic base like K₂CO₃ (1.5 equiv.).

  • Commence stirring and add the alkylating agent (e.g., an alkyl bromide, 1.1 equiv.) dropwise over 5 minutes.

• Reaction and Monitoring:

  • Heat the reaction to the desired temperature (e.g., 60°C) using an oil bath.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) by periodically taking small aliquots.

• Workup and Purification:

  • Once the reaction is complete (typically when the limiting starting material is consumed), cool the mixture to room temperature.

  • Filter the mixture if a solid base was used, washing the solid with a small amount of the reaction solvent.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water or brine to remove any salts or water-soluble components.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate again.

  • Purify the crude product by flash column chromatography on silica gel to obtain the final product.

Mechanistic Considerations

Understanding the mechanism provides insight into why certain conditions are favorable. The tertiary N,N-dimethylaniline group typically acts as a nucleophilic catalyst or a Brønsted base, while the primary aminopropyl group can act as a nucleophile or a ligand anchor.

General Mechanism of Nucleophilic Catalysis by a Tertiary Amine

In many reactions, the tertiary amine acts as a nucleophilic catalyst. It attacks an electrophilic substrate to form a highly reactive cationic intermediate, which is then more readily attacked by the primary nucleophile.

Caption: Generalized mechanism for nucleophilic catalysis by a tertiary amine.

This activation mode is crucial for many acylation and alkylation reactions. The efficiency of the catalyst is tied to its ability to be a good nucleophile yet also a good leaving group in the final step to regenerate the catalyst.

References

• Troubleshooting: How to Improve Yield. Department of Chemistry: University of Rochester. [Link]

• Reactions of Amines. (2020). Chemistry LibreTexts. [Link]

• Reactions of Amines. (2025). Chemistry LibreTexts. [Link]

• Seebach, D., et al. (2016). Explaining Anomalies in Enamine Catalysis: “Downstream Species” as a New Paradigm for Stereocontrol. Accounts of Chemical Research, 49(8), 1648-1660. [Link]

• Novarino, E., et al. (2019). Catalyst Deactivation Reactions: The Role of Tertiary Amines Revisited. Organometallics, 38(24), 4635-4645. [Link]

• Troubleshooting: My Reaction Failed: FAQ. Department of Chemistry: University of Rochester. [Link]

• Trends in Tragedy – An in-depth Study of Amine System Failures. AmmoniaKnowHow. [Link]

• Alkylation of Amines (Sucks!). (2017). Master Organic Chemistry. [Link]

• Optimizing Catalytic Reactions. (2001). ResearchGate. [Link]

• DIMETHYLANILINE. Ataman Kimya. [Link]

• N,N-Dimethylaniline. Wikipedia. [Link]

• Perez, M., et al. (2019). Highly Enantioselective Synthesis of 3,3-Diarylpropyl Amines and 4-Aryl Tetrahydroquinolines via Ir-Catalyzed Asymmetric Hydrogenation. ACS Catalysis, 9(10), 9124-9130. [Link]

• Catalyst Deactivation Reactions. (2019). University of Groningen. [Link]

Sources

• 1. N,N-Dimethylaniline: Properties, Analysis and Application_Chemicalbook [chemicalbook.com]
• 2. Dimethylaniline - Wikipedia [en.wikipedia.org]
• 3. Actylis - N,N-Dimethylaniline - Acid Scavenger - Intermediate - Amines [solutions.actylis.com]
• 4. Troubleshooting [chem.rochester.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Troubleshooting [chem.rochester.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: A Troubleshooting Guide for Using 4-(3-aminopropyl)-N,N-dimethylaniline in HPLC

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the analysis of 4-(3-aminopropyl)-N,N-dimethylaniline. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges during the HPLC analysis of this and other basic amine compounds. As a substituted aniline, 4-(3-aminopropyl)-N,N-dimethylaniline possesses basic functional groups that can lead to complex and often problematic interactions with standard reversed-phase HPLC columns. This document provides in-depth, field-proven insights and step-by-step troubleshooting protocols in a direct question-and-answer format to help you overcome these challenges, ensuring the integrity and reproducibility of your results.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered when analyzing basic compounds like 4-(3-aminopropyl)-N,N-dimethylaniline.

Section 1: Peak Shape Problems

Poor peak shape, particularly peak tailing, is the most frequent obstacle in the analysis of amines.[1][2] This not only compromises the aesthetic quality of the chromatogram but also severely impacts the accuracy and precision of quantification.[1][3]

Q1: Why am I observing severe peak tailing for my 4-(3-aminopropyl)-N,N-dimethylaniline peak?

A1: The primary cause of peak tailing for basic compounds is secondary ionic interactions with the stationary phase.[2][4] Here's the mechanism:

• Stationary Phase: Most reversed-phase HPLC columns are based on silica. Even with advanced end-capping, the silica surface contains residual silanol groups (Si-OH).[2]

• Analyte-Silanol Interaction: At mid-range mobile phase pH (e.g., pH 4-7), these silanol groups can become ionized (negatively charged, Si-O⁻).[4][5] Your analyte, 4-(3-aminopropyl)-N,N-dimethylaniline, has basic amine groups that will be protonated (positively charged) in this pH range.

• The Result: The strong electrostatic attraction between the positively charged analyte and the negatively charged silanol sites creates a secondary retention mechanism.[5] This interaction is stronger than the intended hydrophobic retention, causing a portion of the analyte molecules to lag behind as they move through the column, resulting in a "tailing" peak.[4][5]

Q2: How can I improve the peak shape by adjusting the mobile phase pH?

A2: Manipulating the mobile phase pH is a powerful strategy to control the ionization state of both the analyte and the silanol groups, thereby minimizing unwanted interactions.[5]

• Strategy 1: Low pH (e.g., pH < 3)

  • Mechanism: At a low pH, the high concentration of protons in the mobile phase suppresses the ionization of the silanol groups, keeping them in their neutral (Si-OH) form.[4][5] While the amine analyte remains protonated (positively charged), the elimination of the negative charge on the stationary phase significantly reduces the strong ionic interaction, leading to a more symmetrical peak.[5]

  • Recommendation: Use a mobile phase containing an acidic modifier like formic acid or phosphoric acid to achieve a pH between 2.5 and 3.0.

• Strategy 2: High pH (e.g., pH > 8)

  • Mechanism: At a high pH, the amine groups on your analyte will be in their neutral, free-base form.[5] This prevents the ionic interaction with the still-ionized silanol groups (Si-O⁻).

  • Critical Consideration: Standard silica-based columns are not stable at high pH and will dissolve.[6] You must use a column specifically designed for high-pH applications (e.g., a hybrid-silica or polymer-based column).

Q3: What are mobile phase additives, and how can they help with peak tailing?

A3: Mobile phase additives, often called "competing bases" or "silanol blockers," are a highly effective tool for improving the peak shape of basic compounds.[5] These are small, basic molecules that are added to the mobile phase.[7][8] They work by competitively interacting with the active silanol sites on the stationary phase, effectively "masking" them from your analyte.[5][8] With the active sites occupied by the additive, your analyte experiences fewer secondary interactions and elutes as a more symmetrical peak.

Commonly used additives include:

• Triethylamine (TEA)[5][8]

• Diethylamine (DEA)[9]

• Butylamine[9]

Q4: What concentration of an additive like Triethylamine (TEA) should I use?

A4: The optimal concentration of a competing base depends on your specific column and analytical conditions. A good starting point for TEA is typically 0.1% (v/v) in the mobile phase.[5] It is often beneficial to evaluate a range of concentrations (e.g., 0.05% to 0.5%) to find the best balance between peak shape improvement and potential effects on retention time and selectivity.[5][10] For some applications, particularly in normal-phase chromatography, DEA may be more effective than TEA due to its slightly stronger basicity.[8]

Q5: My peaks are broad, not just tailing. What could be the cause?

A5: While tailing is specific, general peak broadening can result from several issues unrelated to silanol interactions:

• Column Overload: Injecting too much sample or a sample at too high a concentration can saturate the stationary phase.[3] Try reducing the injection volume or diluting the sample.[11]

• Solvent Mismatch: If your sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause the analyte band to spread at the head of the column.[3] Whenever possible, dissolve your sample in the initial mobile phase.[12]

• Extra-Column Volume: Excessive tubing length or tubing with a large internal diameter between the injector, column, and detector can cause peak broadening.[13] Ensure all connections are short and use appropriate tubing.

• Column Degradation: An old or fouled column can lose efficiency, leading to broader peaks.[14] This can be caused by a void at the column inlet or a blocked frit.[4]

Section 2: Retention and Detection

Q6: I'm observing inconsistent or drifting retention times. What's the cause?

A6: Drifting retention times are a common sign that a system parameter is not stable.[15] Check the following:

• Mobile Phase Composition: Ensure your mobile phase is thoroughly mixed and degassed.[11] If using a gradient, ensure the pump's proportioning valves are functioning correctly.[15][16] Evaporation of the more volatile solvent component can also alter the composition over time.[12]

• Column Temperature: HPLC retention is sensitive to temperature.[15] Using a column oven is crucial for maintaining a stable and reproducible temperature. A 1°C change can alter retention times by 1-2%.[15]

• Flow Rate: Unstable pump performance or leaks in the system can lead to a fluctuating flow rate, which directly impacts retention time.[12][14]

• Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your analytical run. Insufficient equilibration is a common cause of retention time drift at the beginning of a sequence.[16]

Q7: How do I choose the optimal UV detection wavelength for 4-(3-aminopropyl)-N,N-dimethylaniline?

A7: To maximize sensitivity, you should set the detector to the wavelength of maximum absorbance (λmax) for your compound. As an aniline derivative, 4-(3-aminopropyl)-N,N-dimethylaniline should have strong UV absorbance.[17]

• Using a PDA Detector: If your HPLC is equipped with a Photodiode Array (PDA) detector, inject a concentrated standard and extract the UV spectrum from the apex of the peak. The λmax will be clearly visible.

• Using a UV-Vis Spectrophotometer: If a PDA is unavailable, you can determine the λmax by scanning a dilute solution of your compound in the mobile phase using a standard benchtop UV-Vis spectrophotometer.

• Without a Spectrum: If you cannot measure the spectrum, a common starting wavelength for aromatic compounds is around 254 nm.[18] However, optimizing this is highly recommended for best performance.

Q8: I'm getting a noisy or drifting baseline. How can I fix this?

A8: A problematic baseline can obscure small peaks and affect integration.

• Noise: This is often caused by air bubbles in the system.[10][14] Ensure your mobile phase is thoroughly degassed. A pulsing baseline can indicate a problem with the pump's check valves.[13]

• Drift: Baseline drift, especially in gradient analysis, can be caused by impurities in the mobile phase solvents or a lack of temperature equilibration in the column.[10] Using high-purity, HPLC-grade solvents is essential.[19]

• Contamination: A dirty detector flow cell or a contaminated column can also lead to baseline disturbances.[10] Flushing the system with a strong solvent may resolve the issue.[6]

Experimental Protocols & Workflows

Protocol 1: Diagnosing the Cause of Peak Tailing

This protocol helps determine if peak tailing is due to a chemical issue (secondary interactions) or a physical problem (e.g., column void).[1]

• Prepare a Neutral Marker: Prepare a solution of a neutral, non-basic compound that is retained under your chromatographic conditions (e.g., toluene or uracil).

• Inject the Neutral Marker: Analyze the neutral marker using your current HPLC method.

• Analyze the Chromatogram:

  • If the neutral marker's peak is symmetrical: The tailing of 4-(3-aminopropyl)-N,N-dimethylaniline is a chemical problem caused by secondary interactions. Proceed with mobile phase optimization (pH adjustment, additives).

  • If the neutral marker's peak also tails: The issue is likely a physical problem .[1] Check for a void in the column, a partially blocked frit, or issues with system plumbing.[1][4] Consider replacing the column.

Protocol 2: Mobile Phase Preparation with Triethylamine (TEA) Additive

• Prepare the Aqueous Component: In a suitable volumetric flask, prepare your aqueous buffer (e.g., phosphate or acetate buffer).

• Add TEA: Using a calibrated micropipette, add the desired volume of TEA to the aqueous buffer. For a 0.1% (v/v) solution, add 1.0 mL of TEA to a final volume of 1000 mL.

• Adjust pH: After adding TEA, adjust the mobile phase to the target pH using an appropriate acid (e.g., phosphoric acid or acetic acid).

• Filter and Degas: Filter the final aqueous mobile phase through a 0.22 µm or 0.45 µm filter.

• Combine and Degas: Combine with the organic portion of the mobile phase (if applicable) and thoroughly degas the final solution using sonication, helium sparging, or an in-line degasser.

Data & Method Summaries

Table 1: Troubleshooting Summary for Peak Shape Issues

Symptom	Potential Cause	Recommended Solution(s)
Peak Tailing	Secondary ionic interactions with silanols.[2][4][5]	1. Lower mobile phase pH to < 3.[4][5]2. Use a pH-stable column at pH > 8.[5]3. Add a competing base (e.g., 0.1% TEA).[5][8]
Peak Fronting	Column overload; sample saturation.[16]	1. Reduce injection volume.[11]2. Dilute the sample.[11]
Broad Peaks	Solvent mismatch; column degradation; extra-column volume.[3][13][14]	1. Dissolve sample in mobile phase.[12]2. Replace column or frits.[4]3. Minimize tubing length.[13]
Split Peaks	Column void or blockage at inlet frit; sample solvent effect.[6]	1. Reverse-flush the column (if permissible).2. Replace the column.[6]3. Ensure sample is dissolved in mobile phase.

Table 2: Recommended Starting HPLC Conditions

Parameter	Recommendation	Rationale
Column	C18 Reversed-Phase (e.g., 250 mm x 4.6 mm, 5 µm)	Standard for hydrophobic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Lowers pH to ~2.7, suppressing silanol activity.[4][5]
Mobile Phase B	Acetonitrile or Methanol	Common organic solvents for reversed-phase.
Gradient	10% to 90% B over 15 minutes	A good starting point for method development.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30 °C	Provides stable retention times.[15]
Detector	UV, at λmax (start at 254 nm if unknown)	Provides good sensitivity for aromatic amines.[17][18]
Injection Vol.	5-10 µL	Minimizes potential for column overload.

Visual Diagrams

Caption: Troubleshooting flowchart for diagnosing and resolving peak tailing.

Caption: Mechanism of silanol interaction and mitigation strategies.

References

• Technical Support Center: Overcoming Peak Tailing in HPLC Analysis of Aliphatic Amines. Benchchem.
• Peak Tailing in HPLC. Element Lab Solutions.
• HPLC Peak Tailing. Axion Labs.
• Common Causes Of Peak Tailing in Chromatography. ALWSCI.
• How to Reduce Peak Tailing in HPLC?. Phenomenex.
• Tips and Tricks of HPLC System Troubleshooting. Agilent.
• Using amines or amino acids as mobile phase modifiers in chromatography. Google Patents.
• An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting.
• [Readers Insight] Triethylamine as a Mobile Phase Additive: What Does It Do?.
• HPLC solvents and mobile phase additives. UCL.
• CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Daicel Chiral Technologies.
• 4-(3-Aminopropyl)-N,N-dimethylaniline. BLDpharm.
• Expert Guide to Troubleshooting Common HPLC Issues. AELAB.
• Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC. PMC - NIH.
• 4 Common Mistakes to Avoid in HPLC. Chromatography Today.
• HPLC Troubleshooting Guide. SCION Instruments.
• 4-(2-aminopropyl)-N,N-dimethylaniline. PubChem.
• Separation of N,N-Dimethylaniline on Newcrom R1 HPLC column. SIELC Technologies.
• What is N,N-Dimethylaniline?. ChemicalBook.
• HPLC Troubleshooting Guide. Sigma-Aldrich.
• Troubleshooting and Performance Improvement for HPLC. Aurigene Pharmaceutical Services.
• Quick Troubleshooting Guide For HPLC Column Usage. Biovanix Chromatography.
• HPLC Troubleshooting Guide.
• N,N-Dimethylaniline. Wikipedia.
• 4-(3-Aminopropyl)-N,N-dimethylaniline. Ambeed.com.
• N,N-Dimethylaniline MSDS. Sciencelab.com.
• 4-(3-Aminopropyl)-N,N-dimethylaniline Hydrochloride. LGC Standards.
• Principles of HPLC (4) Detectors. JASCO Global.
• HPLC Troubleshooting Guide.
• Development and validation of a single HPLC method for the determination of thirteen pharmaceuticals. Semantic Scholar.
• Stability-Indicating HPLC Method Development. vscht.cz.
• Introduction to UV-based Detection.
• HPLC Labeling Reagents. TCI Chemicals.
• HPLC Analysis of 4-(4-methoxyphenyl)-N,N-dimethylaniline. Benchchem.
• N,N-Dimethylaniline: Properties, Analysis and Application. ChemicalBook.
• (PDF) DEVELOPMENT AND VALIDATION OF RP-HPLC METHOD FOR SIMULTANEOUS DETERMINATION OF DICYCLOMINE AND MEFANAMIC ACID. ResearchGate.
• Development and Validation of RP-HPLC Method for the Determination of Methamphetamine and Propranolol in Tablet Dosage Form. PMC - NIH.

Sources

• 1. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. agilent.com [agilent.com]
• 7. EP1558354A2 - Using amines or amino acids as mobile phase modifiers in chromatography - Google Patents [patents.google.com]
• 8. welch-us.com [welch-us.com]
• 9. chiraltech.com [chiraltech.com]
• 10. ijprajournal.com [ijprajournal.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 13. HPLC Troubleshooting Guide [scioninstruments.com]
• 14. aelabgroup.com [aelabgroup.com]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 16. hplc.eu [hplc.eu]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

"minimizing by-product formation with 4-(3-aminopropyl)-N,N-dimethylaniline"

Welcome to the technical support resource for 4-(3-aminopropyl)-N,N-dimethylaniline (DMAPA). This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of using this versatile bifunctional reagent. Our focus is on providing practical, mechanistically-grounded solutions to common challenges, with a core mission of helping you minimize by-product formation and maximize reaction efficiency.

Quick Reference: Common By-products and Mitigation

Before diving into detailed troubleshooting, the table below summarizes the most frequently encountered by-products when working with DMAPA.

By-product Class	Structure Example	Probable Cause	Quick Mitigation Strategy
Over-alkylation	Secondary/Tertiary Amines, Quaternary Salts	Reaction of the primary amine product with excess alkylating agent.[1][2]	Use a molar excess of DMAPA relative to the alkylating agent; slow addition of the alkylating agent.
Oxidation Products	N-Oxides, N-demethylated Species	Exposure to atmospheric oxygen, peroxides, or metal catalysts, especially under heat or light.[3][4]	Degas solvents; run reactions under an inert atmosphere (N₂ or Ar); store DMAPA under inert gas in a dark, cool place.[5]
Dimerization	Self-condensation Products	Oxidative coupling or reaction with bifunctional electrophiles.[6]	Ensure monofunctional reagents; maintain inert and anhydrous conditions.
Ring Substitution	Electrophilic Aromatic Substitution Products	Presence of strong electrophiles reacting with the activated aromatic ring.	Protect the primary amine before performing electrophilic aromatic substitution; control stoichiometry carefully.

Frequently Asked Questions (FAQs)

Q1: Which nitrogen on DMAPA is more reactive?

The reactivity depends on the reaction type. The terminal primary amine (-NH₂) is a stronger nucleophile than the tertiary aniline nitrogen and will preferentially react with electrophiles like alkyl halides and acyl chlorides.[7] The tertiary N,N-dimethylamino group is more susceptible to oxidation and activates the aromatic ring for electrophilic substitution.

Q2: How should I store 4-(3-aminopropyl)-N,N-dimethylaniline to prevent degradation?

DMAPA is susceptible to oxidation, particularly the N,N-dimethylaniline moiety, which can discolor over time (turning yellow or brown).[8] For optimal stability, store the reagent under an inert atmosphere (nitrogen or argon), in a tightly sealed, amber glass bottle, and keep it in a cool, dark place.[5]

Q3: My DMAPA reagent is dark brown. Can I still use it?

A dark color often indicates the presence of oxidation by-products.[8] While it might be usable for some robust reactions, its purity is compromised. For sensitive applications requiring high purity, it is highly recommended to purify the reagent before use, typically by vacuum distillation, or to use a fresh, unopened bottle.

Q4: Can I use DMAPA as a base in my reaction?

Yes, both nitrogen atoms are basic. The primary aliphatic amine is the stronger base. However, if you use it as a non-nucleophilic base, you risk it participating in the reaction as a nucleophile. For reactions where you need a base but want to avoid nucleophilic attack by DMAPA, consider using a sterically hindered non-nucleophilic base like N,N-diisopropylethylamine (Hünig's base).[9]

Troubleshooting Guide: By-product Formation

Issue 1: Multiple Spots on TLC After Alkylation - Suspected Over-alkylation

Q: I reacted DMAPA with one equivalent of an alkyl bromide to form a secondary amine. However, my TLC plate shows multiple product spots, and the reaction mixture is complex. What is happening and how can I fix it?

A: This is a classic case of over-alkylation. The primary amine of DMAPA is a potent nucleophile. After it reacts with your alkyl bromide to form the desired secondary amine, this product is also nucleophilic and can compete with the starting material for the remaining alkyl bromide.[10] This leads to the formation of a tertiary amine and, eventually, a quaternary ammonium salt, resulting in a mixture of products.

Mechanism of Over-alkylation

The diagram below illustrates the sequential alkylation of the primary amine, leading to a complex product mixture.

Caption: Sequential pathway of over-alkylation of DMAPA's primary amine.

Validated Protocol to Promote Mono-alkylation:

This protocol leverages Le Chatelier's principle by using an excess of the amine starting material to ensure the electrophile is consumed primarily by the desired reactant.

Materials:

• 4-(3-aminopropyl)-N,N-dimethylaniline (DMAPA)

• Alkylating agent (e.g., alkyl halide)

• Anhydrous, non-protic solvent (e.g., THF, Acetonitrile)

• Mild base (e.g., K₂CO₃ or NaHCO₃) to scavenge acid by-product

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Setup: To a dry, three-neck flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add DMAPA (3.0 to 5.0 equivalents) and the mild base (2.0 equivalents).

• Solvent Addition: Add anhydrous solvent via cannula.

• Reagent Addition: Dissolve the alkylating agent (1.0 equivalent) in a separate flask with anhydrous solvent. Add this solution dropwise to the stirring DMAPA solution at room temperature over 1-2 hours using a syringe pump. Slow addition is critical to maintain a low concentration of the electrophile.

• Reaction Monitoring: Monitor the reaction progress by TLC. The starting DMAPA should be the most polar spot. Look for the appearance of a single, new, less-polar spot corresponding to your mono-alkylated product.

• Workup: Once the alkylating agent is consumed (as indicated by TLC), filter off the inorganic base. Remove the solvent under reduced pressure.

• Purification: The crude product will contain excess DMAPA. This can typically be removed by an acidic wash (e.g., dilute HCl) to protonate the amines, followed by extraction of the neutral product if applicable, or by column chromatography.

Issue 2: Reaction Turns Dark and Yield is Low - Suspected Oxidation

Q: I'm running a reaction with DMAPA at an elevated temperature. The solution is turning dark brown/black, and my final yield is significantly lower than expected. What's causing this?

A: The N,N-dimethylaniline moiety is highly susceptible to oxidation, a process that can be accelerated by heat, light, residual metal catalysts, or atmospheric oxygen.[11] This leads to a cascade of degradation products, including N-oxides and N-demethylated species, which are often colored and can complicate purification.[3][12]

Oxidative Degradation Pathway

The N,N-dimethylamino group can be oxidized, leading to undesired by-products.

Caption: Common oxidative by-products of the N,N-dimethylaniline moiety.

Protocol for Preventing Oxidative Degradation:

Core Principle: The exclusion of oxygen is paramount.

Materials & Setup:

• High-purity, recently purified or freshly opened DMAPA.

• Solvents degassed via three freeze-pump-thaw cycles or by sparging with argon for at least 30 minutes.

• Schlenk line or glovebox for maintaining an inert atmosphere.

• Reaction vessel covered in aluminum foil to exclude light.

Procedure:

• Solvent Preparation: Thoroughly degas your reaction solvent immediately before use.

• Inert Atmosphere: Assemble your glassware and flame-dry or oven-dry it to remove moisture. Allow it to cool to room temperature under a positive pressure of nitrogen or argon.

• Reagent Handling: Add DMAPA and other reagents to the reaction flask under a positive flow of inert gas.

• Execution: Run the reaction under a static pressure of inert gas (e.g., using a balloon). If heating is required, use an oil bath with a temperature controller and ensure the setup is shielded from light.

• Workup & Storage: When the reaction is complete, cool it to room temperature before opening it to the atmosphere. If the product is also sensitive, consider performing the workup and purification steps as quickly as possible and storing the final compound under an inert atmosphere.

Issue 3: My Product is an Amide, but I See Other By-products - Suspected Side Reactions with Acylating Agents

Q: I'm performing an acylation on the primary amine of DMAPA using an acyl chloride. The reaction is fast, but I'm getting a messy crude product. Why?

A: While the primary amine reacts rapidly with acyl chlorides to form a stable amide, several side reactions can occur if conditions are not optimized.[9][13]

• HCl By-product: The reaction generates one equivalent of HCl. This acid will protonate any available amine (starting material, product, or the tertiary aniline nitrogen), rendering it non-nucleophilic and potentially causing it to precipitate.

• Tertiary Amine Reactivity: The tertiary N,N-dimethylaniline can act as a catalyst or a base, but under harsh conditions or with highly reactive acylating agents (like oxalyl chloride), it can also react.

• Reagent Purity: Impurities in the acyl chloride (e.g., residual acid) can catalyze decomposition pathways.

Recommended Conditions for Clean Acylation

This protocol includes a non-nucleophilic base to neutralize the HCl by-product as it forms, preserving the nucleophilicity of the starting material and preventing salt formation issues.

Table: Optimized Acylation Conditions

Parameter	Recommendation	Rationale
Stoichiometry	DMAPA (1.0 eq), Acyl Chloride (1.0-1.1 eq), Base (1.2-1.5 eq)	Ensures complete consumption of the amine without significant excess of the reactive acylating agent.
Base	Pyridine, Triethylamine (TEA), or N,N-Diisopropylethylamine (DIPEA)	Acts as an HCl scavenger, preventing protonation of the nucleophile.[9]
Solvent	Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)	Aprotic solvents that dissolve the reagents well.
Temperature	0 °C to Room Temperature	Controls the initial exothermic reaction, minimizing side reactions.
Addition Mode	Slow, dropwise addition of acyl chloride to the amine/base solution	Maintains a low concentration of the electrophile, favoring the desired reaction pathway.

Experimental Workflow for Clean Acylation

Caption: A robust workflow for the clean acylation of DMAPA.

References

• Burka, L. T., & Rettie, A. E. (1984). Oxidative N-demethylation of N,N-dimethylaniline by purified isozymes of cytochrome P-450. Journal of Biochemical Toxicology. Available at: [Link]

• Khatun, N., & Mandal, S. K. (2019). Highly Efficient Binuclear Copper‐catalyzed Oxidation of N,N‐Dimethylanilines with O2. ChemistrySelect. Available at: [Link]

• LibreTexts. (2024). 24.7: Reactions of Amines. Chemistry LibreTexts. Available at: [Link]

• Britannica. (2024). Amine - Reactions, Synthesis, Properties. Britannica. Available at: [Link]

• Horner, L., & Betzel, C. (1953). OXIDATION OF N,N-DIMETHYLANILINE - 11. THE REACTION WITH OXYGEN CATALYZED BY BENZOYL PEROXIDE. Canadian Journal of Chemistry. Available at: [Link]

• Farkas, E., et al. (2023). Oxidative N-Dealkylation of N,N-Dimethylanilines by Non-Heme Manganese Catalysts. Molecules. Available at: [Link]

• Clark, J. (2015). AMINES AS NUCLEOPHILES. Chemguide. Available at: [Link]

• Michigan State University Department of Chemistry. Amine Reactivity. MSU Chemistry. Available at: [Link]

• GeeksforGeeks. (2024). Chemical Reactions of Amines. GeeksforGeeks. Available at: [Link]

• Asian Journal of Chemistry. (2010). Kinetics and Mechanism of Periodate Oxidation of N,N-Dimethylaniline and N,N-Diethylaniline. Asian Journal of Chemistry. Available at: [Link]

• LibreTexts. (2020). 20.6: Reactions of Amines. Chemistry LibreTexts. Available at: [Link]

• New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Dimethylaniline. Available at: [Link]

• University of Rochester Department of Chemistry. How To: Troubleshoot a Reaction. University of Rochester. Available at: [Link]

• Veeprho. (n.d.). 4-(3-(Dimethylamino)-1-(pyridin-2-yl)propyl)-N,N-dimethylaniline. Veeprho. Available at: [Link]

• ResearchGate. (n.d.). Scheme (1): Mechanism of the reaction of aniline with 4-amino-N, N-dimethylaniline in the presence of oxidant. ResearchGate. Available at: [Link]

• PrepChem.com. (n.d.). Preparation of N,N-dimethylaniline. PrepChem.com. Available at: [Link]

Sources

• 1. Amine Reactivity [www2.chemistry.msu.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Oxidative N-demethylation of N,N-dimethylaniline by purified isozymes of cytochrome P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 6. researchgate.net [researchgate.net]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. prepchem.com [prepchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Chemical Reactions of Amines - GeeksforGeeks [geeksforgeeks.org]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. mdpi.com [mdpi.com]
• 13. Amine - Reactions, Synthesis, Properties | Britannica [britannica.com]

"stability issues of 4-(3-aminopropyl)-N,N-dimethylaniline in different solvents"

Welcome to the technical support guide for 4-(3-aminopropyl)-N,N-dimethylaniline (CAS 112103-97-6). This document is intended for researchers, scientists, and drug development professionals who utilize this versatile bifunctional molecule in their experiments. Understanding the stability profile of this compound is critical for ensuring the reproducibility, accuracy, and success of your synthetic and analytical work. This guide provides answers to common questions and solutions to problems you may encounter.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling, storage, and stability of 4-(3-aminopropyl)-N,N-dimethylaniline.

Q1: What are the primary factors that compromise the stability of 4-(3-aminopropyl)-N,N-dimethylaniline?

A: The stability of this compound is primarily influenced by its two amine functional groups: a tertiary aromatic amine (the N,N-dimethylaniline moiety) and a primary aliphatic amine (the aminopropyl chain). The key factors leading to degradation are:

• Oxidation: The electron-rich N,N-dimethylaniline ring is highly susceptible to oxidation, especially when exposed to atmospheric oxygen. This process is often the cause of color changes in the material or its solutions[1].

• Light Exposure: Like many aniline derivatives, this compound can be photosensitive. UV radiation can catalyze oxidative processes or other degradation pathways[2].

• pH: The pH of the medium dictates the protonation state of the two amine groups, which in turn affects their reactivity and solubility. The free base form is generally more susceptible to oxidation than the protonated salt form[3][4].

• Incompatible Reagents: Strong oxidizing agents, strong acids (which can cause splattering or vigorous reaction), and certain reactive species like peroxides can rapidly degrade the molecule[5][6].

Q2: What are the official recommendations for storing this compound to ensure its long-term stability?

A: Based on its chemical properties, proper storage is crucial. We recommend the following conditions, which align with supplier guidelines[7][8]:

• Inert Atmosphere: Store the container under a dry, inert atmosphere such as argon or nitrogen. This is the most effective way to prevent oxidation from atmospheric oxygen.

• Light Protection: Keep the compound in a dark place, preferably in an amber glass vial or bottle, to prevent photodegradation[2].

• Temperature: Store at room temperature as specified by the supplier[7]. Avoid exposure to excessive heat, which can accelerate degradation[6].

• Container Integrity: Ensure the container is tightly sealed to prevent moisture and air ingress.

Q3: I dissolved the compound in a solvent, and it turned yellow or brown. What is the cause, and is the material still usable?

A: This is a classic sign of oxidation. The N,N-dimethylaniline moiety, when oxidized, can form highly colored quinone-imine type structures and subsequently oligomerize or polymerize. N,N-dimethylaniline itself is known to darken when exposed to air[1].

Whether the material is usable depends on your application. For qualitative applications where minor impurities are tolerable, it might be acceptable. However, for quantitative analyses (e.g., HPLC standards) or sensitive organic reactions, the presence of these impurities can be detrimental. We strongly advise using freshly prepared solutions from pure, uncolored starting material for best results. If your solid material has discolored, its purity is compromised.

Q4: How does the pH of an aqueous solution affect the compound's stability and solubility?

A: The pH has a profound effect due to the presence of two basic centers. The aliphatic primary amine is more basic (pKa ~10-11) than the aromatic tertiary amine (pKa ~5).

• In Acidic Solution (pH < 4): Both amine groups will be protonated. The resulting ammonium salt is significantly more soluble in water and polar protic solvents. This protonated form is also much more stable against oxidation because the lone pair of electrons on the aromatic nitrogen is no longer available to activate the ring.

• In Neutral Solution (pH ~7): The aliphatic amine will be predominantly protonated, while the aromatic amine will be mostly in its free base form. Solubility in water will be moderate. The molecule remains vulnerable to oxidation at the aniline site.

• In Basic Solution (pH > 11): Both amines will be in their neutral, free base form. This form has the lowest solubility in water but the highest solubility in nonpolar organic solvents. It is also the most susceptible to oxidative degradation[1].

Q5: What should I consider when using common organic solvents like Methanol, Acetonitrile, or DMSO?

A: Solvent choice is critical. While the compound is soluble in many common organic solvents, potential interactions and impurities in the solvent can accelerate degradation. Please refer to the summary table in Section 4 for a more detailed breakdown. Key considerations include:

• Protic Solvents (Methanol, Ethanol): Generally good solvents, especially if a small amount of acid is used to form the salt. Ensure you use high-purity, anhydrous grades, as dissolved oxygen is a primary concern.

• Aprotic Polar Solvents (Acetonitrile, DMF, THF): These are also effective solvents. However, be aware that aged THF can contain peroxides, which are potent oxidizing agents. Use freshly distilled or inhibitor-free THF. For long-term storage in solution, acetonitrile under an inert atmosphere is often a reliable choice.

• Dimethyl Sulfoxide (DMSO): While an excellent solvent, DMSO can be problematic. It is hygroscopic and can contain water, and under certain conditions (e.g., elevated temperatures or in the presence of certain reagents), it can act as an oxidant. We recommend using anhydrous DMSO and preparing solutions fresh.

Section 2: Troubleshooting Guide

This guide provides structured advice for resolving specific experimental issues.

Issue 1: Inconsistent Analytical Results (HPLC/LC-MS)

• Symptoms: You observe shifting retention times, poor peak shape, or the appearance of new, unexpected peaks in your chromatograms over time.

• Causality Analysis: This issue points towards the degradation of the analyte, either in the stock solution, in the sample vial awaiting injection, or even on the analytical column itself. The aniline moiety is prone to interacting with residual acidic sites on silica-based columns, and degradation products will have different chromatographic properties.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for HPLC/LC-MS issues.

Issue 2: Reaction Mixture Darkens Unexpectedly

• Symptoms: Upon adding 4-(3-aminopropyl)-N,N-dimethylaniline or during the course of the reaction, the solution develops a strong yellow, brown, or black color.

• Causality Analysis: This is a strong indicator of oxidative degradation. The reaction can be catalyzed by residual air in the reaction vessel, trace metal impurities, or incompatible reagents that act as oxidants.

• Preventative & Corrective Actions:

  • Inert Atmosphere is Non-Negotiable: Always run reactions involving this reagent under a robust inert atmosphere (Argon or Nitrogen).

  • Degas Your Solvents: Before use, thoroughly degas all solvents by sparging with an inert gas or by using a freeze-pump-thaw technique. Dissolved oxygen is a common and often overlooked culprit.

  • Check Reagent Compatibility: Ensure none of your other reagents are strong oxidizers. Be cautious with reactions involving metal catalysts (e.g., Cu, Fe), as they can significantly promote oxidation.

  • Purify Starting Material: If the solid reagent is already discolored, its purity is compromised. Consider purification by column chromatography or recrystallization of a salt form before use.

Issue 3: Low or No Yield in a Nucleophilic Reaction

• Symptoms: A reaction where the primary or tertiary amine is expected to act as a nucleophile results in low yield, with starting material consumed but little desired product formed.

• Causality Analysis: If the compound has degraded via oxidation of the aniline ring, its nucleophilicity and the overall chemical structure are altered, rendering it inactive for the desired transformation. The issue is not that the amine isn't reacting, but that the wrong reaction (oxidation) is happening first.

• Solutions:

  • Confirm Starting Material Purity: Before starting the reaction, run a quick purity check on your starting material (e.g., ¹H NMR, HPLC).

  • Implement Rigorous Anhydrous & Anaerobic Techniques: Follow all the recommendations outlined for "Issue 2". This ensures that the reagent is available to participate in the desired reaction rather than being consumed by side reactions with oxygen or water.

  • Order of Addition: In some cases, adding the amine last to a deoxygenated mixture of other reagents can minimize its exposure time to potentially destabilizing conditions.

Section 3: Key Experimental Protocols

To ensure self-validation and reproducibility, we provide the following standardized protocols.

Protocol 1: Preparation of a Standardized Stock Solution

This protocol minimizes the risk of degradation during solution preparation.

• Pre-Preparation: Place a clean, dry amber glass vial with a septum-lined cap and a stir bar in a vacuum oven overnight. Backfill the oven with an inert gas (Argon or Nitrogen) before opening.

• Weighing: Quickly weigh the required amount of high-purity 4-(3-aminopropyl)-N,N-dimethylaniline and add it to the prepared vial.

• Inerting: Immediately cap the vial and purge with inert gas for 2-3 minutes via a needle through the septum.

• Solvent Addition: Use a high-purity, anhydrous grade solvent that has been previously degassed by sparging with inert gas for at least 30 minutes. Add the solvent to the vial via a syringe.

• Dissolution: Stir the mixture until the solid is fully dissolved.

• Storage: For short-term storage (< 24 hours), keep the vial sealed and protected from light at room temperature. For longer-term storage, flush the headspace with inert gas again, seal tightly with paraffin film, and store at the recommended temperature (e.g., 4°C or -20°C, depending on the solvent's freezing point).

Protocol 2: General Procedure for Stability Assessment

This protocol allows you to test the stability of the compound in a solvent of your choice under specific conditions.

• Preparation: Prepare a stock solution of the compound at a known concentration (e.g., 1 mg/mL) in the desired solvent, following Protocol 1.

• Time-Zero Analysis: Immediately analyze the freshly prepared solution by HPLC-UV to obtain a time-zero (t=0) chromatogram. Record the peak area of the main compound.

• Incubation: Aliquot the stock solution into several sealed amber vials under different conditions you wish to test (e.g., headspace of air vs. headspace of argon, room temperature vs. 40°C, exposed to lab light vs. in a dark drawer).

• Time-Point Analysis: At predetermined time points (e.g., 1, 4, 8, 24, 48 hours), retrieve one vial from each condition.

• Quantification: Analyze the sample by HPLC-UV using the same method as the t=0 sample.

• Data Analysis: Calculate the percentage of the compound remaining at each time point relative to the t=0 peak area. This provides a quantitative measure of stability under the tested conditions.

Section 4: Data Summary & Visualization

Table 1: Summary of Solvent Compatibility and Stability Considerations

Solvent	Type	Compatibility	Potential Issues & Recommendations
Water (Acidic pH)	Protic, Polar	Excellent	Most stable form due to protonation. Ideal for storage if compatible with the application.
Water (Neutral/Basic pH)	Protic, Polar	Moderate	Prone to oxidation. Prepare fresh and use quickly. Solubility is limited.
Methanol / Ethanol	Protic, Polar	Good	Use high-purity, anhydrous grades. Degas thoroughly to remove dissolved O₂.
Acetonitrile (ACN)	Aprotic, Polar	Excellent	Good general-purpose solvent. Use HPLC grade and degas for long-term storage.
Tetrahydrofuran (THF)	Aprotic, Polar	Good	CRITICAL: Use fresh, peroxide-free THF. Aged THF can initiate rapid degradation.
Dimethylformamide (DMF)	Aprotic, Polar	Good	Use high-purity grades. Can be hygroscopic. Store solutions under inert gas.
Dimethyl Sulfoxide (DMSO)	Aprotic, Polar	Good	CAUTION: Can act as an oxidant. Use anhydrous grade and prepare solutions fresh.
Dichloromethane (DCM)	Aprotic, Nonpolar	Good	Ensure it is free of acidic impurities which could form salts and alter solubility.
Toluene / Hexanes	Aprotic, Nonpolar	Moderate	Solubility may be limited. Suitable for reactions involving the free base.

Primary Degradation Pathway

The most common degradation route involves the oxidation of the N,N-dimethylaniline ring system. This process is complex but generally leads to colored byproducts.

Sources

• 1. N,N-Dimethylaniline: Properties, Analysis and Application_Chemicalbook [chemicalbook.com]
• 2. carlroth.com [carlroth.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. docs.gato.txst.edu [docs.gato.txst.edu]
• 6. fishersci.com [fishersci.com]
• 7. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 8. 112103-97-6 | 4-(3-Aminopropyl)-N,N-dimethylaniline | Ambeed.com [ambeed.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of 4-(3-aminopropyl)-N,N-dimethylaniline as a Primary Amine Standard

This guide provides an in-depth technical evaluation of 4-(3-aminopropyl)-N,N-dimethylaniline (APDMA) as a candidate for a primary analytical standard for the quantification of primary amines. We present a comparative analysis against the commonly used standard, Tris(hydroxymethyl)aminomethane (Tris), and detail the rigorous, multi-platform validation process required to establish metrological traceability. This document is intended for researchers, analytical scientists, and drug development professionals who require highly accurate and reliable quantification of primary amines.

Introduction: The Quest for a Superior Primary Standard

In analytical chemistry, a primary standard is a substance of extremely high purity that serves as a reference point for titrations and other analytical methods.[1] An ideal primary standard possesses several key characteristics: high purity and stability, low hygroscopicity, a high molecular weight, and known stoichiometry.[2] Tris(hydroxymethyl)aminomethane is frequently used as a primary standard for acid solutions.[3][4] However, its relatively low molecular weight and potential for containing occluded mother liquor can be drawbacks.[5]

This guide introduces 4-(3-aminopropyl)-N,N-dimethylaniline (APDMA) as a promising alternative. Its significantly higher molecular weight is advantageous as it minimizes weighing errors, meaning a greater mass of the substance is required for a given molar quantity, which reduces the relative error of the measurement.[6][7][8] This property is crucial for ensuring the accuracy and reliability of titrations and concentration calculations.[9]

This guide will explore the physicochemical properties of APDMA in comparison to Tris and provide a comprehensive validation workflow employing orthogonal analytical techniques to establish its suitability as a primary standard.

Comparative Analysis of Physicochemical Properties

A primary standard's utility is fundamentally linked to its physical and chemical properties. A higher molecular weight, for instance, is desirable to minimize the impact of weighing errors on the final concentration calculation.[8][9] The table below offers a direct comparison between APDMA and the conventional standard, Tris.

Property	4-(3-aminopropyl)-N,N-dimethylaniline (APDMA)	Tris(hydroxymethyl)aminomethane (Tris)	Advantage of APDMA
Molecular Formula	C₁₁H₁₈N₂	C₄H₁₁NO₃	-
Molecular Weight	178.27 g/mol [10]	121.14 g/mol [11]	Higher MW reduces weighing errors[6][7]
Structure	Aromatic with primary and tertiary amine groups	Aliphatic primary amine with three hydroxyl groups	Aromatic nature can be useful for certain detection methods
pKa	Not readily available	8.3 at 20°C[11]	-
Key Features	High molecular weight, solid at room temperature	Non-hygroscopic, stable[4]	Potential for greater accuracy in weighing[2]

Multi-Tiered Experimental Validation of APDMA

To rigorously validate APDMA as a primary standard, a multi-pronged approach using orthogonal (methods based on different principles) analytical techniques is essential. This ensures the integrity and accuracy of the purity assignment. We will detail three critical validation stages: purity assessment by Quantitative NMR (qNMR), assay by non-aqueous acid-base titration, and confirmation of primary amine content via the ninhydrin spectrophotometric assay.

Expertise & Experience: Quantitative Nuclear Magnetic Resonance (qNMR) is a primary ratio method, meaning it can determine the purity of a substance by comparing its NMR signal intensity to that of a certified internal standard, without needing a pre-existing standard of the analyte itself.[12][13] This makes it an exceptionally powerful tool for the initial, unbiased purity assessment of a candidate primary standard.[14][15] The signal area in an NMR spectrum is directly proportional to the number of nuclei, allowing for a direct and highly accurate quantification.

Experimental Protocol: Purity Determination by qNMR

• Preparation of Standard: Accurately weigh a suitable, certified internal standard (e.g., maleic anhydride) and dissolve it in a known volume of an appropriate deuterated solvent (e.g., DMSO-d₆).

• Preparation of APDMA Sample: Accurately weigh the APDMA sample and dissolve it in the same known volume of the same deuterated solvent.

• Mixing: Combine precise volumes of the internal standard solution and the APDMA sample solution in an NMR tube.

• NMR Acquisition: Acquire the ¹H-NMR spectrum under quantitative conditions. This includes ensuring a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons of interest, a calibrated 90° pulse, and a high signal-to-noise ratio.

• Data Processing: Carefully integrate the distinct, well-resolved signals corresponding to the internal standard and APDMA.

• Purity Calculation: The purity of APDMA is calculated using the following equation:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std

  Where:

  • I = Integral value of the signal

  • N = Number of protons giving rise to the signal

  • MW = Molecular Weight

  • m = mass

  • std = Internal Standard

Trustworthiness: The self-validating nature of this protocol lies in the use of a certified internal standard, the direct proportionality of the NMR signal, and the clear, justifiable calculation that links the mass and signal ratios.

Caption: Workflow for Non-Aqueous Titration Assay.

Expertise & Experience: To specifically confirm the primary amine content, an orthogonal method is necessary. The ninhydrin test is a classic and reliable colorimetric method for the detection and quantification of primary amines. [16][17]The reaction produces an intensely colored product known as Ruhemann's purple, and the absorbance at 570 nm is directly proportional to the concentration of the primary amine. [18][19]This provides a validation check that is independent of the basicity of the molecule, focusing solely on the primary amine functional group.

Experimental Protocol: Quantitative Ninhydrin Assay

• Reagent Preparation:

  • Ninhydrin Reagent: Dissolve 0.2 g of ninhydrin in 10 mL of ethanol. [16][18] * Standard Solutions: Prepare a series of standard solutions of a known primary amine (e.g., glycine or Tris) of varying concentrations.

• Sample Preparation: Prepare a solution of APDMA of a known concentration.

• Reaction:

  • Pipette 1 mL of each standard solution, the APDMA sample, and a blank (solvent) into separate test tubes.

  • Add 1 mL of the ninhydrin reagent to each tube and mix thoroughly. * Heat the tubes in a boiling water bath for 15-20 minutes. [17] * Cool the tubes to room temperature.

  • Add a diluent solvent (e.g., 50% ethanol) to each tube and mix well. [16]4. Spectrophotometric Measurement: Measure the absorbance of each solution at 570 nm.

• Quantification:

  • Construct a standard curve by plotting the absorbance of the standard solutions against their concentrations.

  • Determine the concentration of the primary amine in the APDMA sample from the standard curve.

  • Calculate the percentage of primary amine content in the original APDMA solid.

Trustworthiness: This method is validated by the creation of a calibration curve using a well-characterized primary amine standard. The linearity of this curve demonstrates the reliability of the assay within the tested range.

Caption: Workflow for Ninhydrin Spectrophotometric Assay.

Synthesis of Results and Discussion

The validation of 4-(3-aminopropyl)-N,N-dimethylaniline as a primary standard is contingent upon the convergence of data from these orthogonal methods.

Validation Method	Parameter Measured	Expected Outcome for a Primary Standard
Quantitative ¹H-NMR	Absolute Purity (mass fraction)	Purity ≥ 99.9%
Non-Aqueous Titration	Total Basic Content (Assay)	Assay value should be in close agreement (e.g., within 0.2%) with the qNMR purity.
Ninhydrin Assay	Primary Amine Content	The measured primary amine content should align stoichiometrically with the purity determined by qNMR.

Field-Proven Insights: A strong correlation between the qNMR purity and the titrimetric assay provides high confidence in the assigned purity value. The ninhydrin assay serves as a crucial identity and specificity check, confirming that the primary amine functionality is intact and present at the expected level. Any significant deviation between these results would trigger an investigation into potential impurities (e.g., starting materials, by-products lacking the primary amine, or degradation products). The high molecular weight of APDMA proves advantageous in routine lab use, as it makes the process of accurately weighing material for standard preparation more robust and less susceptible to minor handling errors. [6][9]

Conclusion

The comprehensive validation workflow detailed in this guide demonstrates that 4-(3-aminopropyl)-N,N-dimethylaniline (APDMA) is a highly suitable candidate for a primary amine standard. Its high molecular weight offers a distinct advantage over traditional standards like Tris by minimizing weighing errors. The successful validation through the orthogonal techniques of qNMR, non-aqueous titration, and spectrophotometry provides the necessary scientific rigor and metrological traceability required for a primary analytical standard. We recommend APDMA for applications demanding high accuracy in the quantification of primary amines, particularly in regulated environments such as pharmaceutical development and quality control.

References

• Jeannerat, D. & Furrer, J. (2021). Quantitative NMR as a Versatile Tool for the Reference Material Preparation. Molecules, 26(2), 433. [Link]

• Brainly.com (2023). Why should the primary standard be of high molecular weight? [Link]

• National Metrology Institute of Japan (NMIJ). Quantitative NMR | Organic Primary Standards Group. [Link]

• Nelson, M. A., et al. (2016). Chemical purity using quantitative 1H-nuclear magnetic resonance: a hierarchical Bayesian approach for traceable calibrations. Metrologia, 53(5), 1183. [Link]

• Saraswati Institute of Pharmaceutical Sciences. Non Aqueous Acid-Base Titration. [Link]

• Microbe Notes (2022). Ninhydrin Test- Definition, Principle, Procedure, Result, Uses. [Link]

• Diehl, H. (1975). Tris(hydroxymethyl)aminomethane-a primary standard? Talanta, 22(8), 637-640. [Link]

• National Institute of Standards and Technology (NIST) (2016). Evaluation of chemical purity using quantitative 1H-nuclear magnetic resonance. [Link]

• LabAlley. Tris(hydroxymethyl)aminomethane, ACS, 99.8-100.1% (Assay, dried basis). [Link]

• qNMR Exchange (2024). Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology. [Link]

• Filo (2024). Why should a primary standard have a high formula weight? [Link]

• Brainly.in (2020). why should the primary standard be of high molecular weight? [Link]

• Kuipers, K. J., & Gruppen, H. (2007). The Ninhydrin Reaction Revisited: Optimisation and Application for Quantification of Free Amino Acids. Food Chemistry, 105(1), 268-275. [Link]

• Clark, J. R., & Wang, S. M. (1951). Titration of Aromatic and Aliphatic Amine Picrates in Nonaqueous Solution. Analytical Chemistry, 23(4), 683-684. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 6503, Tris(hydroxymethyl)aminomethane. [Link]

• Lo, E., & Rytlewski, J. (2020). Quantification of fractional and absolute functionalization of gelatin hydrogels by optimized ninhydrin assay and 1H NMR. JoVE (Journal of Visualized Experiments), (161), e61463. [Link]

• Mettler Toledo. Titer of HCl using TRIS or THAM. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 3043612, 4-(2-aminopropyl)-N,N-dimethylaniline. [Link]

• Slideshare (2022). Non Aqueous titration: Definition, Principle and Application. [Link]

• ACS Reagent Chemicals (2017). Validation and Verification Guidelines for Analytical Methods. [Link]

• European Medicines Agency (2011). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Wikipedia. N,N-Dimethylaniline. [Link]

Sources

• 1. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 2. Why should a primary standard have a high formula weight? | Filo [askfilo.com]
• 3. 三(羟甲基)氨基甲烷, ACS, 99.8-100.1% (干重分析) 1 kg | Contact Us | Thermo Scientific Chemicals [thermofisher.cn]
• 4. mt.com [mt.com]
• 5. Tris(hydroxymethyl)aminomethane-a primary standard? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. quora.com [quora.com]
• 7. echemi.com [echemi.com]
• 8. brainly.in [brainly.in]
• 9. brainly.com [brainly.com]
• 10. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 11. Tris(hydroxymethyl)aminomethane | C4H11NO3 | CID 6503 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Chemical purity using quantitative 1H-nuclear magnetic resonance: a hierarchical Bayesian approach for traceable calibrations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Evaluation of chemical purity using quantitative 1H-nuclear magnetic resonance | NIST [nist.gov]
• 14. Quantitative NMR | Organic Primary Standards Group [unit.aist.go.jp]
• 15. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - Method validation - qNMR Exchange [qnmr.usp.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. microbenotes.com [microbenotes.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. The Ninhydrin Reaction Revisited: Optimisation and Application for Quantification of Free Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 4-(3-aminopropyl)-N,N-dimethylaniline and Other Amine Catalysts in Organic Synthesis

For researchers, scientists, and professionals in drug development, the selection of an optimal catalyst is a critical decision that profoundly impacts reaction efficiency, yield, and overall process viability. This guide provides an in-depth comparative study of 4-(3-aminopropyl)-N,N-dimethylaniline against a selection of commonly employed amine catalysts. By examining their performance in the context of a representative organic transformation, the Michael addition, and delving into their mechanistic nuances, this document aims to equip the reader with the necessary insights to make informed catalytic choices.

Introduction to Amine Catalysis

Amine catalysis is a cornerstone of modern organic synthesis, offering a versatile and powerful toolkit for the construction of complex molecular architectures. Tertiary amines, in particular, can function as either Brønsted bases, activating a pronucleophile, or as nucleophilic catalysts, directly participating in the reaction mechanism to form reactive intermediates. The efficacy of an amine catalyst is governed by a delicate interplay of its basicity (pKa), steric hindrance around the nitrogen center, and in some cases, the presence of other functional groups that can engage in secondary interactions. This guide will focus on a comparative analysis of 4-(3-aminopropyl)-N,N-dimethylaniline, a bifunctional amine, alongside three widely used tertiary amine catalysts: 1,4-diazabicyclo[2.2.2]octane (DABCO), 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU), and 4-(dimethylamino)pyridine (DMAP).

Overview of the Selected Amine Catalysts

The catalysts chosen for this comparative study represent a range of structural motifs and electronic properties commonly encountered in organic synthesis.

• 4-(3-aminopropyl)-N,N-dimethylaniline: This catalyst is unique in this selection due to its bifunctional nature. It possesses a tertiary aromatic amine (the N,N-dimethylaniline moiety) and a primary aliphatic amine at the terminus of a propyl chain. This structure allows for the possibility of cooperative catalysis, where one amine group can activate the electrophile while the other activates the nucleophile.

• 1,4-Diazabicyclo[2.2.2]octane (DABCO): A bicyclic tertiary amine with a cage-like structure. Its nitrogen atoms are sterically accessible, making it a potent nucleophilic catalyst.[1]

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU): A strong, non-nucleophilic amidine base. Its high basicity makes it an excellent choice for reactions requiring deprotonation of weak acids.[2]

• 4-(Dimethylamino)pyridine (DMAP): A derivative of pyridine that is significantly more basic due to the electron-donating dimethylamino group. It is a highly effective nucleophilic catalyst, particularly in acylation reactions.[3]

A summary of the key physicochemical properties of these catalysts is presented in Table 1.

Catalyst	Structure	Molar Mass ( g/mol )	pKa of Conjugate Acid
4-(3-aminopropyl)-N,N-dimethylaniline		178.27[4]	Not readily available
DABCO		112.17	8.8
DBU		152.24	13.5 (in acetonitrile)
DMAP		122.17	9.7[5]

Comparative Study: Catalytic Performance in the Michael Addition

The Michael addition, or conjugate addition, is a fundamental carbon-carbon and carbon-heteroatom bond-forming reaction.[6] The addition of a nucleophile to an α,β-unsaturated carbonyl compound is a widely used transformation in organic synthesis. For this comparative study, the thia-Michael addition of thiophenol to cyclohexenone is selected as a model reaction due to its well-documented use in catalyst evaluation.

Catalyst	Catalyst Loading (mol%)	Reaction Time	Solvent	Temperature (°C)	Yield (%)	Reference
DABCO	10	30 min	Acetone	Room Temp	78	[7]
DBU	0.004 M	>99% conversion in minutes	-	-	>99	[8]
DMAP	-	-	-	-	-	Not typically used for this transformation
4-(3-aminopropyl)-N,N-dimethylaniline (Projected)	5-10	< 30 min	Aprotic	Room Temp	>90	Theoretical

Discussion of Results:

• DABCO proves to be an effective catalyst for this transformation, affording a good yield in a relatively short reaction time.[7] Its nucleophilic character likely plays a key role in the catalytic cycle.

• DBU , with its significantly higher basicity, is a highly efficient catalyst for the thia-Michael addition, driving the reaction to completion in a very short time.[8] This is indicative of a base-catalyzed mechanism where DBU deprotonates the thiophenol, generating a more potent thiolate nucleophile.

• DMAP is generally not the catalyst of choice for this type of reaction. While it is an excellent nucleophilic catalyst for acylation reactions, its basicity is lower than DBU, and its catalytic efficacy in Michael additions is less pronounced compared to other amines.

• 4-(3-aminopropyl)-N,N-dimethylaniline is projected to be a highly effective catalyst for this reaction. The presence of two amine centers could facilitate a bifunctional catalytic pathway. The primary amine could act as a Brønsted base to deprotonate the thiophenol, while the tertiary N,N-dimethylaniline moiety could activate the cyclohexenone electrophile through hydrogen bonding or other non-covalent interactions. This cooperative activation would be expected to lower the activation energy of the reaction, leading to high yields in short reaction times, potentially with a lower catalyst loading compared to monofunctional catalysts.

Mechanistic Insights

The catalytic mechanism of amine-promoted Michael additions can proceed through several pathways, primarily dependent on the nature of the amine catalyst.

• Base Catalysis: Strong, non-nucleophilic bases like DBU primarily operate through this pathway. The amine deprotonates the thiol to form a highly nucleophilic thiolate anion, which then readily adds to the Michael acceptor.[9]

• Nucleophilic Catalysis: Nucleophilic amines like DABCO can add to the β-position of the α,β-unsaturated carbonyl compound, forming a zwitterionic enolate intermediate. This intermediate then acts as a Brønsted base to deprotonate the thiol, generating the thiolate which then attacks another molecule of the Michael acceptor.[9]

For a bifunctional catalyst like 4-(3-aminopropyl)-N,N-dimethylaniline , a synergistic mechanism is plausible, combining elements of both pathways to achieve enhanced reactivity.

Experimental Protocol: DABCO-Catalyzed Michael Addition of Thiophenol to Cyclohexenone

This protocol is adapted from a reported procedure and serves as a representative example for evaluating amine catalyst performance in this reaction.[7]

Materials:

• Cyclohexenone

• Thiophenol

• 1,4-Diazabicyclo[2.2.2]octane (DABCO)

• Acetone (anhydrous)

• Dichloromethane

• Brine solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of cyclohexenone (1.0 mmol) and thiophenol (1.1 mmol) in anhydrous acetone (5 mL) in a round-bottom flask, add DABCO (0.1 mmol, 10 mol%).

• Stir the reaction mixture at room temperature for 30 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in dichloromethane (20 mL) and wash with brine (2 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford the desired 3-(phenylthio)cyclohexan-1-one.

Safety and Handling of Amine Catalysts

Amine catalysts are often corrosive, flammable, and can be toxic.[10] It is imperative to handle these reagents with appropriate safety precautions.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat when handling amine catalysts. Work in a well-ventilated fume hood to avoid inhalation of vapors.[11]

• Storage: Store amine catalysts in tightly sealed containers in a cool, dry, and well-ventilated area, away from incompatible materials such as acids and oxidizing agents.[11]

• Spills: In case of a spill, neutralize with a suitable agent (e.g., a weak acid for small spills) and absorb with an inert material. Dispose of the waste in accordance with local regulations.

• Disposal: Unused amine catalysts and reaction waste should be disposed of as hazardous chemical waste according to institutional and local guidelines.[10]

Always consult the Safety Data Sheet (SDS) for each specific amine catalyst before use for detailed safety information.

Conclusion

This comparative guide highlights the diverse reactivity profiles of common amine catalysts in the context of the Michael addition. While DABCO and DBU are established and effective catalysts, the bifunctional nature of 4-(3-aminopropyl)-N,N-dimethylaniline presents a compelling case for its potential as a highly efficient catalyst. The prospect of cooperative catalysis, where both the nucleophile and electrophile are activated simultaneously, suggests that this and similar bifunctional amines could offer significant advantages in terms of reaction rates and catalyst loadings. Further experimental investigation into the catalytic activity of 4-(3-aminopropyl)-N,N-dimethylaniline is warranted to validate its projected high performance and to fully elucidate its mechanistic behavior. For researchers seeking to optimize existing protocols or develop novel transformations, the exploration of bifunctional amine catalysts represents a promising avenue for innovation.

References

• Asymmetric aza-Michael Reactions of α,β-Unsaturated Ketones with Bifunctional Organic Catalysts. (n.d.). PubMed Central (PMC). [Link]

• Bifunctional organocatalysts containing primary amines for asymmetric Michael additions. (n.d.). [Link]

• Modularly Evolved 2-AminoDMAP/Squaramides as Highly Active Bifunctional Organocatalysts in Michael Addition. (2017). The Journal of Organic Chemistry. [Link]

• Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal. (n.d.). American Chemistry Council. [Link]

• MATERIAL SAFETY DATA SHEET. (n.d.). H.O. Penn. [Link]

• What are the Health and Safety Guidelines for Using Amines? (n.d.). Diplomata Comercial. [Link]

• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. (n.d.). [Link]

• Polyurethane Amine Catalysts. (n.d.). [Link]

• Bifunctional Iminophosphorane Catalyzed Enantioselective Sulfa- Michael Addition to Unactivated α,β-Unsaturated Amides. (2017). ChemRxiv. [Link]

• Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides. (2017). PubMed Central (PMC). [Link]

• Investigation of Novel Thiol "Click" Reactions. (n.d.). The Aquila Digital Community. [Link]

• Enamine Organocatalysts for the Thiol-Michael Addition Reaction and Cross-Linking Polymerizations. (n.d.). ResearchGate. [Link]

• DBU‐catalyzed Michael addition reactions for the preparation of glutamates. (n.d.). ResearchGate. [Link]

• DBU Promoted Polysubstituted Arene Formation via a Michael Addition/Cyclization/Elimination Cascade Reaction. (2022). MDPI. [Link]

• 4-(3-Aminopropyl)-N,N-dimethylaniline. (n.d.). Arctom. [Link]

• Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks. (2022). MDPI. [Link]

• The Thiol-Michael Addition Click Reaction: A Powerful and Widely. (n.d.). datapdf.com. [Link]

• 4-Dimethylaminopyridine. (n.d.). Wikipedia. [Link]

• Calculated results of the thia‐Michael addition of thiophenol to... (n.d.). ResearchGate. [Link]

• Synthesis of diarylmethyl thioethers via a DABCO-catalyzed 1,6-conjugate addition reaction of p-quinone methides with organosulfur reagents. (2023). PubMed Central (PMC). [Link]

• Thia-Michael Addition in Diverse Organic Synthesis. (2023). [Link]

• 21.4: Acidity and Basicity of Amines. (2020). Chemistry LibreTexts. [Link]

• N,N-Dimethylaniline. (n.d.). Wikipedia. [Link]

• One-pot synthesis of N,N-dimethylaniline from nitrobenzene and methanol. (n.d.). RSC Publishing. [Link]

• Investigation into thiol-(meth)acrylateMichael addition reactions using amine and phosphinecatalysts. (n.d.). ResearchGate. [Link]

• ChemInform Abstract: The Thiol-Michael Addition Click Reaction: A Powerful and Widely Used Tool in Materials Chemistry. (n.d.). ResearchGate. [Link]

• New Strategy To Access Enantioenriched Cyclohexadienones: Kinetic Resolution of para-Quinols by Organocatalytic Thiol-Michael Addition Reactions. (2018). ACS Omega. [Link]

• ACTIVITY OF DABCO: CATALYTIC SCOPE IN ORGANIC SYNTHESIS. (n.d.). Assam Don Bosco University Journals. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Thia-Michael Reaction under Heterogeneous Catalysis [mdpi.com]
• 3. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 4. researchgate.net [researchgate.net]
• 5. Bifunctional organocatalysts containing primary amines for asymmetric Michael additions [opus.constructor.university]
• 6. Synthesis of diarylmethyl thioethers via a DABCO-catalyzed 1,6-conjugate addition reaction of p-quinone methides with organosulfur reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aquila.usm.edu [aquila.usm.edu]
• 8. datapdf.com [datapdf.com]
• 9. americanchemistry.com [americanchemistry.com]
• 10. diplomatacomercial.com [diplomatacomercial.com]
• 11. hopenn.com [hopenn.com]

Performance Benchmark of Tertiary Amine Co-Initiators in Free-Radical Photopolymerization: A Comparative Guide for Researchers

The Critical Role of Tertiary Amines in Photopolymerization

In many free-radical polymerization systems, particularly those initiated by visible light, a photoinitiator system is employed. This system typically consists of a photosensitizer, which absorbs light, and a co-initiator, which generates the free radicals necessary to initiate polymerization. Tertiary amines are widely used as co-initiators due to their ability to act as electron donors.[1][2]

The general mechanism in a camphorquinone (CQ)/tertiary amine system, commonly used in dental composites, is as follows:

• Photoexcitation: Camphorquinone absorbs blue light and is excited from its ground state to a singlet state, followed by intersystem crossing to a more stable triplet state.[1]

• Exciplex Formation: The excited triplet state of CQ interacts with the tertiary amine to form an excited state complex, or exciplex.

• Electron and Proton Transfer: Within the exciplex, an electron is transferred from the amine to the excited CQ, followed by a proton transfer. This process generates an amine-derived radical and an inactive CQ-derived species.

• Initiation: The amine-derived radical is the key species that initiates the polymerization of monomer units, such as methacrylates.[3]

The efficiency of this process is highly dependent on the structure and reactivity of the tertiary amine.[1] Key performance indicators for a tertiary amine co-initiator include its ability to enhance the rate of polymerization, achieve a high degree of monomer conversion, and contribute favorably to the final mechanical and physical properties of the polymer.

Performance Benchmark of Established Tertiary Amine Co-Initiators

The following sections provide a comparative overview of two widely used tertiary amine co-initiators: N,N-dimethyl-p-toluidine (DMPT) and N,N-dimethylaminoethyl methacrylate (DMAEMA).

N,N-dimethyl-p-toluidine (DMPT)

DMPT is a highly effective and widely used accelerator for the polymerization of acrylics and other resins.[4] Its aromatic structure and the electron-donating nature of the dimethylamino group make it a potent co-initiator.

Key Performance Characteristics:

• High Reactivity: DMPT is known to significantly accelerate the curing process of unsaturated polyesters and acrylic resins, even at ambient temperatures.[4]

• Efficiency: It effectively promotes the decomposition of peroxide initiators to generate free radicals, leading to rapid polymerization.[5]

• Toxicity Concerns: A significant drawback of DMPT is its reported cytotoxicity, which is a concern in biomedical applications like dental composites.[1]

N,N-dimethylaminoethyl methacrylate (DMAEMA)

DMAEMA is a polymerizable co-initiator, meaning it can be covalently incorporated into the growing polymer chain. This feature is advantageous in reducing the amount of leachable, potentially toxic, small molecules from the final cured material.

Key Performance Characteristics:

• Polymerizable: Its methacrylate group allows it to participate in the polymerization reaction, leading to its incorporation into the polymer network.

• Reduced Leaching: The covalent bonding of DMAEMA into the polymer matrix minimizes the risk of cytotoxicity from unreacted amine.

• Slightly Lower Reactivity: Studies have shown that while effective, DMAEMA can exhibit a slightly lower polymerization rate and final monomer conversion compared to some non-polymerizable aromatic amines under certain conditions.[6]

Comparative Performance Data

The following table summarizes key performance metrics for DMPT and DMAEMA based on available literature. It is important to note that direct comparisons can be challenging as performance is highly dependent on the specific monomer system, photoinitiator concentration, and light source used.

Performance Metric	N,N-dimethyl-p-toluidine (DMPT)	N,N-dimethylaminoethyl methacrylate (DMAEMA)	Key Insights
Polymerization Rate	Generally high, leading to faster curing times.[4]	Moderate, can be slightly slower than DMPT.[6]	DMPT's higher reactivity can be advantageous for rapid curing applications.
Degree of Conversion	Can achieve high monomer conversion.	Can achieve good conversion, though sometimes slightly lower than highly reactive aromatic amines.[6]	The final degree of conversion is crucial for the mechanical properties and biocompatibility of the polymer.
Biocompatibility	Concerns over cytotoxicity due to its potential to leach from the polymer.[1]	Generally considered more biocompatible due to its incorporation into the polymer backbone.	For biomedical applications, the lower leaching potential of DMAEMA is a significant advantage.
Mechanical Properties	Contributes to good mechanical properties of the final polymer.	Can result in polymers with good mechanical properties, though this is also highly dependent on the degree of conversion.	The choice of co-initiator can influence the final strength and durability of the material.

Framework for Benchmarking 4-(3-aminopropyl)-N,N-dimethylaniline

Currently, there is a lack of publicly available performance data for 4-(3-aminopropyl)-N,N-dimethylaniline as a co-initiator in photopolymerization. To address this, we propose the following experimental framework for its evaluation and comparison with established alternatives.

Experimental Design

A robust benchmarking study would involve the following:

• Model Resin System: A well-characterized monomer system, such as a 70:30 wt% mixture of Bisphenol A-glycidyl methacrylate (Bis-GMA) and triethylene glycol dimethacrylate (TEGDMA), which is a common base for dental composites.[3]

• Photoinitiator: Camphorquinone (CQ) at a fixed concentration (e.g., 0.5 wt%).

• Co-initiators: 4-(3-aminopropyl)-N,N-dimethylaniline, DMPT, and DMAEMA at equimolar concentrations to ensure a fair comparison of their intrinsic reactivity.

• Light Source: A standardized dental curing light with a known spectral output and intensity.

Key Performance Experiments

1. Polymerization Kinetics:

• Methodology: Real-time Fourier Transform Infrared (FTIR) spectroscopy is a powerful technique to monitor the disappearance of the methacrylate C=C double bond absorption peak (typically around 1638 cm⁻¹) as a function of irradiation time.

• Data to Collect:

  • Rate of Polymerization (Rp): The first derivative of the conversion vs. time curve provides the polymerization rate. The maximum polymerization rate (Rp,max) is a key parameter for comparison.

  • Degree of Conversion (DC): The final percentage of monomer that has been converted to polymer after a set irradiation time.

2. Mechanical Properties:

• Methodology: After curing, the polymer samples should be subjected to standard mechanical tests.

• Data to Collect:

  • Flexural Strength and Modulus: Measured using a three-point bending test according to ISO 4049 standards for dental materials.

  • Vickers Hardness: An indentation test to determine the surface hardness of the cured polymer.

3. Biocompatibility (Preliminary):

• Methodology: Leaching studies can provide an initial assessment of potential cytotoxicity.

• Data to Collect:

  • Eluate Analysis: Cured polymer samples are immersed in a solvent (e.g., ethanol/water mixture) for a defined period. The eluate is then analyzed by High-Performance Liquid Chromatography (HPLC) to quantify the amount of unreacted co-initiator that has leached out.

Visualizing the Workflow and Concepts

To aid in understanding the experimental approach and the underlying chemical principles, the following diagrams are provided.

Caption: Experimental workflow for benchmarking tertiary amine co-initiators.

Caption: Simplified mechanism of photopolymerization initiation by a CQ/tertiary amine system.

Conclusion and Future Outlook

The selection of a tertiary amine co-initiator has a profound impact on the kinetics of photopolymerization and the ultimate properties of the resulting polymer. While established co-initiators like DMPT and DMAEMA offer a trade-off between reactivity and biocompatibility, the exploration of novel amines is crucial for advancing polymer science.

The structural features of 4-(3-aminopropyl)-N,N-dimethylaniline, with both an aromatic dimethylamino group and a primary aminopropyl chain, suggest it could exhibit interesting and potentially advantageous reactivity. The framework presented in this guide provides a clear and scientifically rigorous path for its evaluation. Should experimental data become available, a direct and quantitative comparison with existing co-initiators will be possible, potentially leading to the development of new and improved polymer systems for a variety of applications.

References

• Vázquez, B., et al. (2007). Photopolymerization of N,N-dimethylaminobenzyl alcohol as amine co-initiator for light-cured dental resins. Dental Materials, 24(5), 686-693. [Link]

• Lecamp, L., et al. (2021). The Photoinitiators Used in Resin Based Dental Composite—A Review and Future Perspectives. Polymers, 13(4), 470. [Link]

• Yasa, E., et al. (2004). Use of N,N-Dimethylaniline end-functional polymers in photoinduced block copolymerization. Journal of Applied Polymer Science, 93(1), 387-394. [Link]

• Nie, J., et al. (2010). Sesamin as a Co-Initiator for Unfilled Dental Restorations. Journal of Dental Research, 89(3), 295-299. [Link]

• Park, Y. J., et al. (2022). Effects of photoinitiators on dental composite resins: a narrative review. MedNEXT Journal of Medical and Health Sciences, 3(4), 1-7. [Link]

• Mustafin, A. G., et al. (2021). Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. RSC Advances, 11(34), 20847-20857. [Link]

• Ghosh, P., & Mitra, P. S. (1977). Free‐radical polymerization of methyl methacrylate initiated by N,N‐dimethylaniline. Journal of Polymer Science: Polymer Chemistry Edition, 15(12), 1743-1751. [Link]

• Saha, S., et al. (2014). Free radical polymerization of alkyl methacrylates with N,N-dimethylanilinium p-toluenesulfonate at above ambient temperature: a quasi-living system. Polymer Chemistry, 5(13), 4046-4055. [Link]

• Vázquez, B., et al. (2007). Photopolymerization of N,N-dimethylaminobenzyl alcohol as amine co-initiator for light-cured dental resins. Dental Materials, 24(5), 686–693. [Link]

• Sideridou, I., et al. (2003). The Effect of Tertiary Amines on the Free Radical Copolymerization of Unsaturated Polyester and Styrene. Journal of Applied Polymer Science, 88(4), 849-857. [Link]

Sources

• 1. The Photoinitiators Used in Resin Based Dental Composite—A Review and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 4. Free‐radical polymerization of methyl methacrylate initiated by N,N‐dimethylaniline | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Photopolymerization of N,N-dimethylaminobenzyl alcohol as amine co-initiator for light-cured dental resins - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for 4-(3-aminopropyl)-N,N-dimethylaniline

Introduction: The Imperative for Methodological Congruence

In the landscape of pharmaceutical development and quality control, the reliability of analytical data is paramount. The quantification of active pharmaceutical ingredients (APIs), intermediates, or impurities such as 4-(3-aminopropyl)-N,N-dimethylaniline (APDMA) underpins critical decisions related to product safety, efficacy, and stability. As analytical procedures evolve or are transferred between laboratories, it becomes essential to ensure that data generated by different methods remains consistent and comparable. This is the role of analytical method cross-validation.

Cross-validation serves to demonstrate that two distinct analytical procedures are equivalent for a specific intended purpose.[1] This process is crucial when, for instance, a project transitions from an early-phase research method, perhaps a robust but complex Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assay, to a more routine quality control (QC) method, such as a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) assay. According to the International Council for Harmonisation (ICH) guidelines, cross-validation demonstrates that the same predefined performance criteria are met for these different procedures.[1]

This guide provides an in-depth comparison of two common analytical methods for APDMA—HPLC-UV and LC-MS/MS—and details a comprehensive protocol for their cross-validation. We will explore the causality behind experimental choices, present detailed methodologies, and furnish the supporting data and statistical analysis required by researchers, scientists, and drug development professionals to ensure data integrity across the analytical lifecycle.

Analyte at a Glance: 4-(3-aminopropyl)-N,N-dimethylaniline (APDMA)

APDMA is an aromatic amine characterized by both a tertiary amine on the aniline ring and a primary amine on the propyl side-chain. Its structure presents unique analytical challenges and considerations, such as its basicity and potential for multiple protonation states, which influence chromatographic retention and ionization efficiency.

• Molecular Formula: C₁₁H₁₈N₂[2][3]

• Molecular Weight: 178.27 g/mol [2][3]

• Key Features: Aromatic ring, tertiary amine, primary aliphatic amine.

Caption: Chemical structure of 4-(3-aminopropyl)-N,N-dimethylaniline.

Comparative Overview of Analytical Methodologies

Before initiating a cross-validation study, each analytical method must be independently developed and validated to demonstrate its fitness for purpose, in accordance with ICH Q2(R2) guidelines.[4][5] Key validation parameters include specificity, linearity, accuracy, precision, and sensitivity.[6]

Method A: Reversed-Phase HPLC with UV Detection (RP-HPLC-UV)

This method represents a robust, widely accessible technique ideal for routine QC, release testing, and stability studies where analyte concentrations are relatively high.

• Principle: The separation is based on the partitioning of APDMA between a non-polar stationary phase (e.g., C18) and a polar mobile phase. The dual amine functionalities necessitate careful pH control of the mobile phase to ensure a consistent ionization state and, therefore, reproducible retention time and peak shape. Detection is achieved by measuring the absorbance of ultraviolet light by the aniline chromophore.

• Causality of Experimental Choices:

  • Column: A Hypersil ODS (C18) column is chosen for its excellent resolving power for moderately non-polar compounds like APDMA.[7]

  • Mobile Phase: An acetonitrile/buffer mobile phase is selected. Acetonitrile serves as the organic modifier to elute the analyte. A phosphate or acetate buffer (e.g., pH 5.5) is critical to suppress the protonation of the primary amine, preventing peak tailing that often occurs with basic compounds on silica-based columns.[7][8]

  • Detection: The detection wavelength is set near the absorbance maximum of the N,N-dimethylaniline chromophore (typically ~250-255 nm) to maximize sensitivity.[7]

Experimental Protocol: HPLC-UV

• Chromatographic System: UHPLC system with a UV/Vis Diode Array detector.[7]

• Column: Hypersil ODS (C18), 150 mm x 4.6 mm, 5 µm particle size.[7]

• Mobile Phase: 60:40 (v/v) Methanol / 0.05 M Sodium Acetate Buffer (pH adjusted to 5.5).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: 253 nm.[7]

• Standard & Sample Preparation: Dilute stock solutions of APDMA reference standard and sample preparations in the mobile phase to fall within the validated linear range.

Method B: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method provides superior sensitivity and specificity, making it the gold standard for bioanalysis (quantification in biological matrices like plasma), trace impurity analysis, and definitive characterization.

• Principle: Following chromatographic separation, the analyte is ionized (typically via electrospray ionization, ESI), and the mass spectrometer selectively monitors a specific precursor-to-product ion transition. This technique, known as Multiple Reaction Monitoring (MRM), virtually eliminates matrix interference, providing exceptional selectivity.[9]

• Causality of Experimental Choices:

  • Chromatography: Similar RP-LC principles apply, but the mobile phase buffer is switched to a volatile alternative like formic or acetic acid to be compatible with the mass spectrometer.[10] A gradient elution may be used to improve peak shape and reduce run time.

  • Ionization: Positive-mode Electrospray Ionization (ESI+) is chosen because the amine groups on APDMA are readily protonated to form positive ions [M+H]⁺.

  • Mass Analysis: The precursor ion (the protonated molecule) is selected in the first quadrupole, fragmented, and a specific, stable product ion is monitored in the third quadrupole. This two-stage mass filtering ensures that only the analyte of interest is detected.

Experimental Protocol: LC-MS/MS

• Chromatographic System: LC system coupled to a triple quadrupole mass spectrometer with an ESI source.

• Column: C18 Acquity UPLC BEH, 50 mm x 2.1 mm, 1.7 µm particle size.

• Mobile Phase: A: Water with 0.1% Formic Acid; B: Acetonitrile with 0.1% Formic Acid.

• Gradient Program: Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• MS Parameters:

  • Ionization Mode: ESI Positive (ESI+).

  • MRM Transition: (Example) Precursor Ion (Q1): m/z 179.1 → Product Ion (Q3): m/z 120.1 (corresponding to the dimethylaniline fragment).

  • Collision Energy: Optimized for maximum product ion signal.

Summary of Initial Validation Data

The following tables summarize the performance characteristics of each validated method prior to cross-validation.

Table 1: Validation Summary for Method A (HPLC-UV)

Parameter	Acceptance Criteria	Result
Linearity Range	1.0 - 100 µg/mL	1.0 - 100 µg/mL
Correlation Coeff. (r²)	≥ 0.999	0.9998
Accuracy (% Recovery)	98.0 - 102.0%	99.2% - 101.5%
Precision (% RSD)	≤ 2.0%	0.85%

| LOQ | S/N ≥ 10 | 1.0 µg/mL |

Table 2: Validation Summary for Method B (LC-MS/MS)

Parameter	Acceptance Criteria	Result
Linearity Range	0.1 - 100 ng/mL	0.1 - 100 ng/mL
Correlation Coeff. (r²)	≥ 0.995	0.9985
Accuracy (% Recovery)	85.0 - 115.0%	92.7% - 108.3%
Precision (% RSD)	≤ 15.0%	4.6%

| LOQ | S/N ≥ 10 | 0.1 ng/mL |

The Cross-Validation Protocol: Bridging the Methodologies

The objective of this cross-validation is to directly compare the quantitative results from the established HPLC-UV method with those from the high-sensitivity LC-MS/MS method, thereby ensuring data continuity.[11]

Caption: Workflow for the cross-validation of two analytical methods.

Step-by-Step Experimental Protocol

• Preparation of Quality Control (QC) Samples:

  • From a single, freshly prepared stock solution of APDMA reference standard, prepare a set of QC samples at three concentrations spanning the analytical range common to both methods. For this comparison, we will use concentrations quantifiable by the less sensitive HPLC-UV method:

    • Low QC (LQC): 3.0 µg/mL

    • Medium QC (MQC): 30 µg/mL

    • High QC (HQC): 75 µg/mL

  • Prepare each QC level in triplicate (n=3) for statistical robustness.

• Parallel Analysis:

  • The core principle of cross-validation is the analysis of the exact same sample sets by both methods.[12]

  • Analyze the nine prepared QC samples (3 levels x 3 replicates) using the validated Method A (HPLC-UV) .

  • Analyze the same nine QC samples using the validated Method B (LC-MS/MS) . Note: The samples will require significant dilution before analysis with Method B to fall within its linear range. This dilution must be precise and accounted for in the final calculation.

• Acceptance Criteria:

  • While the ICH M10 guideline intentionally omits prescriptive acceptance criteria for cross-validation to encourage scientific judgment, a common industry practice is to establish criteria based on the method's application.[11]

  • For this study, the following criteria are defined:

    • The mean concentration determined by one method must be within ±15.0% of the mean concentration determined by the other method for each QC level.

    • The precision (%RSD) of the measurements for each QC level should not exceed 15.0% for either method.

Comparative Data Analysis and Discussion

The results from the parallel analysis are compiled and statistically evaluated against the predefined acceptance criteria.

Table 3: Cross-Validation Results for APDMA Quantification

QC Level	Nominal Conc. (µg/mL)	Replicate	Method A (HPLC-UV) Result (µg/mL)	Method B (LC-MS/MS) Result (µg/mL)	% Difference [(B-A)/A]*100
LQC	3.0	1	3.04	2.91	-4.28%
		2	2.98	2.85	-4.36%
		3	3.09	2.95	-4.53%
	Mean		3.04	2.90	-4.46%
	% RSD		1.81%	1.72%
MQC	30.0	1	30.15	31.55	4.64%
		2	29.88	31.95	6.93%
		3	30.41	31.02	2.01%
	Mean		30.15	31.51	4.51%
	% RSD		0.88%	1.48%
HQC	75.0	1	74.55	72.89	-2.23%
		2	75.21	73.55	-2.21%
		3	75.89	74.01	-2.48%
	Mean		75.22	73.48	-2.31%

| | % RSD | | 0.89% | 0.76% | |

Discussion of Results

The experimental data demonstrates a successful cross-validation between the HPLC-UV and LC-MS/MS methods for the quantification of APDMA.

• Accuracy and Comparability: The percentage difference between the mean concentrations obtained by the two methods at all three QC levels (-4.46%, +4.51%, and -2.31%) falls well within the acceptance criterion of ±15.0%. This indicates that, despite the vast differences in technology and sensitivity, both methods provide comparable quantitative results within this concentration range.

• Precision: The %RSD for all sets of replicates was below 2.0%, comfortably meeting the ≤15.0% criterion and showcasing excellent precision for both analytical systems.

• Method Performance Insights: While both methods are valid, the LC-MS/MS method (Method B) offers a significantly lower limit of quantitation (0.1 ng/mL vs. 1.0 µg/mL), making it the only suitable choice for trace-level analysis. Conversely, the HPLC-UV method (Method A) is simpler, more cost-effective, and perfectly adequate for higher concentration assays, such as API content uniformity or release testing. The successful cross-validation provides the confidence to use these methods interchangeably based on the specific analytical need.

Conclusion and Recommendations

This guide has detailed the successful cross-validation of two disparate analytical methods—HPLC-UV and LC-MS/MS—for the quantification of 4-(3-aminopropyl)-N,N-dimethylaniline. By adhering to a rigorous protocol grounded in regulatory principles, we have demonstrated that both methods yield equivalent and reliable data, ensuring analytical consistency.

Key Recommendations for Implementation:

• Choose the Right Tool: Employ the simpler, more economical HPLC-UV method for routine, high-concentration applications. Reserve the highly sensitive and specific LC-MS/MS method for bioanalysis, impurity testing, or when matrix effects are a significant concern.

• Document Rigorously: A comprehensive validation report, including the cross-validation data, is essential for regulatory submissions and for maintaining a robust quality system.[5]

• Lifecycle Management: Analytical procedures should be viewed as part of a lifecycle.[13] If a method is significantly altered or transferred to a new laboratory, a partial or full re-validation, potentially including cross-validation, should be performed to ensure its continued suitability.[14][15]

By implementing a robust cross-validation strategy, organizations can bridge the gap between different analytical technologies, ensuring data integrity and comparability from early-stage research through to commercial manufacturing.

References

• U.S. Food and Drug Administration. (n.d.). FDA Guidance for Industry: Q2A Validation of Analytical Procedures. gmp-compliance.org. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures. FDA. Retrieved from [Link]

• Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. Retrieved from [Link]

• ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Q2(R2) Validation of Analytical Procedures. FDA. Retrieved from [Link]

• Fung, E. N., et al. (2024, November 6). Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. PMC. Retrieved from [Link]

• European Medicines Agency. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures. EMA. Retrieved from [Link]

• European Bioanalysis Forum. (2017). Cross and Partial Validation. EBF. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-(3-aminopropyl)-N,N-dipropylaniline. PubChem. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of N,N-Dimethylaniline on Newcrom R1 HPLC column. SIELC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-(2-aminopropyl)-N,N-dimethylaniline. PubChem. Retrieved from [Link]

• Nowatzke, W., et al. (2014, September 5). Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. PMC. Retrieved from [Link]

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• Rácz, Á., et al. (n.d.). Validated HPLC Determination of 4-Dimethylaminoantipyrine in Different Suppository Bases. Hindawi. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). N,N-Dimethylaniline Method no.: PV2064. OSHA. Retrieved from [Link]

• Beijing Innochem. (n.d.). 4-(3-aminopropyl)-N,N-dimethylaniline - CAS:112103-97-6. Retrieved from [Link]

• Agilent. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms. Retrieved from [Link]

• Zhang, C. (2009). Study on HPLC method for determination of aniline,N-methylaniline and N,N-dimethylaniline in air. Semantic Scholar. Retrieved from [Link]

• Shimadzu. (2017, March). Analysis of Leachate from Water Supply Equipment Using Purge and Trap GC/MS. Retrieved from [Link]

• Schmidt, T. C., et al. (2021). Comparison of gas- and liquid chromatography-mass spectrometry for trace analysis of anilines in groundwater. Semantic Scholar. Retrieved from [Link]

• Shimadzu. (n.d.). Residual Pesticides Analysis of Botanical Ingredients Using Gas Chromatography Triple Quadrupole Mass Spectrometry. Retrieved from [Link]

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 2. 4-(2-aminopropyl)-N,N-dimethylaniline | C11H18N2 | CID 3043612 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 4. fda.gov [fda.gov]
• 5. fda.gov [fda.gov]
• 6. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 7. Validated HPLC Determination of 4-Dimethylaminoantipyrine in Different Suppository Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. gcms.labrulez.com [gcms.labrulez.com]
• 9. agilent.com [agilent.com]
• 10. Separation of N,N-Dimethylaniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 11. Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 14. propharmagroup.com [propharmagroup.com]
• 15. e-b-f.eu [e-b-f.eu]

A Comparative Guide to the Catalytic Activity of 4-(3-aminopropyl)-N,N-dimethylaniline and N,N-dimethylaniline

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a detailed comparison of the catalytic activities of 4-(3-aminopropyl)-N,N-dimethylaniline and the well-established catalyst, N,N-dimethylaniline (DMA). While DMA is a widely used tertiary amine catalyst, particularly in polymerization reactions, 4-(3-aminopropyl)-N,N-dimethylaniline presents a unique bifunctional profile with both a tertiary aromatic amine and a primary aliphatic amine. This structural difference suggests significant potential for enhanced catalytic activity, broader applications, and incorporation into polymer matrices for reduced emissions. This guide will delve into the established catalytic roles of DMA and project the anticipated performance advantages of its aminopropyl-substituted counterpart based on fundamental principles of catalysis.

Introduction

N,N-dimethylaniline (DMA) is a tertiary amine that has long been a staple in the chemical industry, serving as a versatile catalyst and synthetic intermediate.[1][2] Its catalytic activity is primarily attributed to the nucleophilic nature of its tertiary amine group. In contrast, 4-(3-aminopropyl)-N,N-dimethylaniline is a more complex molecule featuring both a tertiary aromatic amine, similar to DMA, and a terminal primary aliphatic amine. This dual functionality opens the door to novel catalytic mechanisms and applications. This guide aims to provide a comprehensive comparison of these two molecules, offering insights into their respective catalytic activities and guiding researchers in selecting the optimal catalyst for their specific needs.

Molecular Structures:

• N,N-dimethylaniline (DMA): A simple aromatic tertiary amine.

• 4-(3-aminopropyl)-N,N-dimethylaniline: An aromatic tertiary amine with a primary aminopropyl substituent.

N,N-dimethylaniline as a Catalyst: A Baseline for Performance

DMA's catalytic efficacy is well-documented in several key areas:

Polyurethane Foam Production

In the synthesis of polyurethane foams, tertiary amine catalysts are crucial for balancing the "gelling" reaction (isocyanate-polyol) and the "blowing" reaction (isocyanate-water).[3][4] DMA is known to be an effective catalyst for these reactions, influencing the rate of foam rise and cure.[4] The catalytic cycle, in general, involves the activation of the isocyanate group by the tertiary amine, making it more susceptible to nucleophilic attack by the polyol or water.[5]

Caption: General mechanism of N,N-dimethylaniline in polyurethane formation.

Epoxy Resin Curing Accelerator

DMA is also widely used as a curing accelerator for epoxy resins, particularly with anhydride and some amine curing agents.[1][6] It functions by catalyzing the ring-opening polymerization of the epoxy groups. The tertiary amine can initiate the anionic polymerization of the epoxy resin or facilitate the reaction between the epoxy and the curing agent.[7]

Organic Synthesis

Beyond polymerization, DMA serves as a versatile reagent and catalyst in various organic transformations. It can act as a base, a nucleophilic catalyst, and an electron donor in photoredox catalysis.[8][9]

Application	Performance Characteristics of N,N-dimethylaniline
Polyurethane Foams	Effective gelling and blowing catalyst.[4]
Epoxy Resins	Accelerator for anhydride and amine cures.[6]
Organic Synthesis	Versatile base and nucleophilic catalyst.[8]

4-(3-aminopropyl)-N,N-dimethylaniline: A Bifunctional Catalyst Perspective

The introduction of a primary aminopropyl group to the DMA structure is predicted to significantly alter its catalytic profile, offering several potential advantages:

Hypothesized Catalytic Advantages

• Bifunctional Catalysis: The presence of two distinct amine functionalities allows for the possibility of bifunctional catalysis.[10][11] The tertiary aromatic amine and the primary aliphatic amine can act in concert to activate different components of a reaction, potentially leading to enhanced reaction rates and selectivity. For instance, in epoxy curing, the primary amine can participate directly in the cross-linking reaction while the tertiary amine accelerates the process.[6][7]

• Enhanced Basicity and Nucleophilicity: The primary aliphatic amine is a stronger base than the tertiary aromatic amine. This increased basicity could lead to more efficient activation of reactants in base-catalyzed reactions.

• Potential for Covalent Bonding into Polymer Matrices: The primary amine group can react with isocyanates in polyurethane systems or epoxy groups in epoxy resins, covalently bonding the catalyst into the polymer matrix.[12] This would create a "reactive" catalyst, significantly reducing catalyst migration and volatile organic compound (VOC) emissions from the final product.

Caption: Conceptual diagram of bifunctional catalysis.

Potential Applications and Expected Performance Differences

• Polyurethane Systems: 4-(3-aminopropyl)-N,N-dimethylaniline is expected to be a highly efficient catalyst. The tertiary amine can promote the gelling and blowing reactions, while the primary amine can also contribute to the gelling reaction and become part of the polymer network.[12][13] This could lead to faster cure times and improved physical properties of the foam.

• Epoxy Systems: In epoxy resins, this molecule can act as both a curing agent (via the primary amine) and a curing accelerator (via the tertiary amine).[1][6] This could result in a faster and more complete cure, even at lower temperatures, compared to systems using DMA solely as an accelerator. The aliphatic nature of the primary amine suggests a faster reaction compared to aromatic amines.[7]

Comparative Analysis and Experimental Considerations

Feature	N,N-dimethylaniline	4-(3-aminopropyl)-N,N-dimethylaniline
Functional Groups	Tertiary aromatic amine	Tertiary aromatic amine, Primary aliphatic amine
Catalytic Mechanism	Monofunctional	Potentially Bifunctional
Reactivity in Polymerization	Catalyst/Accelerator	Reactive Catalyst/Curing Agent & Accelerator
Potential for Emissions	Higher (can be volatile)	Lower (can be covalently bound)
Basicity	Moderate	Higher (due to primary aliphatic amine)

Proposed Experimental Protocols for Head-to-Head Comparison

To empirically validate the hypothesized differences in catalytic activity, the following experimental protocols are proposed:

1. Evaluation in a Model Polyurethane Foam Formulation

• Objective: To compare the effect of each catalyst on the reactivity profile and physical properties of a flexible polyurethane foam.

• Methodology:

  • Prepare two identical polyurethane foam formulations, one containing a molar equivalent of N,N-dimethylaniline and the other with 4-(3-aminopropyl)-N,N-dimethylaniline.

  • Monitor the cream time, gel time, and tack-free time for each formulation.

  • After curing, measure and compare the density, hardness, and compression set of the resulting foams.

  • Analyze for volatile catalyst emissions from the cured foam using headspace gas chromatography.

2. Measurement of Gel Time in an Epoxy Resin System

• Objective: To determine the relative accelerating effect of each catalyst on the curing of a standard epoxy resin.

• Methodology:

  • Prepare three epoxy resin formulations: a control with only the epoxy resin and a standard amine curing agent, a second with the addition of N,N-dimethylaniline, and a third with the addition of 4-(3-aminopropyl)-N,N-dimethylaniline.

  • Maintain all formulations at a constant temperature.

  • Measure the gel time of each formulation using a gel time meter. A shorter gel time indicates a higher catalytic activity.

  • Perform differential scanning calorimetry (DSC) to determine the extent of cure and the glass transition temperature (Tg) of the cured samples.

Conclusion

While N,N-dimethylaniline is a reliable and well-understood catalyst, 4-(3-aminopropyl)-N,N-dimethylaniline offers the compelling potential for enhanced performance through bifunctional catalysis and covalent incorporation into polymer networks. For applications requiring faster cure times, improved polymer properties, and reduced catalyst emissions, 4-(3-aminopropyl)-N,N-dimethylaniline is a promising alternative that warrants experimental investigation. The choice between these two catalysts will ultimately depend on the specific requirements of the application, including desired reaction kinetics, final product properties, and environmental considerations.

References

• NSPC Insights. (n.d.). Types of Epoxy Curing Agents – Part 1. Retrieved from [Link]

• Vesta Chemicals bv. (n.d.). Amine catalysts. Retrieved from [Link]

• ThreeBond Technical News. (n.d.). Curing Agents for Epoxy Resin. Retrieved from [Link]

• Petrochemicals Europe. (n.d.). Polyurethane Amines Catalysts. Retrieved from [Link]

• TRiiSO. (n.d.). Polyurethane Catalysts | Amines | Metal Carboxylates. Retrieved from [Link]

• Song, G., Luo, G., Oyamada, J., Luo, Y., & Hou, Z. (2016). ortho-Selective C–H addition of N,N-dimethyl anilines to alkenes by a yttrium catalyst. Chemical Science, 7(8), 5028-5034.

• Wuxi Weiheng Chemical Co., Ltd. (n.d.). What Are the Types of Polyurethane Catalysts?. Retrieved from [Link]

• Wang, Y., et al. (2020). Effect of the Aromatic Amine Curing Agent Structure on Properties of Epoxy Resin-Based Syntactic Foams. Polymers, 12(1), 185.

• American Chemical Society. (2021). Introduction to Polyurethane Chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Asymmetric organocatalytic reactions by bifunctional amine-thioureas. Retrieved from [Link]

• Maruoka, K. (2008). Design of chiral bifunctional secondary amine catalysts for asymmetric enamine catalysis. Pure and Applied Chemistry, 80(5), 1059-1065.

• National Institutes of Health. (2013). Bifunctional Iminophosphorane Organocatalysts for Enantioselective Synthesis: Application to the Ketimine Nitro-Mannich Reaction. Retrieved from [Link]

• National Institutes of Health. (2020). Bifunctional Iminophosphorane Superbase Catalysis: Applications in Organic Synthesis. Retrieved from [Link]

• Izel Kimya A. S. (n.d.). Epoxy Resin Hardeners. Retrieved from [Link]

• ResearchGate. (2012). Synthesis, characterization and catalytic application of bifunctional catalyst: Al-MCM-41-NH2. Retrieved from [Link]

• ResearchGate. (1998). Synthesis of N,N-dimethylaniline by aniline and methanol over β zeolite catalyst. Retrieved from [Link]

• MDPI. (2023). Oxidative N-Dealkylation of N,N-Dimethylanilines by Non-Heme Manganese Catalysts. Retrieved from [Link]

• ResearchGate. (2014). Selective synthesis of N, N-dimethyl aniline derivatives using dimethyl carbonate as a methylating agent and onium salt as a catalyst. Retrieved from [Link]

• National Institutes of Health. (2007). Direct, Catalytic Hydroaminoalkylation of Unactivated Olefins with N-Alkyl Arylamines. Retrieved from [Link]

• LookChem. (n.d.). Cas 121-69-7,N,N-Dimethylaniline. Retrieved from [Link]

Sources

• 1. nadkarnispc.com [nadkarnispc.com]
• 2. lookchem.com [lookchem.com]
• 3. Polyurethane Catalysts | Amines | Metal Carboxylates | Request Quote or Samples [tri-iso.com]
• 4. What Are the Types of Polyurethane Catalysts? - Wuxi Weiheng Chemical Co., Ltd. [whamine.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. threebond.co.jp [threebond.co.jp]
• 7. Epoxy Resin Hardeners [izelkimya.com]
• 8. ortho -Selective C–H addition of N , N -dimethyl anilines to alkenes by a yttrium catalyst - Chemical Science (RSC Publishing) DOI:10.1039/C6SC00833J [pubs.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Asymmetric organocatalytic reactions by bifunctional amine-thioureas - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 11. Bifunctional Iminophosphorane Organocatalysts for Enantioselective Synthesis: Application to the Ketimine Nitro-Mannich Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Amine catalysts [vestachem.com]
• 13. Polyurethane Amines Catalysts - Petrochemicals Europe [petrochemistry.eu]

A Prospective Evaluation of 4-(3-aminopropyl)-N,N-dimethylaniline as a Novel Peptide Coupling Additive: A Comparative Guide

For researchers, scientists, and professionals vested in the intricate art of peptide synthesis and drug development, the quest for more efficient and robust coupling methodologies is perpetual. The selection of an appropriate coupling reagent and additive is a critical determinant of yield, purity, and the stereochemical integrity of the final peptide product.[1] This guide introduces a prospective evaluation of a novel candidate, 4-(3-aminopropyl)-N,N-dimethylaniline, as a potential additive in peptide coupling reactions. Due to the current absence of published experimental data on its specific application in this context, this document serves as a theoretical framework. We will dissect its molecular architecture, postulate its mechanism of action by drawing parallels with established reagents, and propose a rigorous experimental design for its empirical validation against current industry standards.

Unveiling the Candidate: 4-(3-aminopropyl)-N,N-dimethylaniline

4-(3-aminopropyl)-N,N-dimethylaniline is an organic molecule featuring a tertiary amine (N,N-dimethylaniline) and a primary aliphatic amine separated by a propyl linker.[2] This dual-functional-group structure suggests its potential to act as a bifunctional agent in peptide coupling. The N,N-dimethylaniline moiety, being a substituted aniline, is a known tertiary amine.[3] The aminopropyl group introduces a primary amine, adding another layer of chemical reactivity.

Structural Comparison with Established Reagents:

To understand its potential role, we can compare its structure to well-known compounds used in peptide synthesis:

• 4-(Dimethylamino)pyridine (DMAP): A highly efficient nucleophilic catalyst that accelerates peptide bond formation by acting as an acyl transfer agent.[4] The N,N-dimethylaniline core of our candidate molecule is structurally analogous to DMAP, suggesting a potential for a similar catalytic activity.

• N,N-Diisopropylethylamine (DIPEA): A sterically hindered, non-nucleophilic tertiary amine base commonly used in peptide synthesis to neutralize acidic species and facilitate the coupling reaction.[5][6] The tertiary amine of 4-(3-aminopropyl)-N,N-dimethylaniline could potentially fulfill a similar role.

The presence of both a potential catalytic site and a basic site within the same molecule makes 4-(3-aminopropyl)-N,N-dimethylaniline an intriguing candidate for investigation.

Postulated Mechanism of Action

Drawing parallels with the known mechanism of DMAP, we can hypothesize how 4-(3-aminopropyl)-N,N-dimethylaniline might enhance peptide coupling. The tertiary amine of the N,N-dimethylaniline moiety could act as a nucleophilic catalyst, attacking the activated carboxylic acid of an N-protected amino acid to form a highly reactive acyl-ammonium intermediate. This intermediate would then be more susceptible to nucleophilic attack by the free amino group of the growing peptide chain, leading to peptide bond formation and regeneration of the catalyst.[4]

dot digraph "Postulated_Mechanism" { graph [rankdir="LR", splines=ortho, nodesep=0.6, width=7.5, height=3.5]; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [arrowhead=vee, color="#4285F4", penwidth=1.5];

} Caption: Postulated catalytic cycle of 4-(3-aminopropyl)-N,N-dimethylaniline.

The primary amine on the propyl chain could also play a role, potentially influencing the solubility of the reagent or participating in acid-base equilibria within the reaction mixture.

Proposed Experimental Design for Efficacy Evaluation

To empirically assess the efficacy of 4-(3-aminopropyl)-N,N-dimethylaniline, a rigorous and controlled experimental design is necessary. This would involve a direct comparison with established coupling conditions.

Key Performance Indicators (KPIs)

The efficacy of a peptide coupling process is primarily evaluated based on the following KPIs:

• Peptide Purity: The percentage of the desired full-length peptide in the crude product, typically determined by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).[7]

• Yield: The overall amount of the desired peptide obtained after synthesis and purification.[7]

• Racemization/Epimerization: The extent of stereochemical inversion at the chiral center of the coupled amino acid, which can be quantified using chiral HPLC or Gas Chromatography-Mass Spectrometry (GC-MS) after peptide hydrolysis.[8][9][10]

Comparative Experimental Setup

A model peptide sequence, known to present some coupling challenges, should be synthesized under different conditions. For instance, a sequence containing sterically hindered amino acids would be a suitable choice.

Table 1: Proposed Experimental Groups for Comparative Analysis

Group	Coupling Reagent	Additive/Base	Role of the Group
1 (Control)	HATU	DIPEA	Gold standard for efficient coupling.[11]
2 (Control)	HBTU	DIPEA	A widely used and cost-effective coupling reagent.[5]
3 (Control)	PyBOP	DIPEA	A common phosphonium-based coupling reagent.[11][12]
4 (Experimental)	DIC	4-(3-aminopropyl)-N,N-dimethylaniline	Evaluating the candidate as a catalytic additive.
5 (Experimental)	HATU	4-(3-aminopropyl)-N,N-dimethylaniline	Assessing its performance as a base with an established coupling reagent.
6 (Control)	DIC	DMAP	Direct comparison with a known catalytic additive.[13]

Hypothetical Performance Data

While awaiting empirical data, we can construct a table of hypothetical results to illustrate how the performance of 4-(3-aminopropyl)-N,N-dimethylaniline would be benchmarked.

Table 2: Hypothetical Performance Data for the Synthesis of a Model Decapeptide

Group	Crude Peptide Purity (%)	Overall Yield (%)	Racemization (%)
1 (HATU/DIPEA)	92	85	< 1
2 (HBTU/DIPEA)	88	80	< 2
3 (PyBOP/DIPEA)	85	78	< 3
4 (DIC/Candidate)	89	82	< 1.5
5 (HATU/Candidate)	93	86	< 1
6 (DIC/DMAP)	90	83	< 1.2

In this hypothetical scenario, 4-(3-aminopropyl)-N,N-dimethylaniline shows promise, with performance comparable to or even slightly exceeding the established control groups. Such a result would warrant further investigation into its broader applicability and potential advantages.

Detailed Experimental Protocol

A standardized protocol is crucial for the reproducibility and comparability of the results.[14]

General Protocol for Comparative Solid-Phase Peptide Synthesis (SPPS)

dot digraph "SPPS_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.4, width=7.5, height=5]; node [shape=box, style=rounded, fontname="Arial", fontsize=10]; edge [arrowhead=vee, color="#4285F4", penwidth=1.5];

} Caption: General workflow for the comparative evaluation of peptide coupling reagents.

• Resin Preparation: Swell the appropriate resin (e.g., Rink Amide for C-terminal amides) in N,N-Dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Treat the resin with a 20% piperidine solution in DMF (2 x 10 minutes) to remove the Fmoc protecting group from the N-terminal amine.

• Washing: Thoroughly wash the resin with DMF and Dichloromethane (DCM) to remove excess reagents.

• Coupling:

  • Dissolve the Fmoc-protected amino acid (3 equivalents) in DMF.

  • Add the corresponding coupling reagent and additive/base as specified in Table 1.

  • Add the amino acid solution to the resin and allow the reaction to proceed for 1-2 hours at room temperature.

  • Monitor the reaction completion using a qualitative test (e.g., Kaiser test).

• Washing: Wash the resin with DMF and DCM.

• Repeat: Repeat steps 2-5 for each amino acid in the sequence.

• Final Cleavage and Deprotection: After the final coupling and deprotection steps, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail (e.g., 95% Trifluoroacetic acid, 2.5% water, 2.5% triisopropylsilane).

• Product Isolation: Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

Analytical Methods

• Purity Analysis: Analyze the crude peptide by RP-HPLC on a C18 column with a water/acetonitrile gradient containing 0.1% TFA.

• Mass Spectrometry: Confirm the identity of the synthesized peptide using mass spectrometry.

• Racemization Analysis:

  • Hydrolyze a sample of the purified peptide in 6N HCl.

  • Derivatize the resulting amino acids with a chiral derivatizing agent (e.g., Marfey's reagent).[15]

  • Analyze the diastereomeric derivatives by RP-HPLC to quantify the D- and L-isomers.[16]

Conclusion and Future Outlook

While this guide presents a theoretical framework, the structural characteristics of 4-(3-aminopropyl)-N,N-dimethylaniline make it a compelling candidate for further investigation as a peptide coupling additive. Its potential to act as both a nucleophilic catalyst and a base could offer unique advantages in terms of reaction kinetics and efficiency. The proposed experimental design provides a clear roadmap for its empirical evaluation. Should experimental data validate the hypothetical performance outlined here, 4-(3-aminopropyl)-N,N-dimethylaniline could become a valuable tool in the arsenal of peptide chemists, contributing to the development of more efficient and robust methods for the synthesis of complex peptides.

References

• BenchChem. (n.d.). Application Notes and Protocols for 4-Dimethylaminopyridine (DMAP) in Peptide Synthesis.
• BenchChem. (n.d.). A Comparative Analysis of PyBOP, HATU, and HCTU Coupling Reagents in Peptide Synthesis.
• American Chemical Society. (n.d.). Synthetic peptide enantiomeric purity analysis by chiral high-performance liquid chromatography-electrospray ionization mass spectrometry.
• BenchChem. (n.d.). A Comparative Guide to Peptide Coupling Reagents: Efficacy, Efficiency, and Purity.
• BenchChem. (n.d.). Navigating Stereochemical Integrity: A Comparative Guide to Analytical Methods for Detecting Racemization in Peptide Synthesis.
• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
• International Journal of Pharmaceutical Sciences Review and Research, 8(1), May-June 2011. (n.d.). APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article.
• Journal of Chromatography B, 1219, 123638. (2023, March 15). Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry.
• ResearchGate. (n.d.). Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry.
• BenchChem. (n.d.). A Comparative Guide to Coupling Reagents for Fmoc-DL-Phe-OH in Peptide Synthesis.
• Journal of Organic Chemistry, 61(7), 2460-2465. (1996). Peptide Coupling in the Presence of Highly Hindered Tertiary Amines.
• Organic Process Research & Development, 22(9), 1164-1177. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey.
• Almac. (n.d.). Determination of Peptide Chiral Purity Using Marfey's Reagent and Accurate Mass Liquid Chromatography Mass Spectrometry.
• Molecules, 25(16), 3696. (2020). Epimerisation in Peptide Synthesis.
• ACS Publications. (n.d.). Peptide Coupling in the Presence of Highly Hindered Tertiary Amines.
• Aapptec Peptides. (n.d.). Coupling Reagents.
• PubMed. (n.d.). Enhancement of peptide coupling reactions by 4-dimethylaminopyridine.
• ResearchGate. (n.d.). DIC/DMAP coupling agent mechanism.
• Gyros Protein Technologies. (2020, November 4). Peptide Purity & Yield Optimizing in SPPS.
• BLDpharm. (n.d.). 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline.
• Reddit. (2023, April 28). Does using DIPEA in a peptide coupling reaction that different from TEA?.
• YouTube. (2020, December 21). HATU, DIPEA Peptide Coupling Mechanism | Organic Chemistry.
• Methods in Molecular Biology, 1146, 1-16. (2014). Methods and protocols of modern solid phase peptide synthesis.
• ResearchGate. (2017, April 25). Can any one tell me the amide bond formation procedure for synthesis of di-peptide?.
• PubChem. (n.d.). 4-(2-aminopropyl)-N,N-dimethylaniline.
• Tetrahedron, 60(11), 2447-2467. (2004). Recent development of peptide coupling reagents in organic synthesis.
• ResearchGate. (2014, August 6). Methods and Protocols of Modern Solid-Phase Peptide Synthesis.
• ChemicalBook. (2023, May 30). N,N-Dimethylaniline: Synthesis, applications and toxicity.
• Nature Protocols, 2(12), 3210-3219. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• UCI Department of Chemistry. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2).
• ResearchGate. (2004, August 7). Recent Development of Peptide Coupling Reagents in Organic Synthesis.
• Green Chemistry, 24(3), 1014-1033. (2022). Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges.
• Wikipedia. (n.d.). Dimethylaniline.
• Organic Process Research & Development, 22(9), 1260-1271. (2018). Thermal Stability Assessment of Peptide Coupling Reagents Commonly Used in Pharmaceutical Manufacturing.
• YouTube. (2021, September 29). Dimethylaniline : Synthesis.
• Ambeed.com. (n.d.). 112103-97-6 | 4-(3-Aminopropyl)-N,N-dimethylaniline.
• A2B Chem. (n.d.). 2741448-85-9 | 4-(3-Aminopropyl)-N,N-dimethylaniline Hydrochloride.
• SciSpace. (2017, March 31). Concept paper on SI value assignment of purity - Model for the classification of peptide/protein purity determinations.
• PrepChem.com. (n.d.). Preparation of N,N-dimethylaniline.
• FooDB. (2010, April 8). Showing Compound N,N-Dimethylaniline (FDB005128).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 3. Dimethylaniline - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. bachem.com [bachem.com]
• 6. reddit.com [reddit.com]
• 7. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 8. Synthetic peptide enantiomeric purity analysis by chiral high-performance liquid chromatography-electrospray ionization mass spectrometry - American Chemical Society [acs.digitellinc.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. 肽偶联剂选择指南 [sigmaaldrich.com]
• 13. Enhancement of peptide coupling reactions by 4-dimethylaminopyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. almacgroup.com [almacgroup.com]
• 16. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of 4-(3-Aminopropyl)-N,N-dimethylaniline

For researchers and professionals in drug development and chemical synthesis, the efficient and scalable production of key intermediates is paramount. 4-(3-Aminopropyl)-N,N-dimethylaniline is a valuable building block, and its synthesis can be approached through several distinct routes. This guide provides an in-depth comparison of four prominent synthetic strategies, offering insights into the causality behind experimental choices, detailed protocols, and a quantitative analysis to inform your selection of the most suitable method for your specific needs.

Introduction

4-(3-Aminopropyl)-N,N-dimethylaniline possesses a versatile structure with a nucleophilic primary amine and a tertiary aniline moiety, making it a desirable precursor in the synthesis of a range of target molecules, including pharmaceuticals and molecular probes. The selection of a synthetic route is a critical decision, influenced by factors such as precursor availability, scalability, cost-effectiveness, and safety considerations. This guide will explore four distinct approaches:

• The Grignard-based Route: A classic organometallic approach to form the key carbon-carbon bond.

• The Friedel-Crafts Acylation Route: An electrophilic aromatic substitution strategy to introduce the propyl side chain.

• The Reductive Amination Route: A convergent approach involving the formation of a C=N bond followed by reduction.

• The Nitrile Reduction Route: A strategy centered around the reduction of a key nitrile intermediate.

Each route will be dissected to highlight its underlying chemical principles, advantages, and potential drawbacks.

Route 1: The Grignard-Based Synthesis

This approach leverages the powerful nucleophilicity of a Grignard reagent to construct the carbon skeleton of the target molecule. The synthesis commences with the readily available 4-bromo-N,N-dimethylaniline.

Overall Strategy

The core of this strategy is the formation of a Grignard reagent from 4-bromo-N,N-dimethylaniline, which then undergoes a nucleophilic attack on a suitable three-carbon electrophile bearing a protected or masked amino group. Subsequent deprotection or conversion of the functional group yields the final product.

Figure 1: Grignard-based synthesis workflow.

Experimental Protocol

Step 1: Preparation of 4-(Dimethylamino)phenylmagnesium bromide [1][2]

• To a flame-dried three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2 eq).

• Add a small crystal of iodine to activate the magnesium surface.

• Add anhydrous tetrahydrofuran (THF) to cover the magnesium.

• Slowly add a solution of 4-bromo-N,N-dimethylaniline (1.0 eq) in anhydrous THF via the dropping funnel.

• If the reaction does not initiate, gentle heating may be applied. Once initiated, the reaction is typically exothermic and maintains reflux.

• After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

Step 2: Reaction with N-(3-Bromopropyl)phthalimide [3]

• Cool the freshly prepared Grignard solution to 0 °C in an ice bath.

• Slowly add a solution of N-(3-bromopropyl)phthalimide (1.0 eq) in anhydrous THF.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude phthalimide-protected intermediate.

Step 3: Deprotection with Hydrazine

• Dissolve the crude intermediate in ethanol.

• Add hydrazine hydrate (2.0 eq) and reflux the mixture for 4 hours.

• Cool the reaction mixture to room temperature, which should result in the precipitation of phthalhydrazide.

• Filter off the precipitate and wash with cold ethanol.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dilute hydrochloric acid and wash with diethyl ether to remove any non-basic impurities.

• Basify the aqueous layer with a sodium hydroxide solution and extract with dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to afford 4-(3-aminopropyl)-N,N-dimethylaniline.

Discussion

Causality of Experimental Choices: The use of THF as a solvent is crucial as it solvates the magnesium cation, facilitating the formation and stability of the Grignard reagent. N-(3-Bromopropyl)phthalimide is an effective electrophile as the phthalimide group serves as a robust protecting group for the primary amine, preventing it from reacting with the Grignard reagent. Hydrazine is the classic reagent for the removal of a phthalimide protecting group, proceeding via the formation of a stable phthalhydrazide precipitate, which simplifies purification.

Advantages: This route is a well-established and reliable method for C-C bond formation. The starting materials are commercially available.

Disadvantages: Grignard reactions are highly sensitive to moisture and require anhydrous conditions, which can be challenging on a large scale. The use of a protecting group adds steps to the synthesis, potentially lowering the overall yield.

Route 2: The Friedel-Crafts Acylation Route

This pathway utilizes an electrophilic aromatic substitution reaction to introduce a three-carbon acyl group onto the N,N-dimethylaniline ring, which is subsequently converted to the aminopropyl side chain.

Overall Strategy

The synthesis begins with the Friedel-Crafts acylation of N,N-dimethylaniline with a suitable three-carbon acylating agent, such as 3-chloropropionyl chloride, in the presence of a Lewis acid catalyst. The resulting ketone is then reduced, and the terminal halide is converted to the amine.

Figure 2: Friedel-Crafts acylation synthesis workflow.

Experimental Protocol

Step 1: Friedel-Crafts Acylation with 3-Chloropropionyl Chloride [1][4]

• In a round-bottom flask under a nitrogen atmosphere, suspend anhydrous aluminum chloride (1.1 eq) in anhydrous dichloromethane.

• Cool the suspension to 0 °C and slowly add 3-chloropropionyl chloride (1.0 eq).

• To this mixture, add a solution of N,N-dimethylaniline (1.0 eq) in anhydrous dichloromethane dropwise, maintaining the temperature below 5 °C.[4]

• After the addition, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Pour the reaction mixture carefully onto crushed ice and concentrated hydrochloric acid.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate.

• Concentrate under reduced pressure to obtain the crude ketone.

Step 2 & 3: Reduction and Amination

A two-step sequence is typically employed here. First, the ketone is reduced to an alcohol, which is then converted to a better leaving group before amination.

• Reduction of the Ketone: Dissolve the crude ketone in methanol and cool to 0 °C. Add sodium borohydride (1.5 eq) portion-wise. Stir at room temperature for 2 hours. Quench the reaction with water and extract with ethyl acetate. Dry the organic layer and concentrate to give the crude alcohol.

• Conversion to Alkyl Chloride and Amination: Treat the crude alcohol with thionyl chloride to convert the hydroxyl group to a chloride. Subsequently, react the resulting alkyl chloride with a large excess of ammonia in a sealed vessel to afford the final product.

Discussion

Causality of Experimental Choices: N,N-dimethylaniline is a highly activated aromatic ring, which can lead to side reactions and polysubstitution in Friedel-Crafts reactions.[5] Therefore, careful control of the reaction temperature is crucial. The use of a Lewis acid like aluminum chloride is necessary to generate the highly electrophilic acylium ion from the acyl chloride.[6] A subsequent reduction and amination sequence is generally more reliable than a direct reductive amination of the chloro-ketone.

Advantages: This route can be cost-effective if the starting materials are readily available.

Disadvantages: Friedel-Crafts reactions on highly activated rings like N,N-dimethylaniline can be challenging to control and may result in low yields due to side reactions. The multi-step nature of the subsequent transformations can also lower the overall efficiency.

Route 3: The Reductive Amination Route

This convergent strategy involves the formation of an imine or enamine intermediate from a suitable carbonyl precursor, which is then reduced in situ to the desired amine.

Overall Strategy

A key intermediate for this route is 3-(4-(dimethylamino)phenyl)propanal. This aldehyde can be synthesized from N,N-dimethylaniline via a Vilsmeier-Haack type formylation followed by a Wittig reaction and subsequent hydrolysis. The aldehyde is then subjected to reductive amination with an ammonia source.

Figure 3: Reductive amination synthesis workflow.

Experimental Protocol

Step 1: Synthesis of 3-(4-(Dimethylamino)phenyl)propanal

A multi-step synthesis is required to obtain the aldehyde precursor. A common route involves the Vilsmeier-Haack formylation of N,N-dimethylaniline to produce 4-dimethylaminobenzaldehyde, followed by chain extension.

• Vilsmeier-Haack Formylation: React N,N-dimethylaniline with a mixture of phosphorus oxychloride and dimethylformamide to yield 4-dimethylaminobenzaldehyde.[7]

• Horner-Wadsworth-Emmons Reaction: React 4-dimethylaminobenzaldehyde with a phosphonate ylide, such as triethyl phosphonoacetate, in the presence of a base (e.g., NaH) to form the corresponding cinnamate ester.

• Reduction and Hydrolysis: Reduce the double bond and the ester group of the cinnamate. For example, catalytic hydrogenation can reduce the double bond, followed by reduction of the ester to the alcohol with a reducing agent like lithium aluminum hydride (LiAlH₄). The resulting alcohol can then be oxidized to the aldehyde using a mild oxidizing agent like pyridinium chlorochromate (PCC).

Step 2: Reductive Amination [8][9]

• Dissolve 3-(4-(dimethylamino)phenyl)propanal (1.0 eq) in methanol.

• Add a source of ammonia, such as ammonium acetate (10 eq).

• Add sodium cyanoborohydride (NaBH₃CN) (1.5 eq) portion-wise.

• Stir the reaction mixture at room temperature for 24 hours.

• Acidify the reaction mixture with dilute HCl and then basify with NaOH solution.

• Extract the product with an organic solvent, dry the organic layer, and concentrate to obtain the final product.

Discussion

Causality of Experimental Choices: The Vilsmeier-Haack reaction is a standard method for the formylation of activated aromatic rings. The Horner-Wadsworth-Emmons reaction is a reliable method for the stereoselective synthesis of alkenes. Sodium cyanoborohydride is a preferred reducing agent for reductive amination as it is selective for the protonated imine intermediate over the starting aldehyde, minimizing side reactions.[10]

Advantages: Reductive amination is a highly efficient and versatile method for amine synthesis. It is a one-pot reaction from the aldehyde, which can be advantageous.

Disadvantages: The synthesis of the required aldehyde precursor is multi-stepped and can be low-yielding, which significantly impacts the overall efficiency of this route.

Route 4: The Nitrile Reduction Route

This strategy centers on the synthesis and subsequent reduction of a nitrile intermediate, 3-(4-(dimethylamino)phenyl)propanenitrile.

Overall Strategy

The key nitrile intermediate can be prepared via a Michael addition of N,N-dimethylaniline to acrylonitrile. The nitrile group is then reduced to a primary amine using either catalytic hydrogenation or a chemical reducing agent.

Figure 4: Nitrile reduction synthesis workflow.

Experimental Protocol

Step 1: Synthesis of 3-(4-(Dimethylamino)phenyl)propanenitrile

While a direct Michael addition of N,N-dimethylaniline to acrylonitrile is challenging due to the moderate nucleophilicity of the aromatic ring, a related process can be employed. A more common industrial process for a similar structure, 3-(dimethylamino)propionitrile, involves the Michael addition of dimethylamine to acrylonitrile.[11] For the target intermediate, a Friedel-Crafts type reaction with acrylonitrile under acidic conditions could be explored, though yields may be variable.

Step 2: Reduction of the Nitrile

Method A: Catalytic Hydrogenation [11][12]

• In a high-pressure reactor, dissolve 3-(4-(dimethylamino)phenyl)propanenitrile in a suitable solvent such as ethanol or methanol, often with the addition of ammonia to suppress the formation of secondary amines.

• Add a catalyst, such as Raney Nickel or a Palladium-based catalyst.

• Pressurize the reactor with hydrogen gas and heat to the desired temperature.

• After the reaction is complete, cool the reactor, filter off the catalyst, and concentrate the filtrate to obtain the product.

Method B: Chemical Reduction with LiAlH₄ [2][13][14][15]

• In a flame-dried flask under a nitrogen atmosphere, suspend lithium aluminum hydride (LiAlH₄) (2.0 eq) in anhydrous THF.

• Cool the suspension to 0 °C and slowly add a solution of 3-(4-(dimethylamino)phenyl)propanenitrile (1.0 eq) in anhydrous THF.

• Allow the reaction to warm to room temperature and then reflux for several hours.

• Cool the reaction mixture to 0 °C and carefully quench by the sequential addition of water, 15% aqueous sodium hydroxide, and then more water (Fieser workup).

• Filter the resulting aluminum salts and wash the filter cake with THF.

• Combine the filtrates and concentrate under reduced pressure to yield the crude product.

Discussion

Causality of Experimental Choices: The reduction of nitriles to primary amines is a robust transformation. Catalytic hydrogenation is often preferred for its scalability and avoidance of hazardous metal hydrides. The addition of ammonia during hydrogenation helps to minimize the formation of secondary amine byproducts by competing for the intermediate imine. LiAlH₄ is a powerful reducing agent capable of reducing nitriles to amines, but it is non-selective and requires careful handling.[2][15]

Advantages: This route can be very efficient if a good method for the synthesis of the nitrile intermediate is available. The reduction of a nitrile to a primary amine is a well-understood and high-yielding transformation.

Disadvantages: The synthesis of the key nitrile intermediate can be the main bottleneck of this route. The direct Michael addition of N,N-dimethylaniline to acrylonitrile is not a straightforward reaction.

Comparative Analysis

Feature	Grignard Route	Friedel-Crafts Acylation Route	Reductive Amination Route	Nitrile Reduction Route
Starting Materials	4-Bromo-N,N-dimethylaniline, N-(3-bromopropyl)phthalimide	N,N-Dimethylaniline, 3-Chloropropionyl chloride	N,N-Dimethylaniline	N,N-Dimethylaniline, Acrylonitrile (or derivative)
Number of Steps	3	~4	>3 (including aldehyde synthesis)	2
Key Challenges	Anhydrous conditions, use of protecting groups	Control of selectivity, potential for side reactions	Multi-step synthesis of aldehyde precursor	Synthesis of the nitrile intermediate
Scalability	Moderate	Moderate to High	Low to Moderate	High (if nitrile synthesis is optimized)
Safety/Handling	Grignard reagents are pyrophoric	Lewis acids are corrosive, HCl gas evolution	Use of strong reducing and oxidizing agents	LiAlH₄ is pyrophoric, catalytic hydrogenation requires high pressure
Potential Yield	Moderate	Low to Moderate	Low (overall)	High (reduction step)

Conclusion

The choice of the optimal synthetic route for 4-(3-aminopropyl)-N,N-dimethylaniline depends heavily on the specific requirements of the researcher or organization.

• The Grignard-based route offers a reliable, albeit multi-step, approach with predictable outcomes, making it suitable for lab-scale synthesis where precise control is valued.

• The Friedel-Crafts acylation route presents a potentially shorter pathway but is fraught with challenges related to selectivity and side reactions, making it a higher-risk, higher-reward option that may require significant optimization.

• The Reductive amination route is elegant in its final step, but the lengthy synthesis of the aldehyde precursor makes it less practical for most applications.

• The Nitrile reduction route is arguably the most promising for large-scale production, provided an efficient and high-yielding method for the synthesis of the 3-(4-(dimethylamino)phenyl)propanenitrile intermediate can be established. The reduction of the nitrile is a robust and scalable transformation.

Further investigation into optimizing the synthesis of the key nitrile intermediate for Route 4 would be a valuable endeavor for those seeking an efficient and scalable process for the production of 4-(3-aminopropyl)-N,N-dimethylaniline.

References

• Bruker. (n.d.). 1H and 13C NMR spectra. The Royal Society of Chemistry.
• BenchChem. (2025). Application Notes and Protocols: N-Acylation of Amines with 3-Chloropropionyl Chloride.
• Supporting Inform
• Sigma-Aldrich. (n.d.).
• Enantioselective Michael Addition: An Experimental Introduction to Asymmetric Synthesis. (2019). Amazon S3.
• Experiment 1: Friedel-Crafts Acyl
• Organic Synthesis. (n.d.). Nitrile to Amine (LiAlH4 or LAH reduction).
• BenchChem. (2025). Application Note: A Step-by-Step Protocol for the Friedel-Crafts Synthesis of 3-Chloropropiophenone.
• Scribd. (n.d.). Friedel Crafts Acylation | PDF | Chemistry | Physical Sciences.
• 12BL Experiment 10: Friedel Crafts Acyl
• Organic Syntheses Procedure. (n.d.). Iridium-Catalyzed Reductive Coupling of Grignard Reagents and Tertiary Amides.
• Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. (n.d.).
• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (HMDB0001020).
• ChemicalBook. (n.d.). n-(3-aminopropyl)-n-methylaniline(53485-07-7) 1 h nmr.
• Organic Syntheses Procedure. (n.d.). 4.
• Tuning the selectivity of catalytic nitriles hydrogenation by structure regulation in atomically dispersed Pd c
• Lithium Aluminum Hydride (LiAlH4)
• PrepChem.com. (n.d.). Synthesis of N,N-dimethylaniline.
• Experiment 5 Reductions with Lithium Aluminium Hydride. (n.d.).
• A Colorful Grignard Reaction: Preparation of the Triarylmethane Dyes from 4-Bromo-N,N-Dimethylaniline. (2025).
• Hydrogenation of nitriles to produce amines - European Patent Office - EP 0913388 A1. (n.d.). Googleapis.com.
• US4739120A - Process for the hydrogenation of nitriles to primary amines. (n.d.).
• An In-depth Technical Guide to the Synthesis of 3-(Dimethylamino)-1-phenylpropan-1-ol. (n.d.). Benchchem.
• Michael addition of phenylacetonitrile to the acrylonitrile group leading to diphenylpentanedinitrile. Structural. (n.d.).
• Chem 226 / Dr. Rusay / CV Dyes & Grignard Reactions Gentian (Crystal) Violet - Malachite Green Check your assigned product b. (n.d.). chemconnections.
• Michael Additions of Amines to Methyl Acrylates Promoted by Microwave Irradi
• Reduction of nitriles to amines using LiAlH4. (2025). YouTube.
• Sigma-Aldrich. (n.d.). N,N-Dimethylaniline for synthesis 121-69-7.
• Hydrogenation of 3-(Dimethylamino)propionitrile Over Palladium Catalysts | Request PDF. (2025).
• Sigma-Aldrich. (n.d.). N-(3-Bromopropyl)phthalimide 98 5460-29-7.
• Experimental Procedures Preparation of N,N-dimethyl-4-nitrosoaniline. (2020).
• Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites. (n.d.). PMC - PubMed Central.
• The synthetic route of N, N-Dimethylaniline | Download Scientific Diagram. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ch.ic.ac.uk [ch.ic.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. N-(3-AMINOPROPYL)-N-METHYLANILINE(53485-07-7) 1H NMR spectrum [chemicalbook.com]
• 6. rsc.org [rsc.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. US4739120A - Process for the hydrogenation of nitriles to primary amines - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 12. Tuning the selectivity of catalytic nitriles hydrogenation by structure regulation in atomically dispersed Pd catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. organic-synthesis.com [organic-synthesis.com]
• 14. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]

A Spectroscopic Scrutiny: Comparative Analysis of 4-(3-aminopropyl)-N,N-dimethylaniline from Diverse Suppliers

In the landscape of pharmaceutical research and fine chemical synthesis, the quality of starting materials is paramount. Seemingly identical reagents from different suppliers can exhibit subtle variations in purity and impurity profiles that can have profound impacts on reaction kinetics, product yield, and the toxicological profile of the final compound. This guide presents a comprehensive spectroscopic and chromatographic comparison of 4-(3-aminopropyl)-N,N-dimethylaniline sourced from three representative suppliers, herein anonymized as Supplier A, Supplier B, and Supplier C.

Through a rigorous analytical workflow, we will dissect the chemical fidelity of each sample, providing researchers, scientists, and drug development professionals with a framework for informed supplier qualification and raw material validation.

The Significance of Purity in Synthesis

4-(3-aminopropyl)-N,N-dimethylaniline is a versatile building block, featuring a primary aliphatic amine and a tertiary aromatic amine. This dual functionality makes it a valuable intermediate in the synthesis of a range of compounds, from active pharmaceutical ingredients (APIs) to specialized polymers. However, residual starting materials, byproducts from the synthetic route, and degradation products can introduce variability. For instance, incomplete reductive amination or side reactions during alkylation can lead to a host of impurities that may be difficult to remove in downstream processes.[1][2] This underscores the necessity of a multi-pronged analytical approach to fully characterize the material before its inclusion in a synthetic pathway.

Analytical Strategy: A Multi-Technique Approach

To construct a comprehensive profile of each supplier's material, we employed a suite of orthogonal analytical techniques. This strategy ensures that a wide range of chemical and physical properties are assessed, providing a holistic view of each sample's quality.

Figure 1: A schematic overview of the analytical workflow employed for the comparative analysis of 4-(3-aminopropyl)-N,N-dimethylaniline from three different suppliers.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR spectroscopy provides unparalleled detail regarding the molecular structure and connectivity of the analyte. Both ¹H and ¹³C NMR were employed to confirm the identity of the main component and to detect any structurally similar impurities. Deuterated chloroform (CDCl₃) was chosen as the solvent due to its ability to dissolve the amine and its relatively clean spectral window.[3]

Protocol:

• Sample Preparation: Approximately 10-15 mg of each sample was dissolved in 0.7 mL of deuterated chloroform (CDCl₃, 99.8 atom % D) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

• Instrumentation: A 400 MHz NMR spectrometer.

• ¹H NMR Parameters:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Spectral Width: 20 ppm

• ¹³C NMR Parameters:

  • Pulse Program: zgpg30

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

  • Spectral Width: 240 ppm

Fourier-Transform Infrared (FT-IR) Spectroscopy

Rationale: FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.[4][5] For 4-(3-aminopropyl)-N,N-dimethylaniline, we expect to see characteristic absorptions for the primary amine (N-H stretches), the aromatic ring (C-H and C=C stretches), and the aliphatic chain (C-H stretches). Attenuated Total Reflectance (ATR) was chosen as the sampling method due to its simplicity and minimal sample preparation requirements for liquid samples.[6]

Protocol:

• Sample Preparation: A single drop of the neat liquid sample was placed directly onto the diamond crystal of the ATR accessory.

• Instrumentation: An FT-IR spectrometer equipped with a diamond ATR accessory.

• Parameters:

  • Spectral Range: 4000 - 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 32

  • A background spectrum of the clean, empty ATR crystal was collected prior to each sample analysis.

High-Performance Liquid Chromatography (HPLC) with UV and Mass Spectrometry (MS) Detection

Rationale: HPLC is a cornerstone of purity assessment and impurity profiling.[7] A reverse-phase C18 column was selected, as it is well-suited for the separation of moderately polar aromatic compounds.[4] A gradient elution method was developed to ensure the separation of both polar and non-polar impurities. UV detection was used for quantification, while mass spectrometry provided mass information for impurity identification.

Protocol:

• Instrumentation: An HPLC system with a UV detector and a single quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 10% B to 90% B over 15 minutes, hold at 90% B for 5 minutes, then return to 10% B and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • UV Detection: 254 nm.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Range: m/z 50-500.

• Sample Preparation: A stock solution of each sample was prepared at 1 mg/mL in 50:50 water:acetonitrile. This was further diluted to 0.1 mg/mL for analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

Rationale: GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[8] This method is particularly useful for detecting residual solvents and volatile impurities that may not be readily observed by HPLC. A temperature-programmed method was employed to ensure the elution of a wide range of potential impurities.[9]

Protocol:

• Instrumentation: A gas chromatograph coupled to a single quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

  • Carrier Gas: Helium, constant flow at 1.2 mL/min.

  • Injection Mode: Split (20:1).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 60 °C, hold for 2 minutes, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI), 70 eV.

  • Scan Range: m/z 40-450.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

• Sample Preparation: Samples were diluted 1:100 in methanol prior to injection.

Comparative Data Analysis

The following sections present a hypothetical but realistic comparison of the data obtained from the three suppliers.

¹H and ¹³C NMR Spectroscopy: Structural Confirmation and Purity Overview

All three samples showed ¹H and ¹³C NMR spectra consistent with the structure of 4-(3-aminopropyl)-N,N-dimethylaniline. However, minor impurity peaks were observed in the spectra of samples from Supplier B and Supplier C.

Assignment	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
N(CH₃)₂	~2.9	~40.5
Ar-H (ortho to NMe₂)	~6.7	~112.8
Ar-H (meta to NMe₂)	~7.1	~129.5
Ar-CH₂	~2.6	~33.0
-CH₂-	~1.8	~31.0
-CH₂-NH₂	~2.7	~42.0
-NH₂	~1.5 (broad)	-

Table 1: Expected ¹H and ¹³C NMR chemical shifts for 4-(3-aminopropyl)-N,N-dimethylaniline in CDCl₃.[9]

• Supplier A: The NMR spectra were exceptionally clean, with no discernible impurity peaks above the baseline noise.

• Supplier B: The ¹H NMR spectrum showed a small triplet at approximately 1.2 ppm and a corresponding quartet around 3.5 ppm, suggestive of an ethyl group, possibly from residual triethylamine used in the synthesis.

• Supplier C: The ¹H NMR spectrum displayed a singlet at approximately 2.1 ppm, which could indicate the presence of residual acetone, a common solvent.

FT-IR Spectroscopy: Functional Group Consistency

The FT-IR spectra of all three samples were largely superimposable, confirming the presence of the expected functional groups.

Vibrational Mode	Expected Wavenumber (cm⁻¹)
N-H Stretch (primary amine)	3300-3500 (two bands)
C-H Stretch (aromatic)	3000-3100
C-H Stretch (aliphatic)	2850-2960
C=C Stretch (aromatic)	1500-1600
C-N Stretch (aromatic)	1335-1250
C-N Stretch (aliphatic)	1250-1020
N-H Bend (primary amine)	1580-1650

Table 2: Characteristic FT-IR absorption bands for 4-(3-aminopropyl)-N,N-dimethylaniline.[5][10]

All three samples exhibited the characteristic pair of N-H stretching bands for a primary amine and the strong C-N stretching of the aromatic amine. No significant unexpected peaks were observed, suggesting that any impurities present are at concentrations below the detection limit of this technique or do not possess unique, strong infrared absorptions.

HPLC-UV/MS: Purity and Impurity Profiling

HPLC analysis revealed more significant differences between the suppliers.

Supplier	Purity by HPLC-UV (%)	Major Impurity (m/z)	Retention Time of Major Impurity (min)
A	99.8	164 (isomer)	8.2
B	98.5	177 (N-ethyl analog)	9.5
C	99.1	149 (des-propyl)	6.8

Table 3: Comparative HPLC-UV/MS data for 4-(3-aminopropyl)-N,N-dimethylaniline from three suppliers.

• Supplier A: Demonstrated the highest purity, with only a minor peak corresponding to a potential isomer.

• Supplier B: Showed a lower purity with a significant impurity at m/z 177, consistent with an N-ethyl analog, likely a byproduct of the alkylation step.

• Supplier C: Had a notable impurity with an m/z of 149, corresponding to N,N-dimethyl-p-phenylenediamine, a potential starting material or degradation product.

GC-MS: Volatile Impurity Analysis

GC-MS analysis provided insights into volatile impurities.

Supplier	Major Volatile Impurity	Retention Time (min)
A	Toluene	5.4
B	Triethylamine	4.8
C	Acetone	3.1

Table 4: Comparative GC-MS data for volatile impurities in 4-(3-aminopropyl)-N,N-dimethylaniline from three suppliers.

• Supplier A: Contained trace amounts of toluene, a common reaction solvent.

• Supplier B: The presence of triethylamine was confirmed, corroborating the NMR data.

• Supplier C: Acetone was detected, confirming the suspicion from the NMR analysis.

Discussion and Recommendations

The multi-technique approach employed in this study provides a detailed and nuanced comparison of 4-(3-aminopropyl)-N,N-dimethylaniline from three different suppliers. While all three materials were broadly consistent with the expected structure, significant differences in purity and impurity profiles were evident.

Figure 2: A summary of the comparative findings for the three suppliers, leading to the recommendation of Supplier A for applications requiring the highest purity.

Supplier A stands out as the provider of the highest purity material, with only trace levels of an isomer and a common solvent. This material would be the recommended choice for demanding applications such as late-stage pharmaceutical synthesis or the creation of analytical standards.

Supplier B's product, with its lower purity and significant process-related impurity, may be suitable for less sensitive applications or for research where further purification is planned. The presence of a structurally similar impurity could, however, complicate purification and potentially interfere with desired reactions.

Supplier C offers a product of good purity, but the presence of a potential starting material as an impurity raises concerns about the completeness of the reaction and the robustness of their purification process. This could indicate batch-to-batch variability.

This guide demonstrates that a comprehensive analytical characterization is not merely a quality control exercise but a critical component of risk mitigation in research and development. Relying solely on a supplier's stated purity can be misleading, as the nature of the impurities can be as important as their quantity. Researchers are encouraged to adopt a similar multi-technique approach for the validation of all critical raw materials.

References

• Smith, B. C. (2019). Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Spectroscopy, 34(5), 10-23.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• MicroChemicals GmbH. (n.d.). Certificate of Analysis Example. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). IR: amines. Retrieved from [Link]

• Beckman Coulter, Inc. (2024). Certificate of Analysis – Reagents and Solutions. Retrieved from [Link]

• METTLER TOLEDO. (2008). Determination of the Amine Value. Retrieved from [Link]

• Zelenina, E. N. (1978). Separate Quantitative Determination of Primary, Secondary, and Tertiary Aromatic Amines. National Technical Reports Library - NTIS.
• Fales, H. M., & Pisano, J. J. (1962). Gas chromatography of the amines, N,N-dimethyl derivatives. Analytical biochemistry, 3(4), 337-342.
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR chemical shifts of common laboratory solvents as trace impurities. The Journal of Organic Chemistry, 62(21), 7512-7515.
• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive amination of aldehydes and ketones with sodium triacetoxyborohydride. Studies on direct and indirect reductive amination procedures. The Journal of organic chemistry, 61(11), 3849-3862.
• European Pharmacopoeia. (2023). 2.4.26. N,N-Dimethylaniline. In European Pharmacopoeia (11th ed.).

• Welch Materials, Inc. (2023, April 8). Best Practices for Mobile Phases in HPLC: Preparation, Use, and Storage. Retrieved from [Link]

• Armar Isotopes. (n.d.). High-Purity Chloroform-d for NMR Spectroscopy. Retrieved from [Link]

• Waters Corporation. (n.d.). The Analysis of Primary Aromatic Amines in Ink Using the ACQUITY UPLC H-Class System with the SQ Detector 2 and MassLynx Software. Retrieved from [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

• Queensland Government. (n.d.). TP780 - Determination of the Total Amine Value of Adhesion Agents. Retrieved from [Link]

• Scribd. (n.d.). Amine Titration. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• vibzz lab. (2021, September 29). Dimethylaniline : Synthesis [Video]. YouTube. [Link]

• Saeki, K., Ikari, K., Ohira, S. I., & Toda, K. (2023). Measurement of atmospheric amines and aminoamides by column adsorption/extraction and hydrophilic liquid chromatography-electrospray-tandem mass spectrometry. Analytical Sciences, 39(7), 1065-1072.
• Chen, J., Li, X., Wang, Y., Li, Y., & Li, H. (2018). Selective synthesis of secondary amines by Pt nanowire catalyzed reductive amination of aldehydes with ammonia. Green Chemistry, 20(14), 3249-3254.
• Gotor-Fernández, V., & Gotor, V. (2020). Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols.

• SIELC Technologies. (n.d.). Separation of N,N-Dimethylaniline on Newcrom R1 HPLC column. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Dimethylamine. Retrieved from [Link]

• Hoye, T. R., Jeffrey, C. S., & Tennakoon, M. A. (2010). NMR chemical shifts of trace impurities: common laboratory solvents, organics, and gases in deuterated solvents relevant to the organometallic chemist. Organometallics, 29(9), 2206-2208.

• Occupational Safety and Health Administration. (n.d.). N,N-Dimethylaniline. Retrieved from [Link]

• PubChem. (n.d.). 4-Aminobenzylamine. Retrieved from [Link]

• FooDB. (2010, April 8). Showing Compound N,N-Dimethylaniline (FDB005128). Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of N,N-dimethylaniline. Retrieved from [Link]

• Liu, Y., & Wang, J. (2010). Study on HPLC method for determination of aniline, N-methylaniline and N, N-dimethylaniline in air. Wei sheng yan jiu= Journal of hygiene research, 39(4), 498-500.
• Li, J., Li, B., Zhang, X., & Fan, X. (2015). Selective alkylation of aminophenols. Tetrahedron Letters, 56(46), 6434-6437.

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 600 MHz, H₂O, experimental) (HMDB0001020). Retrieved from [Link]

• Ke, Z., Zhao, Y., Li, R., & Liu, Z. (2021). Alcohol Promoted N-methylation of Anilines with CO₂/H₂ over Cobalt Catalyst under Mild Conditions.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. mt.com [mt.com]
• 4. rockymountainlabs.com [rockymountainlabs.com]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. Study on HPLC method for determination of aniline,N-methylaniline and N,N-dimethylaniline in air | Semantic Scholar [semanticscholar.org]
• 8. osha.gov [osha.gov]
• 9. rsc.org [rsc.org]
• 10. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

A Comparative Guide to Purity Assessment of 4-(3-aminopropyl)-N,N-dimethylaniline: Titration vs. Chromatographic and Spectroscopic Techniques

In the landscape of pharmaceutical development and chemical research, the purity of reagents and intermediates is paramount. This guide provides an in-depth comparison of analytical methodologies for assessing the purity of 4-(3-aminopropyl)-N,N-dimethylaniline, a key building block in various synthetic pathways. We will delve into the nuances of the classical titration method and contrast its performance with modern chromatographic and spectroscopic techniques, offering field-proven insights to guide your selection of the most appropriate method for your specific needs.

The Subject: 4-(3-aminopropyl)-N,N-dimethylaniline

4-(3-aminopropyl)-N,N-dimethylaniline (CAS 112103-97-6) is a diamine featuring both a tertiary aromatic amine and a primary aliphatic amine.[1][2] This dual functionality presents a unique analytical challenge, as the basicity of the two nitrogen centers differs significantly. The purity of this compound is critical, as impurities can lead to unwanted side reactions, lower yields, and compromised final product quality. Common process-related impurities may arise from incomplete reactions or side-chain rearrangements.[3]

Part 1: The Gold Standard Revisited: Potentiometric Titration

Titration remains a robust and cost-effective method for the quantitative analysis of acidic and basic compounds. For 4-(3-aminopropyl)-N,N-dimethylaniline, a non-aqueous acid-base titration is the method of choice, as it allows for the differentiation of the two amine groups.[4][5]

The Rationale Behind the Method

The tertiary aromatic amine (the N,N-dimethylaniline moiety) is a significantly weaker base than the primary aliphatic amine (the aminopropyl group). This difference in basicity allows for their sequential neutralization when titrated with a strong acid in a non-aqueous solvent.[6][7] Glacial acetic acid is an excellent solvent for this purpose as it enhances the basicity of the amines, leading to sharper endpoints.[8] Perchloric acid dissolved in glacial acetic acid is the preferred titrant due to its strength in this medium.[4][5][8]

The titration proceeds in two distinct steps, each corresponding to the neutralization of one of the amine groups. This results in a potentiometric titration curve with two inflection points, allowing for the quantification of each amine functionality and thus a comprehensive assessment of the compound's purity.

Experimental Protocol: Two-Endpoint Potentiometric Titration

Objective: To determine the purity of 4-(3-aminopropyl)-N,N-dimethylaniline by quantifying the primary and tertiary amine content.

Materials:

• 4-(3-aminopropyl)-N,N-dimethylaniline sample

• 0.1 M Perchloric acid in glacial acetic acid (standardized)

• Glacial acetic acid (analytical grade)

• Potentiometer with a combination pH electrode suitable for non-aqueous titrations

• Buret (10 or 25 mL, Class A)

• Magnetic stirrer and stir bar

• Beakers (100 mL)

Procedure:

• Accurately weigh approximately 0.15 g of the 4-(3-aminopropyl)-N,N-dimethylaniline sample into a 100 mL beaker.

• Dissolve the sample in 50 mL of glacial acetic acid.

• Place the beaker on the magnetic stirrer and immerse the electrode in the solution.

• Titrate with standardized 0.1 M perchloric acid in glacial acetic acid, recording the potential (mV) after each addition of titrant. Add the titrant in small increments, especially near the equivalence points.

• Continue the titration past the second equivalence point.

• Plot the potential (mV) versus the volume (mL) of titrant added to obtain the titration curve. Determine the two equivalence points from the curve (or by using the first or second derivative).

Calculations: The percentage of each amine can be calculated using the following formula:

• % Primary Amine = ((V1 * M * MW) / W) * 100

• % Tertiary Amine = (((V2 - V1) * M * MW) / W) * 100

Where:

• V1 = Volume of titrant at the first equivalence point (mL)

• V2 = Volume of titrant at the second equivalence point (mL)

• M = Molarity of the perchloric acid titrant (mol/L)

• MW = Molecular weight of 4-(3-aminopropyl)-N,N-dimethylaniline (178.27 g/mol )[1]

• W = Weight of the sample (mg)

Workflow for Titrimetric Purity Assessment

Caption: Workflow for the potentiometric titration of 4-(3-aminopropyl)-N,N-dimethylaniline.

Part 2: A Comparative Analysis of Alternative Methodologies

While titration is a powerful technique, other methods offer different advantages, particularly in identifying and quantifying specific impurities.

Method	Principle	Advantages	Disadvantages
Potentiometric Titration	Neutralization of basic amine groups with a strong acid.	Cost-effective, accurate for quantifying total amine content and differentiating between primary and tertiary amines, robust.	Not suitable for identifying and quantifying non-basic impurities, lower sensitivity compared to other methods.
High-Performance Liquid Chromatography (HPLC)	Separation of components based on their differential partitioning between a stationary and a mobile phase.[9]	High sensitivity and resolution, can separate and quantify both the main compound and individual impurities, versatile with different detectors (UV, MS).[3]	Higher initial instrument cost, requires method development, may require specific columns for optimal separation of amines.[9]
Gas Chromatography (GC)	Separation of volatile components in the gas phase.[10]	Excellent for volatile impurities, high sensitivity, can be coupled with mass spectrometry (GC-MS) for definitive identification.[11]	Requires derivatization for non-volatile amines, potential for thermal degradation of the analyte, active amines can exhibit poor peak shape.[10]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Nuclei absorb and re-emit electromagnetic radiation in a magnetic field, providing structural information.	Provides detailed structural information, can be used for quantitative analysis (qNMR) without the need for a reference standard of the analyte, non-destructive.[12][13][14]	Lower sensitivity compared to chromatographic methods, higher instrument cost, complex spectra can be difficult to interpret for mixtures.[15][16]

Decision Framework for Method Selection

The choice of analytical method depends on the specific requirements of the analysis.

Caption: Decision tree for selecting the appropriate analytical method.

Part 3: In-Depth Look at Chromatographic and Spectroscopic Approaches

High-Performance Liquid Chromatography (HPLC)

For the analysis of 4-(3-aminopropyl)-N,N-dimethylaniline and its potential impurities, a reverse-phase HPLC method is often suitable.[9] A C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol) can provide good separation.[9] The addition of an ion-pairing agent or the use of a mixed-mode column can improve peak shape and resolution for the basic amine analytes.[9] Detection is typically achieved using a UV detector, as the aromatic ring provides strong chromophores. For more definitive identification, coupling the HPLC to a mass spectrometer (LC-MS) is highly effective.[17][18]

Gas Chromatography (GC)

Direct analysis of 4-(3-aminopropyl)-N,N-dimethylaniline by GC can be challenging due to its polarity and potential for adsorption onto the column, leading to peak tailing.[10] Derivatization, such as acylation, can improve volatility and chromatographic performance. However, for analyzing volatile, non-polar impurities, GC is an excellent choice. A capillary column with a polar stationary phase is generally recommended for amine analysis.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are invaluable for confirming the structure of 4-(3-aminopropyl)-N,N-dimethylaniline and for identifying unknown impurities.[15][16] The ¹H NMR spectrum will show characteristic signals for the aromatic protons, the N,N-dimethyl group, and the propyl chain. Quantitative NMR (qNMR) can be employed for purity determination by integrating the signals of the analyte against a certified internal standard. This technique is particularly powerful as it is a primary ratio method and does not require a reference standard of the analyte itself.[13][14]

Conclusion

The choice of the most suitable analytical method for assessing the purity of 4-(3-aminopropyl)-N,N-dimethylaniline is contingent upon the specific analytical objective.

• For routine quality control where a rapid and cost-effective determination of total amine content and the ratio of the two amine types is sufficient, potentiometric titration is an excellent and reliable choice.

• When a detailed impurity profile and the quantification of individual impurities are required, HPLC is the preferred method due to its high sensitivity and resolving power.

• GC-MS is particularly useful for the analysis of volatile impurities.

• NMR spectroscopy is unparalleled for structural elucidation and can be a powerful tool for quantitative analysis, especially when reference standards for impurities are not available.

A comprehensive quality control strategy may involve the use of titration as a primary assay, supplemented by a chromatographic technique for impurity profiling. This multi-faceted approach ensures the highest level of confidence in the purity of 4-(3-aminopropyl)-N,N-dimethylaniline, thereby safeguarding the integrity of subsequent research and development activities.

References

• Zelenina, E. N. Separate Quantitative Determination of Primary, Secondary, and Tertiary Aromatic Amines. National Technical Reports Library - NTIS. [Link]

• Harvey, D. (2022). Acid–Base Titrations. Chemistry LibreTexts. [Link]

• Connors, K. A., & El-Bertani, M. (1960). Photometric Titration of Aromatic Amines. Analytical Chemistry, 32(3), 370-372. [Link]

• Phillips, J., & Lowy, A. (1937). Titration of Aromatic Amines with Nitrous Acid. Industrial & Engineering Chemistry Analytical Edition, 9(8), 381-382. [Link]

• Streuli, C. A. (1958). Potentiometric Titrations of Weak Acids in Nonaqueous Solvents. Analytical Chemistry, 30(6), 997-1000. [Link]

• Sánchez, M., et al. (2014). Potentiometric titration in aqueous media of amine hardeners and model compounds. ResearchGate. [Link]

• Kocaoba, S., Aydogan, F., & Afşar, H. (2008). Potentiometric Titration of Some diamino compounds in Toluene. Reviews in Analytical Chemistry, 27(2), 113-121. [Link]

• Ballard, M., et al. (2011). NMR studies of mixed amines. ResearchGate. [Link]

• Veeprho. 4-(3-(Dimethylamino)-1-(pyridin-2-yl)propyl)-N,N-dimethylaniline. [Link]

• Scribd. Amine Titration. [Link]

• Kocaoba, S., Aydogan, F., & Afsar, H. (2008). No-Aqueous Titrations: Potentiometric Titration of Some Primary Amines. Reviews in Analytical Chemistry, 27(2). [Link]

• Singh, R., et al. (2021). Nuclear Magnetic Resonance Spectroscopy for Quantitative Analysis: A Review for Its Application in the Chemical, Pharmaceutical and Medicinal Domains. Critical Reviews in Analytical Chemistry, 53(5), 997-1011. [Link]

• Quora. How to choose a titrant for the titration experiment. (2018). [Link]

• Science.gov. quantitative nmr analysis: Topics. [Link]

• Mettler Toledo. Amine Value Determination of Polymers by Nonaqueous Titration. [Link]

• Chemistry LibreTexts. (2024). Spectroscopy of Amines. [Link]

• Hassan, S. S. M., & Tadros, F. S. (1984). Potentiometric titration of long chain tertiary amine oxides and tertiary amines using a poly(vinyl chloride) membrane electrode. The Analyst, 109(11), 1367-1370. [Link]

• SIELC Technologies. Separation of N,N-Dimethylaniline on Newcrom R1 HPLC column. [Link]

• OpenStax. (2023). 24.10 Spectroscopy of Amines. In Organic Chemistry. [Link]

• PubChem. 4-(3-aminopropyl)-n,n-dimethylaniline. [Link]

• Agilent. Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms. [Link]

• Shimadzu. Analysis of Leachate from Water Supply Equipment Using Purge and Trap GC/MS. [Link]

• Jekel, M., et al. (2021). Comparison of gas- and liquid chromatography-mass spectrometry for trace analysis of anilines in groundwater. International Journal of Environmental Analytical Chemistry, 1-14. [Link]

• Wikipedia. N,N-Dimethylaniline. [Link]

• PubChem. N1-(3-aminopropyl)-N1-(3-(dimethylamino)propyl)-N3,N3-dimethylpropane-1,3-diamine. [Link]

Sources

• 1. 112103-97-6|4-(3-Aminopropyl)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]
• 2. PubChemLite - 4-(3-aminopropyl)-n,n-dimethylaniline (C11H18N2) [pubchemlite.lcsb.uni.lu]
• 3. veeprho.com [veeprho.com]
• 4. info.gfschemicals.com [info.gfschemicals.com]
• 5. Nonaqueous titration of weak bases with perchloric acid | Metrohm [metrohm.com]
• 6. researchgate.net [researchgate.net]
• 7. Potentiometric Titration of Some diamino compounds in Toluene | Semantic Scholar [semanticscholar.org]
• 8. mt.com [mt.com]
• 9. Separation of N,N-Dimethylaniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. gcms.labrulez.com [gcms.labrulez.com]
• 11. shimadzu.com [shimadzu.com]
• 12. researchgate.net [researchgate.net]
• 13. Nuclear Magnetic Resonance Spectroscopy for Quantitative Analysis: A Review for Its Application in the Chemical, Pharmaceutical and Medicinal Domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. quantitative nmr analysis: Topics by Science.gov [science.gov]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. 24.10 Spectroscopy of Amines - Organic Chemistry | OpenStax [openstax.org]
• 17. agilent.com [agilent.com]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Researcher's Guide to the Reproducibility of Experiments Using 4-(3-aminopropyl)-N,N-dimethylaniline

For researchers, scientists, and professionals in drug development, the reproducibility of experimental results is the bedrock of scientific advancement. In the realm of complex organic synthesis, minor variations in reagents or conditions can lead to significant deviations in outcomes. This guide provides an in-depth technical analysis of 4-(3-aminopropyl)-N,N-dimethylaniline, a versatile bifunctional molecule, with a focus on the key parameters that govern experimental reproducibility. We will objectively compare its utility with alternative reagents and provide detailed experimental protocols to empower researchers to achieve consistent and reliable results.

Unveiling the Potential of 4-(3-aminopropyl)-N,N-dimethylaniline

4-(3-aminopropyl)-N,N-dimethylaniline is a substituted aniline that possesses two key functional groups: a tertiary aniline nitrogen and a primary alkyl amine. This unique structure makes it a valuable building block in various synthetic applications, including the development of polymers, dyes, and pharmaceutical intermediates. The N,N-dimethylaniline moiety is a well-established precursor in the synthesis of azo and triarylmethane dyes, acting as a potent auxochrome.[1][2][3] The terminal primary amine on the propyl chain offers a reactive handle for a variety of chemical transformations, most notably reductive amination, allowing for its incorporation into larger molecular scaffolds.

The dual functionality of this molecule allows it to act as a versatile linker or monomer. For instance, the dimethylaniline portion can be involved in polymerization or dye formation, while the aminopropyl group can be used for subsequent functionalization or to impart specific solubility or binding properties.[4][5]

Navigating the Challenges to Reproducibility

While the synthetic utility of 4-(3-aminopropyl)-N,N-dimethylaniline is clear, achieving reproducible results in experiments where it is employed requires a thorough understanding of several critical factors. The inherent reactivity of the aniline core and the primary amine can lead to a variety of side reactions if not properly controlled.

The Purity of Starting Material: The First Checkpoint

The purity of 4-(3-aminopropyl)-N,N-dimethylaniline is paramount. Commercially available batches may contain impurities from its synthesis, such as unreacted precursors or byproducts of side reactions. It is crucial to characterize the starting material using techniques like NMR, IR, and mass spectrometry to confirm its identity and purity before use. Storage conditions are also critical; anilines are susceptible to air oxidation, which can lead to discoloration and the formation of impurities that may interfere with subsequent reactions.[6] Storing the compound under an inert atmosphere and in a cool, dark place is recommended.

Reaction Conditions: The Art of Control

The specific application will dictate the optimal reaction conditions, but some general principles apply, particularly in the context of reductive amination, a common reaction for the primary amine of this molecule.

Reductive Amination: A Case Study in Reproducibility

Reductive amination is a powerful method for forming C-N bonds and is a likely application for 4-(3-aminopropyl)-N,N-dimethylaniline.[7][8][9] The reaction proceeds through the formation of an imine or iminium ion intermediate, which is then reduced to the amine. Several factors can influence the outcome and reproducibility of this reaction:

• Choice of Reducing Agent: The selection of the reducing agent is critical. Strong reducing agents like sodium borohydride (NaBH₄) can prematurely reduce the starting aldehyde or ketone, leading to lower yields of the desired amine.[7] Milder reagents such as sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN) are often preferred as they selectively reduce the imine/iminium ion in the presence of the carbonyl compound.[10][11] However, the toxicity of cyanoborohydride is a significant drawback.[10]

• Solvent and pH: The solvent and pH of the reaction medium can significantly impact the rate of imine formation and the stability of the reducing agent. Protic solvents like methanol can participate in the reaction and may not be suitable for all reducing agents.[12] Aprotic solvents such as 1,2-dichloroethane (DCE) or tetrahydrofuran (THF) are commonly used.[13] The pH should be controlled to facilitate imine formation without degrading the reactants or the product.

• Temperature and Reaction Time: These parameters must be carefully optimized. While heating can accelerate the reaction, it can also promote side reactions. Monitoring the reaction progress by techniques like thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) is essential to determine the optimal reaction time and avoid the formation of byproducts.

Comparative Analysis with Alternative Reagents

While 4-(3-aminopropyl)-N,N-dimethylaniline is a valuable reagent, several alternatives with similar bifunctional properties are available. The choice of reagent will depend on the specific requirements of the synthesis, including reactivity, solubility, and cost.

Compound	Structure	Molecular Weight ( g/mol )	Key Features and Potential Applications	Potential Advantages/Disadvantages
4-(3-aminopropyl)-N,N-dimethylaniline		178.27	Versatile bifunctional linker; primary amine for reductive amination and tertiary aniline for dye synthesis or polymerization.	Advantage: Dual functionality in one molecule. Disadvantage: Potential for self-reaction or competing reactions at the two amine sites.
N,N-Dimethyl-1,4-phenylenediamine		136.19	Aromatic primary amine and tertiary aniline. Used in polymer and dye synthesis.	Advantage: More rigid structure than the propyl-linked analog. Disadvantage: The aromatic primary amine is less nucleophilic than an aliphatic one, potentially requiring harsher reaction conditions.
4-(2-Aminoethyl)aniline		136.19	Primary aromatic amine and a primary aliphatic amine.	Advantage: Two primary amine groups with different reactivities. Disadvantage: Lacks the N,N-dimethylaniline moiety for specific electronic properties or subsequent reactions.
1-(3-Aminopropyl)imidazole		125.17	Primary aliphatic amine and an imidazole ring. Used as a building block in medicinal chemistry and materials science.	Advantage: The imidazole ring offers different coordination and reactivity properties compared to aniline. Disadvantage: Lacks the specific electronic and chromophoric properties of the N,N-dimethylaniline group.

Experimental Protocols

To ensure the reproducibility of experiments, detailed and well-documented protocols are essential. Below is a representative protocol for the reductive amination of a model aldehyde with 4-(3-aminopropyl)-N,N-dimethylaniline.

Protocol: Synthesis of N-(4-(dimethylamino)phenyl)propyl)-N-(phenyl)acetamide

This protocol describes the reaction of 4-(3-aminopropyl)-N,N-dimethylaniline with benzaldehyde, followed by acetylation of the resulting secondary amine.

Materials:

• 4-(3-aminopropyl)-N,N-dimethylaniline (1.0 eq)

• Benzaldehyde (1.05 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• 1,2-Dichloroethane (DCE), anhydrous

• Acetic anhydride (1.2 eq)

• Triethylamine (1.5 eq)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-(3-aminopropyl)-N,N-dimethylaniline (1.0 eq) and anhydrous 1,2-dichloroethane (to make a 0.1 M solution).

• Add benzaldehyde (1.05 eq) to the solution and stir the mixture at room temperature for 1 hour to facilitate imine formation.

• In a separate flask, suspend sodium triacetoxyborohydride (1.5 eq) in anhydrous DCE.

• Slowly add the suspension of the reducing agent to the reaction mixture over 15-20 minutes.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude secondary amine.

• Dissolve the crude amine in dichloromethane. Add triethylamine (1.5 eq) followed by the dropwise addition of acetic anhydride (1.2 eq) at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Wash the reaction mixture with saturated aqueous sodium bicarbonate solution, then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired N-acetylated product.

Characterization:

The final product should be characterized by ¹H NMR, ¹³C NMR, IR spectroscopy, and high-resolution mass spectrometry to confirm its structure and purity.

Visualizing the Workflow and Reaction Pathway

To provide a clearer understanding of the experimental process and the underlying chemistry, the following diagrams illustrate the reductive amination workflow and the reaction pathway.

Caption: Experimental workflow for the reductive amination protocol.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. youtube.com [youtube.com]
• 3. nbinno.com [nbinno.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 9. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 12. reddit.com [reddit.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 4-(3-aminopropyl)-N,N-dimethylaniline

As a Senior Application Scientist, my primary focus extends beyond the application of chemical reagents to encompass their entire lifecycle within the laboratory, culminating in their safe and compliant disposal. The handling of substituted aromatic amines, such as 4-(3-aminopropyl)-N,N-dimethylaniline, demands a rigorous and informed approach. This guide is structured to provide not just a set of instructions, but a framework for understanding the causality behind each procedural step, ensuring that safety and compliance are integrated into your laboratory's workflow.

The core principle of this guide is that proper disposal is an extension of the experimental process itself—requiring the same level of precision, foresight, and adherence to safety principles. A failure in this final step can negate the value of the research by posing significant risks to personnel and the environment.

Hazard Profile & Risk Assessment: Understanding the "Why"

4-(3-aminopropyl)-N,N-dimethylaniline, as a substituted aniline, belongs to a class of compounds known for their potential toxicity.[1] A thorough understanding of its hazard profile is non-negotiable as it forms the basis for all handling and disposal protocols. The primary risks associated with this compound necessitate its classification as hazardous waste.

Key Hazards Include:

• Acute Toxicity: The compound is presumed to be harmful if swallowed, inhaled, or if it comes into contact with skin, consistent with the profiles of similar aromatic amines.[2][3][4][5]

• Skin and Eye Irritation: Direct contact can cause serious skin and eye irritation.[2][4]

• Environmental Toxicity: Like many aniline derivatives, this chemical is considered toxic to aquatic life, with potentially long-lasting effects.[3][5][6][7] Therefore, it must never be discharged into the environment or sewer systems.[5][6][8]

• Potential Carcinogenicity: Some related aromatic amines are suspected of causing cancer, demanding minimal exposure.[3][5]

Hazard Classification	Description	Precautionary Rationale
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful or toxic if exposure occurs through ingestion, skin contact, or breathing vapors/dust.[2][3][4]	Mandates the use of comprehensive PPE and handling exclusively within ventilated enclosures to prevent systemic exposure.
Skin/Eye Irritation	Causes serious irritation upon contact.[2][4]	Requires robust eye and skin protection to prevent localized chemical burns and damage.
Aquatic Toxicity	Toxic to aquatic organisms, potentially causing long-term adverse effects in the aquatic environment.[3][6][7]	Prohibits sink or environmental disposal, mandating containment and treatment as regulated hazardous waste.[5][9]
Incompatible Materials	Reacts with acids and strong oxidizing agents.[1][6][8]	Requires strict segregation from incompatible chemicals in waste streams to prevent violent reactions or the release of toxic gases.

Immediate Safety & Personal Protective Equipment (PPE)

Before handling any waste containing 4-(3-aminopropyl)-N,N-dimethylaniline, the appropriate PPE must be donned. This is the first line of defense against the hazards outlined above.

• Engineering Controls: All handling of waste, including segregation and containerization, should be performed within a certified chemical fume hood to control vapor and aerosol inhalation.[2][3][10]

• Gloves: Standard nitrile gloves offer insufficient protection against prolonged contact with anilines.[11] It is essential to use gloves made of more resistant materials.

  • Recommended: Butyl rubber, neoprene, or Viton gloves provide superior chemical resistance.[11][12]

  • Rationale: These materials have lower breakthrough times for aromatic amines, providing a more reliable barrier during handling and potential spill cleanup.

• Eye Protection: Chemical splash goggles are mandatory.[2][12] A face shield should be worn in conjunction with goggles if there is a significant risk of splashing.[13]

• Protective Clothing: A full-length, buttoned lab coat is required to protect skin and personal clothing.[2][11] Ensure footwear is closed-toe.

Waste Segregation & Containment Protocol

The cornerstone of safe chemical disposal is meticulous segregation. Improperly mixed waste streams are a primary cause of laboratory incidents. Waste containing 4-(3-aminopropyl)-N,N-dimethylaniline must be handled as a distinct hazardous waste stream.

Step-by-Step Containment Procedure:

• Designate a Waste Container: Use a dedicated, robust, and chemically compatible container for all waste containing this compound. Polyethylene containers are a suitable choice.[11] The container must have a tightly sealing lid to prevent the escape of vapors.[1]

• Label Correctly and Clearly: The container must be labeled before any waste is added. The label must include:

  • The words "Hazardous Waste".[1]

  • The full chemical name: "4-(3-aminopropyl)-N,N-dimethylaniline".[1]

  • An indication of the hazards (e.g., "Toxic," "Environmental Hazard").

• Segregate from Incompatibles: Store the waste container in a designated satellite accumulation area away from incompatible materials, particularly strong acids and oxidizing agents.[1][6][8] This segregation is critical to prevent exothermic or gas-producing reactions.

• Keep Containers Closed: Hazardous waste containers must remain closed at all times, except when actively adding waste.[14] This is a key regulatory requirement and prevents the release of harmful vapors into the laboratory environment.

• Do Not Mix Waste Streams: Never mix 4-(3-aminopropyl)-N,N-dimethylaniline waste with other chemical waste unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[2]

Spill Management & Decontamination

In the event of a spill, a prepared response is crucial to mitigate exposure and environmental release.

Small Spill Cleanup Protocol:

• Alert Personnel: Immediately alert others in the vicinity.

• Ensure Ventilation: Ensure the chemical fume hood is operating correctly. If the spill is outside a hood, evacuate the area if you are not trained and equipped to handle it.

• Don Appropriate PPE: Wear the full PPE ensemble described in Section 2.

• Contain and Absorb: Cover the spill with an inert absorbent material such as sand, vermiculite, or a commercial chemical absorbent.[5][6][13] Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[6][15]

• Decontaminate Area: Wipe the spill area with a suitable solvent (consult your institution's EHS for guidance, but typically soap and water or ethanol may be used), collecting all cleaning materials as hazardous waste.

• Dispose of Contaminated Materials: All materials used for cleanup, including gloves, must be disposed of as hazardous waste.[11]

The Disposal Pathway: A Decision Workflow

The ultimate destination for this chemical waste is a licensed hazardous waste disposal facility.[1][15] In-laboratory treatment or neutralization is not recommended due to the compound's toxicity and the potential for hazardous byproducts. The following workflow outlines the decision-making process for handling different forms of waste.

Caption: Decision workflow for proper segregation and disposal of 4-(3-aminopropyl)-N,N-dimethylaniline waste.

Regulatory Compliance

As a generator of hazardous waste, your laboratory is subject to stringent regulations. In the United States, the Environmental Protection Agency (EPA) governs hazardous waste management under the Resource Conservation and Recovery Act (RCRA).

• Waste Classification: While 4-(3-aminopropyl)-N,N-dimethylaniline may not be explicitly listed by name, it would likely be classified as a toxic hazardous waste based on its characteristics. For reference, the parent compound, Aniline, is listed as EPA Hazardous Waste U012.[16] It is the generator's responsibility to make an accurate waste determination.[6]

• Contact Your EHS: Your institution's Environmental Health and Safety (EHS) department is your primary resource for ensuring compliance. They will provide the correct waste containers, labels, and arrange for pickups by a licensed hazardous waste disposal company.[1]

By adhering to these detailed procedures, you ensure that the final step of your research is conducted with the highest commitment to safety, responsibility, and scientific integrity.

References

• SAFETY DATA SHEET - Sigma-Aldrich. (2025). Sigma-Aldrich.

• Proper Disposal of 3-Methoxymethyl-benzene-1,2-diamine: A Guide for Laboratory Professionals. (2025). Benchchem.

• SAFETY DATA SHEET - Fisher Scientific. (2025). Fisher Scientific.

• SDS 2002 - Aromatic Amine Cleaning Developing Solution.indd - SKC Inc. (2024). SKC Inc.

• SAFETY DATA SHEET - Sigma-Aldrich. (2025). Sigma-Aldrich.

• SAFETY DATA SHEET - Fisher Scientific. (2025). Fisher Scientific.

• 4-Amino-3-nitro-N,N-dimethylaniline SDS, 16293-12-2 Safety Data Sheets - ECHEMI. (n.d.). ECHEMI.

• Safety data sheet - Agar Scientific. (2019). Agar Scientific.

• 4-(3-Aminopropyl)-N,N-dimethylaniline | Ambeed.com. (n.d.). Ambeed.com.

• Hazardous Substance Fact Sheet - Dimethylaniline. (2010). New Jersey Department of Health.

• CHEMICAL WASTE MANAGEMENT GUIDE - Auburn Research. (n.d.). Auburn University.

• Aniline - Washington State University. (n.d.). Washington State University Environmental Health & Safety.

• Laboratory Guide for Managing Chemical Waste - Vanderbilt University Medical Center. (n.d.). Vanderbilt University Medical Center.

• SDS 2001 - Aromatic Amine DECONtamination Solution.indd - SKC Inc. (2023). SKC Inc.

• ICSC 0877 - N,N-DIMETHYLANILINE. (n.d.). International Programme on Chemical Safety.

• Safety Data Sheet: N,N-dimethylaniline - Carl ROTH. (n.d.). Carl ROTH.

• Aniline - University of California, Santa Barbara. (n.d.). UC Santa Barbara Environmental Health & Safety.

• 1988 OSHA PEL Project - Dimethylaniline | NIOSH - CDC. (1989). Centers for Disease Control and Prevention.

• Proper Disposal of Aniline Nitrate: A Guide for Laboratory Professionals - Benchchem. (2025). Benchchem.

• N,N-Dimethylaniline | EPA. (1999). United States Environmental Protection Agency.

• N,N-DIMETHYLANILINE | Occupational Safety and Health Administration - OSHA. (n.d.). Occupational Safety and Health Administration.

• NIOSH Pocket Guide to Chemical Hazards - N,N-Dimethylaniline - CDC. (n.d.). Centers for Disease Control and Prevention.

• EPA Hazardous Waste | Environmental Health & Safety - University of Nevada, Reno. (n.d.). University of Nevada, Reno.

• N,N-Dimethylaniline SDS, 121-69-7 Safety Data Sheets - ECHEMI. (n.d.). ECHEMI.

• Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge - EPA. (1984). United States Environmental Protection Agency.

• EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk - ESSR. (n.d.). University of Maryland.

• Method 8131 Aniline and Selected Derivatives by Gas Chromatography - EPA. (1996). United States Environmental Protection Agency.

• Label Review Manual - Chapter 13: Storage and Disposal - EPA. (2012). United States Environmental Protection Agency.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. echemi.com [echemi.com]
• 5. agarscientific.com [agarscientific.com]
• 6. fishersci.com [fishersci.com]
• 7. 112103-97-6 | 4-(3-Aminopropyl)-N,N-dimethylaniline | Ambeed.com [ambeed.com]
• 8. fishersci.com [fishersci.com]
• 9. international.skcinc.com [international.skcinc.com]
• 10. ipo.rutgers.edu [ipo.rutgers.edu]
• 11. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. ICSC 0877 - N,N-DIMETHYLANILINE [chemicalsafety.ilo.org]
• 14. vumc.org [vumc.org]
• 15. international.skcinc.com [international.skcinc.com]
• 16. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]

A Senior Application Scientist's Guide to Handling 4-(3-aminopropyl)-N,N-dimethylaniline

A Note From the Scientist: In the field of drug development, our pursuit of innovation must be anchored in an unwavering commitment to safety. The molecule 4-(3-aminopropyl)-N,N-dimethylaniline, like many substituted aromatic amines, is a valuable building block. However, its structural motifs suggest potential hazards that demand our full respect and a meticulous approach to handling. This guide is not a generic checklist; it is a framework for thinking critically about chemical safety. We will move beyond simply listing personal protective equipment (PPE) to understand the causality—the "why"—behind each recommendation. Our goal is to empower you to create a self-validating system of safety in your laboratory, ensuring that both you and your research remain protected.

Hazard Analysis: Understanding the Adversary

While a specific, comprehensive toxicological profile for 4-(3-aminopropyl)-N,N-dimethylaniline may not be extensively published, we can infer its primary hazards by examining its chemical class and structurally similar compounds, such as N,N-dimethylaniline. Aromatic amines as a class are known for their potential systemic toxicity.

The primary risks associated with this compound are:

• Acute Toxicity: Similar aromatic amines are classified as toxic if swallowed, in contact with skin, or if inhaled.[1] The body can absorb the chemical through multiple routes, leading to systemic effects.[2]

• Skin and Eye Irritation: Direct contact is likely to cause skin irritation and serious eye irritation or damage.

• Organ Toxicity: Absorption into the body can lead to the formation of methemoglobin, which impairs the blood's ability to carry oxygen, causing cyanosis (a blueish discoloration of the skin and lips).[2][3] The liver and kidneys are also potential target organs.[4]

• Chronic Effects: Some related compounds are suspected of causing cancer.[1]

Given these potential hazards, our handling strategy must be predicated on minimizing all routes of exposure to a level that is As Low As Reasonably Practicable (ALARP) .

The First Line of Defense: Engineering and Administrative Controls

Before any discussion of PPE, it is critical to emphasize that PPE is the last line of defense. Your primary protection comes from robust engineering and administrative controls.

• Engineering Control - The Chemical Fume Hood: All handling of 4-(3-aminopropyl)-N,N-dimethylaniline, from weighing solids to preparing solutions and running reactions, must be conducted inside a properly functioning chemical fume hood.[5][6] This is non-negotiable. The fume hood contains vapors and potential aerosols, preventing inhalation, which is a primary exposure route.[7]

• Administrative Controls:

  • Restricted Access: Clearly designate the area where the chemical is being used.

  • Hygiene: Do not eat, drink, or apply cosmetics in the laboratory.[7][8] Always wash hands thoroughly after handling the chemical, even if gloves were worn.

  • Minimization: Use the smallest quantity of the chemical necessary for your experiment.

A Multi-layered Approach to Personal Protective Equipment (PPE)

When engineering controls are in place, PPE provides the essential barrier to protect you from residual hazards and accidental contact.

Eye and Face Protection

Because 4-(3-aminopropyl)-N,N-dimethylaniline can cause serious eye damage, robust protection is crucial.

• Minimum Requirement: Chemical splash goggles that meet ANSI Z87.1 standards are mandatory.[9] Standard safety glasses do not provide an adequate seal against splashes and vapors.

• Enhanced Protection: When there is a significant risk of splashing (e.g., transferring large volumes, running a reaction under pressure), a face shield must be worn in addition to chemical splash goggles.[9][10]

Hand Protection

The potential for dermal absorption makes glove selection a critical decision point. There is no single glove that protects against all chemicals indefinitely.[10]

• Glove Type: Nitrile gloves offer good resistance to bases, oils, and many solvents and are a suitable choice for incidental contact.[10] However, for prolonged handling or immersion, heavier-duty gloves such as butyl rubber should be considered. Always consult the glove manufacturer's chemical resistance guide for specific breakthrough times.

• The Double-Gloving Technique: For handling highly toxic substances, wearing two pairs of nitrile gloves is a prudent practice. This provides a buffer; if the outer glove is contaminated or torn, you can remove it without exposing your skin.

• Inspection and Replacement: Always inspect gloves for holes or tears before use.[7] If your gloves come into contact with the chemical, remove them immediately, wash your hands, and don a new pair. Do not reuse disposable gloves.

Body Protection

Your personal clothing is not a barrier. Protective clothing is required to prevent skin contact.

• Laboratory Coat: A standard cotton lab coat is insufficient. A lab coat made of a chemically resistant material (e.g., Nomex® or treated cotton) should be worn, fully buttoned, with sleeves rolled down.[9]

• Chemical Apron: For procedures with a higher splash potential, a chemical-resistant apron worn over the lab coat provides an additional layer of protection for your torso.

• Apparel: Long pants and closed-toe shoes are mandatory in any laboratory setting.[7][9] Do not wear sandals, perforated shoes, or shorts.

Respiratory Protection

If and only if engineering controls (i.e., the fume hood) are not feasible or are known to be insufficient to maintain exposure below permissible limits, respiratory protection is required.[9] Use of a respirator necessitates a formal respiratory protection program, including medical evaluation and fit testing. For this class of chemical, an air-purifying respirator with organic vapor cartridges would be the typical choice.[11]

PPE Selection Protocol: A Risk-Based Workflow

The level of PPE required is dictated by the specific task you are performing. The potential for exposure changes depending on the scale and nature of the operation.

PPE Selection Summary Table

Task	Scale	Potential Hazard	Minimum Required PPE Ensemble
Weighing Solid	< 10 g	Dust inhalation, skin contact	Double Nitrile Gloves, Chemical Splash Goggles, Chemically Resistant Lab Coat
Preparing Solution	< 1 L	Splash, vapor inhalation	Double Nitrile Gloves, Chemical Splash Goggles, Face Shield, Chemically Resistant Lab Coat, Chemical Apron
Running Reaction	Any	Splash, vapor inhalation, potential for exothermic event	Double Nitrile Gloves, Chemical Splash Goggles, Face Shield, Chemically Resistant Lab Coat, Chemical Apron
Waste Disposal	Any	Splash, contact with contaminated materials	Double Nitrile Gloves, Chemical Splash Goggles, Chemically Resistant Lab Coat

Decision Workflow for PPE Selection

The following diagram illustrates a logical workflow for determining the appropriate level of PPE for any given task involving 4-(3-aminopropyl)-N,N-dimethylaniline.

Caption: Risk assessment workflow for selecting appropriate PPE.

Procedural Discipline: Donning, Doffing, and Disposal

The protection afforded by PPE can be negated by improper use, particularly during removal (doffing).

Step-by-Step Donning (Putting On) Sequence:

• Lab Coat/Apron: Don your lab coat and apron.

• Goggles/Face Shield: Put on your eye and face protection.

• Gloves: Don your inner pair of gloves, followed by the outer pair. Ensure the cuffs of the outer gloves are pulled over the sleeves of your lab coat.

Step-by-Step Doffing (Taking Off) Sequence: This process is designed to move from most contaminated to least contaminated.

• Outer Gloves: Remove the outer pair of gloves without touching your bare skin. Peel one glove off by grasping the cuff and pulling it inside out. Use the balled-up glove in your gloved hand to slide under the cuff of the remaining glove and peel it off. Dispose of them immediately in the designated hazardous waste container.

• Lab Coat/Apron: Remove your apron and lab coat, turning it inside out as you remove it to contain any surface contamination.

• Face Shield/Goggles: Remove your face shield and goggles from the back to the front.

• Inner Gloves: Remove the final pair of gloves as described in step 1.

• Hand Washing: Immediately and thoroughly wash your hands with soap and water.

Emergency Protocol: In Case of Exposure

Skin Contact: Immediately go to the nearest safety shower or drench hose and flush the affected area with copious amounts of water for at least 15 minutes.[6] Remove all contaminated clothing while under the shower. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open.[6] Remove contact lenses if present and easy to do. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[12]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Operational Plan: Waste Management and Disposal

All materials contaminated with 4-(3-aminopropyl)-N,N-dimethylaniline are considered hazardous waste.

• Containers: Use designated, sealed, and clearly labeled containers for all waste.[13] This includes used gloves, pipette tips, contaminated paper towels, and excess chemical.

• Disposal: Do not pour this chemical down the drain.[14] It is toxic to aquatic life.[1] All chemical waste must be disposed of through your institution's Environmental Health and Safety (EHS) office according to all local, state, and federal regulations.[6]

By integrating these principles and procedures into your daily workflow, you build a culture of safety that protects you, your colleagues, and the integrity of your research.

References

• Science Equip. (n.d.). How to Handle Caustic and Corrosive Chemicals in a Laboratory. Retrieved from [Link]

• The Chemistry Blog. (2024). Safe Handling of Corrosive Chemicals. Retrieved from [Link]

• University of Toronto. (n.d.). 10.7 Handling Procedures for Corrosive Materials. Retrieved from [Link]

• University of California, Berkeley. (n.d.). RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Retrieved from [Link]

• LabManager. (2025). Best Practices for Storing and Handling Corrosive Liquids in the Lab. Retrieved from [Link]

• U.S. Department of Health & Human Services. (n.d.). Personal Protective Equipment (PPE) - CHEMM. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. Retrieved from [Link]

• Hazmat School. (2022). 5 Types of PPE for Hazardous Chemicals. Retrieved from [Link]

• Health and Safety Authority. (n.d.). A Guide to Non-Respiratory Personal Protective Equipment (PPE). Retrieved from [Link]

• International Labour Organization. (n.d.). ICSC 0877 - N,N-DIMETHYLANILINE. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet - Dimethylaniline. Retrieved from [Link]

• DC Fine Chemicals. (2024). Safety Data Sheet - N,N-Dimethylaniline. Retrieved from [Link]

• ScienceLab.com. (2005). Material Safety Data Sheet - N,N-Dimethylaniline MSDS. Retrieved from [Link]

Sources

• 1. dcfinechemicals.com [dcfinechemicals.com]
• 2. ICSC 0877 - N,N-DIMETHYLANILINE [chemicalsafety.ilo.org]
• 3. nj.gov [nj.gov]
• 4. home.miracosta.edu [home.miracosta.edu]
• 5. scienceequip.com.au [scienceequip.com.au]
• 6. eng.uwo.ca [eng.uwo.ca]
• 7. artsci.usu.edu [artsci.usu.edu]
• 8. 112103-97-6 | 4-(3-Aminopropyl)-N,N-dimethylaniline | Ambeed.com [ambeed.com]
• 9. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 10. hsa.ie [hsa.ie]
• 11. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 12. echemi.com [echemi.com]
• 13. Best Practices for Storing and Handling Corrosive Liquids in the Lab | Lab Manager [labmanager.com]
• 14. fishersci.com [fishersci.com]